Cyanine7.5 carboxylic

Core Science & Biosynthesis

Cyanine7.5 carboxylic acid chemical structure

An In-depth Technical Guide to Cyanine7.5 Carboxylic Acid

Introduction

Cyanine7.5 (Cy7.5) carboxylic acid is a near-infrared (NIR) fluorescent dye that has become an indispensable tool in biomedical research, diagnostics, and drug development. As a member of the cyanine (B1664457) dye family, it is characterized by a long polymethine chain flanked by two nitrogen-containing heterocyclic rings. Its carboxylic acid functional group allows for covalent conjugation to a wide array of biomolecules. The dye's fluorescence in the NIR spectrum (approximately 750-900 nm) is particularly advantageous for biological applications, as it allows for deep tissue penetration with minimal interference from background autofluorescence, making it ideal for in-vivo imaging.[1][2] This guide provides a comprehensive overview of its chemical structure, properties, and key experimental protocols for its use.

Chemical Structure and Physicochemical Properties

Cyanine7.5 carboxylic acid is an unactivated NIR dye.[3][4] The core structure consists of a heptamethine chain which is responsible for its long-wavelength absorption and emission properties. The terminal carboxylic acid group serves as a reactive handle for conjugation, typically after activation.

Caption: Chemical structure of Cyanine7.5 carboxylic acid.

Quantitative Data Summary

The physicochemical and spectral properties of Cyanine7.5 carboxylic acid are summarized in the table below. Data is aggregated from various suppliers and may show slight variations.

Property	Value	Citations
CAS Number	1803099-44-6 / 1686147-68-1	[3][4][5][6]
Appearance	Green powder/solid	[3][6]
Absorption Maximum (λmax)	~788 nm	[3][6]
Emission Maximum (λem)	~808 nm	[3][6]
Molar Extinction Coeff. (ε)	~223,000 M⁻¹cm⁻¹	[3][6]
Fluorescence Quantum Yield (Φ)	0.10	[6]
Purity	≥95% (by ¹H NMR and HPLC-MS)	[3]
Solubility	Soluble in DMSO, DMF, Dichloromethane; Low solubility in water	[3][4]

Core Applications in Research and Drug Development

The unique properties of Cy7.5 carboxylic acid make it a versatile tool for researchers.

• In-Vivo Imaging: The NIR emission profile enables deep tissue imaging with high signal-to-noise ratios, which is critical for preclinical studies in animal models to track diseases, evaluate drug delivery, and monitor therapeutic response.[1][2]

• Biomolecule Labeling: It can be covalently attached to proteins, antibodies, peptides, and nucleic acids.[5][6] These fluorescently-labeled molecules are used as probes in a variety of assays.

• Cellular Tracing: Labeled antibodies or other targeting ligands can be used to track the location and migration of specific cell populations in vivo, for instance, in cancer metastasis research.[5][7]

• Flow Cytometry & Microscopy: Its bright fluorescence provides a distinct signal for cell sorting and high-resolution imaging of cellular structures and processes.[2]

• Drug Distribution and Metabolism: By labeling drug molecules, researchers can visualize their distribution, accumulation in target tissues, and metabolic pathways using non-invasive imaging techniques.[7]

Experimental Protocols

Storage and Handling

Proper storage is critical to maintain the dye's integrity.

• Long-Term Storage: Upon receipt, store the solid dye at -20°C in the dark and under desiccated conditions.[3][4][8] It is stable for up to 24 months under these conditions.[4]

• Transportation: The dye is typically shipped at room temperature and is stable for up to three weeks under these conditions.[4]

• Handling: Avoid prolonged exposure to light to prevent photobleaching.[3][8]

General Protocol for Antibody Conjugation via Amine Coupling

Cyanine7.5 carboxylic acid is an unactivated dye, meaning its carboxyl group must first be activated to react with primary amines (e.g., lysine (B10760008) residues) on proteins or antibodies. A common method is the formation of an N-hydroxysuccinimide (NHS) ester using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS.

References

• 1. Cyanine 7.5 monoacid [equivalent to Cy7.5® acid] | AAT Bioquest [aatbio.com]
• 2. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 3. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Cyanine7.5 carboxylic acid | 1686147-68-1 [amp.chemicalbook.com]
• 7. Application of Cyanine7-COOH CY7-carboxylic acid localization Fluorescent labeling - Technical Information - Chongqing Yusi Medicine Technology Co., Ltd. [en.yusiyy.com]
• 8. lumiprobe.com [lumiprobe.com]

An In-depth Technical Guide to the Spectral Properties of Cyanine7.5 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectral properties of Cyanine7.5 carboxylic acid, a near-infrared (NIR) fluorescent dye. This document details its key photophysical characteristics, provides standardized experimental protocols for their determination, and illustrates its application in bioconjugation and in vivo imaging.

Core Spectral and Physical Properties

Cyanine7.5 carboxylic acid is a fluorescent dye that absorbs and emits light in the near-infrared spectrum. This characteristic is particularly advantageous for biological imaging, as it allows for deeper tissue penetration and minimizes autofluorescence from endogenous molecules.[1] The carboxylic acid functional group allows for its covalent conjugation to various biomolecules, such as proteins and antibodies, through the formation of amide bonds.[2]

Quantitative Data Summary

The spectral and physical properties of Cyanine7.5 carboxylic acid and its water-soluble counterpart, sulfo-Cyanine7.5 carboxylic acid, are summarized below. These values are crucial for designing and optimizing fluorescence-based experiments.

Property	Cyanine7.5 carboxylic acid	sulfo-Cyanine7.5 carboxylic acid	Reference
Excitation Maximum (λex)	788 nm	778 nm	[3][4]
Emission Maximum (λem)	808 nm	797 nm	[3][4]
Molar Extinction Coefficient (ε)	223,000 M⁻¹cm⁻¹	222,000 M⁻¹cm⁻¹	[3][4]
Fluorescence Quantum Yield (Φ)	0.10	0.21	[3][4]
Solubility	Soluble in organic solvents (DMSO, DMF)	Good in water, DMF, and DMSO	[5][6]
Appearance	Green powder	Dark green solid	[5][6]

Note: Spectral properties can be influenced by the solvent and local environment. The provided values are generally measured in solvents like DMSO or aqueous buffers.

Experimental Protocols

Accurate characterization of fluorescent dyes is essential for reliable and reproducible experimental results. The following protocols provide step-by-step guidance for determining the key spectral properties of Cyanine7.5 carboxylic acid.

Protocol 1: Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a substance absorbs light at a particular wavelength. It is determined using the Beer-Lambert law, A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette.

Materials:

• Cyanine7.5 carboxylic acid

• Spectroscopic grade dimethyl sulfoxide (B87167) (DMSO)

• Calibrated UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Prepare a stock solution: Accurately weigh a small amount of Cyanine7.5 carboxylic acid and dissolve it in a known volume of DMSO to create a concentrated stock solution (e.g., 1 mM). Ensure complete dissolution.

• Prepare serial dilutions: From the stock solution, prepare a series of dilutions in DMSO with concentrations that will yield absorbance values between 0.1 and 1.0 at the absorption maximum.

• Measure absorbance: For each dilution, measure the absorbance spectrum using the spectrophotometer. Use DMSO as the blank reference.

• Identify λmax: Determine the wavelength of maximum absorbance (λmax) from the spectra.

• Plot data: Plot the absorbance at λmax against the molar concentration for each dilution.

• Calculate ε: The slope of the resulting linear regression line is the molar extinction coefficient (in M⁻¹cm⁻¹).

Protocol 2: Determination of Fluorescence Quantum Yield (Relative Method)

The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process. The relative method involves comparing the fluorescence of the sample to a standard with a known quantum yield.

Materials:

• Cyanine7.5 carboxylic acid solution (prepared as in Protocol 1)

• A suitable reference standard with a known quantum yield in the NIR range (e.g., IR-125 in DMSO)

• Spectroscopic grade DMSO

• Calibrated spectrofluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare solutions: Prepare a series of dilutions of both the Cyanine7.5 carboxylic acid and the reference standard in DMSO, with absorbance values below 0.1 at the excitation wavelength to avoid inner filter effects.

• Measure absorbance: Record the absorbance of each solution at the chosen excitation wavelength.

• Measure fluorescence: For each solution, measure the fluorescence emission spectrum, ensuring the excitation and emission slit widths are kept constant.

• Integrate spectra: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Calculate Quantum Yield: The quantum yield of Cyanine7.5 carboxylic acid (Φ_sample) is calculated using the following equation:

  Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample² / n_ref²)

  Where:

  • Φ_ref is the quantum yield of the reference standard.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent (for the same solvent, n_sample² / n_ref² = 1).

  • Subscripts "sample" and "ref" refer to Cyanine7.5 carboxylic acid and the reference standard, respectively.

Protocol 3: Bioconjugation of Cyanine7.5 Carboxylic Acid to an Antibody

This protocol describes the covalent labeling of an antibody with Cyanine7.5 carboxylic acid using carbodiimide (B86325) chemistry.

Materials:

• Antibody in an amine-free buffer (e.g., PBS, pH 7.4)

• Cyanine7.5 carboxylic acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous DMSO

• Reaction buffer (e.g., 0.1 M MES, pH 6.0)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.5)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

• Prepare reagents: Prepare a stock solution of Cyanine7.5 carboxylic acid in anhydrous DMSO. Prepare fresh solutions of EDC and NHS in reaction buffer.

• Activate the dye: Mix Cyanine7.5 carboxylic acid with EDC and NHS in reaction buffer and incubate for 15-30 minutes at room temperature to form an NHS-ester intermediate.

• Conjugation: Add the activated dye solution to the antibody solution. The molar ratio of dye to antibody should be optimized, but a starting point of 10:1 to 20:1 is common. Incubate for 2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quench reaction: Add quenching buffer to the reaction mixture to stop the reaction.

• Purification: Purify the antibody-dye conjugate from unreacted dye and byproducts using a size-exclusion chromatography column. The labeled antibody will elute first.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the λmax of the dye.

Visualizations

Experimental Workflow for In Vivo Imaging

The following diagram illustrates a typical workflow for an in vivo imaging experiment using an antibody labeled with Cyanine7.5.

Caption: General workflow for in vivo imaging with a Cy7.5-labeled antibody.

Targeted Imaging Experimental Workflow

This diagram illustrates the process of preparing a targeted imaging probe and its use in identifying specific cells.

Caption: Workflow of targeted cell imaging using a Cy7.5-conjugated probe.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. lumiprobe.com [lumiprobe.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 6. Sulfo-Cyanine 7.5 carboxylic acid (A270302) | Antibodies.com [antibodies.com]

Cyanine7.5 carboxylic acid excitation and emission spectra

An In-depth Technical Guide to the Spectral Properties of Cyanine7.5 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectral properties of Cyanine7.5 (Cy7.5) carboxylic acid, a near-infrared (NIR) fluorescent dye. Its applications in biomedical research, particularly in in vivo imaging, are driven by its long-wavelength emission, which allows for deep tissue penetration and reduced autofluorescence.[1][2] This guide will cover its excitation and emission spectra, experimental protocols for spectral measurements, and relevant workflows for its use in bioconjugation and imaging.

Core Spectral Properties

Cyanine7.5 carboxylic acid is characterized by its strong absorption and emission in the near-infrared region of the electromagnetic spectrum.[3] The unactivated carboxylic acid form is available for conjugation, though for reactions involving primary amines, the pre-activated N-hydroxysuccinimide (NHS) ester is commonly used.[4][5] A sulfonated version, sulfo-Cyanine7.5, offers increased water solubility.[6]

Quantitative Spectral Data

The key spectral parameters for Cyanine7.5 carboxylic acid and its derivatives are summarized in the table below. These values are crucial for designing experiments, selecting appropriate filter sets for fluorescence microscopy and in vivo imaging systems, and performing quantitative analysis.

Property	Cyanine7.5 Carboxylic Acid	sulfo-Cyanine7.5 Carboxylic Acid	Cyanine7.5 NHS Ester	Source(s)
Excitation Maximum (λex)	788 nm	778 nm	788 nm	[4][7][8]
Emission Maximum (λem)	808 nm	797 nm	808 nm	[4][7][8][9]
Molar Extinction Coefficient (ε)	223,000 M-1cm-1	222,000 M-1cm-1	223,000 M-1cm-1	[4][7][8][10]
Fluorescence Quantum Yield (Φ)	0.10	0.09	~0.20 (structure dependent)	[7][8][10]
Stokes Shift	~20 nm	~19 nm	~20 nm	[9]

Experimental Protocols

Determining Excitation and Emission Spectra

The following is a generalized protocol for measuring the fluorescence spectra of Cyanine7.5 carboxylic acid.

Materials:

• Cyanine7.5 carboxylic acid

• Solvent (e.g., methanol, DMSO, or PBS for sulfo-derivatives)[4][11]

• Quartz cuvettes

• Spectrofluorometer

• UV-Vis spectrophotometer

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of Cyanine7.5 carboxylic acid in a suitable solvent (e.g., 1 mg/mL in DMSO). Protect the solution from light.[12]

• Working Solution Preparation: Dilute the stock solution to a working concentration (e.g., 1-10 µM) in the desired buffer or solvent for analysis. The final absorbance at the excitation maximum should be below 0.1 to avoid inner filter effects.[13]

• Absorption Spectrum Measurement:

  • Using a UV-Vis spectrophotometer, measure the absorbance spectrum of the working solution from approximately 600 nm to 900 nm to determine the exact absorption maximum (λabs).[14]

• Emission Spectrum Measurement:

  • Set the spectrofluorometer's excitation wavelength to the determined absorption maximum (e.g., 788 nm).

  • Scan the emission spectrum from a wavelength slightly longer than the excitation wavelength to approximately 900 nm (e.g., 800 nm to 900 nm).[14]

  • The wavelength with the highest fluorescence intensity is the emission maximum (λem).

• Excitation Spectrum Measurement:

  • Set the spectrofluorometer's emission wavelength to the determined emission maximum (e.g., 808 nm).

  • Scan the excitation spectrum across a range that includes the expected absorption maximum (e.g., 700 nm to 800 nm).

  • The resulting spectrum should closely resemble the absorption spectrum.

Bioconjugation and Imaging Workflows

Cyanine7.5 carboxylic acid itself is not reactive towards amines. For conjugation to proteins, antibodies, or other amine-containing biomolecules, it is typically activated to an NHS ester.[15]

Bioconjugation Workflow

The following diagram illustrates the general workflow for activating Cyanine7.5 carboxylic acid and conjugating it to a primary amine-containing biomolecule.

Caption: Workflow for the activation and conjugation of Cyanine7.5.

In Vivo Imaging Workflow

Cyanine7.5-conjugated molecules are widely used for in vivo imaging due to the deep tissue penetration of near-infrared light.[16][17] The general workflow for such an experiment is depicted below.

References

• 1. benchchem.com [benchchem.com]
• 2. Which cyanine dyes can be used for in vivo imaging applications? | AAT Bioquest [aatbio.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 5. Cyanine7.5 carboxylic acid | AxisPharm [axispharm.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. Sulfo-Cyanine 7.5 carboxylic acid (A270302) | Antibodies.com [antibodies.com]
• 9. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 10. Cyanine 7.5 NHS ester (A270180) | Antibodies.com [antibodies.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. benchchem.com [benchchem.com]
• 13. royalsocietypublishing.org [royalsocietypublishing.org]
• 14. courses.physics.illinois.edu [courses.physics.illinois.edu]
• 15. benchchem.com [benchchem.com]
• 16. lumiprobe.com [lumiprobe.com]
• 17. alfa-chemistry.com [alfa-chemistry.com]

A Technical Guide to the Molar Extinction Coefficient of Cyanine7.5 Carboxylic Acid and Its Application in Elucidating Cellular Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of Cyanine7.5 carboxylic acid, with a primary focus on its molar extinction coefficient. It details the experimental protocols for the determination of this crucial parameter and for the conjugation of the dye to protein ligands. Furthermore, this guide illustrates the application of Cyanine7.5-conjugated ligands in the investigation of cellular signaling pathways, using the Epidermal Growth Factor Receptor (EGFR) pathway as a prime example.

Core Physicochemical Properties of Cyanine7.5 Carboxylic Acid

Cyanine7.5 carboxylic acid is a near-infrared (NIR) fluorescent dye that is extensively used in biomedical research for in vivo and in vitro imaging applications. Its fluorescence in the NIR spectrum (typically above 750 nm) allows for deep tissue penetration with minimal autofluorescence from biological tissues. The carboxylic acid functional group enables its covalent conjugation to various biomolecules, such as antibodies, peptides, and proteins, through the formation of amide bonds.

Quantitative Data Summary

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength. It is a critical parameter for the quantitative analysis of labeled biomolecules. The table below summarizes the key spectral properties of Cyanine7.5 carboxylic acid and its sulfonated derivative, which exhibits enhanced water solubility.

Compound	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Excitation Max (λ_ex) (nm)	Emission Max (λ_em) (nm)	Solvent(s)
Cyanine7.5 carboxylic acid	223,000	788	808	DMSO, DMF, Dichloromethane
Sulfo-Cyanine7.5 carboxylic acid	222,000	778	797	Water, DMF, DMSO

Note: The exact spectral properties can be influenced by the solvent, pH, and conjugation to a biomolecule.

Experimental Protocols

Determination of the Molar Extinction Coefficient

This protocol outlines the procedure for experimentally determining the molar extinction coefficient of Cyanine7.5 carboxylic acid using UV-Vis spectrophotometry, based on the Beer-Lambert law (A = εcl).

Materials:

• Cyanine7.5 carboxylic acid

• Spectroscopic grade dimethyl sulfoxide (B87167) (DMSO)

• Calibrated UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Prepare a Stock Solution: Accurately weigh a small amount of Cyanine7.5 carboxylic acid (e.g., 1 mg) and dissolve it in a known volume of DMSO (e.g., 1 mL) to prepare a stock solution. Calculate the molar concentration of this stock solution.

• Prepare a Dilution Series: Perform a series of dilutions of the stock solution to prepare at least five different concentrations of the dye in DMSO. The final concentrations should yield absorbance values between 0.1 and 1.0 at the absorbance maximum to ensure linearity.

• Measure Absorbance:

  • Set the spectrophotometer to scan a wavelength range that includes the expected absorbance maximum of Cyanine7.5 (approximately 700-850 nm).

  • Use a quartz cuvette filled with DMSO as a blank to zero the spectrophotometer.

  • Measure the absorbance spectrum for each dilution, identifying the wavelength of maximum absorbance (λ_max).

• Data Analysis:

  • Plot a graph of absorbance at λ_max (A) on the y-axis against the concentration (c) in mol/L on the x-axis.

  • Perform a linear regression analysis on the data points. The slope of the resulting line will be the molar extinction coefficient (ε) in M⁻¹cm⁻¹, as the path length (l) is 1 cm.

Workflow for Molar Extinction Coefficient Determination

Conjugation of Cyanine7.5 Carboxylic Acid to a Protein Ligand (e.g., Epidermal Growth Factor)

This protocol describes the covalent labeling of a protein with Cyanine7.5 carboxylic acid using carbodiimide (B86325) chemistry. This method activates the carboxylic acid group to form an amide bond with primary amine groups on the protein (e.g., lysine (B10760008) residues).

Materials:

• Cyanine7.5 carboxylic acid

• Epidermal Growth Factor (EGF) or another protein of interest

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or DMSO

• Phosphate-buffered saline (PBS), pH 7.4

• 1 M Sodium bicarbonate buffer, pH 8.3-8.5

• Gel filtration column (e.g., Sephadex G-25)

Procedure:

• Prepare Protein Solution: Dissolve the protein (e.g., EGF) in PBS at a concentration of 2-10 mg/mL. The buffer must be free of primary amines (e.g., Tris).

• Activate the Dye:

  • Dissolve Cyanine7.5 carboxylic acid, EDC, and NHS in anhydrous DMF or DMSO to prepare stock solutions.

  • In a separate microcentrifuge tube, mix the Cyanine7.5 carboxylic acid stock solution with a molar excess of EDC and NHS.

  • Incubate this activation mixture for 15-30 minutes at room temperature in the dark.

• Conjugation Reaction:

  • Adjust the pH of the protein solution to 8.3-8.5 using the sodium bicarbonate buffer.

  • Slowly add the activated Cyanine7.5 solution to the protein solution while gently stirring. A molar excess of the activated dye (typically 5-15 fold) is used.

  • Incubate the reaction mixture for 1-2 hours at room temperature in the dark.

• Purification:

  • Purify the Cyanine7.5-protein conjugate from the unreacted dye and byproducts using a gel filtration column equilibrated with PBS.

  • The labeled protein will elute in the initial fractions.

Protein Conjugation Workflow

Application in Visualizing the EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) signaling pathway plays a critical role in cell proliferation, differentiation, and survival. Dysregulation of this pathway is implicated in various cancers. Visualizing the trafficking and downstream signaling of EGFR provides valuable insights into both normal cellular processes and disease states.

By conjugating Cyanine7.5 to EGF, the natural ligand for EGFR, researchers can create a powerful tool to track the receptor's journey upon activation.

Visualizing EGFR Internalization and Trafficking

Upon binding of EGF-Cyanine7.5 to EGFR on the cell surface, the receptor dimerizes and becomes activated through autophosphorylation. This initiates a cascade of downstream signaling events. The activated receptor-ligand complex is then internalized via endocytosis. The NIR fluorescence of Cyanine7.5 allows for real-time tracking of these endocytic vesicles as they traffic through the cell, potentially to early endosomes, late endosomes, and lysosomes for degradation, or recycled back to the cell surface.

Unveiling the Luminescence of Cyanine7.5 Carboxylic Acid: A Technical Guide to Quantum Yield

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of biomedical research and drug development, the precise tracking and quantification of molecular interactions are paramount. Near-infrared (NIR) fluorescent probes, particularly cyanine (B1664457) dyes, have emerged as indispensable tools for these endeavors. Among them, Cyanine7.5 (Cy7.5) carboxylic acid stands out for its long-wave emission, enabling deep tissue imaging with minimal autofluorescence. A critical parameter governing its performance is the fluorescence quantum yield (Φ), which dictates the efficiency of converting absorbed light into emitted fluorescence. This technical guide provides an in-depth exploration of the quantum yield of Cyanine7.5 carboxylic acid, offering a comprehensive overview of its photophysical properties, a detailed experimental protocol for its determination, and visualizations of its application.

Quantitative Photophysical Properties

The performance of a fluorophore is defined by a set of key photophysical parameters. The following table summarizes the quantitative data for Cyanine7.5 carboxylic acid and its closely related derivatives.

Parameter	Cyanine7.5 carboxylic acid	sulfo-Cyanine7.5 carboxylic acid	sulfo-Cyanine7.5 NHS ester	Notes
Fluorescence Quantum Yield (Φ)	0.10[1]	0.21[2]	0.21[3]	The quantum yield is highly sensitive to the molecular structure and environment.[4] Increased rigidity of the central polymethyne moiety can enhance the quantum yield.[5][6]
Excitation Maximum (λex)	788 nm[1][7]	778 nm[2]	Not Specified
Emission Maximum (λem)	808 nm[1][7]	797 nm[2][3]	797 nm[3]
Molar Extinction Coefficient (ε)	223,000 L⋅mol⁻¹⋅cm⁻¹[1][7]	222,000 L⋅mol⁻¹⋅cm⁻¹[2]	Not Specified
Solubility	Soluble in organic solvents (DMSO, DMF, dichloromethane), low solubility in water.[1]	Water-soluble.[2]	Not Specified	Sulfonation increases water solubility.[4]

Experimental Protocol: Relative Quantum Yield Measurement

The determination of the fluorescence quantum yield is a critical experiment for characterizing any fluorescent probe. The most common approach is the relative method, which involves comparing the fluorescence of the sample to a well-characterized standard with a known quantum yield.[4][8]

1. Materials and Instrumentation:

• Cyanine7.5 carboxylic acid: The sample to be measured.

• Reference Standard: A fluorophore with a known quantum yield that absorbs and emits in a similar spectral region to Cy7.5. For the far-red region, recognized standards can be challenging to find, and calibration may be necessary using methods like thermal blooming spectrometry.[9]

• Spectroscopic Grade Solvent: A solvent that dissolves both the sample and the reference standard and is free of fluorescent impurities.[4] Methanol is a commonly used solvent for cyanine dyes.[9]

• UV-Vis Spectrophotometer: To measure absorbance.

• Spectrofluorometer: To measure fluorescence emission.

2. Solution Preparation:

• Prepare a stock solution of Cyanine7.5 carboxylic acid and the reference standard in the chosen solvent.

• Prepare a series of dilutions for both the sample and the reference standard. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.[4]

3. Absorbance and Fluorescence Measurements:

• Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance spectrum of each dilution and the solvent blank. Record the absorbance at the excitation wavelength.

• Fluorescence: Using the spectrofluorometer, record the fluorescence emission spectrum for each solution. The excitation wavelength and all instrumental parameters (e.g., slit widths) must be kept identical for all measurements of the sample and the reference.[4]

4. Data Analysis:

• Integrate the area under each fluorescence emission curve to obtain the integrated fluorescence intensity (I).

• Plot the integrated fluorescence intensity versus the absorbance for both the Cyanine7.5 carboxylic acid and the reference standard. The resulting plots should be linear.[4]

• The quantum yield of the Cyanine7.5 carboxylic acid (Φ_S) is calculated using the following equation[4]:

  Φ_S = Φ_R * (Grad_S / Grad_R) * (n_S² / n_R²)

  Where:

  • Φ_R is the quantum yield of the reference standard.

  • Grad_S and Grad_R are the gradients of the linear plots of integrated fluorescence intensity versus absorbance for the sample and the reference, respectively.

  • n_S and n_R are the refractive indices of the solvents used for the sample and the reference, respectively. If the same solvent is used, this term becomes 1.

Visualizing the Workflow and Application

To further elucidate the experimental process and the utility of Cyanine7.5 carboxylic acid, the following diagrams are provided.

Figure 1: Workflow for Relative Quantum Yield Determination.

This diagram illustrates the sequential steps involved in measuring the relative fluorescence quantum yield of Cyanine7.5 carboxylic acid, from solution preparation to final calculation.

Figure 2: Conceptual Application of Cyanine7.5 Labeling.

This diagram conceptualizes the use of Cyanine7.5 carboxylic acid in bio-imaging. The dye is first conjugated to a biomolecule of interest, which is then introduced into a biological system. Upon excitation with near-infrared light, the conjugate emits fluorescence, allowing for the visualization and tracking of the labeled molecule.

Conclusion

Cyanine7.5 carboxylic acid is a powerful near-infrared fluorescent probe with significant potential in various research and development applications.[10][11] Its utility is intrinsically linked to its photophysical properties, most notably its fluorescence quantum yield. A thorough understanding and accurate measurement of this parameter are crucial for the design and interpretation of fluorescence-based assays. The methodologies and data presented in this guide provide a foundational resource for researchers and professionals seeking to leverage the capabilities of Cyanine7.5 carboxylic acid in their work. The environmental sensitivity of the quantum yield also presents an opportunity for the development of sophisticated biosensors.[4][12]

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. benchchem.com [benchchem.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Cyanine 7.5 NHS ester (A270180) | Antibodies.com [antibodies.com]
• 7. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. Cyanine dyes as ratiometric fluorescence standards for the far-red spectral region - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 10. Cyanine 7.5 monoacid [equivalent to Cy7.5® acid] | AAT Bioquest [aatbio.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]

A Technical Guide to the Solubility of Cyanine7.5 Carboxylic Acid in DMSO

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Cyanine7.5 carboxylic acid in dimethyl sulfoxide (B87167) (DMSO). This document consolidates available data, presents experimental protocols for the preparation of stock solutions, and offers visual diagrams to illustrate key processes and concepts.

Core Topic: Solubility of Cyanine7.5 Carboxylic Acid in DMSO

Cyanine7.5 carboxylic acid is a near-infrared (NIR) fluorescent dye frequently utilized in in-vivo imaging applications. Its solubility in appropriate solvents is a critical factor for its effective use in labeling and imaging studies. While many sources qualitatively describe Cyanine7.5 carboxylic acid as soluble in organic solvents like DMSO, precise quantitative data is not always readily available. This guide aims to provide clarity on this topic by presenting both qualitative and quantitative information for Cyanine7.5 and related cyanine (B1664457) dyes.

Data Presentation: Solubility of Cyanine Dyes in DMSO

The following table summarizes the solubility of Cyanine7.5 carboxylic acid and structurally similar cyanine dyes in DMSO. This comparative data allows researchers to infer the potential solubility range and select appropriate concentrations for their experimental needs.

Compound	Solvent	Solubility	Source
Cyanine7.5 carboxylic acid	DMSO	Soluble	Lumiprobe, Interchim
Cy7	DMSO	Approx. 10 mg/mL	Cayman Chemical[1]
sulfo-Cyanine7 carboxylic acid	DMSO	0.10 M (76 g/L)	Lumiprobe[2]
sulfo-Cy7 carboxylic acid TEA	DMSO	62.5 mg/mL (requires sonication)	MedchemExpress

Note: The presence of sulfonate groups ("sulfo") generally increases the hydrophilicity of the molecule, which can significantly impact its solubility profile in both aqueous and organic solvents.

Experimental Protocol: Preparation of a Cyanine7.5 Carboxylic Acid Stock Solution in DMSO

This section details a standardized protocol for the preparation of a stock solution of Cyanine7.5 carboxylic acid in DMSO. Adherence to this protocol is crucial for obtaining a clear, usable solution for subsequent experiments.

Materials:

• Cyanine7.5 carboxylic acid (solid powder)

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Ultrasonic bath (optional, but recommended)

• Pipettes and sterile microcentrifuge tubes

Procedure:

• Equilibration: Allow the vial of Cyanine7.5 carboxylic acid powder to reach room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh the desired amount of Cyanine7.5 carboxylic acid powder.

• Solvent Addition: Add the calculated volume of high-purity DMSO to the powder to achieve the target concentration. It is advisable to start with a concentration at or below the known solubility of related compounds (e.g., 10 mg/mL for Cy7).

• Dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • If the solid does not fully dissolve, place the vial in an ultrasonic bath for 5-10 minute intervals until the solution is clear. The use of gentle heating (30-40°C) can also aid in dissolution but should be used with caution to avoid degradation of the dye.

• Storage: Store the resulting stock solution at -20°C, protected from light. To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller volumes.

Mandatory Visualizations

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the step-by-step process for preparing a stock solution of Cyanine7.5 carboxylic acid in DMSO.

Caption: Workflow for preparing a Cyanine7.5 carboxylic acid DMSO stock solution.

Factors Influencing Solubility

This diagram outlines the key factors that can influence the solubility of Cyanine7.5 carboxylic acid in DMSO.

Caption: Key factors affecting the solubility of Cyanine7.5 carboxylic acid in DMSO.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. lumiprobe.com [lumiprobe.com]

Navigating the Aqueous Environment: A Technical Guide to the Solubility of Cyanine7.5 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

In the realm of near-infrared (NIR) fluorescence imaging and bioconjugation, cyanine (B1664457) dyes are indispensable tools. Cyanine7.5 (Cy7.5) and its derivatives, with their emission maxima beyond 750 nm, operate within the NIR window, allowing for deep tissue penetration and reduced autofluorescence. A critical, yet often overlooked, parameter for the successful application of these dyes is their solubility. This technical guide provides an in-depth analysis of the aqueous solubility of Cyanine7.5 carboxylic acid, offering clarity on its two primary forms: the standard, non-sulfonated dye and its sulfonated counterpart. Understanding the distinct solubility profiles of these molecules is paramount for experimental design, ensuring optimal performance in labeling reactions and in vivo applications.

Distinguishing Between Non-Sulfonated and Sulfonated Cyanine7.5 Carboxylic Acid

The solubility of Cyanine7.5 carboxylic acid is fundamentally dictated by its chemical structure. The key differentiator is the presence or absence of sulfonate (-SO₃H) groups.

Non-Sulfonated Cyanine7.5 Carboxylic Acid is characterized by its hydrophobic nature. While it possesses a carboxylic acid group for conjugation, the large aromatic structure of the cyanine core leads to poor solubility in aqueous solutions.[1][2][3][4][5]

Sulfo-Cyanine7.5 Carboxylic Acid , conversely, is engineered for enhanced water solubility. The incorporation of one or more sulfonate groups significantly increases the molecule's hydrophilicity, allowing it to dissolve readily in aqueous buffers without the need for organic co-solvents.[6] This modification is crucial for many biological applications where the presence of organic solvents could be detrimental to the structure and function of the biomolecule being labeled.[3]

Quantitative Solubility Data

Obtaining precise quantitative solubility data for non-sulfonated Cyanine7.5 carboxylic acid in water is challenging, as it is consistently reported to have "low solubility".[1][2][7] For practical purposes, it is considered insoluble in purely aqueous buffers.[8] Researchers must employ organic co-solvents to bring it into solution for conjugation reactions.[3][5]

In contrast, the sulfonated derivatives exhibit significantly higher aqueous solubility. While specific numerical data for sulfo-Cyanine7.5 carboxylic acid is not consistently published, data for the closely related sulfo-Cyanine7 carboxylic acid provides a valuable benchmark.

Compound	Functional Groups	Reported Water Solubility	Other Solubilities
Cyanine7.5 carboxylic acid	1x -COOH	Low / Insoluble	Soluble in DMSO, DMF, dichloromethane[1][2]
sulfo-Cyanine7.5 carboxylic acid	1x -COOH, 4x -SO₃H	Good / High[6]	Soluble in water, DMF, DMSO
sulfo-Cyanine7 carboxylic acid	1x -COOH, 2x -SO₃H	0.10 M (76 g/L)[9]	Soluble in water, DMF, DMSO[9]

Experimental Protocols

Protocol for Determining Aqueous Solubility (Shake-Flask Method)

This protocol outlines a standardized method for determining the thermodynamic solubility of a fluorescent compound like sulfo-Cyanine7.5 carboxylic acid in an aqueous buffer.

Materials:

• sulfo-Cyanine7.5 carboxylic acid powder

• Phosphate-buffered saline (PBS), pH 7.4

• Glass vials with screw caps

• Thermostatic shaker incubator

• Microcentrifuge

• 0.22 µm syringe filters

• UV-Vis spectrophotometer

• Calibrated micropipettes

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of sulfo-Cyanine7.5 carboxylic acid powder to a known volume of PBS (pH 7.4) in a glass vial. The amount should be sufficient to ensure undissolved solid remains after equilibration.

• Equilibration:

  • Seal the vial and place it in a thermostatic shaker set to a constant temperature (e.g., 25°C).

  • Shake the mixture for 24-48 hours to ensure equilibrium is reached.

• Separation of Undissolved Solute:

  • After incubation, centrifuge the vial at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the excess solid.

  • Carefully withdraw the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Quantification of Soluble Dye:

  • Prepare a series of standard solutions of sulfo-Cyanine7.5 carboxylic acid of known concentrations in PBS.

  • Measure the absorbance of the standard solutions and the filtered saturated solution at the maximum absorbance wavelength (λmax ≈ 788 nm) using a UV-Vis spectrophotometer.

  • Construct a calibration curve by plotting absorbance versus concentration for the standard solutions.

  • Use the absorbance of the filtered saturated solution and the calibration curve to determine its concentration, which represents the thermodynamic solubility.

Protocol for Protein Labeling

This protocol provides a general workflow for the covalent labeling of a protein with Cyanine7.5 carboxylic acid. It highlights the critical differences in handling the non-sulfonated and sulfonated forms.

Materials:

• Cyanine7.5 carboxylic acid (non-sulfonated or sulfonated)

• Protein to be labeled (in an amine-free buffer, e.g., PBS)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Reaction buffer (e.g., 0.1 M MES buffer, pH 6.0 for activation; 0.1 M sodium bicarbonate buffer, pH 8.3-8.5 for conjugation)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Dye Preparation:

  • For non-sulfonated Cyanine7.5 carboxylic acid: Dissolve the dye in a minimal amount of anhydrous DMSO or DMF to prepare a stock solution (e.g., 10 mg/mL).[3]

  • For sulfo-Cyanine7.5 carboxylic acid: Dissolve the dye directly in the reaction buffer.

• Activation of Carboxylic Acid (to form NHS ester in situ):

  • In a separate light-protected tube, combine the Cyanine7.5 carboxylic acid solution, EDC, and NHS in an appropriate activation buffer (e.g., MES buffer, pH 6.0). The molar ratio of EDC and NHS to the dye should be optimized, but a starting point is a 1.5 to 5-fold molar excess.

  • Allow the activation reaction to proceed for 15-30 minutes at room temperature.

• Protein Preparation:

  • Ensure the protein is in an amine-free buffer at an optimal concentration (typically 2-10 mg/mL).[10]

  • Adjust the pH of the protein solution to 8.3-8.5 using 1 M sodium bicarbonate if necessary.[10]

• Conjugation Reaction:

  • Add the activated Cyanine7.5 NHS ester solution to the protein solution. The optimal molar ratio of dye to protein should be determined empirically but often ranges from 5 to 20.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, with gentle stirring and protected from light.

• Purification:

  • Remove the unreacted dye and byproducts by passing the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25). The first colored band to elute is the labeled protein.

  • For sulfonated dyes, dialysis can also be an effective purification method.[11]

Visualizing the Workflow

The following diagrams illustrate the logical flow of the decision-making process based on solubility and the experimental workflow for bioconjugation.

Caption: Solubility Decision Pathway for Cyanine7.5 Carboxylic Acid.

Caption: General Workflow for Protein Labeling.

Conclusion

The choice between non-sulfonated and sulfonated Cyanine7.5 carboxylic acid is a critical decision in experimental design. The inherent low aqueous solubility of the non-sulfonated form necessitates the use of organic co-solvents, which may not be suitable for all biological applications.[5] In contrast, the high water solubility of the sulfonated derivative offers greater flexibility and is often the preferred choice for labeling sensitive biomolecules in aqueous environments.[6] By understanding these fundamental differences and employing the appropriate handling and reaction protocols, researchers can effectively leverage the power of Cyanine7.5 for advanced NIR fluorescence applications.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. hk.lumiprobe.com [hk.lumiprobe.com]
• 5. Non-Sulfonated Cyannine Fluorescent dyes - do you need water soluble nano labels? Lumiprobe - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Cyanine 7 carboxylic acid (A270186) | Antibodies.com [antibodies.com]
• 8. apexbt.com [apexbt.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. researchgate.net [researchgate.net]
• 11. Cyanine dyes explained: non-sulfonated cyanines, and sulfonated cyanines - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]

A Technical Guide to Cyanine7.5 Carboxylic Acid for Researchers and Drug Development Professionals

Introduction: Cyanine7.5 (Cy7.5) carboxylic acid is a near-infrared (NIR) fluorescent dye that has emerged as a critical tool in biomedical research and drug development. Its fluorescence in the 750-800 nm spectral region allows for deep tissue penetration with minimal autofluorescence, making it exceptionally well-suited for in vivo imaging applications. The carboxylic acid functional group provides a versatile handle for covalent conjugation to a wide array of biomolecules, including antibodies, peptides, and nucleic acids, enabling the tracking and visualization of these molecules in complex biological systems. This guide provides an in-depth overview of the properties of Cyanine7.5 carboxylic acid, detailed experimental protocols for its use, and examples of its application in studying cellular signaling pathways.

Core Properties and Quantitative Data

Cyanine7.5 carboxylic acid and its sulfonated analogue are characterized by their distinct physicochemical and spectral properties. The inclusion of sulfonate groups in sulfo-Cyanine7.5 enhances its water solubility, which can be advantageous for certain biological applications. The key quantitative data for both forms are summarized in the table below for easy comparison.

Property	Cyanine7.5 Carboxylic Acid	sulfo-Cyanine7.5 Carboxylic Acid
Molecular Weight	685.34 g/mol	1083.41 g/mol [1]
Molecular Formula	C₄₅H₄₉ClN₂O₂[2]	C₄₅H₄₅K₃N₂O₁₄S₄[1]
Excitation Maximum (λex)	~788 nm[2]	~778 nm
Emission Maximum (λem)	~808 nm[2]	~797 nm
Extinction Coefficient	~223,000 M⁻¹cm⁻¹[2]	~222,000 M⁻¹cm⁻¹
Solubility	Soluble in organic solvents (DMSO, DMF)[2]	Good solubility in water, DMF, DMSO[1]
Purity	Typically ≥95% (by HPLC and/or NMR)[2]	Typically ≥95% (by HPLC-MS)[1]

Experimental Protocols: Covalent Labeling of Proteins

The carboxylic acid moiety of Cyanine7.5 is not directly reactive with amine groups on proteins. Therefore, a common and effective method for conjugation is a two-step process involving the activation of the carboxylic acid using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, sulfo-NHS. This creates a more stable amine-reactive NHS ester that can then efficiently label primary amines on proteins, such as the ε-amino group of lysine (B10760008) residues.

Protocol: EDC-NHS Coupling of Cyanine7.5 Carboxylic Acid to an Antibody

This protocol provides a general guideline for the conjugation of Cyanine7.5 carboxylic acid to an antibody. Optimization of the molar ratios of dye to protein may be necessary for specific applications.

Materials:

• Cyanine7.5 carboxylic acid

• Antibody to be labeled (in an amine-free buffer, e.g., PBS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.5

• Quenching Solution: 1 M Tris-HCl, pH 8.5 or 1 M glycine

• Anhydrous Dimethylsulfoxide (DMSO)

• Desalting column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation:

  • Dissolve the antibody in the Coupling Buffer at a concentration of 2-10 mg/mL.

  • Ensure the buffer is free of primary amines (e.g., Tris) and ammonium (B1175870) ions, as these will compete with the labeling reaction.

• Cyanine7.5 Carboxylic Acid Activation:

  • Dissolve Cyanine7.5 carboxylic acid in a small amount of anhydrous DMSO to prepare a stock solution (e.g., 10 mg/mL).

  • In a separate tube, add a 5- to 20-fold molar excess of the Cyanine7.5 carboxylic acid stock solution to the Activation Buffer.

  • Immediately before activation, prepare fresh solutions of EDC and sulfo-NHS in the Activation Buffer.

  • Add a 1.5-fold molar excess of EDC and a 3-fold molar excess of sulfo-NHS (relative to the dye) to the Cyanine7.5 solution.

  • Incubate the mixture for 15-30 minutes at room temperature with gentle mixing to form the amine-reactive NHS ester.

• Conjugation Reaction:

  • Adjust the pH of the activated Cyanine7.5 solution to 7.2-8.5 by adding the Coupling Buffer.

  • Immediately add the activated dye solution to the prepared antibody solution.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light, with gentle stirring or rotation.

• Quenching and Purification:

  • Quench the reaction by adding the Quenching Solution to a final concentration of 10-50 mM. Incubate for 15-30 minutes at room temperature.

  • Purify the Cyanine7.5-labeled antibody from unreacted dye and byproducts using a desalting column equilibrated with your desired storage buffer (e.g., PBS).

  • Collect the colored fractions, which contain the labeled antibody.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorption maximum of Cyanine7.5 (~788 nm).

Visualization of Signaling Pathways and Experimental Workflows

Diagrams generated using Graphviz (DOT language) can effectively illustrate the complex relationships in signaling pathways and the logical flow of experimental procedures.

Experimental workflow for protein labeling.

Application in Apoptosis Detection

A significant application of Cyanine7.5 is in the in vivo imaging of apoptosis. This process involves labeling Annexin V, a protein with a high affinity for phosphatidylserine (B164497) (PS). In healthy cells, PS is located on the inner leaflet of the plasma membrane. During the early stages of apoptosis, PS is translocated to the outer leaflet, where it can be detected by fluorescently labeled Annexin V.

Apoptosis detection using Cy7.5-Annexin V.

References

• 1. Cy5.5-Annexin V - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. In vivo imaging of apoptosis by 99mTc-Annexin V scintigraphy: visual analysis in relation to treatment response - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Cyanine7.5 Carboxylic Acid for Researchers and Drug Development Professionals

Introduction: Cyanine7.5 (Cy7.5) carboxylic acid is a near-infrared (NIR) fluorescent dye that is instrumental in a variety of biomedical research and drug development applications. Its fluorescence in the 750-800 nm spectral range allows for deep tissue penetration of light, making it an ideal probe for in vivo imaging where background autofluorescence from biological tissues is minimized. The carboxylic acid functional group provides a versatile handle for conjugation to a wide array of biomolecules, including antibodies, peptides, and nanoparticles, enabling the tracking and quantification of these entities in biological systems. This guide provides an in-depth overview of its properties, conjugation chemistry, and key experimental protocols.

Core Properties of Cyanine7.5 Carboxylic Acid

Cyanine7.5 carboxylic acid is characterized by its strong absorption and emission in the near-infrared spectrum. While multiple CAS numbers are reported by various suppliers, the most frequently cited are 1803099-44-6 and 1686147-68-1 .[1][2][3][4][5][6][7][8] This variation may arise from different salt forms or reflect supplier-specific identifiers. It is a green solid that is soluble in organic solvents like DMSO and DMF but has low solubility in water.[3][8] For applications in aqueous buffers, a water-soluble version, sulfo-Cyanine7.5 carboxylic acid, is also available.

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative data for Cyanine7.5 carboxylic acid and its sulfonated analogue.

Table 1: Physicochemical Properties of Cyanine7.5 Carboxylic Acid

Property	Value	Source(s)
CAS Number	1803099-44-6 / 1686147-68-1	[1][2][3][4][5][6][7][8]
Molecular Formula	C₄₅H₄₉ClN₂O₂	[3][7][8]
Molecular Weight	685.34 g/mol	[7][8]
Appearance	Green solid/powder	[8]
Solubility	Soluble in DMSO, DMF, dichloromethane; Low solubility in water	[3][8]

Table 2: Spectroscopic Properties of Cyanine7.5 Carboxylic Acid

Property	Value	Source(s)
Excitation Maximum (λex)	~788 nm	[8]
Emission Maximum (λem)	~808 nm	[8]
Molar Extinction Coefficient (ε)	~223,000 M⁻¹cm⁻¹	[4][8]
Fluorescence Quantum Yield (Φ)	~0.10	[4]

Bioconjugation Chemistry

The carboxylic acid group on Cyanine7.5 is not directly reactive with amine groups on biomolecules. It must first be activated to form a more reactive species, typically an N-hydroxysuccinimide (NHS) ester. This activation is commonly achieved using carbodiimide (B86325) chemistry, for example, with ethyl(dimethylaminopropyl) carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS). The resulting Cy7.5-NHS ester is then highly reactive towards primary amines on proteins (e.g., the side chain of lysine (B10760008) residues) and other biomolecules, forming a stable amide bond.

Alternatively, researchers can purchase pre-activated Cyanine7.5 NHS ester to simplify the conjugation process. For labeling molecules with thiol groups (e.g., cysteine residues), a maleimide (B117702) derivative of Cyanine7.5 would be used.

Experimental Protocols

The following are detailed protocols for the conjugation of Cyanine7.5 carboxylic acid to antibodies and subsequent use in in-vivo imaging.

Protocol 1: Antibody Labeling with Cyanine7.5

This protocol involves the activation of the carboxylic acid and subsequent conjugation to an antibody. For a simplified procedure, a pre-activated Cy7.5 NHS ester can be used, in which case the user would start from step 2.

Materials:

• Cyanine7.5 carboxylic acid

• Antibody of interest in an amine-free buffer (e.g., PBS)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Phosphate-Buffered Saline (PBS), pH 8.0-8.5

• PD-10 desalting columns or similar size-exclusion chromatography system

• Spectrophotometer

Procedure:

• Activation of Carboxylic Acid (Preparation of NHS ester):

  • Dissolve Cyanine7.5 carboxylic acid, EDC, and NHS in anhydrous DMSO to prepare stock solutions.

  • In a microcentrifuge tube, mix the dye, EDC, and NHS in a molar ratio of 1:1.2:1.5.

  • Allow the reaction to proceed for 1-2 hours at room temperature in the dark to form the Cy7.5-NHS ester.

• Antibody-Dye Conjugation:

  • Prepare the antibody solution at a concentration of 2-5 mg/mL in PBS at pH 8.0-8.5.

  • Add the activated Cy7.5-NHS ester solution to the antibody solution at a 5:1 to 10:1 molar ratio of dye to antibody.

  • Incubate the reaction mixture for 1 hour at room temperature in the dark with gentle stirring.

• Purification of the Conjugate:

  • Equilibrate a PD-10 desalting column with PBS.

  • Load the conjugation reaction mixture onto the column.

  • Elute the column with PBS and collect the fractions. The first colored, fluorescent fractions to elute will contain the labeled antibody.

• Characterization of the Conjugate:

  • Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorption maximum of Cy7.5 (~788 nm).

  • Calculate the Degree of Labeling (DOL), which is the average number of dye molecules per antibody, using the following formula: DOL = (Adye / εdye) / (A280 - (Adye * CF280)) / εprotein where:

    • Adye is the absorbance at the dye's maximum absorption wavelength.

    • εdye is the molar extinction coefficient of the dye at that wavelength.

    • A280 is the absorbance at 280 nm.

    • CF280 is the correction factor for the dye's absorbance at 280 nm (A280 of the dye / Amax of the dye).

    • εprotein is the molar extinction coefficient of the antibody at 280 nm.

Protocol 2: In Vivo Tumor Imaging with Cy7.5-Labeled Antibody

This protocol outlines the use of a Cy7.5-labeled antibody for imaging tumors in a mouse model.

Materials:

• Cy7.5-labeled antibody conjugate

• Tumor-bearing mice (e.g., nude mice with xenograft tumors)

• Anesthesia (e.g., isoflurane)

• In vivo imaging system equipped with appropriate NIR filters (e.g., excitation ~745 nm, emission >780 nm)

• Sterile PBS

Procedure:

• Animal Preparation:

  • Anesthetize the tumor-bearing mouse using a calibrated vaporizer with isoflurane.

• In Vivo Administration:

  • Dilute the Cy7.5-antibody conjugate in sterile PBS. A typical dose is 1-5 nmol of the dye, which corresponds to approximately 50 µg of a labeled antibody, in a volume of 100 µL.

  • Inject the solution via the tail vein of the anesthetized mouse.

• In Vivo Imaging:

  • Place the anesthetized animal in the imaging chamber of the in vivo imaging system.

  • Acquire fluorescence images at various time points post-injection (e.g., 4, 24, 48, and 72 hours) to monitor the accumulation of the labeled antibody in the tumor and its clearance from other tissues.

• Ex Vivo Analysis (Optional):

  • At the final imaging time point, euthanize the mouse.

  • Dissect the tumor and major organs (e.g., liver, kidneys, spleen, lungs, heart).

  • Image the dissected organs to confirm the biodistribution of the fluorescently labeled antibody.

Visualized Workflows

The following diagrams illustrate the experimental workflows for antibody labeling and in vivo imaging.

Antibody labeling and purification workflow.

In vivo imaging workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cyanine7.5 carboxylic | Fluorescent Dye | 1686147-68-1 | Invivochem [invivochem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Cyanine7.5 carboxylic acid | 1686147-68-1 [amp.chemicalbook.com]
• 5. medkoo.com [medkoo.com]
• 6. Cy7.5 carboxylic acid [glpbio.cn]
• 7. e-biochem.com [e-biochem.com]
• 8. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]

A Technical Guide to Cyanine7.5 Carboxylic Acid for Researchers and Drug Development Professionals

Introduction: Cyanine7.5 (Cy7.5) carboxylic acid is a near-infrared (NIR) fluorescent dye that has become an invaluable tool in biomedical research and drug development.[1][2] Its fluorescence emission in the NIR spectrum allows for deep tissue penetration with minimal background autofluorescence, making it ideal for in vivo imaging applications.[2][3][4] This guide provides a comprehensive overview of Cyanine7.5 carboxylic acid, its properties, and detailed protocols for its application in labeling and imaging.

Core Properties and Chemical Structure

Cyanine7.5 carboxylic acid is characterized by its long-wave emission, high molar extinction coefficient, and a carboxylic acid functional group that allows for covalent conjugation to biomolecules.[1][5] A sulfonated version, Sulfo-Cyanine7.5 carboxylic acid, offers increased water solubility, which can be advantageous for biological applications in aqueous environments.[6][7]

Chemical Structure of Cyanine7.5 Carboxylic Acid:

• While the exact proprietary structures can vary by manufacturer, the core structure consists of two indolenine rings linked by a polymethine chain. The carboxylic acid group provides a reactive handle for conjugation.

Quantitative Data Summary

The photophysical and chemical properties of Cyanine7.5 carboxylic acid and its sulfonated form are summarized below for easy comparison.

Property	Cyanine7.5 Carboxylic Acid	Sulfo-Cyanine7.5 Carboxylic Acid
Excitation Maximum (λex)	788 nm[5][8]	778 nm[6][9]
Emission Maximum (λem)	808 nm[5][8]	797 nm[6][9]
Molar Extinction Coefficient (ε)	223,000 M⁻¹cm⁻¹[5][8]	222,000 M⁻¹cm⁻¹[6][9]
Fluorescence Quantum Yield (Φ)	0.10[5]	0.09 - 0.21[1][6]
Molecular Formula	C45H49ClN2O2	C45H45K3N2O14S4[6]
Molecular Weight	685.34 g/mol	1083.41 g/mol [6]
Solubility	Soluble in organic solvents (DMSO, DMF); low solubility in water[8]	Good solubility in water, DMF, and DMSO[6][9]
Appearance	Green powder[8]	Dark green solid[6]
Storage Conditions	Store at -20°C in the dark; desiccate[8]	Store at -20°C in the dark; desiccate[6]

Experimental Protocols

Antibody Labeling with Cyanine7.5 Carboxylic Acid

This protocol details the covalent conjugation of Cyanine7.5 carboxylic acid to an antibody via amine coupling. The process involves the activation of the carboxylic acid group to form an N-hydroxysuccinimide (NHS) ester, which then readily reacts with primary amines on the antibody.

Materials:

• Cyanine7.5 carboxylic acid

• Antibody of interest in an amine-free buffer (e.g., PBS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Purification column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Antibody Preparation:

  • Ensure the antibody is at a concentration of 2-10 mg/mL in an amine-free buffer. If the buffer contains tris or glycine, the antibody must be dialyzed against PBS.[5]

  • The presence of stabilizers like BSA or gelatin can interfere with labeling and should be removed.[5]

• Activation of Cyanine7.5 Carboxylic Acid:

  • Dissolve Cyanine7.5 carboxylic acid, EDC, and NHS in anhydrous DMSO to a concentration of 10 mg/mL each.

  • In a microcentrifuge tube, combine the Cyanine7.5 carboxylic acid, EDC, and NHS solutions in a 1:1.2:1.2 molar ratio.

  • Incubate the reaction mixture at room temperature for 1-2 hours in the dark to form the Cyanine7.5-NHS ester.

• Conjugation Reaction:

  • Adjust the pH of the antibody solution to 8.3-8.5 using the reaction buffer.

  • Add the activated Cyanine7.5-NHS ester solution to the antibody solution. A typical starting molar ratio of dye to antibody is 10:1 to 20:1.[5]

  • Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.[5]

• Purification of the Conjugate:

  • Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) according to the manufacturer's instructions.

  • Load the reaction mixture onto the column.

  • Elute with PBS. The first colored fraction to elute will be the antibody-dye conjugate. Unconjugated dye will elute later.

  • Collect the fractions containing the labeled antibody.

• Characterization of the Conjugate:

  • Measure the absorbance of the purified conjugate at 280 nm (for the antibody) and ~788 nm (for Cyanine7.5).

  • Calculate the protein concentration and the degree of labeling (DOL) using the following formulas:

    • Protein Concentration (mg/mL) = [A₂₈₀ - (A₇₈₈ × CF)] / ε_protein

    • DOL = (A₇₈₈ × M_protein) / (ε_dye × Protein Concentration (mg/mL))

    • Where CF is the correction factor for the dye's absorbance at 280 nm (typically provided by the manufacturer), ε_protein is the molar extinction coefficient of the antibody at 280 nm, A is the absorbance, M is the molecular weight, and ε_dye is the molar extinction coefficient of the dye at its maximum absorbance.

  • An optimal DOL for most antibodies is between 2 and 10.[5]

In Vivo Imaging with Cyanine7.5-Labeled Antibodies

This protocol provides a general workflow for targeted tumor imaging in a mouse model using a Cyanine7.5-labeled antibody.

Materials:

• Cyanine7.5-labeled antibody conjugate

• Tumor-bearing mice

• In vivo imaging system with appropriate NIR filters (Excitation: ~745 nm, Emission: >780 nm)

• Anesthetic (e.g., isoflurane)

• Sterile PBS

Procedure:

• Animal Preparation:

  • Anesthetize the tumor-bearing mouse using a calibrated vaporizer with isoflurane.[10]

• Probe Administration:

  • Dilute the Cyanine7.5-labeled antibody conjugate in sterile PBS to the desired concentration. A typical dose is around 1-5 nmol of the dye.[11]

  • Inject approximately 100 µL of the diluted conjugate into the mouse via the tail vein.[11]

• In Vivo Imaging:

  • Place the anesthetized mouse in the imaging chamber of the in vivo imaging system.[10]

  • Acquire fluorescence images at various time points post-injection (e.g., 4, 24, 48, and 72 hours) to monitor the accumulation of the conjugate at the tumor site and its clearance from other tissues.[11]

  • Use appropriate instrument settings for excitation and emission wavelengths. The exposure time may need to be adjusted based on the signal intensity.[10]

• Ex Vivo Analysis:

  • At the final time point, euthanize the mouse.

  • Dissect the tumor and major organs (e.g., liver, kidneys, spleen, lungs, heart) for ex vivo imaging to confirm the biodistribution of the labeled antibody.[11]

Visualizations

Caption: Workflow for antibody labeling with Cyanine7.5.

Caption: Workflow for in vivo imaging with a labeled antibody.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tumor labeling in vivo using cyanine-conjugated monoclonal antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 9. Sulfo-Cyanine 7.5 carboxylic acid (A270302) | Antibodies.com [antibodies.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A Technical Guide to Cyanine7.5 Carboxylic Acid: Mechanism and Application

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) carboxylic acid is a near-infrared (NIR) fluorescent dye that has become an invaluable tool in biomedical research and drug development.[1] Its fluorescence in the NIR spectrum (approximately 750-900 nm) is particularly advantageous for in vivo studies, as light in this window can penetrate biological tissues more deeply with reduced absorption and scattering from endogenous molecules like hemoglobin and water.[2][3] This property leads to a higher signal-to-noise ratio compared to fluorophores that excite at shorter wavelengths.[3] This guide provides a comprehensive overview of the core mechanism of action, bioconjugation, and application of Cy7.5 carboxylic acid.

Core Mechanism of Action: A Tale of Two Functions

The "mechanism of action" for Cy7.5 carboxylic acid is best understood in two contexts: its function as a molecular probe for imaging and its potential as a photosensitizer for therapeutic applications.

Mechanism as a Fluorescent Probe

The primary role of Cy7.5 is to serve as a reporter molecule. The unactivated carboxylic acid form is the precursor to a reactive species used for covalent labeling.[4] The core mechanism involves a two-step process:

• Activation: The carboxylic acid group (-COOH) is chemically activated, most commonly into an N-hydroxysuccinimide (NHS) ester. This transforms the relatively unreactive carboxyl group into a highly reactive intermediate that is susceptible to nucleophilic attack.

• Conjugation: The activated NHS ester readily reacts with primary amine groups (-NH2) found on biomolecules, such as the ε-amino groups of lysine (B10760008) residues in proteins and antibodies, to form a stable amide bond.

Once conjugated to a targeting moiety (e.g., a monoclonal antibody), the Cy7.5 dye travels with its carrier to the biological target of interest. When excited by an appropriate light source, the dye's delocalized π-electron system absorbs photons, moving to a higher energy state. It then rapidly relaxes back to its ground state, releasing the absorbed energy as fluorescent light at a longer wavelength (a phenomenon known as Stokes shift).[5] This emitted NIR light is then detected by an imaging system, revealing the location and concentration of the labeled biomolecule in real-time, both in vitro and in vivo.[2]

Mechanism as a Photosensitizer in Photodynamic Therapy (PDT)

Beyond imaging, cyanine (B1664457) dyes like Cy7.5 can function as photosensitizers in photodynamic therapy (PDT).[6][7] The mechanism for PDT is as follows:

• Excitation: Upon irradiation with NIR light, the dye absorbs energy and transitions from its ground state to an excited singlet state.[8]

• Intersystem Crossing: The excited dye can then undergo intersystem crossing to a longer-lived triplet state.

• Energy Transfer: In this triplet state, the dye can transfer its energy to molecular oxygen (³O₂) present in the tissue. This energy transfer excites the oxygen to its highly reactive singlet state (¹O₂).[6]

• Cellular Damage: Singlet oxygen and other reactive oxygen species (ROS) are highly cytotoxic. They can induce cellular damage through the oxidation of lipids, proteins, and nucleic acids, ultimately leading to cell death, damage to tumor vasculature, and stimulation of an anti-tumor immune response.[6][8]

Physicochemical and Photophysical Properties

The utility of Cy7.5 carboxylic acid is defined by its distinct spectral and physical characteristics. The properties of the standard and the more water-soluble sulfonated versions are summarized below.

Property	Cyanine7.5 Carboxylic Acid	Sulfo-Cyanine7.5 Carboxylic Acid	Reference(s)
Excitation Maximum (λex)	788 nm	778 nm	[4][9][10]
Emission Maximum (λem)	808 nm	797 nm	[4][9][10]
Molar Extinction Coefficient (ε)	223,000 M⁻¹cm⁻¹	222,000 M⁻¹cm⁻¹	[4][9][10]
Fluorescence Quantum Yield (Φ)	0.10	0.09 - 0.21	[9][10][11]
Solubility	DMSO, DMF	Water, DMSO, DMF	[11]
Storage Conditions	-20°C in the dark, desiccated	-20°C in the dark	[9][11][12]

Experimental Protocols

Precise and reliable experimental methods are critical for the successful application of Cy7.5 carboxylic acid. The following sections detail the protocols for antibody conjugation and a general workflow for in vivo imaging.

Protocol 1: Antibody Labeling via NHS Ester Chemistry

This protocol describes the process of activating Cy7.5 carboxylic acid and conjugating it to a monoclonal antibody (mAb).

Materials:

• Cyanine7.5 carboxylic acid

• N-hydroxysuccinimide (NHS) and a carbodiimide (B86325) (e.g., EDC) OR pre-activated Cy7.5 NHS ester

• Monoclonal antibody (2-5 mg/mL in amine-free buffer like PBS)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M sodium bicarbonate or borate (B1201080) buffer, pH 8.3-8.5[13]

• Purification: PD-10 desalting column or equivalent size-exclusion chromatography system[2]

Methodology:

• Dye Preparation: If starting with the carboxylic acid, it must first be converted to an NHS ester. For convenience, using a pre-activated Cy7.5 NHS ester is common.[12] Prepare a 10 mM stock solution of the Cy7.5 NHS ester in anhydrous DMSO.[14] This solution should be prepared fresh and protected from light.[14]

• Antibody Preparation: Dialyze the antibody into the Reaction Buffer (pH 8.3-8.5). Buffers containing primary amines (e.g., Tris or glycine) must be avoided as they will compete with the antibody for reaction with the dye.

• Conjugation Reaction: While gently stirring, add the Cy7.5 NHS ester stock solution to the antibody solution. A starting molar ratio of 5:1 to 10:1 (dye:antibody) is recommended.[2] The optimal ratio may need to be determined empirically for each specific antibody.[14]

• Incubation: Allow the reaction to proceed for 1 hour at room temperature, protected from light.[2]

• Purification: Separate the Cy7.5-antibody conjugate from the unreacted free dye. A PD-10 desalting column is a common and effective method.[2] Equilibrate the column with PBS, load the reaction mixture, and elute with PBS. The first colored fractions to elute will contain the labeled antibody.[2]

• Characterization (Degree of Labeling):

  • Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorption maximum of the dye (~788 nm).

  • Calculate the protein concentration and the dye concentration using the Beer-Lambert law (A = εcl). A correction factor is needed for the A280 reading, as the dye also absorbs slightly at this wavelength.

  • The Degree of Labeling (DOL), or the average number of dye molecules per antibody, is calculated as the molar ratio of the dye to the protein. For in vivo imaging, a DOL between 2 and 4 is often optimal to maximize signal while minimizing clearance by the liver.[15]

Protocol 2: In Vivo Tumor Imaging in a Mouse Model

This protocol outlines a general workflow for using a Cy7.5-labeled antibody for targeted tumor imaging.

Materials:

• Purified Cy7.5-antibody conjugate

• Tumor-bearing mice (e.g., xenograft model)

• Sterile PBS

• Anesthetic (e.g., isoflurane)

• In vivo imaging system (IVIS) equipped with appropriate NIR excitation and emission filters[3]

Methodology:

• Animal Preparation: Anesthetize the tumor-bearing mouse using a calibrated vaporizer.[3]

• Probe Administration: Dilute the Cy7.5-labeled antibody in sterile PBS. Inject a defined amount (e.g., 1-5 nmol of dye, or a specific mass like 50 µg of antibody) intravenously via the tail vein.[2][3]

• In Vivo Imaging: Place the anesthetized animal in the imaging chamber.[3] Acquire fluorescence images at various time points post-injection (e.g., 4, 24, 48, and 72 hours).[2] This allows for monitoring the accumulation of the antibody at the tumor site and its clearance from non-target tissues.[2]

• Data Analysis: Quantify the fluorescence intensity in the tumor region of interest (ROI) and compare it to other tissues over time to assess targeting specificity and signal persistence.

Visualizations: Workflows and Mechanisms

To better illustrate the processes described, the following diagrams have been generated using the DOT language.

Workflow for Cy7.5 bioconjugation.

Targeted in vivo tumor imaging pathway.

Mechanism of photodynamic therapy (PDT).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 5. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 6. Potential of Cyanine Derived Dyes in Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potential of Cyanine Derived Dyes in Photodynamic Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent Advances in Cyanine-Based Phototherapy Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lumiprobe.com [lumiprobe.com]
• 10. Sulfo-Cyanine 7.5 carboxylic acid (A270302) | Antibodies.com [antibodies.com]
• 11. Sulfo-Cy7.5 carboxylic acid, 2760599-02-6 | BroadPharm [broadpharm.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. interchim.fr [interchim.fr]
• 14. docs.aatbio.com [docs.aatbio.com]
• 15. Small Animal In Vivo Imaging Antibody Labeling | Thermo Fisher Scientific - TW [thermofisher.com]

A Technical Guide to the Photophysical Properties of Cyanine7.5 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core photophysical properties of Cyanine7.5 (Cy7.5) carboxylic acid, a near-infrared (NIR) fluorescent dye. This document is intended for researchers, scientists, and drug development professionals who are utilizing or considering the use of Cy7.5 carboxylic acid in their work, such as in in vivo imaging, fluorescence microscopy, and targeted drug delivery.

Core Photophysical and Chemical Properties

Cyanine7.5 carboxylic acid is a NIR fluorescent dye characterized by its long-wave emission, making it particularly suitable for deep-tissue imaging applications where minimizing autofluorescence from biological tissues is crucial. The carboxylic acid functional group allows for covalent conjugation to a variety of biomolecules, including antibodies, peptides, and nucleic acids, enabling the tracking and visualization of these molecules in biological systems.

Quantitative Data Summary

The photophysical properties of Cyanine7.5 carboxylic acid and its water-soluble sulfated analogue, Sulfo-Cyanine7.5 carboxylic acid, are summarized in the tables below. These values are essential for designing and executing experiments that rely on fluorescence detection.

Property	Cyanine7.5 Carboxylic Acid	Sulfo-Cyanine7.5 Carboxylic Acid	Source(s)
Absorption Maximum (λmax)	~788 nm	~778 nm
Emission Maximum (λem)	~808 nm	~797 nm
Molar Extinction Coefficient (ε)	~223,000 M⁻¹cm⁻¹	~222,000 M⁻¹cm⁻¹
Fluorescence Quantum Yield (Φ)	~0.10	0.09
Molecular Weight	685.34 g/mol	1083.41 g/mol (as potassium salt)
Solubility	Soluble in organic solvents (DMSO, DMF), low solubility in water	Good solubility in water, DMF, and DMSO

Table 1: Photophysical Properties of Cyanine7.5 Carboxylic Acid and its Sulfated Analog.

Experimental Protocols

Accurate characterization of the photophysical properties of Cyanine7.5 carboxylic acid is critical for its effective application. The following are detailed methodologies for key experiments.

Protocol 1: Determination of Molar Extinction Coefficient

The molar extinction coefficient is determined using the Beer-Lambert law, which relates absorbance to concentration.

Materials:

• Cyanine7.5 carboxylic acid

• Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

• Stock Solution Preparation: Accurately weigh a small amount of Cyanine7.5 carboxylic acid and dissolve it in a known volume of DMSO to prepare a concentrated stock solution (e.g., 1 mM).

• Serial Dilutions: Prepare a series of dilutions of the stock solution in PBS. The final concentrations should yield absorbance values between 0.1 and 1.0 at the absorption maximum.

• Absorbance Measurement:

  • Use PBS as a blank to zero the spectrophotometer at the absorption maximum of the dye (~788 nm).

  • Measure the absorbance of each dilution at this wavelength.

• Data Analysis:

  • Plot absorbance versus concentration (in mol/L).

  • Perform a linear regression of the data. The slope of the line is the molar extinction coefficient (ε) in M⁻¹cm⁻¹.

Protocol 2: Determination of Fluorescence Quantum Yield (Relative Method)

The fluorescence quantum yield is a measure of the efficiency of fluorescence. The relative method compares the fluorescence of the sample to a standard with a known quantum yield.

Materials:

• Cyanine7.5 carboxylic acid solution (prepared as in Protocol 1)

• A suitable NIR reference standard with a known quantum yield (e.g., IRDye 800CW)

• Spectrofluorometer

• Quartz cuvettes

Procedure:

• Prepare Solutions: Prepare dilute solutions of both Cyanine7.5 carboxylic acid and the reference standard in the same solvent (e.g., PBS). The absorbance of these solutions at the excitation wavelength should be low (ideally < 0.1) to minimize inner filter effects.

• Measure Absorbance: Record the absorbance of each solution at the chosen excitation wavelength.

• Measure Fluorescence Emission:

  • Set the excitation wavelength of the spectrofluorometer to the absorbance maximum.

  • Record the fluorescence emission spectrum for both the sample and the reference standard, ensuring identical instrument settings (e.g., excitation and emission slit widths).

• Data Analysis:

  • Integrate the area under the emission curve for both the sample and the standard to obtain the total fluorescence intensity.

  • Calculate the quantum yield of the sample (Φ_sample) using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) Where:

    • Φ is the quantum yield

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • n is the refractive index of the solvent

    • 'sample' and 'std' refer to the sample and the standard, respectively.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, created using the DOT language, illustrate a representative signaling pathway that can be studied using Cyanine7.5 carboxylic acid conjugates and a general experimental workflow for their use in cellular imaging.

Caption: Integrin signaling pathway initiated by a Cy7.5-RGD conjugate.

Caption: Experimental workflow for cellular imaging with Cy7.5 conjugates.

A Technical Guide to Near-Infrared Fluorescent Dyes for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

The advent of near-infrared (NIR) fluorescence imaging has revolutionized research in cell biology, in vivo imaging, and drug development. Operating within the NIR window (typically 700-1700 nm), these specialized fluorescent dyes offer significant advantages over traditional visible-light fluorophores, enabling deeper tissue penetration, reduced background autofluorescence, and higher signal-to-noise ratios.[1][2][3] This guide provides an in-depth overview of commercially available NIR fluorescent dyes, their applications, and detailed protocols for their use in key experimental settings.

Core Advantages of Near-Infrared Fluorescence Imaging

The utility of NIR fluorescent dyes stems from the optical properties of biological tissues. In the NIR spectrum, absorption by endogenous chromophores such as hemoglobin and melanin (B1238610) is significantly lower, and light scattering is reduced.[2][3] This "optical window" allows for deeper penetration of excitation light and more efficient collection of emitted fluorescence, making it ideal for in vivo studies.[1][4]

Key benefits include:

• Deep Tissue Penetration: NIR light can penetrate several centimeters into biological tissues, enabling the visualization of processes deep within living organisms.[5]

• Reduced Autofluorescence: Biological tissues exhibit minimal intrinsic fluorescence in the NIR range, leading to a significant improvement in the signal-to-noise ratio and enhanced sensitivity.[1][2][3]

• Minimized Phototoxicity: The lower energy of NIR light reduces the risk of photodamage to cells and tissues, which is a critical consideration for long-term live-cell imaging studies.

• High Contrast Imaging: The combination of deep tissue penetration and low autofluorescence results in high-contrast images, allowing for the clear visualization of labeled structures.

Commercially Available Near-Infrared Fluorescent Dyes: A Comparative Overview

A variety of NIR fluorescent dyes are commercially available, each with unique photophysical properties. The choice of dye depends on the specific application, the available excitation sources, and the desired spectral characteristics. The following tables summarize the key quantitative properties of some of the most commonly used NIR dyes.

Dye Family	Specific Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield (Φ)
Cyanine Dyes	Cy7	~750	~773	~250,000	0.28[6]
Cy7.5	~788	~808	~223,000	0.14
Alexa Fluor Dyes	Alexa Fluor 750	749	775	290,000	0.12[5]
Alexa Fluor 790	784	814	260,000	N/A
DyLight Dyes	DyLight 755	754	776	220,000	0.119[5]
DyLight 800	777	794	270,000	N/A
IRDye	IRDye 800CW	774	789	240,000	0.08
iFluor Dyes	iFluor 750	752	778	270,000	N/A
iFluor 790	783	812	275,000	N/A

Note: Photophysical properties can be influenced by the local environment (e.g., solvent, conjugation to biomolecules). The values presented here are for the free dyes in aqueous solution and are compiled from various sources for comparative purposes.

Key Applications and Experimental Protocols

NIR fluorescent dyes are versatile tools used in a wide array of research applications, from the subcellular to the whole-organism level.

Immunofluorescence Staining of Fixed Cells

Immunofluorescence (IF) is a powerful technique for visualizing the localization of specific proteins within cells. The use of NIR-conjugated secondary antibodies significantly reduces background from cellular autofluorescence, which can be problematic in the visible spectrum.

• Cell Culture and Fixation:

  • Grow cells on sterile glass coverslips or in imaging-grade multi-well plates to the desired confluency (typically 60-80%).

  • Aspirate the culture medium and wash the cells once with pre-warmed phosphate-buffered saline (PBS).

  • Fix the cells by incubating with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization and Blocking:

  • Permeabilize the cells by incubating with 0.25% Triton X-100 in PBS for 10 minutes at room temperature. This step is necessary for intracellular targets.

  • Wash the cells three times with PBS for 5 minutes each.

  • Block non-specific antibody binding by incubating the cells with a blocking buffer (e.g., 5% Bovine Serum Albumin in PBS) for 1 hour at room temperature.[7]

• Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in the blocking buffer.

  • Incubate the cells with the diluted primary antibody for 1-2 hours at room temperature or overnight at 4°C.[7]

  • Wash the cells three times with PBS containing 0.1% Tween 20 (PBST) for 5 minutes each.

  • Dilute the NIR-conjugated secondary antibody to its optimal concentration in the blocking buffer. Protect the antibody solution from light.

  • Incubate the cells with the diluted secondary antibody for 1 hour at room temperature in the dark.[7]

  • Wash the cells three times with PBST for 5 minutes each, followed by a final wash with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Image the cells using a fluorescence microscope or confocal microscope equipped with the appropriate laser lines and emission filters for the chosen NIR dye.

Caption: Workflow for immunofluorescence staining with NIR dyes.

In Vivo Imaging in Small Animals

The ability of NIR light to penetrate deep into tissues makes it an invaluable tool for non-invasive in vivo imaging. This allows for the longitudinal tracking of cells, monitoring of disease progression, and assessment of therapeutic efficacy in living animals.

• Animal Model and Probe Administration:

  • Use an appropriate animal model for the research question (e.g., a tumor xenograft model).

  • Administer the NIR-labeled antibody or imaging probe to the animal, typically via intravenous injection. The optimal dose and timing should be determined empirically.[2]

• Image Acquisition:

  • Anesthetize the animal using a suitable anesthetic agent (e.g., isoflurane).

  • Place the animal in an in vivo imaging system equipped for NIR fluorescence detection.

  • Acquire images at various time points post-injection to determine the optimal imaging window for target accumulation and clearance from non-target tissues.[4]

• Image Analysis:

  • Use the imaging system's software to quantify the fluorescent signal in regions of interest (ROIs), such as the tumor and surrounding tissues.

  • Calculate the signal-to-background ratio to assess the specificity of the probe.

Caption: General workflow for in vivo imaging with NIR probes.

Visualizing Signaling Pathways with NIR Probes

NIR fluorescent probes can be designed to be "smart" or "activatable," meaning their fluorescence is modulated by a specific biological event, such as enzyme activity. This allows for the real-time visualization of signaling pathway dynamics.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a critical regulator of cell growth and proliferation and is often dysregulated in cancer. NIR probes have been developed to monitor EGFR activity. For example, a probe might consist of a NIR dye conjugated to an EGFR-targeting ligand, allowing for the visualization of receptor-positive tumors.

Caption: EGFR signaling pathway and inhibition by a NIR probe.

STING Pathway Activation

The Stimulator of Interferon Genes (STING) pathway is a key component of the innate immune system. Its activation can lead to an anti-tumor immune response. NIR probes have been used to monitor the activation of the STING pathway in the context of cancer immunotherapy.[8]

Caption: Simplified STING signaling pathway activation.

Conclusion

Near-infrared fluorescent dyes represent a powerful and enabling technology for researchers across a multitude of disciplines. Their superior photophysical properties overcome many of the limitations of traditional fluorescence imaging, providing unprecedented opportunities for high-sensitivity, deep-tissue, and longitudinal studies in both in vitro and in vivo settings. As new NIR dyes with improved brightness, photostability, and functionality continue to be developed, their impact on fundamental biological discovery and the development of new therapeutics is set to expand even further.

References

• 1. licorbio.com [licorbio.com]
• 2. Validation of Nanobody and Antibody Based In Vivo Tumor Xenograft NIRF-imaging Experiments in Mice Using Ex Vivo Flow Cytometry and Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NIR Dyes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. cancer.iu.edu [cancer.iu.edu]
• 7. High Performance Near-Infrared Fluorescent Secondary Antibodies for Immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NIR-II fluorescence and PA imaging guided activation of STING pathway in photothermal therapy for boosting cancer immunotherapy by theranostic thermosensitive liposomes - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to Cyanine7.5 Carboxylic Acid for In Vivo Imaging Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Cyanine7.5 carboxylic acid, a near-infrared (NIR) fluorescent dye with significant applications in preclinical in vivo imaging. Its favorable spectral properties, residing within the NIR window, allow for deep tissue penetration and reduced autofluorescence, making it an invaluable tool for non-invasive monitoring of biological processes in living organisms.

Core Properties and Quantitative Data

Cyanine7.5 carboxylic acid is a versatile dye that can be conjugated to various biomolecules, such as antibodies, peptides, and nanoparticles, to create targeted imaging probes.[1][2] Its carboxylic acid functional group allows for covalent linkage to primary amines on target molecules through the use of carbodiimide (B86325) chemistry (e.g., EDC/NHS).

Below is a summary of the key quantitative data for Cyanine7.5 carboxylic acid, compiled for easy reference and comparison.

Property	Value	Notes
Excitation Maximum (λex)	~788 nm	Resides in the near-infrared (NIR) window, minimizing tissue autofluorescence and allowing for deeper tissue penetration.[3]
Emission Maximum (λem)	~808 nm	Provides a Stokes shift of approximately 20 nm.[3]
Molar Extinction Coefficient (ε)	~223,000 - 270,000 M⁻¹cm⁻¹	Indicates a strong ability to absorb light at its excitation wavelength.
Fluorescence Quantum Yield (Φ)	~0.05 - 0.10	Higher than that of Indocyanine Green (ICG), leading to brighter fluorescence signals.[4][5] The quantum yield is influenced by the local environment.[6]
Molecular Weight	~685.34 g/mol
Solubility	Soluble in organic solvents (DMSO, DMF), low solubility in water.	The use of a water-soluble variant, sulfo-Cyanine7.5, is recommended for applications requiring high aqueous solubility.[4]
Storage Conditions	Store at -20°C in the dark, desiccated.	Can be shipped at room temperature. Avoid prolonged exposure to light.[7]

Experimental Protocols

Detailed methodologies are crucial for the successful application of Cyanine7.5 carboxylic acid in in vivo imaging. The following protocols provide a step-by-step guide for conjugation to a model protein (antibody) and subsequent in vivo imaging in a murine model.

Protocol 1: Antibody Conjugation using EDC/NHS Chemistry

This protocol details the covalent linkage of Cyanine7.5 carboxylic acid to an antibody via the activation of the carboxylic acid group with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and N-hydroxysuccinimide (NHS).

Materials:

• Cyanine7.5 carboxylic acid

• Antibody (or other amine-containing biomolecule) in an amine-free buffer (e.g., PBS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0

• EDC (1-Ethyl-3-[3-dimethylaminopropyl]carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Quenching Solution: 1 M Tris-HCl, pH 8.5

• Anhydrous Dimethyl Sulfoxide (DMSO)

• PD-10 desalting columns (or equivalent for purification)

Procedure:

• Antibody Preparation:

  • Prepare the antibody solution at a concentration of 2-5 mg/mL in PBS. Ensure the buffer is free of primary amines (e.g., Tris) and ammonium (B1175870) ions.

• Cyanine7.5 Carboxylic Acid Activation:

  • Prepare a 10 mg/mL stock solution of Cyanine7.5 carboxylic acid in anhydrous DMSO.

  • In a separate tube, prepare fresh solutions of EDC and Sulfo-NHS in Activation Buffer immediately before use.

  • Add a 5- to 20-fold molar excess of EDC and Sulfo-NHS to the Cyanine7.5 carboxylic acid solution.

  • Incubate the mixture for 15-30 minutes at room temperature with gentle mixing to form the amine-reactive NHS ester.

• Conjugation Reaction:

  • Add the activated Cyanine7.5 solution to the antibody solution. A molar ratio of 5:1 to 10:1 (dye:antibody) is a good starting point, but the optimal ratio should be determined empirically.

  • Incubate the reaction mixture for 1-2 hours at room temperature in the dark with gentle stirring.

• Purification:

  • Equilibrate a PD-10 desalting column with PBS.

  • Load the conjugation reaction mixture onto the column.

  • Elute with PBS and collect the fractions. The colored, fluorescent fractions containing the conjugated antibody will elute first.

• Characterization:

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~788 nm (for Cyanine7.5).

  • Calculate the degree of labeling (DOL) using the molar extinction coefficients of the antibody and the dye.

Protocol 2: In Vivo Imaging in a Murine Model

This protocol provides a general guideline for in vivo imaging of small animals using a Cyanine7.5-labeled antibody.

Materials:

• Cyanine7.5-labeled antibody conjugate

• Tumor-bearing mice (e.g., BALB/c nude mice with subcutaneous tumors)

• In vivo imaging system with appropriate NIR filters (Excitation: ~745-760 nm, Emission: >790 nm long-pass)

• Anesthetic (e.g., isoflurane)

Procedure:

• Animal Preparation:

  • Anesthetize the tumor-bearing mice using a calibrated vaporizer with isoflurane.

• Probe Administration:

  • Dilute the Cyanine7.5-labeled antibody in sterile PBS to the desired final concentration. A typical starting dose is 1-5 nmol of the dye conjugate per mouse.

  • Inject approximately 100 µL of the diluted conjugate via the tail vein.

• In Vivo Imaging:

  • Place the anesthetized animal in the imaging chamber of the in vivo imaging system.

  • Acquire fluorescence images at multiple time points (e.g., 4, 24, 48, and 72 hours) post-injection to monitor tumor accumulation and clearance from non-target tissues.

• Ex Vivo Analysis (Optional but Recommended):

  • At the final time point, euthanize the mice and dissect the tumor and major organs (liver, kidneys, spleen, lungs, heart).

  • Image the dissected organs to confirm the biodistribution of the fluorescent probe.

• Data Analysis:

  • Use the imaging software to draw regions of interest (ROIs) over the tumor and a non-target tissue (for background measurement).

  • Quantify the fluorescence signal in each ROI to determine the tumor-to-background ratio.

Visualizations: Diagrams and Workflows

Visual representations of complex biological and experimental processes can significantly enhance understanding. The following diagrams, created using the DOT language, illustrate key concepts related to the use of Cyanine7.5 carboxylic acid.

Caption: Experimental workflow for targeted tumor imaging.

Caption: Advantages and disadvantages of Cyanine7.5.

Signaling Pathways and Applications

While specific signaling pathway visualization requires labeling of a molecule directly involved in that pathway, Cyanine7.5 carboxylic acid's utility in cancer imaging allows for the indirect study of pathways crucial to tumorigenesis. For instance, by conjugating Cyanine7.5 to an antibody targeting a receptor tyrosine kinase (RTK) overexpressed in a particular cancer, one can visualize tumor localization and, by extension, infer the activity of downstream signaling cascades like the MAPK/ERK and PI3K/Akt pathways.

Caption: RTK signaling pathways in cancer.

This guide serves as a foundational resource for researchers embarking on in vivo imaging studies using Cyanine7.5 carboxylic acid. By providing essential data, detailed protocols, and conceptual diagrams, it aims to facilitate the effective and reproducible application of this powerful NIR dye in advancing our understanding of complex biological systems.

References

• 1. Repurposing Cyanine Photoinstability To Develop Near-Infrared Light-Activatable Nanogels for In Vivo Cargo Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyanine 7.5 monoacid [equivalent to Cy7.5® acid] | AAT Bioquest [aatbio.com]
• 3. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. lumiprobe.com [lumiprobe.com]

An In-depth Technical Guide to Sulfo-Cyanine7.5 Carboxylic Acid for Researchers and Drug Development Professionals

Introduction: Sulfo-Cyanine7.5 carboxylic acid is a water-soluble, near-infrared (NIR) fluorescent dye that has emerged as a critical tool in biomedical research and drug development. Its exceptional optical properties, including strong absorption and emission in the NIR window (700-900 nm), allow for deep tissue penetration with minimal autofluorescence, making it an ideal probe for in vivo imaging. Structurally similar to indocyanine green (ICG), Sulfo-Cyanine7.5 features a rigidized trimethine chain, which significantly enhances its fluorescence quantum yield.[1][2][3][4] The presence of sulfonate groups increases its water solubility, rendering it suitable for use in aqueous biological environments.[5] This guide provides a comprehensive overview of the core properties, experimental protocols, and applications of Sulfo-Cyanine7.5 carboxylic acid.

Core Properties of Sulfo-Cyanine7.5 Carboxylic Acid

The key chemical, physical, and optical properties of Sulfo-Cyanine7.5 carboxylic acid are summarized in the table below. This data is essential for designing and executing experiments, as well as for interpreting the results.

Property	Value	Reference(s)
Chemical Properties
Molecular Formula	C₄₅H₄₅K₃N₂O₁₄S₄	[1][2][3]
Molecular Weight	1083.41 g/mol	[2][3]
CAS Number	2760599-02-6	[2]
Purity	Typically ≥95% (determined by ¹H NMR and HPLC-MS)	[3]
Physical Properties
Appearance	Dark green solid	[3]
Solubility	Good solubility in water, DMF, and DMSO	[1][2][3]
Storage Conditions	Store at -20°C in the dark, desiccated. Can be transported at room temperature for up to 3 weeks. Avoid prolonged light exposure.	[1][4]
Optical Properties
Excitation Maximum (λex)	~778 - 788 nm	[1][2][6]
Emission Maximum (λem)	~797 - 808 nm	[1][2][6]
Molar Extinction Coefficient (ε)	~222,000 cm⁻¹M⁻¹	[1][2][3]
Fluorescence Quantum Yield (Φ)	~0.21	[1][2]
Stokes Shift	~19 - 20 nm	[6]
Correction Factor (CF₂₆₀)	0.09	[1][3]
Correction Factor (CF₂₈₀)	0.09	[1][3]

Experimental Protocols

The carboxylic acid group on Sulfo-Cyanine7.5 allows for its covalent conjugation to primary amines on biomolecules, such as proteins, antibodies, and peptides. This is typically achieved through a two-step process involving the activation of the carboxylic acid with EDC and Sulfo-NHS, followed by reaction with the amine-containing molecule.

I. Activation of Sulfo-Cyanine7.5 Carboxylic Acid and Conjugation to an Antibody

This protocol details the steps for activating Sulfo-Cyanine7.5 carboxylic acid and conjugating it to an antibody for use in applications such as immunofluorescence or in vivo imaging.

Materials:

• Sulfo-Cyanine7.5 carboxylic acid

• Antibody (or other amine-containing protein) in an amine-free buffer (e.g., PBS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer (0.1 M MES, pH 4.7-6.0)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching Solution (1 M Tris-HCl, pH 8.5)

• PD-10 desalting columns or similar size-exclusion chromatography system

• Reaction tubes

• Vortexer and centrifuge

Procedure:

• Antibody Preparation:

  • Ensure the antibody is in an amine-free buffer (e.g., PBS). If the buffer contains primary amines like Tris or glycine, the antibody must be purified by dialysis or with a desalting column against PBS.[7]

  • The recommended antibody concentration is 2-10 mg/mL for optimal labeling.[4]

• Preparation of Reagents:

  • Immediately before use, prepare a 10 mg/mL stock solution of Sulfo-Cyanine7.5 carboxylic acid in anhydrous DMSO or DMF.

  • Prepare fresh 10 mg/mL solutions of EDC and Sulfo-NHS in the Activation Buffer. These reagents are moisture-sensitive and hydrolyze in aqueous solutions.[8]

• Activation of Sulfo-Cyanine7.5 Carboxylic Acid:

  • In a microcentrifuge tube, combine the Sulfo-Cyanine7.5 carboxylic acid stock solution with the Activation Buffer.

  • Add the freshly prepared EDC and Sulfo-NHS solutions. A typical starting molar excess is 2-fold for EDC and 5-fold for Sulfo-NHS relative to the amount of Sulfo-Cyanine7.5 carboxylic acid.[8]

  • Incubate the reaction for 15-30 minutes at room temperature with gentle mixing, protected from light.[8]

• Conjugation to the Antibody:

  • Adjust the pH of the antibody solution to 8.0-8.5 by adding a small amount of 1 M sodium bicarbonate.[6]

  • Slowly add the activated Sulfo-Cyanine7.5-NHS ester solution to the antibody solution while gently stirring. A molar ratio of 5:1 to 15:1 (dye to antibody) is a good starting point for optimization.[2][6]

  • Incubate the reaction for 1-2 hours at room temperature, or overnight at 4°C, with gentle stirring and protected from light.[8]

• Quenching the Reaction:

  • To stop the reaction, add the Quenching Solution to a final concentration of 10-50 mM.[8]

  • Incubate for 15-30 minutes at room temperature.[8]

II. Purification of the Antibody-Dye Conjugate

Purification is crucial to remove unconjugated dye and other reaction components.

Procedure:

• Equilibrate a PD-10 desalting column with PBS according to the manufacturer's instructions.[2]

• Load the quenched reaction mixture onto the column.[2]

• Elute the conjugate with PBS. The labeled antibody will elute in the initial, colored fractions.[2]

• Collect the fractions and measure their absorbance at 280 nm (for the protein) and ~780 nm (for the dye) to determine the fractions containing the conjugate.

III. Characterization of the Conjugate: Determining the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each antibody molecule.

Procedure:

• Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the absorption maximum of Sulfo-Cyanine7.5 (~780 nm, A₇₈₀).

• Calculate the concentration of the antibody using the following formula: Antibody Concentration (M) = [A₂₈₀ - (A₇₈₀ × CF₂₈₀)] / ε_protein

  • Where ε_protein is the molar extinction coefficient of the antibody at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG) and CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (0.09).[1][3]

• Calculate the concentration of the dye using the Beer-Lambert law: Dye Concentration (M) = A₇₈₀ / ε_dye

  • Where ε_dye is the molar extinction coefficient of Sulfo-Cyanine7.5 at ~780 nm (222,000 M⁻¹cm⁻¹).[1][2][3]

• Calculate the DOL: DOL = Dye Concentration / Antibody Concentration

  • An optimal DOL for most antibodies is typically between 2 and 10.[8]

IV. Cellular Imaging with Sulfo-Cyanine7.5-Labeled Antibodies

This protocol provides a general workflow for immunofluorescence staining of cells.

Materials:

• Cells grown on coverslips or in imaging plates

• Sulfo-Cyanine7.5-labeled antibody

• Phosphate-Buffered Saline (PBS)

• Fixation Solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

• Fluorescence microscope with appropriate filters for NIR imaging

Procedure:

• Cell Preparation: Rinse cells twice with PBS to remove culture medium.

• Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Permeabilization (for intracellular targets): If staining an intracellular antigen, incubate the cells with Permeabilization Buffer for 10 minutes.

• Blocking: Block non-specific binding by incubating the cells in Blocking Buffer for 30-60 minutes.

• Primary Antibody Staining: Dilute the Sulfo-Cyanine7.5-labeled antibody in Blocking Buffer to the desired concentration. Incubate the cells with the diluted antibody for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Washing: Wash the cells three times with PBS to remove unbound antibody.[9]

• Counterstaining: Incubate the cells with a nuclear counterstain like DAPI, if desired.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope equipped with filters appropriate for Sulfo-Cyanine7.5 (excitation ~780 nm, emission ~800 nm) and the counterstain.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the use of Sulfo-Cyanine7.5 carboxylic acid.

Caption: Workflow for Antibody Conjugation with Sulfo-Cyanine7.5.

Caption: Cellular Immunofluorescence Imaging Workflow.

Caption: Application in Studying Cell Signaling Pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 5. biotium.com [biotium.com]
• 6. benchchem.com [benchchem.com]
• 7. nanocomposix.com [nanocomposix.com]
• 8. benchchem.com [benchchem.com]
• 9. Immunofluorescence Labeling of Cells [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for Labeling Proteins with Cyanine7.5 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye valued for its applications in in-vivo imaging, fluorescence microscopy, and other fluorescence-based assays. Its emission spectrum in the NIR range allows for deep tissue penetration with minimal autofluorescence, making it an ideal candidate for labeling proteins and antibodies for preclinical research and diagnostic development. This document provides a detailed protocol for the covalent labeling of proteins with Cyanine7.5 carboxylic acid using the carbodiimide (B86325) crosslinker chemistry involving 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS).

The labeling strategy involves a two-step process. First, the carboxylic acid group of Cyanine7.5 is activated with EDC and sulfo-NHS to form a semi-stable sulfo-NHS ester. This activated dye is then reacted with primary amines (the ε-amino group of lysine (B10760008) residues and the N-terminal α-amino group) on the surface of the target protein to form a stable amide bond.

Data Presentation

The following tables summarize the key quantitative data and spectral properties relevant to the protein labeling protocol with Cyanine7.5 carboxylic acid.

Table 1: Spectral Properties of Cyanine7.5

Property	Value
Maximum Excitation Wavelength (λmax)	~788 nm[1][2]
Maximum Emission Wavelength (λem)	~808 nm[1][2]
Molar Extinction Coefficient (ε) at λmax	223,000 cm⁻¹M⁻¹[1][3]
Correction Factor (CF280)†	~0.09[4]

†Correction factor is used to adjust the absorbance at 280 nm for the dye's contribution. This value is for sulfo-Cyanine7.5 NHS ester and is used here as an approximation.

Table 2: Recommended Reaction Conditions for Protein Labeling

Parameter	Recommended Range	Notes
Protein Concentration	2 - 10 mg/mL	Higher concentrations generally improve labeling efficiency.[5]
Activation Step
Activation Buffer	MES Buffer (0.1 M MES, pH 4.5-6.0)	A non-amine, non-carboxylate buffer is crucial for this step.[6]
EDC Concentration	2 - 10 mM	Should be in molar excess to the dye.
Sulfo-NHS Concentration	5 - 25 mM	Should be in molar excess to EDC to enhance stability of the active intermediate.
Incubation Time	15 - 30 minutes
Temperature	Room Temperature
Coupling Step
Coupling Buffer	Phosphate-Buffered Saline (PBS), pH 7.2-8.5	Amine-free buffer is essential.[7]
Dye:Protein Molar Ratio	5:1 to 20:1	A 10:1 to 15:1 ratio is a good starting point for optimization.[8]
Incubation Time	1 - 2 hours	Can be extended to overnight at 4°C for sensitive proteins.
Temperature	Room Temperature
Quenching
Quenching Reagent	1 M Tris-HCl or Glycine, pH 8.0	To deactivate unreacted dye.
Final Quencher Concentration	50 - 100 mM
Incubation Time	30 minutes

Experimental Protocols

Materials and Reagents

• Protein of interest (in an amine-free buffer like PBS)

• Cyanine7.5 carboxylic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5.5

• Coupling Buffer: 0.1 M Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Desalting column (e.g., Sephadex G-25)

• Spectrophotometer

Experimental Workflow

Caption: Experimental workflow for protein labeling.

Step-by-Step Protocol

1. Preparation of Reagents

• Protein Solution: Prepare the protein to be labeled at a concentration of 2-10 mg/mL in Coupling Buffer (0.1 M PBS, pH 7.4). Ensure the buffer does not contain any primary amines (e.g., Tris) or ammonium (B1175870) salts. If necessary, perform a buffer exchange using a desalting column or dialysis.

• Cyanine7.5 Carboxylic Acid Stock Solution: Immediately before use, dissolve Cyanine7.5 carboxylic acid in anhydrous DMSO to a concentration of 10 mg/mL.

• EDC and Sulfo-NHS Solutions: Immediately before use, prepare solutions of EDC and sulfo-NHS in Activation Buffer (0.1 M MES, pH 5.5). A typical starting concentration is 10 mg/mL for each.

2. Activation of Cyanine7.5 Carboxylic Acid

• In a microcentrifuge tube, combine the Cyanine7.5 carboxylic acid stock solution with the EDC and sulfo-NHS solutions. A recommended molar ratio is 1:2:5 (Cy7.5:EDC:sulfo-NHS).

• Incubate the reaction mixture for 15-30 minutes at room temperature, protected from light.

3. Conjugation to the Protein

• Add the activated Cyanine7.5 solution to the protein solution. The volume of the activated dye solution should not exceed 10% of the total reaction volume to avoid protein precipitation.

• Gently mix the reaction and incubate for 1-2 hours at room temperature, protected from light. For sensitive proteins, the incubation can be performed overnight at 4°C.

4. Quenching the Reaction

• Add the Quenching Buffer (1 M Tris-HCl, pH 8.0) to the reaction mixture to a final concentration of 50-100 mM.

• Incubate for 30 minutes at room temperature to stop the reaction by quenching any unreacted dye.

5. Purification of the Labeled Protein

• Separate the labeled protein from unreacted dye and byproducts using a desalting column (e.g., Sephadex G-25) equilibrated with an appropriate storage buffer (e.g., PBS).

• Collect the fractions containing the labeled protein, which can typically be identified by its color and fluorescence.

6. Characterization of the Labeled Protein

• Measure Absorbance: Measure the absorbance of the purified protein-dye conjugate at 280 nm (A280) and at the maximum absorbance of Cyanine7.5 (~788 nm, Amax).

• Calculate the Degree of Labeling (DOL): The DOL is the average number of dye molecules conjugated to each protein molecule. It can be calculated using the following formula:

  Protein Concentration (M) = [A280 - (Amax × CF280)] / ε_protein

  DOL = Amax / (ε_dye × Protein Concentration (M))

  Where:

  • ε_protein is the molar extinction coefficient of the protein at 280 nm.

  • ε_dye is the molar extinction coefficient of Cyanine7.5 at its λmax (223,000 cm⁻¹M⁻¹).[1][3]

  • CF280 is the correction factor for the dye's absorbance at 280 nm (~0.09).[4]

An optimal DOL for antibodies is typically between 2 and 10.[9]

Application: In-Vivo Tumor Imaging with a Labeled Antibody

Cyanine7.5-labeled antibodies are frequently used for in-vivo imaging in preclinical cancer models due to the deep tissue penetration of NIR light.[10] A common application is the targeting of overexpressed cell surface receptors on cancer cells, such as HER2 in breast cancer.

HER2 Signaling Pathway in Breast Cancer

The Human Epidermal Growth Factor Receptor 2 (HER2) is a receptor tyrosine kinase that is overexpressed in a significant portion of breast cancers.[11] Upon dimerization with other HER family members, HER2 activates downstream signaling pathways, primarily the PI3K/Akt and MAPK pathways, which promote cell proliferation, survival, and invasion.[12][13] Antibodies targeting HER2, when labeled with Cyanine7.5, can be used to visualize tumors and monitor therapeutic response.

Caption: Simplified HER2 signaling pathway.

References

• 1. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 2. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 3. Cyanine 7.5 NHS ester (A270180) | Antibodies.com [antibodies.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Cyanine 7.5 monosuccinimidyl ester [equivalent to Cy7.5® NHS ester] | AAT Bioquest [aatbio.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. interchim.fr [interchim.fr]
• 8. benchchem.com [benchchem.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. Cyanine 7.5 monoacid [equivalent to Cy7.5® acid] | AAT Bioquest [aatbio.com]
• 11. HER2 amplification in tumors activates PI3K/Akt signaling independent of HER3 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Cyanine7.5 Carboxylic Acid Antibody Conjugation

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the successful conjugation of Cyanine7.5 (Cy7.5) carboxylic acid to antibodies. The protocol outlines the necessary steps for dye activation, antibody preparation, conjugation, and purification of the final fluorescently labeled antibody.

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye prized for its applications in in vivo imaging, flow cytometry, and other fluorescence-based assays. Its emission wavelength in the NIR spectrum (typically around 800 nm) allows for deep tissue penetration and minimizes autofluorescence from biological samples. The carboxylic acid derivative of Cy7.5 requires chemical activation to an amine-reactive intermediate, typically an N-hydroxysuccinimide (NHS) ester, before it can be covalently attached to primary amines (e.g., lysine (B10760008) residues) on an antibody. This two-step process, detailed below, ensures efficient and stable labeling.

Core Principles of Conjugation

The conjugation process involves two key chemical reactions:

• Activation of Cy7.5 Carboxylic Acid: The carboxyl group of the dye is activated using a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS). EDC facilitates the formation of a highly reactive O-acylisourea intermediate, which then reacts with NHS to form a more stable, amine-reactive NHS ester. This activation step is crucial as carboxylic acids do not directly react with amines under physiological conditions.

• Conjugation to the Antibody: The newly formed Cy7.5-NHS ester is then introduced to the antibody solution. The primary amine groups on the surface of the antibody, predominantly from lysine residues, act as nucleophiles and attack the NHS ester, forming a stable amide bond and covalently linking the Cy7.5 dye to the antibody.

Experimental Protocols

This protocol is a general guideline and may require optimization based on the specific antibody and its concentration.

Materials and Reagents

• Cyanine7.5 carboxylic acid

• Antibody (in an amine-free buffer, e.g., PBS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5.0-6.0

• Conjugation Buffer: 0.1 M Phosphate-Buffered Saline (PBS), pH 7.2-7.5

• Purification/Desalting column (e.g., Sephadex G-25)

• Spectrophotometer

Step 1: Activation of Cyanine7.5 Carboxylic Acid to Cy7.5-NHS Ester

This step should be performed immediately before conjugation.

• Prepare a fresh stock solution of Cy7.5 carboxylic acid by dissolving it in anhydrous DMF or DMSO to a concentration of 1-10 mg/mL.

• In a separate microcentrifuge tube, prepare a fresh solution of EDC and NHS (or Sulfo-NHS) in the Activation Buffer.

• Combine the reagents in a light-protected microcentrifuge tube in the order specified in the table below.

• Incubate the reaction mixture at room temperature for 15-30 minutes. The resulting solution contains the activated Cy7.5-NHS ester and is now ready for conjugation.

Step 2: Antibody Preparation

• Ensure the antibody is in an amine-free buffer (e.g., PBS). Buffers containing primary amines, such as Tris, will compete with the antibody for reaction with the NHS-ester and must be avoided.

• If the antibody is in an incompatible buffer, perform a buffer exchange into the Conjugation Buffer using a desalting column or dialysis.

• Adjust the concentration of the antibody to 1-5 mg/mL in the Conjugation Buffer.

Step 3: Conjugation of Activated Cy7.5 to the Antibody

• Slowly add the freshly prepared, activated Cy7.5-NHS ester solution (from Step 1) to the antibody solution (from Step 2) while gently vortexing.

• The molar ratio of dye to antibody is a critical parameter that influences the degree of labeling (DOL). A typical starting point is a 10-20 fold molar excess of the dye.

• Incubate the reaction mixture for 1-2 hours at room temperature, protected from light. For sensitive antibodies, the incubation can be performed at 4°C overnight.

Step 4: Purification of the Cy7.5-Antibody Conjugate

• Prepare a desalting column (e.g., Sephadex G-25) by equilibrating it with 0.1 M PBS, pH 7.4.

• Apply the conjugation reaction mixture directly to the top of the equilibrated column.

• Elute the conjugate with PBS. The labeled antibody will be larger and will elute first as a colored fraction, while the smaller, unconjugated dye molecules will be retained longer on the column and elute later.

• Collect the initial, colored fractions containing the purified Cy7.5-antibody conjugate.

• Measure the absorbance of the purified conjugate at 280 nm and ~750 nm to determine the protein concentration and the degree of labeling.

Data Presentation: Key Reaction Parameters

Parameter	Activation Step	Conjugation Step
Reagents	Cy7.5-COOH, EDC, NHS	Activated Cy7.5-NHS, Antibody
Recommended Buffer	0.1 M MES	0.1 M PBS
Optimal pH	5.0 - 6.0	7.2 - 7.5
Molar Ratio	1:1.2:1.2 (Dye:EDC:NHS)	10:1 to 20:1 (Dye:Antibody)
Reaction Time	15 - 30 minutes	1 - 2 hours
Temperature	Room Temperature	Room Temperature or 4°C

Visualizations

Application Notes and Protocols for Amine-Reactive Fluorescent Dyes in Protein Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent labeling of proteins is a pivotal technique in modern biological research and drug development, enabling the precise visualization and quantification of proteins in complex biological systems.[1] Amine-reactive fluorescent dyes are widely used reagents for covalently attaching fluorophores to proteins, primarily targeting the primary amines found in lysine (B10760008) residues and the N-terminus of polypeptide chains.[2] This document provides detailed application notes and protocols for the use of two major classes of amine-reactive dyes: Succinimidyl Esters (SE) / N-hydroxysuccinimide (NHS) Esters and Isothiocyanates .

These dyes are instrumental in a variety of applications, including:

• Immunoassays: Fluorescently labeled antibodies are fundamental for detecting specific antigens.[]

• Fluorescence Microscopy: Visualization of protein localization and expression within cells and tissues.[]

• Flow Cytometry: Quantification and sorting of cells based on protein expression.[2]

• Enzyme Activity Studies: Real-time monitoring of enzyme kinetics and localization.[]

• Fluorescence Resonance Energy Transfer (FRET): Studying protein-protein interactions and conformational changes.[1]

Principle of Amine-Reactive Labeling

The fundamental principle behind amine-reactive labeling is the covalent reaction between an electrophilic functional group on the fluorescent dye and a nucleophilic primary amine on the protein. This reaction results in a stable bond, permanently attaching the fluorescent tag to the protein.

Succinimidyl Esters (NHS Esters)

Succinimidyl esters (SE), also known as NHS esters, react with primary amines to form a stable amide bond.[4] This reaction is highly efficient and is one of the most common methods for protein labeling.[5] The reaction proceeds optimally under slightly basic conditions (pH 8.3-8.5), where the primary amine is deprotonated and thus more nucleophilic.[6][7]

Isothiocyanates

Isothiocyanates react with primary amines to form a stable thiourea (B124793) linkage.[1][8] This reaction is also pH-dependent, with optimal reactivity occurring in a more alkaline environment (pH 9.0-9.5).[9][10] While widely used, particularly with dyes like Fluorescein isothiocyanate (FITC) and Tetramethylrhodamine isothiocyanate (TRITC), the resulting thiourea bond can be less stable over time compared to the amide bond formed by NHS esters.[2][11]

Properties of Common Amine-Reactive Fluorescent Dyes

The choice of fluorescent dye depends on the specific application, available instrumentation, and the properties of the protein being labeled. Key parameters to consider are the excitation and emission maxima, extinction coefficient, and quantum yield.

Fluorophore	Reactive Group	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
Fluorescein (FITC)	Isothiocyanate	494	520	~75,000	~0.92
Tetramethylrhodamine (TRITC)	Isothiocyanate	550	575	~95,000	~0.28
Alexa Fluor™ 488	NHS Ester	495	519	~71,000	~0.92
Alexa Fluor™ 555	NHS Ester	555	565	~150,000	~0.10
Alexa Fluor™ 647	NHS Ester	650	668	~239,000	~0.33
Cy®3	NHS Ester	550	570	~150,000	~0.15
Cy®5	NHS Ester	649	670	~250,000	~0.20
DyLight™ 488	NHS Ester	493	518	~70,000	~0.90
DyLight™ 550	NHS Ester	562	576	~150,000	~0.10
DyLight™ 650	NHS Ester	652	672	~250,000	~0.10

Note: Photophysical properties can vary depending on the solvent and conjugation to a protein.

Experimental Protocols

Protocol 1: Protein Labeling with NHS Ester Dyes

This protocol provides a general procedure for labeling proteins with succinimidyl ester (NHS ester) fluorescent dyes.

Materials:

• Protein of interest (free of amine-containing stabilizers like Tris or glycine)[4]

• Amine-reactive NHS ester fluorescent dye

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)[6]

• Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3[4]

• Purification column (e.g., Sephadex G-25) or dialysis tubing[5]

• Phosphate-Buffered Saline (PBS)

• Spectrophotometer

Procedure:

• Prepare Protein Solution:

  • Dissolve the protein in the labeling buffer at a concentration of 1-10 mg/mL.[6]

  • If the protein is in a buffer containing primary amines (e.g., Tris, glycine), it must be dialyzed against the labeling buffer or PBS prior to labeling.[4]

• Prepare Dye Stock Solution:

  • Allow the vial of NHS ester dye to warm to room temperature before opening to prevent moisture condensation.

  • Dissolve the dye in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[5] This solution should be prepared fresh.[12]

• Perform the Labeling Reaction:

  • Calculate the required volume of dye solution. A molar excess of 8-15 fold of dye to protein is a good starting point.[4][7] The optimal ratio may need to be determined empirically.

  • While gently stirring the protein solution, slowly add the dye stock solution in a dropwise manner.[4]

  • Incubate the reaction mixture for 1 hour at room temperature or overnight at 4°C, protected from light.[5]

• Purify the Labeled Protein:

  • Remove the unreacted dye and byproducts by gel filtration (size-exclusion chromatography) or dialysis.[13]

  • For gel filtration, equilibrate the column with PBS and apply the reaction mixture. The first colored band to elute is the labeled protein.[14]

Protocol 2: Protein Labeling with Isothiocyanate Dyes (e.g., FITC)

This protocol outlines a general procedure for labeling proteins with isothiocyanate-based fluorescent dyes.

Materials:

• Protein of interest

• Isothiocyanate fluorescent dye (e.g., FITC)

• Anhydrous DMSO

• Labeling Buffer: 0.1 M sodium carbonate, pH 9.0-9.5[15]

• Purification column (e.g., Sephadex G-25) or dialysis tubing

• PBS

• Spectrophotometer

Procedure:

• Prepare Protein Solution:

  • Dissolve the protein in the labeling buffer to a concentration of at least 2 mg/mL.[15]

  • Ensure the buffer is free of primary amines. If necessary, perform buffer exchange via dialysis against PBS.[14]

• Prepare Dye Stock Solution:

  • Dissolve the isothiocyanate dye in anhydrous DMSO to a concentration of 1 mg/mL.[14] This solution should be prepared fresh.

• Perform the Labeling Reaction:

  • A common starting point is a 10-20 fold molar excess of dye to protein.[1]

  • Slowly add the dye solution to the protein solution while gently stirring.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light.[1]

• Purify the Labeled Protein:

  • Separate the labeled protein from the unreacted dye using gel filtration or dialysis as described in Protocol 1.[14]

Determination of the Degree of Labeling (DOL)

The Degree of Labeling (DOL) is the average number of dye molecules conjugated to each protein molecule.[16] It is a critical parameter to determine as it affects the fluorescence signal and can impact protein function.[16] A DOL between 2 and 10 is often desirable for antibodies.[17]

Procedure:

• Measure the absorbance of the purified, labeled protein solution at 280 nm (A₂₈₀) and at the maximum absorbance wavelength of the dye (Aₘₐₓ).[18]

• Calculate the concentration of the protein, correcting for the dye's absorbance at 280 nm.[19]

  • Corrected Protein Absorbance (A_prot) = A₂₈₀ - (Aₘₐₓ × CF)

    • Where CF (Correction Factor) = (A₂₈₀ of free dye) / (Aₘₐₓ of free dye)

  • Protein Concentration (M) = A_prot / ε_prot

    • Where ε_prot is the molar extinction coefficient of the protein at 280 nm.

• Calculate the concentration of the dye.

  • Dye Concentration (M) = Aₘₐₓ / ε_dye

    • Where ε_dye is the molar extinction coefficient of the dye at its Aₘₐₓ.

• Calculate the DOL.

  • DOL = Dye Concentration / Protein Concentration

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Degree of Labeling	Insufficient molar excess of dye.	Increase the molar ratio of dye to protein.[1]
Protein concentration is too low.	Increase the protein concentration (ideally >2.5 mg/mL).[4]
Reaction pH is not optimal.	Ensure the labeling buffer is at the correct pH (8.3-8.5 for NHS esters, 9.0-9.5 for isothiocyanates).[6][15]
Presence of competing amines in the buffer.	Dialyze the protein against an amine-free buffer before labeling.[4]
Protein Precipitation	High degree of labeling can reduce solubility.	Decrease the molar ratio of dye to protein.
Protein instability under labeling conditions.	Perform the reaction at a lower temperature (e.g., 4°C) or for a shorter duration.[1]
High Background Fluorescence	Incomplete removal of free dye.	Repeat the purification step (gel filtration or dialysis).[13]

Storage of Labeled Proteins

For short-term storage, keep the labeled protein at 4°C, protected from light. For long-term storage, it is recommended to add a cryoprotectant like glycerol (B35011) and store at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[1][5]

References

• 1. benchchem.com [benchchem.com]
• 2. Amine Reactive Dyes and Probes for Conjugation | AAT Bioquest [aatbio.com]
• 4. biotium.com [biotium.com]
• 5. NHS ester protocol for labeling proteins [abberior.rocks]
• 6. lumiprobe.com [lumiprobe.com]
• 7. interchim.fr [interchim.fr]
• 8. par.nsf.gov [par.nsf.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Introduction to Amine Modification—Section 1.1 | Thermo Fisher Scientific - KR [thermofisher.com]
• 12. N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fluorescent labeling and modification of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. lifewp.bgu.ac.il [lifewp.bgu.ac.il]
• 15. merckmillipore.com [merckmillipore.com]
• 16. support.nanotempertech.com [support.nanotempertech.com]
• 17. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 18. info.gbiosciences.com [info.gbiosciences.com]
• 19. spectra.arizona.edu [spectra.arizona.edu]

Application Notes and Protocols for Cyanine7.5 Carboxylic Acid NHS Ester Conjugation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the conjugation of Cyanine7.5 (Cy7.5) carboxylic acid N-hydroxysuccinimide (NHS) ester to biomolecules. This near-infrared (NIR) fluorescent dye is a valuable tool for a variety of research applications, particularly in in vivo imaging, due to its deep tissue penetration and minimal autofluorescence.[1] This document outlines detailed protocols for labeling proteins and oligonucleotides, methods for characterizing the resulting conjugates, and troubleshooting common issues.

Introduction to Cyanine7.5 NHS Ester

Cyanine7.5 NHS ester is an amine-reactive fluorescent dye that forms a stable amide bond with primary amino groups present on biomolecules, such as the ε-amino group of lysine (B10760008) residues in proteins and the amino-modified linkers in synthetic oligonucleotides.[2] The reaction is highly efficient under slightly basic conditions. The resulting Cy7.5-labeled biomolecules are ideal for applications requiring NIR fluorescence detection. Cy7.5 is particularly advantageous for in vivo imaging due to its emission in the NIR window (700-900 nm), which allows for deeper tissue penetration compared to fluorophores with shorter wavelengths.[1]

Properties of Cyanine7.5

A summary of the key spectral and physical properties of Cyanine7.5 is presented below.

Property	Value	Reference(s)
Excitation Maximum (λex)	~788 nm	[3]
Emission Maximum (λem)	~808 nm	[3]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	[3]
Molecular Weight	Varies by manufacturer	Check product datasheet
Solubility	Good in DMSO and DMF	[3]
Reactivity	Primary amines	[2]

Experimental Protocols

Protein Labeling with Cyanine7.5 NHS Ester

This protocol provides a general procedure for labeling proteins, such as antibodies, with Cy7.5 NHS ester. Optimization may be required for specific proteins.

Materials:

• Cyanine7.5 carboxylic acid NHS ester

• Protein to be labeled (e.g., antibody)

• Amine-free reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0, or 50 mM sodium borate, pH 8.5)[4]

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Purification column (e.g., size-exclusion chromatography column like Sephadex G-25)

• Quenching reagent (optional, e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

Protocol:

• Protein Preparation:

  • Ensure the protein is in an amine-free buffer at a concentration of 2-10 mg/mL for optimal labeling efficiency.[5]

  • If the buffer contains primary amines (e.g., Tris or glycine), perform a buffer exchange into the reaction buffer.

• Dye Preparation:

  • Allow the vial of Cy7.5 NHS ester to warm to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.[6] This solution should be used immediately.

• Conjugation Reaction:

  • Calculate the required volume of the dye stock solution to achieve the desired dye-to-protein molar ratio. A starting point of a 10:1 to 20:1 molar excess of dye to protein is recommended for antibodies.[6]

  • Slowly add the calculated volume of the dye solution to the protein solution while gently stirring or vortexing.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light. For some proteins, incubation overnight at 4°C may improve results.[4]

• Quenching the Reaction (Optional):

  • To stop the reaction, add the quenching reagent to a final concentration of 50-100 mM and incubate for 30 minutes at room temperature.

• Purification of the Conjugate:

  • Remove unconjugated dye using a size-exclusion chromatography column equilibrated with the desired storage buffer (e.g., PBS).

  • The first colored fraction to elute will be the labeled protein.

Experimental Workflow for Protein Labeling

Caption: Workflow for protein conjugation with Cy7.5 NHS ester.

Oligonucleotide Labeling with Cyanine7.5 NHS Ester

This protocol is for labeling amino-modified oligonucleotides.

Materials:

• Cyanine7.5 carboxylic acid NHS ester

• Amino-modified oligonucleotide

• 0.1 M Sodium Carbonate/Bicarbonate buffer, pH 9.0

• Anhydrous DMSO or DMF

• Ethanol (B145695)

• 3 M Sodium Acetate

Protocol:

• Oligonucleotide Preparation:

  • Dissolve the amino-modified oligonucleotide in the reaction buffer.

• Dye Preparation:

  • Prepare a fresh 10 mM stock solution of Cy7.5 NHS ester in anhydrous DMSO or DMF.

• Conjugation Reaction:

  • Add a 10-20 fold molar excess of the dye solution to the oligonucleotide solution.

  • Incubate the reaction for 2-4 hours at room temperature in the dark.

• Purification of the Conjugate:

  • Precipitate the labeled oligonucleotide by adding 3 volumes of cold ethanol and 1/10 volume of 3 M sodium acetate.

  • Incubate at -20°C for at least 1 hour.

  • Centrifuge to pellet the oligonucleotide, wash with cold 70% ethanol, and air dry.

  • Resuspend the labeled oligonucleotide in a suitable buffer.

Characterization of the Conjugate

Degree of Labeling (DOL) Determination

The Degree of Labeling (DOL), or the dye-to-protein ratio, is a critical parameter to determine the success of the conjugation. A DOL between 2 and 10 is often ideal for antibodies.[7][8]

Procedure:

• Measure the absorbance of the purified conjugate solution at 280 nm (A280) and at the absorbance maximum of Cy7.5 (~788 nm, Amax).

• Calculate the molar concentration of the protein and the dye using the Beer-Lambert law. A correction factor (CF) is needed to account for the dye's absorbance at 280 nm.[7]

Formulas:

• Corrected Protein Absorbance (A_prot_corr): A280 - (Amax * CF)

  • The CF for Cy7.5 is the ratio of its absorbance at 280 nm to its absorbance at its λmax. This value should be obtained from the manufacturer's data sheet.

• Protein Concentration (M): A_prot_corr / ε_protein

  • ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG).

• Dye Concentration (M): Amax / ε_dye

  • ε_dye is the molar extinction coefficient of Cy7.5 at its λmax.

• Degree of Labeling (DOL): [Dye Concentration] / [Protein Concentration]

Parameter	Description	Typical Value
A280	Absorbance of the conjugate at 280 nm	Measured
Amax	Absorbance of the conjugate at ~788 nm	Measured
ε_protein	Molar extinction coefficient of the protein at 280 nm	~210,000 M⁻¹cm⁻¹ (for IgG)
ε_dye	Molar extinction coefficient of Cy7.5 at λmax	~223,000 M⁻¹cm⁻¹
CF	Correction factor for dye absorbance at 280 nm	Provided by manufacturer

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Degree of Labeling (DOL)	Suboptimal pH of the reaction buffer.	Ensure the pH is between 8.3 and 9.0.[4]
Presence of primary amines in the buffer (e.g., Tris).	Perform buffer exchange into an amine-free buffer.[4]
Hydrolyzed NHS ester.	Prepare the dye stock solution immediately before use.
Insufficient dye-to-protein molar ratio.	Increase the molar excess of the dye.
Protein Precipitation	High degree of labeling leading to aggregation.	Reduce the dye-to-protein molar ratio.
High concentration of organic solvent (DMSO/DMF).	Keep the final solvent concentration below 10% of the total reaction volume.
Protein instability at the reaction pH.	Optimize the buffer conditions or perform the reaction at a lower temperature (4°C).
Low or No Fluorescence	Over-labeling causing self-quenching.	Optimize for a lower DOL.
Photobleaching of the dye.	Protect the dye and conjugate from light at all stages.

Applications

Cyanine7.5 conjugates are primarily used in applications that benefit from near-infrared fluorescence.

• In Vivo Imaging: The excellent tissue penetration of NIR light makes Cy7.5-labeled antibodies and other targeting molecules ideal for non-invasive imaging of tumors, inflammation, and other pathological processes in small animals.[1][9][10]

• Flow Cytometry: Cy7.5 conjugates can be used in multicolor flow cytometry experiments, particularly when using instruments with appropriate NIR detectors.

• Microscopy: While not as common as shorter wavelength dyes, Cy7.5 can be used for fluorescence microscopy, especially for deep tissue imaging.

Signaling Pathway Visualization

Caption: Visualizing cell signaling with Cy7.5 conjugates.

This diagram illustrates how a Cy7.5-labeled antibody targeting a cell surface receptor can be used to visualize and track receptor-mediated signaling pathways. The NIR fluorescence allows for the detection and localization of the receptor, providing insights into its role in cellular processes like proliferation and survival. Researchers can use this approach to study various signaling pathways implicated in diseases such as cancer.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 9. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tumor labeling in vivo using cyanine-conjugated monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent Progress on NIR Fluorescent Probes for Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling Peptides with Cyanine7.5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye prized in biomedical research for its deep tissue penetration and minimal background autofluorescence. Labeling peptides with Cy7.5 creates powerful probes for a multitude of applications, including in vivo imaging, receptor binding assays, and tracking cellular uptake. This document provides detailed protocols for labeling peptides with Cy7.5 using two common methods: conjugation with a pre-activated N-hydroxysuccinimide (NHS) ester and direct coupling using Cyanine7.5 carboxylic acid with a carbodiimide (B86325) activator.

The most straightforward and widely used method involves Cyanine7.5 NHS ester , which readily reacts with primary amines (N-terminus and lysine (B10760008) side chains) on a peptide in a single step to form a stable amide bond.[1] Alternatively, Cyanine7.5 carboxylic acid , the unactivated form of the dye, can be coupled to peptide amines. This requires a two-step, one-pot reaction where a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), activates the dye's carboxylic acid group, which can then react with the peptide's primary amines.[2][3] The addition of N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) during EDC activation is highly recommended as it converts the unstable intermediate into a more stable, amine-reactive NHS ester, significantly improving coupling efficiency.[2][3]

Data Presentation

Successful labeling is dependent on carefully controlled reaction parameters. The following tables summarize the key quantitative data and recommended conditions for both labeling strategies.

Table 1: Recommended Reaction Conditions for Cy7.5 Labeling

Parameter	Cy7.5 NHS Ester Method	Cy7.5 Carboxylic Acid + EDC/NHS Method	Notes
Peptide Concentration	1 - 10 mg/mL	1 - 10 mg/mL	Higher concentrations can improve labeling efficiency. Ensure peptide is fully dissolved.
Molar Ratio (Dye:Peptide)	1.5:1 to 5:1	Dye:EDC:NHS ratio of 1:1.2:1.2 is a good starting point. Use a 5-20 fold molar excess of activated dye to peptide.	The optimal ratio should be determined empirically for each peptide to avoid over-labeling.
Reaction Buffer	0.1 M Sodium Bicarbonate or Phosphate Buffer	Activation Step: 0.1 M MES, pH 4.5-6.0. Coupling Step: 0.1 M PBS, pH 7.2-8.5	Buffers must be free of primary amines (e.g., Tris, Glycine).[4]
pH	8.0 - 9.0 (Optimal ~8.5)	Activation: 4.5 - 6.0. Coupling: 7.2 - 8.5	pH is critical for reaction efficiency.[1][2]
Solvent for Dye	Anhydrous DMSO or DMF	Anhydrous DMSO or DMF	Prepare dye stock solution immediately before use.
Incubation Time	1 - 3 hours	Activation: 15-30 mins. Coupling: 2 hours to overnight.	Protect the reaction from light. Gentle mixing is recommended.
Temperature	Room Temperature (20-25°C)	Room Temperature or 4°C for overnight reactions	Lower temperatures can improve the stability of reagents for longer reactions.

Table 2: Characterization of Cy7.5-Labeled Peptides

Analysis Method	Parameter	Typical Values & Information
UV-Vis Spectroscopy	Absorbance Maxima (λmax)	Cy7.5 Dye: ~750-780 nm. Peptide: ~280 nm (if Trp/Tyr present).
Molar Extinction Coefficient (ε) of Cy7.5	~222,000 M⁻¹cm⁻¹ at ~778 nm
Mass Spectrometry (MS)	Molecular Weight (MW)	Observed MW = MW of Peptide + MW of Cy7.5 dye
Reverse-Phase HPLC	Retention Time	Labeled peptide will have a longer retention time than the unlabeled peptide due to the hydrophobicity of the dye.

Experimental Workflows and Signaling Pathways

Diagrams

Caption: Experimental workflows for peptide labeling with Cy7.5.

Caption: Pathway of a Cy7.5-labeled peptide in cellular uptake studies.

Experimental Protocols

Safety Precaution: Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling dyes and chemical reagents. Work in a well-ventilated area or fume hood.

Protocol 1: Labeling Peptides using Cyanine7.5 NHS Ester

This protocol is the most common and recommended method for labeling primary amines on peptides.

Materials:

• Peptide containing at least one primary amine group (-NH₂)

• Cyanine7.5 NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Labeling Buffer: 0.1 M Sodium Bicarbonate, pH 8.5

• Quenching Buffer (Optional): 1 M Tris-HCl, pH 8.0

• Purification System: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

Procedure:

• Peptide Preparation:

  • Dissolve the peptide in the Labeling Buffer to a final concentration of 1-10 mg/mL.

  • Ensure the buffer is free from any primary amines like Tris or glycine.

• Dye Preparation:

  • Immediately before use, dissolve the Cy7.5 NHS ester in anhydrous DMSO or DMF to create a 10 mg/mL stock solution.[1] Vortex briefly to ensure it is fully dissolved.

• Conjugation Reaction:

  • Calculate the required volume of the Cy7.5 NHS ester solution. A molar ratio of 1.5:1 to 5:1 (dye:peptide) is a good starting point.[1]

  • Add the calculated volume of the dye solution to the peptide solution while gently vortexing.

  • Incubate the reaction for 1-3 hours at room temperature, protected from light.[1] Gentle rotation during incubation is recommended.

• Reaction Quenching (Optional):

  • To stop the reaction, add Quenching Buffer to a final concentration of 50-100 mM. Incubate for 30 minutes at room temperature. This step is useful if the reaction needs to be stopped at a precise time point.

• Purification:

  • Purify the Cy7.5-labeled peptide from unreacted dye and byproducts using RP-HPLC.

  • Use a C18 column and a gradient of water/acetonitrile containing 0.1% Trifluoroacetic Acid (TFA).[5][6]

  • Monitor the elution at both 220/280 nm (for the peptide) and ~750 nm (for the Cy7.5 dye). The labeled peptide will be colored and absorb at both wavelengths.

  • Collect the fractions containing the purified conjugate.

• Characterization and Storage:

  • Confirm the identity of the labeled peptide using Mass Spectrometry.

  • Determine the Degree of Labeling (DOL) using UV-Vis spectroscopy (see Appendix).

  • Lyophilize the purified fractions to obtain a stable powder.

  • Store the lyophilized peptide at -20°C or colder, protected from light.

Protocol 2: Labeling Peptides using Cyanine7.5 Carboxylic Acid and EDC/Sulfo-NHS

This protocol is for coupling the unactivated carboxylic acid form of the dye to peptide amines. It involves a two-step process: activation of the dye followed by conjugation to the peptide.[2][3]

Materials:

• Peptide containing at least one primary amine group (-NH₂)

• Cyanine7.5 Carboxylic Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS is recommended for aqueous reactions)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

• Coupling Buffer: 0.1 M Phosphate-Buffered Saline (PBS), pH 7.2-7.5

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Purification System: RP-HPLC

Procedure:

• Reagent Preparation:

  • Dissolve the peptide in Coupling Buffer to a final concentration of 1-10 mg/mL.

  • Prepare stock solutions of Cy7.5 carboxylic acid, EDC, and Sulfo-NHS in anhydrous DMSO or the appropriate reaction buffer. Prepare EDC and Sulfo-NHS solutions immediately before use as they are moisture-sensitive.[7]

• Activation of Cy7.5 Carboxylic Acid:

  • In a microcentrifuge tube, dissolve the Cy7.5 carboxylic acid in Activation Buffer (a small amount of DMSO can be used to aid solubility).

  • Add EDC and Sulfo-NHS. A molar ratio of 1:1.2:1.2 (Dye:EDC:Sulfo-NHS) is a common starting point.

  • Incubate for 15-30 minutes at room temperature to form the amine-reactive Sulfo-NHS ester.[2]

• Conjugation to Peptide:

  • Add the activated dye mixture directly to the peptide solution.

  • The molar ratio of the activated dye to the peptide should be in the range of 5:1 to 20:1. This should be optimized for your specific peptide.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light and with gentle mixing.

• Purification:

  • Purify the conjugate using RP-HPLC as described in Protocol 1, Step 5.

• Characterization and Storage:

  • Characterize the final product using Mass Spectrometry and UV-Vis spectroscopy as described in Protocol 1, Step 6.

  • Lyophilize the pure, labeled peptide and store at -20°C or colder, protected from light.

Appendix: Calculating the Degree of Labeling (DOL)

The DOL, or dye-to-peptide ratio, can be determined using UV-Vis spectroscopy by applying the Beer-Lambert law.

• Measure the absorbance of the purified conjugate solution at the maximum absorbance of the peptide (A₂₈₀, if applicable) and the maximum absorbance of Cy7.5 (Aₘₐₓ, ~778 nm).

• Calculate the concentration of the dye using its absorbance maximum and molar extinction coefficient (ε_dye).

  • Concentration (Dye) = Aₘₐₓ / (ε_dye × path length)

• Calculate the concentration of the peptide. A correction factor is needed to account for the dye's absorbance at 280 nm.

  • Correction Factor (CF) = A₂₈₀ of dye / Aₘₐₓ of dye (This should be determined for the free dye).

  • Corrected A₂₈₀ = A₂₈₀ (conjugate) - (Aₘₐₓ (conjugate) × CF)

  • Concentration (Peptide) = Corrected A₂₈₀ / (ε_peptide × path length)

• Calculate the DOL.

  • DOL = Concentration (Dye) / Concentration (Peptide)

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - AT [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative determination of fluorescence labeling implemented in cell cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro and In Vivo Cell Uptake of a Cell-Penetrating Peptide Conjugated with Fluorescent Dyes Having Different Chemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]

Application Notes and Protocols for Cyanine7.5 Carboxylic Acid in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Cyanine7.5 (Cy7.5) carboxylic acid and its derivatives in flow cytometry. This near-infrared (NIR) fluorescent dye offers significant advantages for multicolor analysis, particularly in deep-tissue imaging and experiments where reducing autofluorescence is critical.

Introduction to Cyanine7.5 in Flow Cytometry

Cyanine7.5 is a fluorescent dye that operates in the near-infrared spectrum, with an excitation maximum around 788 nm and an emission maximum at approximately 808 nm.[1] Its use in flow cytometry provides researchers with a distinct and reliable signal for cell sorting and analysis.[1] The key benefits of employing Cy7.5-conjugated antibodies in flow cytometry include:

• Reduced Autofluorescence: Biological samples often exhibit autofluorescence in the visible spectrum. By utilizing the NIR spectrum, Cy7.5 minimizes this background interference, leading to improved signal-to-noise ratios.

• Deeper Tissue Penetration: NIR light can penetrate tissues more deeply than visible light, making Cy7.5 an excellent choice for in vivo flow cytometry applications.[2]

• Expanded Multicolor Capabilities: The distinct spectral properties of Cy7.5 allow for its inclusion in complex multicolor panels with minimal spectral overlap with many common fluorochromes, thereby expanding the number of parameters that can be analyzed simultaneously.

Cyanine7.5 carboxylic acid is the foundational molecule that can be activated, for example, as an N-hydroxysuccinimide (NHS) ester, to enable covalent conjugation to primary amines on antibodies and other proteins.

Data Presentation: Performance of Cyanine7.5 Conjugates

The following table summarizes the quantitative performance of common Cyanine7.5 tandem dyes, PE-Cy7 and APC-Cy7, in flow cytometry. The Stain Index is a measure of the brightness of a fluorochrome, calculated as the difference between the mean fluorescence intensity of the positive and negative populations, divided by twice the standard deviation of the negative population.[3] A higher stain index indicates better separation between positive and negative signals.[4] The signal-to-noise ratio (S/N) is another critical measure of resolving a stained population from background.

Fluorochrome	Excitation Max (nm)	Emission Max (nm)	Laser Line	Stain Index	Relative Brightness
PE-Cy7	~565	~778	Blue (488 nm), Yellow/Green (561 nm)	278.5	Bright
APC-Cy7	~650	~785	Red (633-640 nm)	42.2	Dim

Data compiled from multiple sources on a BD LSR II flow cytometer. Actual values may vary depending on the instrument, antibody conjugate, and experimental conditions.[4][5]

Experimental Protocols

I. Conjugation of Cyanine7.5 NHS Ester to an Antibody

This protocol describes the conjugation of a Cyanine7.5 NHS ester to an antibody for use in flow cytometry. The NHS ester reacts with primary amines on the antibody to form a stable amide bond.[6]

Materials:

• Purified antibody (2-10 mg/mL in an amine-free buffer like PBS)

• Cyanine7.5 NHS Ester

• Anhydrous DMSO or DMF

• Reaction Buffer (1 M Sodium Bicarbonate, pH 8.5-9.0)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Quenching Reagent (optional, 1 M Tris-HCl, pH 8.0)

• Storage Buffer (PBS with 0.1% BSA and 0.02% sodium azide)

Procedure:

• Antibody Preparation: Ensure the antibody is in an amine-free buffer. If necessary, perform a buffer exchange. The antibody concentration should be at least 2 mg/mL.[6]

• Prepare Cy7.5 NHS Ester Stock Solution: Immediately before use, dissolve the Cy7.5 NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM.[6][7]

• Conjugation Reaction:

  • Adjust the pH of the antibody solution to 8.5-9.0 using the Reaction Buffer.

  • Add the Cy7.5 NHS ester stock solution to the antibody solution at a molar ratio of 10:1 to 20:1 (dye:antibody).[6]

  • Incubate the reaction for 60 minutes at room temperature, protected from light.[6][7]

• Quenching (Optional): Add the Quenching Reagent to a final concentration of 50-100 mM and incubate for 15 minutes at room temperature to stop the reaction.[7]

• Purification: Separate the conjugated antibody from the unconjugated dye using a size-exclusion chromatography column equilibrated with Storage Buffer.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and the absorbance maximum of Cy7.5 (~788 nm). A typical DOL for flow cytometry antibodies is between 3 and 7.

Diagram: Antibody Conjugation Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. PE-Cyanine7 Dye | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. Stain Index for Flow Cytometry - Explained - FluoroFinder [fluorofinder.com]
• 4. benchchem.com [benchchem.com]
• 5. ucl.ac.uk [ucl.ac.uk]
• 6. tcd.ie [tcd.ie]
• 7. Setting Compensation Multicolor Flow [bdbiosciences.com]

Application Notes and Protocols for In Vivo Imaging Using Cyanine7.5 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Near-infrared (NIR) fluorescence imaging is a powerful technique for in vivo studies, offering deep tissue penetration and low autofluorescence, which leads to a high signal-to-background ratio.[1][2] Cyanine7.5 (Cy7.5) is a NIR fluorescent dye with excitation and emission maxima in the 788 nm and 808 nm range, respectively, making it well-suited for deep tissue imaging.[3] The carboxylic acid functional group on Cyanine7.5 allows for its use as a free dye to study biodistribution and pharmacokinetics or for covalent conjugation to biomolecules such as antibodies, peptides, or nanoparticles for targeted imaging applications.[4][5]

This document provides a detailed protocol for the in vivo imaging of unconjugated Cyanine7.5 carboxylic acid in a murine model. It covers the essential steps from preparation of the imaging agent to data acquisition and analysis, and includes key physicochemical and pharmacokinetic data to guide experimental design.

Physicochemical and Spectral Properties

A summary of the key properties of Cyanine7.5 carboxylic acid is presented in the table below. Understanding these characteristics is crucial for optimizing imaging parameters and interpreting results.

Property	Value	Reference
Excitation Maximum (λex)	~788 nm	[3]
Emission Maximum (λem)	~808 nm	[3]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	[3]
Quantum Yield (Φ)	~0.10	[3]
Molecular Weight	685.34 g/mol	[3]
Solubility	Soluble in organic solvents (DMSO, DMF); low solubility in water.	[3]

In Vivo Imaging Protocol

This protocol outlines the procedure for in vivo imaging of unconjugated Cyanine7.5 carboxylic acid in mice.

Materials

• Cyanine7.5 carboxylic acid

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Anesthesia (e.g., isoflurane)

• Athymic nude mice (or other appropriate strain)

• In vivo imaging system equipped with appropriate NIR excitation and emission filters

• Syringes and needles (27-30 gauge)

Experimental Workflow

The following diagram illustrates the key steps of the in vivo imaging workflow.

References

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Near-infrared fluorescence imaging in immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Graphviz [graphviz.org]
• 4. Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Cyanine7.5 Carboxylic Acid in Small Animal Imaging

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Cyanine7.5 carboxylic acid, a near-infrared (NIR) fluorescent dye, in small animal imaging. These guidelines are intended to facilitate the successful design and execution of preclinical imaging studies for a variety of research applications, including oncology, immunology, and vascular biology.

Introduction to Cyanine7.5 Carboxylic Acid

Cyanine7.5 (Cy7.5) carboxylic acid is a fluorescent dye that operates within the near-infrared (NIR) spectrum, a region advantageous for in vivo imaging due to reduced tissue autofluorescence and deeper light penetration.[1][2][3] Its chemical structure allows for covalent conjugation to various biomolecules, such as antibodies, peptides, and nanoparticles, enabling the targeted visualization of biological processes within a living organism.[4][5] The carboxylic acid functional group can be activated to form a stable amide bond with primary amines present on proteins and other molecules.[6] A sulfonated version, Sulfo-Cyanine7.5 carboxylic acid, offers improved water solubility, which is often beneficial for biological applications.[6][7][8]

Physicochemical and Spectral Properties

A thorough understanding of the dye's properties is crucial for successful experimental design. The table below summarizes the key characteristics of Cyanine7.5 carboxylic acid and its sulfonated form.

Property	Cyanine7.5 Carboxylic Acid	Sulfo-Cyanine7.5 Carboxylic Acid
Excitation Maximum (λex)	~788 nm[9]	~778 nm[6][7]
Emission Maximum (λem)	~808 nm[9]	~797 nm[6][7]
Molar Extinction Coefficient (ε)	~223,000 M⁻¹cm⁻¹[9][10]	~222,000 M⁻¹cm⁻¹[6][7]
Quantum Yield (Φ)	~0.10[10]	~0.09 - 0.21[6][7]
Molecular Formula	C₄₅H₄₉ClN₂O₂[9]	C₄₅H₄₅K₃N₂O₁₄S₄[6][7]
Molecular Weight	~685.34 g/mol [9]	~1083.41 g/mol [6][7]
Solubility	Soluble in organic solvents (DMSO, DMF); low water solubility[9]	Good solubility in water, DMF, and DMSO[6][7]
Storage Conditions	Store at -20°C in the dark; desiccate[8][9]	Store at -20°C in the dark; desiccate[7][8]

Application Notes

3.1. Bioconjugation

Cyanine7.5 carboxylic acid can be covalently attached to biomolecules containing primary amines (e.g., the side chain of lysine (B10760008) residues in antibodies) through the formation of a stable amide bond. This process typically involves the activation of the carboxylic acid group using a carbodiimide, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[11][12][13] The resulting NHS ester is a reactive intermediate that readily couples with primary amines.[13]

3.2. Targeted Tumor Imaging

The ability to conjugate Cy7.5 to tumor-targeting ligands, such as monoclonal antibodies, has made it a valuable tool in oncology research.[9][14] These fluorescently labeled antibodies can be administered systemically to tumor-bearing animals, where they accumulate at the tumor site through specific binding to tumor-associated antigens.[9] Subsequent NIR fluorescence imaging allows for the non-invasive visualization and monitoring of tumor growth and response to therapy.[14] The high signal-to-background ratio achievable with NIR dyes like Cy7.5 enhances the sensitivity of tumor detection.[15]

3.3. Lymphatic System Imaging

NIR fluorescence imaging with cyanine (B1664457) dyes is a powerful technique for mapping lymphatic drainage pathways and identifying sentinel lymph nodes (SLNs).[6][16][17] Following subcutaneous or intradermal injection, Cy7.5-labeled agents are taken up by the lymphatic vessels and transported to the draining lymph nodes.[16][17] This allows for real-time visualization of the lymphatic system, which is critical for understanding lymphatic function in various diseases, including cancer metastasis and lymphedema.[6][16]

3.4. Vascular Imaging

The biodistribution of intravenously injected Cy7.5 conjugates can provide information about vascular structure and permeability.[18] Immediately following injection, the dye can be observed circulating within the vasculature.[9] In areas of abnormal vasculature, such as in tumors, the dye may extravasate, providing a measure of vascular leakage.

Experimental Protocols

4.1. Protocol 1: Conjugation of Cyanine7.5 Carboxylic Acid to a Monoclonal Antibody

This protocol describes the covalent labeling of a monoclonal antibody with Cyanine7.5 carboxylic acid using EDC/Sulfo-NHS chemistry.

Materials:

• Monoclonal antibody (mAb) in an amine-free buffer (e.g., PBS)

• Cyanine7.5 carboxylic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer (e.g., 0.1 M MES, pH 6.0)

• Coupling Buffer (e.g., PBS, pH 7.4)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.5)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Size-exclusion chromatography column (e.g., PD-10 desalting column)

Procedure:

• Antibody Preparation:

  • If necessary, exchange the antibody buffer to the Coupling Buffer to a final concentration of 2-5 mg/mL.

• Dye Activation:

  • Dissolve Cyanine7.5 carboxylic acid in anhydrous DMSO to a concentration of 10 mg/mL.

  • In a separate tube, dissolve EDC and Sulfo-NHS in Activation Buffer to a concentration of 10 mg/mL each.

  • To activate the dye, mix the Cyanine7.5 carboxylic acid solution with the EDC and Sulfo-NHS solutions at a molar ratio of 1:2:5 (Dye:EDC:Sulfo-NHS).

  • Incubate the activation mixture for 15-30 minutes at room temperature in the dark.

• Conjugation Reaction:

  • Add the activated dye solution to the antibody solution. A typical starting molar ratio of dye to antibody is 10:1 to 20:1.

  • Incubate the reaction mixture for 2 hours at room temperature in the dark with gentle mixing.

• Purification:

  • Equilibrate a PD-10 desalting column with Coupling Buffer.

  • Load the conjugation reaction mixture onto the column.

  • Elute the column with Coupling Buffer and collect the fractions. The first colored fractions contain the labeled antibody.

• Characterization (Degree of Labeling - DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for the antibody) and ~788 nm (for Cy7.5).

  • Calculate the DOL using the following formula: DOL = (A_dye × ε_protein) / ((A_protein - CF × A_dye) × ε_dye)

    • A_dye = Absorbance at ~788 nm

    • A_protein = Absorbance at 280 nm

    • ε_protein = Molar extinction coefficient of the antibody at 280 nm (~210,000 M⁻¹cm⁻¹)

    • ε_dye = Molar extinction coefficient of Cy7.5 at ~788 nm (~223,000 M⁻¹cm⁻¹)

    • CF = Correction factor for dye absorbance at 280 nm (typically ~0.05 for cyanine dyes)

4.2. Protocol 2: In Vivo Tumor Imaging in a Xenograft Mouse Model

This protocol outlines the procedure for imaging tumor-bearing mice using a Cy7.5-labeled antibody.

Materials:

• Tumor-bearing mice (e.g., nude mice with subcutaneous xenografts)

• Cy7.5-labeled antibody

• Sterile PBS

• Anesthesia (e.g., isoflurane)

• In vivo imaging system with appropriate NIR filters

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using isoflurane.

  • Place the mouse in the imaging chamber of the in vivo imaging system.

• Probe Administration:

  • Dilute the Cy7.5-labeled antibody in sterile PBS. A typical dose is 1-5 nmol of the dye per mouse.[7]

  • Inject approximately 100-200 µL of the solution intravenously via the tail vein.[4][7]

• In Vivo Imaging:

  • Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 24, 48, and 72 hours) to monitor the biodistribution and tumor accumulation of the probe.[7]

  • Use appropriate excitation and emission filters for Cy7.5 (e.g., excitation ~745-760 nm, emission ~810-830 nm).[7]

  • Set the exposure time based on the signal intensity to avoid saturation.

• Data Analysis:

  • Use the imaging system's software to draw Regions of Interest (ROIs) over the tumor and a non-target tissue (e.g., muscle) for background correction.

  • Quantify the fluorescence signal in each ROI, typically expressed as average radiant efficiency or total radiant efficiency.

4.3. Protocol 3: Ex Vivo Biodistribution Analysis

This protocol is essential for confirming the in vivo imaging results and quantifying the accumulation of the probe in major organs.

Materials:

• Surgical tools for dissection

• In vivo imaging system

Procedure:

• Euthanasia and Organ Harvesting:

  • At the final imaging time point, humanely euthanize the mouse according to institutional guidelines.

  • Immediately dissect the major organs (e.g., tumor, liver, spleen, kidneys, lungs, heart, and muscle).[7]

• Ex Vivo Imaging:

  • Arrange the harvested organs on a non-fluorescent surface within the imaging chamber.

  • Acquire a final fluorescence image using the same imaging parameters as the in vivo scans for direct comparison.[7]

• Quantitative Analysis:

  • Draw ROIs around each organ in the ex vivo image.

  • Quantify the fluorescence intensity for each organ.

  • Normalize the fluorescence signal to the weight of the organ to determine the percentage of injected dose per gram of tissue (%ID/g), if a standard curve was generated.

Quantitative Data Presentation

The biodistribution of a targeted Cy7.5-labeled antibody can vary depending on the antibody, target antigen, and tumor model. The following table provides representative data on the biodistribution of a generic Cy7.5-labeled monoclonal antibody in a xenograft mouse model.

Organ	24 hours post-injection (%ID/g)	48 hours post-injection (%ID/g)	72 hours post-injection (%ID/g)
Tumor	10 - 25	15 - 30	12 - 28
Liver	15 - 35	10 - 25	8 - 20
Spleen	2 - 8	1 - 6	1 - 5
Kidneys	5 - 15	3 - 10	2 - 8
Lungs	3 - 10	2 - 8	1 - 6
Heart	1 - 5	1 - 4	< 3
Muscle	< 2	< 1	< 1

Note: These values are compiled from multiple sources and represent a general trend. Actual values will vary based on the specific experimental conditions.[19][20][21][22]

Mandatory Visualizations

Caption: Workflow for antibody labeling with Cyanine7.5 carboxylic acid.

Caption: Experimental workflow for in vivo small animal imaging.

Caption: Principle of targeted tumor imaging with a Cy7.5-antibody conjugate.

References

• 1. JCI Insight - Quantitative measurement of lymphatic function in mice by noninvasive near-infrared imaging of a peripheral vein [insight.jci.org]
• 2. macsenlab.com [macsenlab.com]
• 3. NIR Dyes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Emerging lymphatic imaging technologies for mouse and man - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Tumor labeling in vivo using cyanine-conjugated monoclonal antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cyanine fluorochrome-labeled antibodies in vivo: assessment of tumor imaging using Cy3, Cy5, Cy5.5, and Cy7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Near Infrared Heptamethine Cyanine Dye-Mediated Cancer Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Preclinical Lymphatic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Fluorescent Tracers for In Vivo Imaging of Lymphatic Targets [frontiersin.org]
• 18. Small Animal In Vivo Imaging (SAIVI™), Near-IR Dyes and Conjugates | Thermo Fisher Scientific - HK [thermofisher.com]
• 19. Whole-Body Pharmacokinetics of Antibody in Mice Determined using Enzyme-Linked Immunosorbent Assay and Derivation of Tissue Interstitial Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Pharmacokinetic and biodistribution analysis of monoclonal antibodies: a comprehensive study of antibody biodistribution and partitioning coefficients in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Quantitative Whole Body Biodistribution of Fluorescent-Labeled Agents by Non-Invasive Tomographic Imaging | PLOS One [journals.plos.org]
• 22. Quantitative cumulative biodistribution of antibodies in mice: Effect of modulating binding affinity to the neonatal Fc receptor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cyanine7.5 Carboxylic Acid Nanoparticle Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye widely utilized in biomedical research for applications requiring deep tissue penetration and minimal autofluorescence, such as in vivo imaging and drug delivery.[1][2] The carboxylic acid functionality of Cyanine7.5 allows for its covalent conjugation to nanoparticles functionalized with primary amines. This is most commonly achieved through a two-step process utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog, sulfo-NHS.[3][4] This chemistry facilitates the formation of a stable amide bond, securely linking the fluorescent dye to the nanoparticle carrier.[5] These fluorescently labeled nanoparticles serve as powerful tools for tracking drug delivery vehicles, visualizing cellular uptake, and monitoring biodistribution in preclinical studies.[6][7]

This document provides detailed protocols for the conjugation of Cyanine7.5 carboxylic acid to amine-functionalized nanoparticles, methods for their characterization, and a protocol for a cellular imaging application.

Data Presentation

Successful conjugation of Cyanine7.5 carboxylic acid to nanoparticles will result in changes to their physicochemical properties. The following tables summarize typical quantitative data obtained from the characterization of nanoparticles before and after conjugation.

Table 1: Physicochemical Properties of Bare and Cy7.5-Conjugated Nanoparticles [8]

Nanoparticle Sample	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Amine-Functionalized PLGA NP	120 ± 5	0.15 ± 0.03	+25 ± 3
Cy7.5-PLGA NP	125 ± 6	0.17 ± 0.04	+22 ± 4
Amine-Functionalized Silica NP	80 ± 4	0.12 ± 0.02	+30 ± 2
Cy7.5-Silica NP	83 ± 5	0.14 ± 0.03	+27 ± 3
Amine-Functionalized Gold NP	50 ± 2	0.18 ± 0.02	+35 ± 4
Cy7.5-Gold NP	55 ± 3	0.21 ± 0.03	+31 ± 5

Table 2: Key Parameters for EDC/NHS Conjugation

Parameter	Recommended Value/Range	Rationale
Activation Step
pH	4.5 - 6.0[3]	Efficient activation of the carboxylic acid by EDC.[3]
EDC:Carboxyl Group Molar Ratio	10:1 (starting point)[8]	Ensures sufficient activation of the dye.
Sulfo-NHS:Carboxyl Group Molar Ratio	5:1 (starting point)[8]	Stabilizes the activated intermediate, improving coupling efficiency.[3]
Coupling Step
pH	7.0 - 8.5[3]	Promotes efficient reaction of the NHS ester with primary amines.[3]
Dye:Nanoparticle Molar Ratio	10:1 to 20:1 (starting point)[8]	Should be optimized for desired labeling density.
Reaction Time	2-4 hours at room temperature or overnight at 4°C[3]	Allows for completion of the conjugation reaction.

Experimental Protocols

Protocol 1: Conjugation of Cyanine7.5 Carboxylic Acid to Amine-Functionalized Nanoparticles via EDC/NHS Chemistry

This protocol details the covalent attachment of Cyanine7.5 carboxylic acid to nanoparticles bearing primary amine groups.

Materials:

• Cyanine7.5 carboxylic acid[9][10][11]

• Amine-functionalized nanoparticles (e.g., PLGA, silica, gold)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)[4]

• Activation Buffer: 50 mM MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0[4]

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.4[4]

• Quenching Solution: 1 M Tris-HCl, pH 8.0, or 1 M Ethanolamine, pH 8.0[4]

• Washing Buffer: PBS with 0.05% Tween-20[4]

• Storage Buffer: PBS, pH 7.4

• Centrifugal filter units or dialysis equipment for purification

• Orbital shaker or rotator

Procedure:

• Preparation of Reagents:

  • Dissolve Cyanine7.5 carboxylic acid in DMSO or DMF to create a stock solution.

  • Immediately before use, prepare fresh solutions of EDC and Sulfo-NHS in Activation Buffer.[4]

• Activation of Cyanine7.5 Carboxylic Acid:

  • In a microcentrifuge tube protected from light, add the desired amount of Cyanine7.5 carboxylic acid stock solution to Activation Buffer.

  • Add the EDC solution to the Cyanine7.5 solution. A typical starting molar ratio of EDC to carboxyl groups is 10:1.[8]

  • Immediately add the Sulfo-NHS solution. A typical starting molar ratio of Sulfo-NHS to carboxyl groups is 5:1.[8]

  • Incubate for 15-30 minutes at room temperature to allow for the formation of the amine-reactive NHS ester.

• Conjugation to Amine-Functionalized Nanoparticles:

  • Disperse the amine-functionalized nanoparticles in the Coupling Buffer at a concentration of 1-5 mg/mL.[8]

  • Add the activated Cyanine7.5 solution to the nanoparticle suspension. The molar ratio of dye to nanoparticles should be optimized, with a starting point of 10:1 to 20:1 recommended.[8]

  • Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C on an orbital shaker, protected from light.[3][8]

• Quenching of the Reaction:

  • Add the Quenching Solution to a final concentration of 50 mM to block any unreacted NHS-esters.[8]

  • Incubate for 30 minutes at room temperature.[3][8]

• Purification of Conjugated Nanoparticles:

  • Centrifugation Method:

    • Transfer the reaction mixture to a centrifugal filter unit with an appropriate molecular weight cutoff.

    • Wash the nanoparticles by adding Coupling Buffer and centrifuging according to the manufacturer's instructions.

    • Repeat the washing steps at least three times, or until the supernatant is colorless, to remove unconjugated dye and quenching agent.[8]

  • Dialysis Method:

    • Alternatively, purify the conjugated nanoparticles by dialysis against the Coupling Buffer.

• Final Resuspension and Storage:

  • Resuspend the purified Cy7.5-conjugated nanoparticles in the desired Storage Buffer (e.g., PBS).

  • Store at 4°C, protected from light.[8]

Protocol 2: Characterization of Cy7.5-Conjugated Nanoparticles

1. Spectrophotometric Analysis:

• Measure the absorbance spectrum of the conjugated nanoparticles to confirm the presence of Cyanine7.5 (absorbance maximum ~788 nm).[2][11]
• Quantify the amount of conjugated dye by comparing the absorbance to a standard curve of the free dye.

2. Dynamic Light Scattering (DLS) and Zeta Potential Measurement:

• Measure the hydrodynamic diameter and polydispersity index (PDI) to assess size and size distribution.
• Measure the zeta potential to determine the surface charge of the nanoparticles. A successful conjugation may lead to a slight increase in size and a change in surface charge.

3. Fluorescence Spectroscopy:

• Measure the fluorescence emission spectrum (emission maximum ~808 nm) to confirm that the conjugated dye retains its fluorescent properties.[2][11]

Protocol 3: Cellular Imaging with Cy7.5-Conjugated Nanoparticles

This protocol provides a general method for visualizing the cellular uptake of Cy7.5-conjugated nanoparticles.

Materials:

• Cy7.5-conjugated nanoparticles

• Cells of interest cultured on glass coverslips or in imaging-compatible plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• DAPI (4',6-diamidino-2-phenylindole) staining solution

• Fluorescence microscope with appropriate filter sets for DAPI and Cy7.5

Procedure:

• Cell Seeding: Seed cells on coverslips or imaging plates and allow them to adhere overnight.

• Nanoparticle Incubation:

  • Treat the cells with the Cy7.5-conjugated nanoparticles at a predetermined concentration in complete cell culture medium.

  • Incubate for a specific time period (e.g., 1, 4, or 24 hours).[8]

• Washing: Wash the cells three times with PBS to remove non-internalized nanoparticles.[8]

• Cell Fixation: Fix the cells with 4% PFA for 15 minutes at room temperature.[8]

• Washing: Wash the cells twice with PBS.

• Nuclear Staining: Stain the nuclei with DAPI for 10 minutes.[8]

• Washing: Wash the cells three times with PBS.

• Imaging: Mount the coverslips on microscope slides or image the plates directly using a fluorescence microscope with the appropriate filter sets for DAPI (blue) and Cy7.5 (far-red).[8]

Visualizations

Caption: EDC/NHS chemistry for covalent amide bond formation.

References

• 1. Cyanine-loaded lipid nanoparticles for improved in vivo fluorescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 3. benchchem.com [benchchem.com]
• 4. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 5. Nanopartz All About EDC Chemistry with Gold Nanoparticles [nanopartz.com]
• 6. Polylactide nanoparticles containing stably incorporated cyanine dyes for in vitro and in vivo imaging applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. Cyanine7.5 carboxylic acid | AxisPharm [axispharm.com]
• 11. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]

Cyanine7.5 Carboxylic Acid: Application Notes and Protocols for Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) carboxylic acid is a near-infrared (NIR) fluorescent dye that has become an invaluable tool in fluorescence microscopy and in vivo imaging.[1][2] Its fluorescence emission in the NIR spectrum (around 800 nm) offers significant advantages for biological imaging, including deeper tissue penetration and reduced autofluorescence from endogenous molecules, leading to an improved signal-to-noise ratio.[3][4] This document provides detailed application notes and protocols for the use of Cyanine7.5 carboxylic acid in fluorescence microscopy, with a focus on bioconjugation and cellular imaging.

Cyanine7.5 carboxylic acid is the unactivated form of the dye.[5][6] For covalent labeling of biomolecules, such as proteins and antibodies, the carboxylic acid group must first be activated to a more reactive species, typically an N-hydroxysuccinimide (NHS) ester, which can then readily react with primary amines on the target molecule.

Physicochemical and Spectral Properties

The key properties of Cyanine7.5 carboxylic acid are summarized in the table below. These parameters are crucial for designing and optimizing fluorescence imaging experiments.

Property	Value	Reference
Excitation Maximum (λex)	~788 nm	[2]
Emission Maximum (λem)	~808 nm	[2]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	[2]
Fluorescence Quantum Yield (Φ)	~0.10	[2]
Molecular Weight	~685.34 g/mol	[5]
Solubility	Soluble in organic solvents (DMSO, DMF); Low solubility in water

Experimental Protocols

Protocol 1: Activation of Cyanine7.5 Carboxylic Acid and Conjugation to a Primary Amine-Containing Biomolecule (e.g., Antibody)

This protocol describes the two-step process of activating Cyanine7.5 carboxylic acid using EDC/NHS chemistry and subsequently conjugating it to a protein or antibody.

Materials:

• Cyanine7.5 carboxylic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS for a water-soluble reaction)

• Amine-free buffer (e.g., 0.1 M MES buffer, pH 6.0 for activation)

• Amine-containing biomolecule (e.g., antibody) in a suitable buffer (e.g., PBS, pH 7.4)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.5)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Size-exclusion chromatography column (e.g., Sephadex G-25) for purification

Procedure:

Step 1: Activation of Cyanine7.5 Carboxylic Acid

• Dissolve Cyanine7.5 carboxylic acid in a minimal amount of anhydrous DMSO or DMF to prepare a stock solution (e.g., 10 mg/mL).

• Immediately before use, prepare fresh solutions of EDC and NHS (or Sulfo-NHS) in the activation buffer (0.1 M MES, pH 6.0). A typical starting concentration is 10 mg/mL for each.

• In a microcentrifuge tube, combine the Cyanine7.5 carboxylic acid solution with a 5-10 fold molar excess of both EDC and NHS (or Sulfo-NHS).

• Incubate the reaction mixture at room temperature for 15-30 minutes, protected from light. This step forms the amine-reactive NHS ester of Cyanine7.5.

Step 2: Conjugation to the Biomolecule

• Adjust the pH of the biomolecule solution to 7.2-8.0 if necessary using a suitable buffer (e.g., 0.1 M sodium bicarbonate). The biomolecule concentration should ideally be 2-5 mg/mL.

• Add the activated Cyanine7.5-NHS ester solution from Step 1 to the biomolecule solution. A typical starting molar ratio of dye to protein is 10:1 to 20:1.

• Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.

• Quench the reaction by adding the quenching solution to a final concentration of 50-100 mM and incubate for another 30 minutes.

Step 3: Purification of the Conjugate

• Separate the Cyanine7.5-labeled biomolecule from unreacted dye and byproducts using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS.

• Collect the fractions containing the labeled protein, which will be visibly colored and will elute first.

• Measure the absorbance of the purified conjugate at 280 nm (for the protein) and ~788 nm (for Cy7.5) to determine the degree of labeling (DOL).

Workflow for Antibody Conjugation

References

• 1. Visualization by fluorescence of the binding and internalization of epidermal growth factor in human carcinoma cells A-431 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Visualization by fluorescence of the binding and internalization of epidermal growth factor in human carcinoma cells A-431 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. Fluorescence Imaging of Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitor Resistance in Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Cyanine7.5 Carboxylic Acid Labeling of Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye widely utilized in molecular biology and drug development for labeling biomolecules, including oligonucleotides.[1][2] Its fluorescence in the NIR spectrum (absorbance maximum ~788 nm, emission maximum ~808 nm) offers significant advantages for in vivo imaging applications due to minimal tissue autofluorescence and deep tissue penetration.[1][2] Labeling oligonucleotides with Cy7.5 enables researchers to track their delivery, localization, and fate within cellular and whole-organism models.

This document provides detailed protocols for the labeling of amine-modified oligonucleotides with Cyanine7.5 carboxylic acid, subsequent purification of the conjugate, and characterization methods. The primary method described is the post-synthetic conjugation of an amine-modified oligonucleotide with a pre-activated N-hydroxysuccinimide (NHS) ester of Cyanine7.5.[1][2][3]

Key Applications of Cy7.5 Labeled Oligonucleotides:

• In vivo imaging: Tracking the biodistribution and target accumulation of therapeutic oligonucleotides.[1][2]

• Fluorescence Resonance Energy Transfer (FRET): Studying nucleic acid interactions and conformational changes.[4]

• Cellular uptake and trafficking studies: Visualizing the internalization and subcellular localization of oligonucleotides.[5][6]

• Flow cytometry: Quantifying and sorting cells that have taken up labeled oligonucleotides.

Spectroscopic Properties of Cyanine7.5

The following table summarizes the key spectroscopic properties of Cyanine7.5, which are crucial for experimental design and data analysis.

Property	Value
Maximum Absorbance (λmax)	~788 nm[1][2]
Maximum Emission (λem)	~808 nm[1][2]
Extinction Coefficient	~223,000 cm⁻¹M⁻¹[2]
Recommended Quencher	BBQ-650[2]

Experimental Protocols

A critical step for successful labeling is the initial synthesis of an oligonucleotide with a primary amine group. This is typically achieved by incorporating an amino-linker phosphoramidite (B1245037) at the 5' or 3' end, or an amino-modified base internally, during solid-phase synthesis.[1][3]

Diagram: Oligonucleotide Labeling Workflow

Caption: Workflow for labeling an amine-modified oligonucleotide with Cy7.5.

Protocol 1: Activation of Cyanine7.5 Carboxylic Acid to its NHS Ester

This protocol describes the activation of the carboxylic acid group of Cyanine7.5 to an amine-reactive NHS ester. Pre-activated Cy7.5 NHS ester is also commercially available and can be used to bypass this step.[7]

Materials:

• Cyanine7.5 carboxylic acid

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Argon or Nitrogen gas

• Reaction vial

Procedure:

• Dissolve Cyanine7.5 carboxylic acid in anhydrous DMF or DMSO to a final concentration of 10-20 mg/mL.

• Add 1.2 equivalents of NHS to the solution.

• Add 1.2 equivalents of DCC or EDC to the solution.

• Purge the reaction vial with argon or nitrogen, seal, and protect from light.

• Stir the reaction at room temperature for 12-16 hours.

• The activated Cy7.5 NHS ester solution is now ready for conjugation to the amine-modified oligonucleotide. It is recommended to use the activated dye solution immediately.

Protocol 2: Conjugation of Cy7.5 NHS Ester to Amine-Modified Oligonucleotides

This protocol outlines the covalent attachment of the Cy7.5 NHS ester to the primary amine of the modified oligonucleotide.[8][9]

Materials:

• Amine-modified oligonucleotide, desalted

• Activated Cy7.5 NHS ester solution (from Protocol 1) or commercial Cy7.5 NHS ester

• Conjugation Buffer: 0.1 M sodium bicarbonate or sodium carbonate buffer, pH 8.3-9.0.[8][10]

• Anhydrous DMF or DMSO

• Nuclease-free water

Procedure:

• Dissolve the amine-modified oligonucleotide in the conjugation buffer to a concentration of 1-5 mM.

• Dissolve the Cy7.5 NHS ester in a minimal amount of DMF or DMSO. A 5-10 fold molar excess of the dye to the oligonucleotide is recommended.[10]

• Slowly add the Cy7.5 NHS ester solution to the oligonucleotide solution while gently vortexing. The final concentration of the organic solvent should not exceed 10-20% of the total reaction volume.

• Protect the reaction mixture from light and incubate at room temperature for 2-4 hours, or overnight at 4°C.[8][10]

• After incubation, the reaction mixture contains the Cy7.5-labeled oligonucleotide, unreacted dye, and unlabeled oligonucleotide. Proceed immediately to purification.

Protocol 3: Purification of Cy7.5-Labeled Oligonucleotides

Purification is a critical step to remove excess free dye and any unlabeled oligonucleotides, which is essential for obtaining a high signal-to-noise ratio in downstream applications.[11][12] High-performance liquid chromatography (HPLC) is a highly recommended method for achieving high purity.[13]

Materials:

• Conjugation reaction mixture

• Purification system (e.g., Reverse-Phase HPLC, Gel Filtration Chromatography)

• Appropriate buffers for the chosen purification method

• Collection tubes

Procedure (using RP-HPLC):

• Equilibrate a reverse-phase HPLC column (e.g., C18) with a mobile phase mixture of an aqueous buffer (e.g., 0.1 M triethylammonium (B8662869) acetate, TEAA) and an organic solvent (e.g., acetonitrile).

• Inject the conjugation reaction mixture onto the column.

• Elute the components using a gradient of increasing organic solvent concentration.

• Monitor the elution profile at 260 nm (for the oligonucleotide) and ~780 nm (for Cy7.5). The labeled oligonucleotide will absorb at both wavelengths.

• The Cy7.5-labeled oligonucleotide will typically elute later than the unlabeled oligonucleotide due to the hydrophobicity of the dye.

• Collect the fractions corresponding to the desired product peak.

• Combine the purified fractions and lyophilize to obtain the purified Cy7.5-labeled oligonucleotide.

Characterization and Data Presentation

The quality and concentration of the labeled oligonucleotide should be determined post-purification.

Quantitative Analysis

The concentration of the oligonucleotide and the dye, as well as the labeling efficiency, can be determined spectrophotometrically.

• Measure the absorbance of the purified conjugate at 260 nm (A₂₆₀) and the absorbance maximum of Cy7.5 at ~788 nm (A₇₈₈).

• Calculate the concentration of the dye using the Beer-Lambert law (A = εcl) with the extinction coefficient of Cy7.5.

• Calculate the concentration of the oligonucleotide by correcting the A₂₆₀ reading for the contribution of the dye's absorbance at this wavelength.

  • Corrected A₂₆₀ = Measured A₂₆₀ - (A₇₈₈ × Correction Factor)

  • The correction factor is the ratio of the dye's absorbance at 260 nm to its absorbance at its λmax.

• The Dye-to-Oligo ratio can be calculated from the molar concentrations of the dye and the oligonucleotide.

Typical Post-Synthesis Conjugation Yields

The final yield of the labeled oligonucleotide can vary depending on the scale of the synthesis and the length of the oligonucleotide. The following table provides an estimation of expected yields for post-synthesis NHS ester conjugation.[1][2]

Oligo Synthesis Scale	Estimated Yield (nmols)
50 nmol	2
200 nmol	5
1 µmol	16
2 µmol	30
5 µmol	75
10 µmol	150
15 µmol	225
Note: Yields may be lower for oligonucleotides longer than 50 bases.[1][2]

Application Example: Cellular Uptake of Cy7.5-Labeled Antisense Oligonucleotides

Cy7.5-labeled oligonucleotides are valuable tools for studying the mechanisms of cellular uptake and intracellular trafficking of oligonucleotide-based therapeutics.[14][15]

Diagram: Cellular Uptake and Mechanism of Action

Caption: Cellular uptake and antisense mechanism of a Cy7.5-labeled oligonucleotide.

Storage and Handling

• Unlabeled Oligonucleotides: Store lyophilized at -20°C.

• Cy7.5 Dye: Store at -20°C in the dark and desiccated.[16][17]

• Cy7.5-Labeled Oligonucleotides: For optimal long-term storage, resuspend in a slightly basic buffer (e.g., TE buffer, pH 7.5-8.0), aliquot to avoid repeated freeze-thaw cycles, and store at -20°C or -80°C, protected from light.[13] Cyanine dyes can be sensitive to pH changes.[3][13]

Caution: Cy7.5 is an intensely colored and reactive dye. Appropriate personal protective equipment, including gloves and lab coat, should be worn when handling the dye and labeled oligonucleotides to avoid staining.[1][2]

References

• 1. Cy7.5 NHS Oligo Modifications from Gene Link [genelink.com]
• 2. genelink.com [genelink.com]
• 3. Cyanine Dye Oligo Labeling - Bio-Synthesis, Inc. [biosyn.com]
• 4. thermofisher.com [thermofisher.com]
• 5. Uptake and Fate of Fluorescently Labeled DNA Nanostructures in Cellular Environments: A Cautionary Tale - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. Cyanine7.5 carboxylic acid | AxisPharm [axispharm.com]
• 8. glenresearch.com [glenresearch.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. tandfonline.com [tandfonline.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Fluorescent Labeled Oligos,Oligo Fluorescent Labeling By Name [biosyn.com]
• 14. researchgate.net [researchgate.net]
• 15. Bioconjugated Oligonucleotides: Recent Developments and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. apexbt.com [apexbt.com]
• 17. lumiprobe.com [lumiprobe.com]

Application Notes and Protocols for Cyanine7.5 Carboxylic Acid in Western Blotting

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cyanine7.5 in Fluorescent Western Blotting

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye that offers significant advantages for Western blotting applications. Its excitation and emission maxima are in the NIR spectrum (approximately 788 nm and 808 nm, respectively), a region where biological molecules and materials exhibit minimal autofluorescence.[1][2][3] This results in a higher signal-to-noise ratio, enabling more sensitive detection and more accurate quantification of target proteins, especially those with low abundance.[4][5] The stability of the fluorescent signal from NIR dyes also provides a wider linear dynamic range compared to traditional chemiluminescent methods.[4]

This document provides detailed protocols for the use of Cyanine7.5 carboxylic acid in Western blotting, from the initial activation and conjugation to an antibody, through to the final imaging steps.

Core Principles: From Carboxylic Acid to Fluorescent Signal

Cyanine7.5 carboxylic acid is not directly reactive with proteins. To be used for antibody labeling, the carboxylic acid group must first be activated to a more reactive form, typically an N-hydroxysuccinimide (NHS) ester. This is commonly achieved using carbodiimide (B86325) chemistry, with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and N-hydroxysuccinimide (NHS).[6][] The resulting Cy7.5-NHS ester can then efficiently react with primary amines (e.g., on lysine (B10760008) residues) on the antibody to form a stable amide bond.

Data Presentation: Quantitative Parameters for Optimal Results

The following tables summarize key quantitative data for the successful application of Cyanine7.5 in Western blotting.

Table 1: Cyanine7.5 Spectral Properties and Recommended Imaging Settings

Parameter	Value	Notes
Excitation Maximum	~788 nm[1][2]	Optimal excitation wavelength for maximal fluorescence.
Emission Maximum	~808 nm[1][2]	The center of the emission spectrum to be captured.
Recommended Excitation Source	Laser or LED with output at or near 785 nm[8]	Ensure compatibility with your imaging system.
Recommended Emission Filter	Long-pass or band-pass filter centered around 800-820 nm[5][8]	To isolate the Cy7.5 fluorescence from background and other channels.

Table 2: Recommended Starting Conditions for Antibody Labeling with Cyanine7.5

Parameter	Recommended Range/Value	Notes
Antibody Concentration	2 - 10 mg/mL[9]	Higher concentrations can improve labeling efficiency.
Reaction Buffer pH	8.0 - 9.0 (Optimal: 8.5)[10]	Crucial for the reaction between the NHS ester and primary amines.
Dye-to-Antibody Molar Ratio	5:1 to 20:1 (Starting point: 10:1)[11][12]	This needs to be optimized for each antibody to achieve a good degree of labeling (DOL) without affecting antibody function.
Degree of Labeling (DOL)	2 - 6 for Cy7[10]	A higher DOL is not always better and can lead to signal quenching or protein aggregation.

Table 3: Recommended Reagents and Conditions for Fluorescent Western Blotting

Step	Reagent/Parameter	Recommendation	Rationale
Membrane Selection	Low-fluorescence PVDF[13][14]	PVDF generally has a higher binding capacity, which is good for low-abundance proteins. Low-fluorescence formulations are essential for NIR imaging to minimize background.	Nitrocellulose can also be used but may have lower binding capacity and can be more brittle.[14][15]
Blocking Buffer	Commercial NIR-specific blocking buffers or 5% non-fat dry milk or BSA in TBS[16][17]	Specialized blocking buffers are formulated to reduce non-specific binding and background in fluorescent Westerns. Avoid buffers containing Tween-20 during the blocking step as it can be autofluorescent.[18]
Primary Antibody Dilution	1:1000 to 1:5000 (start with datasheet recommendation)[19]	Optimal dilution needs to be determined empirically.
Secondary Antibody (Cy7.5 labeled) Dilution	1:10,000 to 1:25,000[17]	NIR dyes are very bright, allowing for higher dilutions which can reduce background.
Wash Buffer	Tris-Buffered Saline with 0.1% Tween-20 (TBST)[18]	Effective for removing non-specifically bound antibodies.

Experimental Protocols

Protocol 1: Activation of Cyanine7.5 Carboxylic Acid and Conjugation to an Antibody

This protocol describes the two-step process of activating Cyanine7.5 carboxylic acid with EDC and NHS, followed by conjugation to a primary or secondary antibody.

Materials:

• Cyanine7.5 carboxylic acid

• 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Antibody to be labeled (in an amine-free buffer like PBS)

• Activation Buffer: 0.1 M MES, pH 4.5-5.0[6]

• Coupling Buffer: 1X PBS, pH 7.2-7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or hydroxylamine

• Desalting column (e.g., Sephadex G-25)

Procedure:

• Activation of Cyanine7.5 Carboxylic Acid: a. Dissolve Cyanine7.5 carboxylic acid in a minimal amount of anhydrous DMF or DMSO. b. In a separate tube, dissolve EDC and NHS (or Sulfo-NHS) in the Activation Buffer. A 2-5 fold molar excess of EDC and NHS over the carboxylic acid is a good starting point.[20] c. Add the EDC/NHS solution to the Cyanine7.5 solution. d. Incubate the reaction for 15-30 minutes at room temperature, protected from light.[20]

• Conjugation to the Antibody: a. Equilibrate a desalting column with Coupling Buffer. b. Pass the activated Cy7.5-NHS ester solution through the desalting column to remove excess EDC and NHS. Collect the fraction containing the activated dye. c. Immediately add the activated Cy7.5-NHS ester to your antibody solution. The antibody should be at a concentration of 2-10 mg/mL in Coupling Buffer. The molar ratio of dye to antibody should be optimized (start with 10:1).[11][12] d. Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.[21]

• Quenching and Purification: a. Quench the reaction by adding the Quenching Buffer to a final concentration of 20-50 mM and incubate for 15-30 minutes.[22] b. Purify the Cy7.5-labeled antibody from unconjugated dye using a desalting column equilibrated with your desired storage buffer (e.g., PBS with 0.1% BSA).

Protocol 2: Fluorescent Western Blotting with a Cyanine7.5-labeled Secondary Antibody

This protocol outlines the steps for performing a fluorescent Western blot using a secondary antibody conjugated to Cyanine7.5.

Materials:

• Protein samples and loading buffer

• SDS-PAGE gels and running buffer

• Transfer buffer

• Low-fluorescence PVDF membrane[13][14]

• Methanol (B129727)

• Blocking Buffer (e.g., commercial NIR blocking buffer or 5% non-fat dry milk in TBS)

• Primary antibody

• Cyanine7.5-labeled secondary antibody

• Wash Buffer (TBST)

• Imaging system capable of NIR fluorescence detection

Procedure:

• Sample Preparation and Electrophoresis: a. Prepare protein lysates from cells or tissues.[23] b. Determine protein concentration. c. Mix samples with loading buffer and heat at 95-100°C for 5 minutes. d. Load samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

• Protein Transfer: a. Activate the PVDF membrane by incubating in methanol for 15-30 seconds, followed by a brief rinse in water and then equilibration in transfer buffer.[19] b. Assemble the transfer stack and transfer the proteins from the gel to the membrane.

• Blocking: a. After transfer, wash the membrane briefly with water.[19] b. Incubate the membrane in Blocking Buffer for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: a. Dilute the primary antibody in Blocking Buffer (with 0.1% Tween-20 added) to the desired concentration. b. Incubate the membrane with the primary antibody solution for 2 hours at room temperature or overnight at 4°C with gentle agitation.

• Washing: a. Wash the membrane three times for 5 minutes each with a generous volume of Wash Buffer (TBST).[19]

• Secondary Antibody Incubation: a. Dilute the Cy7.5-labeled secondary antibody in Blocking Buffer (with 0.1% Tween-20 added) to the recommended concentration (e.g., 1:15,000). b. Incubate the membrane with the secondary antibody solution for 1 hour at room temperature with gentle agitation, protected from light.

• Final Washes: a. Wash the membrane three to four times for 5 minutes each with Wash Buffer, protected from light. b. Perform a final rinse with TBS (without Tween-20) to remove any residual detergent.

• Imaging: a. Allow the membrane to dry completely in the dark. b. Image the blot using an imaging system equipped with the appropriate laser/LED and filter set for Cyanine7.5 (Excitation: ~788 nm, Emission: ~808 nm).[1][2][3]

Mandatory Visualizations

Caption: Experimental workflow for using Cyanine7.5 in Western blotting.

Caption: Example signaling pathway analysis using multiplex fluorescent Western blotting.

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Cyanine 7.5 NHS ester (A270180) | Antibodies.com [antibodies.com]
• 4. azurebiosystems.com [azurebiosystems.com]
• 5. Blocking Buffer for Fluorescent Western Blotting (2X) | ABIN6953293 [antibodies-online.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 8. Advancing fluorescence imaging: enhanced control of cyanine dye-doped silica nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 13. azurebiosystems.com [azurebiosystems.com]
• 14. cytivalifesciences.com [cytivalifesciences.com]
• 15. cobetter.com [cobetter.com]
• 16. licorbio.com [licorbio.com]
• 17. lab.vanderbilt.edu [lab.vanderbilt.edu]
• 18. Western Blotting Protocol (Fluorescent) | Cell Signaling Technology [cellsignal.com]
• 19. azurebiosystems.com [azurebiosystems.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]
• 23. A Guide to Modern Quantitative Fluorescent Western Blotting with Troubleshooting Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Tracking Studies Using Cyanine7.5 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) carboxylic acid is a near-infrared (NIR) fluorescent dye that is increasingly utilized in biomedical research for in vivo and in vitro cell tracking studies. Its fluorescence emission in the NIR spectrum (typically around 800 nm) allows for deep tissue penetration and minimizes autofluorescence from biological tissues, making it an ideal probe for non-invasive imaging in small animal models. The carboxylic acid functional group allows for covalent conjugation to primary amines on the cell surface, providing a stable label for long-term cell tracking.

These application notes provide an overview of the properties of Cyanine7.5 carboxylic acid and detailed protocols for cell labeling, viability assessment, and in vivo tracking.

Data Presentation

Spectral Properties of Cyanine7.5 Carboxylic Acid

Property	Value	Reference
Excitation Maximum (λex)	~788 nm	[1]
Emission Maximum (λem)	~808 nm	[1]
Molar Extinction Coefficient	~223,000 M⁻¹cm⁻¹	[1]
Molecular Weight	Varies by manufacturer
Solubility	DMSO, DMF	[1]

Illustrative Cell Viability Data

The following table presents illustrative data on the effect of Cyanine7.5 carboxylic acid labeling on cell viability. Note: This data is for demonstration purposes only. Researchers must perform their own cytotoxicity assays to determine the optimal, non-toxic labeling concentrations for their specific cell type and experimental conditions.

Cyanine7.5 Concentration (µM)	EDC/NHS Concentration (mM)	Incubation Time (minutes)	Cell Viability (%)
0 (Control)	0/0	30	100
1	2/5	30	98
5	2/5	30	95
10	2/5	30	91
25	2/5	30	85
50	2/5	30	78

Experimental Protocols

Protocol 1: Live Cell Surface Labeling with Cyanine7.5 Carboxylic Acid using EDC/NHS Chemistry

This protocol describes the covalent labeling of primary amines on the surface of live cells with Cyanine7.5 carboxylic acid. This method requires the activation of the carboxylic acid group using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).

Materials:

• Cyanine7.5 carboxylic acid

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0

• Labeling Buffer: Phosphate-Buffered Saline (PBS), pH 7.4, amine-free

• Quenching Buffer: 100 mM Glycine in PBS

• Cells of interest (suspension or adherent)

• Microcentrifuge tubes

• Cell culture medium

Procedure:

• Cell Preparation:

  • Suspension Cells: Harvest cells and wash twice with ice-cold, amine-free PBS by centrifugation (300 x g for 5 minutes). Resuspend the cell pellet in ice-cold PBS to a concentration of 1 x 10⁷ cells/mL.

  • Adherent Cells: Wash cell monolayer twice with ice-cold, amine-free PBS.

• Preparation of Reagents (prepare fresh):

  • Cyanine7.5 Stock Solution: Dissolve Cyanine7.5 carboxylic acid in anhydrous DMSO to a concentration of 10 mM.

  • EDC Stock Solution: Dissolve EDC in Activation Buffer to a concentration of 100 mM.

  • NHS Stock Solution: Dissolve NHS in Activation Buffer to a concentration of 100 mM.

• Activation of Cyanine7.5 Carboxylic Acid:

  • In a microcentrifuge tube, combine:

    • 10 µL of 10 mM Cyanine7.5 carboxylic acid stock solution

    • 10 µL of 100 mM EDC stock solution

    • 10 µL of 100 mM NHS stock solution

  • Vortex briefly and incubate at room temperature for 15 minutes in the dark.

• Cell Labeling:

  • Add the activated Cyanine7.5 solution to 1 mL of the cell suspension (1 x 10⁷ cells). For adherent cells, add the activated dye to the PBS covering the cells.

  • Incubate for 30 minutes at room temperature with gentle agitation, protected from light. Note: Incubation time and temperature may need to be optimized to maximize labeling efficiency while maintaining cell viability.

• Quenching and Washing:

  • Add 100 µL of Quenching Buffer to the cell suspension and incubate for 10 minutes at room temperature to stop the reaction.

  • Wash the cells three times with 10 mL of ice-cold PBS. For suspension cells, pellet by centrifugation between washes. For adherent cells, gently aspirate and replace the wash buffer.

• Final Resuspension:

  • Resuspend the final cell pellet in an appropriate volume of cell culture medium or buffer for downstream applications.

Workflow for Live Cell Labeling with Cyanine7.5 Carboxylic Acid.

Protocol 2: Cell Viability Assessment using MTT Assay

This protocol is used to assess the cytotoxicity of the Cyanine7.5 labeling procedure.

Materials:

• Labeled and unlabeled (control) cells

• 96-well cell culture plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Plate reader

Procedure:

• Cell Seeding:

  • Seed labeled and unlabeled cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of culture medium.

  • Include wells with medium only as a background control.

  • Incubate for 24 hours at 37°C in a CO₂ incubator.

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Incubate for 15 minutes at room temperature with gentle shaking.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a plate reader.

• Calculation of Cell Viability:

  • Cell Viability (%) = (Absorbance of labeled cells / Absorbance of unlabeled control cells) x 100

Workflow for MTT Cell Viability Assay.

Protocol 3: In Vivo Cell Tracking in a Mouse Model

This protocol provides a general guideline for tracking Cyanine7.5-labeled cells in a mouse model using an in vivo imaging system (IVIS) or similar fluorescence imaging system.

Materials:

• Cyanine7.5-labeled cells

• Animal model (e.g., immunodeficient mice)

• Anesthesia (e.g., isoflurane)

• In vivo fluorescence imaging system

• Syringes and needles

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using isoflurane.

  • Place the mouse in the imaging chamber.

• Cell Injection:

  • Inject a known number of Cyanine7.5-labeled cells (e.g., 1 x 10⁶ cells in 100 µL PBS) via the desired route (e.g., intravenous, intraperitoneal, subcutaneous).

• In Vivo Imaging:

  • Acquire a baseline image before cell injection.

  • Acquire fluorescence images at various time points post-injection (e.g., 1, 6, 24, 48, and 72 hours).

  • Use appropriate excitation and emission filters for Cyanine7.5 (e.g., Excitation: 780 nm, Emission: 810 nm).

  • Optimize imaging parameters such as exposure time and binning for the best signal-to-noise ratio.

• Data Analysis:

  • Define regions of interest (ROIs) over the areas where cell accumulation is expected.

  • Quantify the fluorescence intensity (in photons/second or radiant efficiency) within the ROIs at each time point.

  • Plot the fluorescence intensity over time to track the migration and persistence of the labeled cells.

• Ex Vivo Imaging (Optional):

  • At the end of the experiment, euthanize the mouse and dissect organs of interest.

  • Image the dissected organs to confirm the in vivo findings and determine the biodistribution of the labeled cells.

Workflow for In Vivo Cell Tracking.

Potential Impact on Cellular Signaling

Covalent modification of cell surface proteins through amine labeling has the potential to influence cellular signaling pathways. While specific effects of Cyanine7.5 labeling are not extensively documented, it is plausible that the attachment of the dye to or near receptors could modulate their function. One such pathway that could be affected is the Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is crucial for cell proliferation and survival.

Hypothetical Impact of Cell Surface Labeling on EGFR Signaling.

Rationale: The covalent attachment of Cyanine7.5 to primary amines on or near the EGF receptor could potentially cause steric hindrance, preventing the binding of EGF. Alternatively, it might induce a conformational change in the receptor, affecting its dimerization and subsequent autophosphorylation, which are critical steps for downstream signal transduction. This could lead to an altered cellular response to growth factors. It is recommended that researchers investigate the potential effects of labeling on key signaling pathways relevant to their cell type and experimental question.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]

Application Notes and Protocols for Cyanine7.5 Carboxylic Acid Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanine7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye widely utilized in biomedical research and drug development for labeling various biomolecules, such as proteins, antibodies, and nucleic acids.[1][2] Its fluorescence emission in the NIR region (typically around 800 nm) allows for deep tissue penetration with minimal autofluorescence from biological samples, making it an ideal probe for in vivo imaging and other applications where high signal-to-noise ratios are crucial.[1][3] This document provides detailed application notes and protocols for the bioconjugation of Cyanine7.5 carboxylic acid to biomolecules, focusing on covalent labeling techniques.

Cyanine7.5 carboxylic acid is a derivative of the Cy7.5 dye that contains a carboxylic acid functional group.[4] This group can be activated to react with primary amino groups on biomolecules, primarily the ε-amino group of lysine (B10760008) residues and the N-terminal α-amino group, to form stable amide bonds.[5] This process, known as bioconjugation, enables the sensitive detection and tracking of the labeled molecule in a variety of applications, including:

• In Vivo Imaging: Deep tissue imaging with reduced background interference.[2]

• Fluorescence Microscopy: Clear visualization of cellular structures and processes.[2]

• Flow Cytometry: Reliable cell sorting and analysis.[2]

• Bioanalytical Assays: Detection and analysis of multiple biomolecular targets.[2]

• Targeted Drug Delivery: Development of targeted therapeutic agents.[3][6]

Bioconjugation Chemistries

The most common methods for conjugating Cyanine7.5 carboxylic acid to biomolecules involve the activation of the carboxylic acid group to form a more reactive species. Two widely used approaches are:

• N-hydroxysuccinimide (NHS) Ester Chemistry: The carboxylic acid is reacted with N-hydroxysuccinimide to form an NHS ester. This ester is then reacted with primary amines on the biomolecule. Alternatively, pre-activated Cyanine7.5 NHS ester can be used directly.[7][8]

• Carbodiimide (EDC/NHS) Chemistry: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is used to activate the carboxylic acid, which then reacts with N-hydroxysuccinimide (NHS) to form an NHS ester intermediate. This intermediate subsequently reacts with primary amines on the target biomolecule.[9]

Signaling Pathway of NHS Ester Conjugation

Caption: NHS ester activation and conjugation of Cyanine7.5 carboxylic acid.

Signaling Pathway of EDC/NHS Conjugation Chemistry

Caption: EDC/NHS chemistry for Cyanine7.5 carboxylic acid conjugation.

Experimental Protocols

The following protocols provide a general guideline for labeling proteins with Cyanine7.5 carboxylic acid. It is recommended to optimize the reaction conditions, particularly the dye-to-protein molar ratio, for each specific biomolecule.[10]

Protocol 1: Labeling using Pre-activated Cyanine7.5 NHS Ester

This protocol is suitable when using a commercially available, pre-activated Cyanine7.5 NHS ester.

Materials:

• Biomolecule (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.2-7.4)[7]

• Cyanine7.5 NHS ester[7]

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)[11]

• 1 M Sodium Bicarbonate buffer (pH 8.5-9.5)[12]

• Purification column (e.g., Sephadex G-25)[13]

Procedure:

• Prepare the Biomolecule Solution:

  • Dissolve the biomolecule in an amine-free buffer at a concentration of 2-10 mg/mL.[10] Buffers containing primary amines like Tris or glycine (B1666218) must be avoided as they will compete with the labeling reaction.[9]

  • Adjust the pH of the protein solution to 8.5 ± 0.5 using 1 M sodium bicarbonate.[9]

• Prepare the Dye Stock Solution:

  • Immediately before use, dissolve the Cyanine7.5 NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[10]

• Perform the Conjugation Reaction:

  • Calculate the required volume of the dye stock solution to achieve the desired dye-to-protein molar ratio. A common starting point is a 10:1 molar ratio.[10]

  • Slowly add the dye solution to the protein solution while gently vortexing.[10]

  • Incubate the reaction mixture for 1 hour at room temperature, protected from light.[11]

• Purify the Conjugate:

  • Remove unreacted dye and other small molecules by passing the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS.[13]

  • The first colored band to elute is the labeled protein.[13]

Protocol 2: Labeling using EDC/NHS Chemistry

This protocol is used when starting with Cyanine7.5 carboxylic acid.

Materials:

• Biomolecule in an amine-free buffer (e.g., MES buffer, pH 6.0 for activation; PBS, pH 7.2-7.4 for conjugation)

• Cyanine7.5 carboxylic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous DMSO or DMF

• Purification column (e.g., Sephadex G-25)

Procedure:

• Activate Cyanine7.5 Carboxylic Acid:

  • Dissolve Cyanine7.5 carboxylic acid, EDC, and NHS in anhydrous DMSO or DMF. A typical molar ratio is 1:1.2:1.2 (Carboxylic Acid:EDC:NHS).

  • Incubate the activation mixture for 15-30 minutes at room temperature.

• Prepare the Biomolecule Solution:

  • Dissolve the biomolecule in PBS (pH 7.2-7.4) at a concentration of 2-10 mg/mL.

• Perform the Conjugation Reaction:

  • Add the activated Cyanine7.5 NHS ester solution to the biomolecule solution. The desired dye-to-protein molar ratio should be optimized (e.g., starting with 10:1).

  • Incubate the reaction mixture for 2 hours at room temperature, protected from light.

• Purify the Conjugate:

  • Purify the conjugate using size-exclusion chromatography as described in Protocol 1.

Characterization of the Bioconjugate

After purification, it is essential to characterize the conjugate to determine the protein concentration and the Degree of Labeling (DOL).[14]

Determination of Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to a single biomolecule and is a critical parameter for ensuring the quality and reproducibility of experiments.[14] The most common method for determining the DOL is UV-Vis spectrophotometry.[14]

Procedure:

• Measure the absorbance of the purified conjugate at 280 nm (A280) and at the maximum absorbance of Cyanine7.5 (Amax, typically ~788 nm).[15]

• Calculate the protein concentration and DOL using the following formulas:

  • Protein Concentration (M) = [A280 - (Amax × CF280)] / ε_protein [13]

  • DOL = Amax / (ε_dye × Protein Concentration (M))

  Where:

  • A280: Absorbance of the conjugate at 280 nm.

  • Amax: Absorbance of the conjugate at the λmax of the dye.

  • CF280: Correction factor for the dye's absorbance at 280 nm (provided by the dye manufacturer).[13]

  • ε_protein: Molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ~210,000 M⁻¹cm⁻¹).

  • ε_dye: Molar extinction coefficient of Cyanine7.5 at its λmax (~223,000 M⁻¹cm⁻¹).[15]

Quantitative Data Summary

The following table summarizes key quantitative data for Cyanine7.5 bioconjugation.

Parameter	Value	Reference
Spectral Properties
Excitation Maximum (λex)	~788 nm	[15]
Emission Maximum (λem)	~808 nm	[15]
Molar Extinction Coefficient (ε)	~223,000 M⁻¹cm⁻¹	[15]
Reaction Conditions
Optimal pH for NHS ester reaction	8.0 - 9.0	[9]
Recommended Protein Concentration	2 - 10 mg/mL	[9]
Recommended Dye:Protein Molar Ratio (starting)	10:1	[9]
Storage
Cyanine7.5 Carboxylic Acid	-20°C in the dark, desiccated	[16]
Labeled Conjugate	4°C for short-term, -20°C or -80°C for long-term	[12]

Experimental Workflow

The following diagram illustrates the general workflow for Cyanine7.5 bioconjugation.

Caption: General workflow for Cyanine7.5 bioconjugation.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Degree of Labeling	- Inactive dye (hydrolyzed NHS ester)- Primary amines in buffer- Incorrect pH- Low dye:protein ratio	- Prepare fresh dye solution immediately before use- Use amine-free buffers- Ensure reaction pH is between 8.0 and 9.0- Increase the molar ratio of dye to protein
Protein Precipitation	- High degree of labeling- Use of organic solvent	- Reduce the dye:protein molar ratio- Minimize the volume of DMSO/DMF used to dissolve the dye- Perform conjugation at a lower protein concentration
Poor Separation during Purification	- Inappropriate column choice- Column overloading	- Use a size-exclusion resin with an appropriate fractionation range- Do not exceed the recommended sample volume for the column

Conclusion

The bioconjugation of Cyanine7.5 carboxylic acid to biomolecules is a powerful technique for a wide range of applications in research and drug development. By following the detailed protocols and understanding the underlying chemistry, researchers can successfully label their molecules of interest for sensitive and specific detection in various assays. Optimization of the reaction conditions, particularly the dye-to-protein ratio, and thorough characterization of the final conjugate are crucial for obtaining reliable and reproducible results.

References

• 1. Cyanine 7.5 monosuccinimidyl ester [equivalent to Cy7.5® NHS ester] | AAT Bioquest [aatbio.com]
• 2. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Cyanine conjugates in cancer theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. docs.aatbio.com [docs.aatbio.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 16. lumiprobe.com [lumiprobe.com]

Sulfo-Cyanine7.5 Carboxylic Acid Antibody Labeling Kit: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sulfo-Cyanine7.5 Carboxylic Acid Antibody Labeling Kit provides a streamlined and efficient method for conjugating Sulfo-Cyanine7.5, a near-infrared (NIR) fluorescent dye, to antibodies and other proteins. Sulfo-Cyanine7.5 is a water-soluble dye with a rigidized trimethylene chain that exhibits a high quantum yield and strong absorption in the NIR spectrum.[1] These characteristics make it an ideal choice for a variety of applications requiring deep tissue penetration and minimal background autofluorescence, such as in vivo imaging, flow cytometry, and fluorescence microscopy.[2][3]

This kit utilizes the well-established N-hydroxysuccinimide (NHS) ester chemistry to covalently link the dye to primary amines (e.g., lysine (B10760008) residues) on the target antibody, forming a stable amide bond.[4][] The provided protocols are optimized to yield a degree of labeling (DOL) of 2.5-3 dye molecules per antibody, ensuring bright and specific signal without compromising antibody function.[6][7]

Product Information

Kit Components

Component	Quantity (10 reactions)	Storage
Sulfo-Cyanine7.5 NHS Ester	10 vials (lyophilized)	Store at -20°C, desiccated and protected from light.
Anhydrous DMSO	1 mL	Store at room temperature.
Reaction Buffer (10X PBS, pH 7.4)	1.5 mL	Store at 4°C.
Purification/Desalting Spin Columns	10 columns	Store at room temperature.
Collection Tubes	20 tubes (1.5 mL)	Store at room temperature.
Sodium Azide Solution (3%)	0.5 mL	Store at room temperature.

Spectral Properties of Sulfo-Cyanine7.5

Property	Value
Excitation Maximum (λex)	~778-788 nm[1][2]
Emission Maximum (λem)	~797-808 nm[1][2]
Molar Extinction Coefficient (ε)	~222,000 cm⁻¹M⁻¹[1][8][9]
Fluorescence Quantum Yield (Φ)	~0.09-0.21[1][8][10]
Stokes Shift	~20 nm[2]

Experimental Protocols

Antibody Preparation

• Antibody Purity and Concentration: The antibody solution should be purified and free of any amine-containing substances such as Tris, glycine, or ammonium (B1175870) salts, as these will compete with the labeling reaction.[11] Bovine serum albumin (BSA) or gelatin must also be removed.[11] The recommended antibody concentration is 1-2 mg/mL in 1X Phosphate Buffered Saline (PBS) at pH 7.2-7.4.[][11] If the antibody concentration is below 1 mg/mL, it should be concentrated.[6]

• Buffer Exchange (if necessary): If the antibody is in an incompatible buffer, perform a buffer exchange into 1X PBS, pH 7.4. This can be achieved through dialysis, diafiltration, or using a desalting column.

Antibody Labeling Workflow

Caption: Workflow for labeling an antibody with Sulfo-Cyanine7.5 NHS ester.

Detailed Labeling Protocol

This protocol is optimized for labeling 100 µg of an IgG antibody. The reaction can be scaled up or down as needed.

• Prepare 1X Reaction Buffer: Dilute the provided 10X PBS with deionized water to a 1X concentration.

• Prepare Dye Solution: Briefly centrifuge the vial of Sulfo-Cyanine7.5 NHS ester to ensure the lyophilized powder is at the bottom. Add 10 µL of anhydrous DMSO to one vial of the dye.[6] Vortex thoroughly to ensure the dye is fully dissolved. This solution should be used immediately.[6]

• Initiate the Labeling Reaction: Add the entire 10 µL of the dissolved dye solution to 100 µL of your prepared antibody solution (containing 100 µg of antibody).[6] Mix gently by pipetting.

• Incubate: Incubate the reaction mixture for 30-60 minutes at room temperature, protected from light.

Purification of the Labeled Antibody

• Prepare the Spin Column: Resuspend the gel in the desalting spin column by vortexing. Remove the bottom cap and place the column in a 2 mL wash tube. Centrifuge at 1,000 x g for 2 minutes to remove the storage buffer.[6][7]

• Equilibrate the Column: Place the column in a new 1.5 mL collection tube. Add 400 µL of 1X PBS to the column and centrifuge at 1,000 x g for 2 minutes.[7] Discard the flow-through.

• Load the Sample: Carefully apply the 110 µL reaction mixture to the center of the gel bed in the spin column.

• Elute the Labeled Antibody: Centrifuge the column at 1,000 x g for 2 minutes to collect the purified, labeled antibody.[6][7] The eluate contains the Sulfo-Cyanine7.5-labeled antibody, while the unconjugated dye remains in the column.

• Storage: For short-term storage, keep the labeled antibody at 4°C. For long-term storage, add a final concentration of 0.03% sodium azide, aliquot, and store at -20°C.[6][7] Avoid repeated freeze-thaw cycles.

Data Analysis

Calculating the Degree of Labeling (DOL)

The DOL, or the average number of dye molecules conjugated to each antibody molecule, can be determined spectrophotometrically.

• Measure Absorbance: Dilute a small amount of the purified labeled antibody in 1X PBS and measure the absorbance at 280 nm (A₂₈₀) and 778 nm (A₇₇₈).

• Calculations:

  • Correction Factor (CF): The dye absorbs slightly at 280 nm. The correction factor for Sulfo-Cyanine7.5 is approximately 0.09.[8][9][10]

  • Corrected A₂₈₀: A₂₈₀_corr_ = A₂₈₀ - (A₇₇₈ × CF)

  • Antibody Concentration: [Antibody] (M) = A₂₈₀_corr_ / ε_antibody_ (where ε_antibody_ for IgG is ~210,000 M⁻¹cm⁻¹)

  • Dye Concentration: [Dye] (M) = A₇₇₈ / ε_dye_ (where ε_dye_ for Sulfo-Cyanine7.5 is ~222,000 M⁻¹cm⁻¹)

  • Degree of Labeling (DOL): DOL = [Dye] / [Antibody]

  An optimal DOL for most applications is between 2 and 10.[11] This kit is optimized to achieve a DOL of 2.5-3.[6][7]

Application Example: Immunoassay

Sulfo-Cyanine7.5-labeled antibodies are powerful tools for various immunoassays due to their high sensitivity and low background signal.

Caption: General principle of using a Sulfo-Cyanine7.5 labeled antibody in an immunoassay.

This generic pathway illustrates the fundamental principle: the labeled antibody specifically binds to its target antigen. Subsequent excitation with a near-infrared light source results in the emission of fluorescent light, which is then captured by a suitable detector. This allows for the sensitive and specific quantification or visualization of the target antigen in various applications.

Troubleshooting

Issue	Possible Cause	Solution
Low DOL	- Antibody concentration is too low.[11]- Presence of competing amine-containing substances in the antibody buffer.[11]- Inactive dye (due to improper storage or hydration).	- Concentrate the antibody to at least 1 mg/mL.- Perform buffer exchange into an amine-free buffer (e.g., PBS).- Use fresh dye and ensure DMSO is anhydrous.
High DOL (potential for aggregation/reduced activity)	- Overly high dye-to-antibody ratio used in the reaction.	- Reduce the amount of dye NHS ester added to the reaction.
No labeled antibody recovered after purification	- Improper use of the spin column.- Antibody precipitated during the reaction.	- Ensure the spin column is used according to the protocol (correct centrifugation speeds and times).- Check antibody stability in the reaction buffer.
High background signal in application	- Incomplete removal of unconjugated dye.- Non-specific binding of the antibody.	- Repeat the purification step.- Include appropriate blocking steps and wash buffers in your experimental protocol.

References

• 1. Sulfo-Cy7.5 carboxylic acid, 2760599-02-6 | BroadPharm [broadpharm.com]
• 2. sulfo-Cyanine7.5 | AxisPharm [axispharm.com]
• 3. sulfo-Cyanine7 | AxisPharm [axispharm.com]
• 4. Sulfo-Cy7.5 NHS ester, 2736437-44-6 | BroadPharm [broadpharm.com]
• 6. interchim.fr [interchim.fr]
• 7. lumiprobe.jinpanbio.com [lumiprobe.jinpanbio.com]
• 8. Sulfo-Cyanine 7.5 carboxylic acid (A270302) | Antibodies.com [antibodies.com]
• 9. Sulfo-Cyanine 7.5 NHS ester (A270305) | Antibodies.com [antibodies.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]

Technical Notes & Optimization

Troubleshooting low fluorescence signal with Cyanine7.5

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Cyanine7.5 (Cy7.5) fluorescent dye.

Frequently Asked Questions (FAQs)

Q1: My Cyanine7.5 conjugate is showing a very weak or no fluorescent signal. What are the possible causes?

A low or absent fluorescence signal from your Cy7.5 conjugate can stem from several issues ranging from improper storage and handling of the dye to problems with the experimental setup. Key factors to investigate include:

• Instrument Settings: Ensure your fluorometer or imaging system is configured with the correct excitation and emission wavelengths for Cy7.5.[1] Some instruments may require near-infrared (NIR)-sensitive photomultiplier tubes (PMTs) to operate effectively in the Cy7.5 spectral range.[1]

• Dye Aggregation: Cyanine (B1664457) dyes, including Cy7.5, have a tendency to aggregate, especially at high concentrations or in aqueous solutions, which can lead to fluorescence quenching.[1] Using sulfonated versions of the dye can improve water solubility and reduce aggregation.[1]

• Photobleaching: Although Cy7.5 has high photostability, prolonged exposure to intense light can cause irreversible photodegradation of the fluorophore, resulting in signal loss.

• Failed Conjugation: The labeling reaction may not have been successful, resulting in a low degree of labeling (DOL). This can be due to suboptimal pH, the presence of primary amines in the buffer, or inactive dye.

• Environmental Effects: The fluorescence of cyanine dyes can be influenced by their local microenvironment. Factors such as solvent polarity and interactions with other molecules can affect the quantum yield of Cy7.5.[2]

Q2: I am observing a lower than expected fluorescence intensity from my Cy7.5 labeled antibody. What could be the reason?

A reduction in fluorescence intensity, even when a signal is present, can be attributed to several factors:

• Self-Quenching: A high degree of labeling (DOL), meaning too many dye molecules are attached to a single protein, can lead to self-quenching where adjacent Cy7.5 molecules interact and dissipate energy non-radiatively.[2]

• Environmental Quenching: The local environment around the conjugated dye can influence its fluorescence. Proximity to certain amino acid residues, particularly aromatic ones, can quench the fluorescence signal.

• Suboptimal Buffer Conditions: While Cy7.5 is generally insensitive to pH in the range of 3 to 10, extreme pH values could potentially impact its fluorescence.[2][3]

• Sample Preparation: Fixation and permeabilization steps in immunofluorescence protocols can diminish the signal if not optimized.[2]

Q3: How can I reduce high background fluorescence in my in vivo imaging experiments with Cyanine7.5?

High background can obscure the specific signal from your Cy7.5 probe. Here are some strategies to minimize it:

• Optimize Probe Concentration: Using an excessively high concentration of the Cy7.5-labeled probe can lead to increased non-specific binding and higher background. It is crucial to titrate the probe to find the optimal concentration that provides the best signal-to-noise ratio.

• Improve Washing Steps: Insufficient washing after probe administration can leave unbound conjugates circulating, contributing to high background. Increasing the number and duration of wash steps can help clear the unbound probe.

• Address Autofluorescence: Biological tissues naturally exhibit autofluorescence. To mitigate this, you can:

  • Include an unstained control group to assess the level of autofluorescence.

  • Consider the diet of experimental animals, as standard rodent chow containing chlorophyll (B73375) can cause autofluorescence in the near-infrared range. Switching to a low-fluorescence or purified diet for at least a week before imaging can significantly reduce background.

• Adjust Imaging Parameters: Use the lowest possible laser power and the shortest exposure time that still yields a detectable signal.

Data Summary Tables

Table 1: Spectral and Physicochemical Properties of Cyanine7.5

Property	Value	Source
Excitation Maximum (λex)	~788 nm	[2]
Emission Maximum (λem)	~808 nm	[2]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	[2][4]
Quantum Yield (Φ)	~0.10	[2]
Stokes Shift	~20 nm
Molecular Weight (NHS ester)	~833.76 g/mol	[4]
Solubility	Low in water, soluble in organic solvents (DMSO, DMF)	[4]

Table 2: Recommended Starting Conditions for Cyanine7.5 NHS Ester Conjugation to Antibodies

Parameter	Recommended Value	Notes	Source
Protein Concentration	2 - 10 mg/mL	Higher concentrations generally improve labeling efficiency.	[5]
Reaction Buffer	Amine-free (e.g., PBS, Borate)	Buffers with primary amines (e.g., Tris) will compete with the labeling reaction.	[6]
Reaction pH	8.0 - 9.0	Optimal for the reaction between NHS esters and primary amines.	[5]
Dye:Protein Molar Ratio	5:1 to 20:1	This should be empirically optimized for each protein. A 10:1 ratio is a good starting point.	[5][7]
Reaction Time	30 - 60 minutes	Can be extended to increase the degree of labeling.	[5]
Reaction Temperature	Room Temperature (20-25°C)	[5]

Experimental Protocols

Protocol 1: Cyanine7.5 NHS Ester Conjugation to an Antibody

This protocol provides a general procedure for labeling an IgG antibody with a Cy7.5 NHS ester.

Materials:

• Purified antibody (2-10 mg/mL in an amine-free buffer like PBS, pH 7.4)

• Cyanine7.5 NHS ester

• Anhydrous DMSO or DMF

• Reaction Buffer (e.g., 1 M Sodium Bicarbonate, pH 8.5)

• Purification column (e.g., Sephadex G-25)

• Storage Buffer (e.g., PBS with 0.1% BSA and 0.02% sodium azide)

Procedure:

• Antibody Preparation:

  • Ensure the antibody is in an amine-free buffer. If necessary, perform a buffer exchange.

  • Adjust the antibody concentration to 2-10 mg/mL.[5]

• Dye Preparation:

  • Allow the vial of Cy7.5 NHS ester to warm to room temperature before opening.

  • Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF. This solution should be used immediately.[5]

• Conjugation Reaction:

  • Adjust the pH of the antibody solution to 8.5 by adding the reaction buffer.

  • Add the calculated amount of Cy7.5 NHS ester stock solution to the antibody solution to achieve the desired molar ratio (e.g., 10:1).[5]

  • Gently mix and incubate for 30-60 minutes at room temperature, protected from light.[5]

• Purification:

  • Remove the unconjugated dye using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with your desired storage buffer.

  • Collect the fractions containing the labeled antibody.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and ~788 nm.

Protocol 2: Immunofluorescence Staining with a Cyanine7.5-Conjugated Antibody

This protocol outlines a general procedure for immunofluorescence staining of cultured cells.

Materials:

• Cells grown on coverslips

• Phosphate-Buffered Saline (PBS)

• Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% BSA in PBS)

• Cy7.5-conjugated primary or secondary antibody

• Antifade mounting medium

Procedure:

• Cell Preparation:

  • Wash the cells grown on coverslips three times with PBS.

• Fixation:

  • Fix the cells with fixation buffer for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization (for intracellular targets):

  • Permeabilize the cells with permeabilization buffer for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

• Blocking:

  • Block non-specific binding by incubating the cells in blocking buffer for 30-60 minutes at room temperature.

• Antibody Incubation:

  • Dilute the Cy7.5-conjugated antibody to its optimal concentration in the blocking buffer.

  • Incubate the cells with the antibody solution for 1 hour at room temperature or overnight at 4°C, protected from light.

• Washing:

  • Wash the cells three times with PBS to remove unbound antibodies.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Image the samples using a fluorescence microscope equipped with the appropriate filters for Cy7.5.

Visual Troubleshooting Guides

Caption: A decision tree for troubleshooting low fluorescence signals with Cyanine7.5.

Caption: A general experimental workflow for Cyanine7.5 antibody conjugation and immunofluorescence.

References

• 1. benchchem.com [benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. interchim.fr [interchim.fr]
• 4. Cyanine 7.5 NHS ester (A270180) | Antibodies.com [antibodies.com]
• 5. benchchem.com [benchchem.com]
• 6. resources.tocris.com [resources.tocris.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Cyanine7.5 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common aggregation problems encountered when working with Cyanine7.5 (Cy7.5) carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is Cyanine7.5 (Cy7.5) carboxylic acid and what are its common applications?

Cyanine7.5 carboxylic acid is a near-infrared (NIR) fluorescent dye that features a free carboxylic acid functional group.[1][2][3] This unactivated form of the dye is often used in bioconjugation, materials science, and in vivo imaging studies.[4] The carboxylic acid can be activated (e.g., to an NHS ester) to label primary amines on biomolecules like proteins and peptides. Its emission in the NIR spectrum is advantageous for deep-tissue imaging due to reduced autofluorescence from biological tissues.[5]

Q2: Why is my Cy7.5 carboxylic acid solution showing low or no fluorescence?

A significant drop in fluorescence intensity is a common indicator of dye aggregation.[6][7] Cyanine (B1664457) dyes, particularly non-sulfonated versions like Cy7.5 carboxylic acid, are prone to self-assemble in aqueous solutions through π-π stacking interactions.[5] This aggregation leads to fluorescence quenching, where the dye molecules dissipate energy non-radiatively instead of emitting light.[7] Other potential causes include photobleaching (degradation upon light exposure) or using incorrect excitation and emission wavelengths on your instrument.[6]

Q3: What are the main causes of Cy7.5 carboxylic acid aggregation?

Aggregation of Cy7.5 carboxylic acid is primarily driven by its hydrophobic nature and tendency for intermolecular interactions in aqueous environments.[5] Several factors can promote this issue:

• High Concentration: As the dye concentration increases, so does the likelihood of aggregation.[8]

• Aqueous Buffers: Non-sulfonated Cy7.5 carboxylic acid has low solubility in water, making it highly susceptible to aggregation in purely aqueous buffers like PBS.[9][10]

• High Ionic Strength: Buffers with high salt concentrations can promote the aggregation of cyanine dyes.[6]

• Suboptimal pH: While generally stable across a broad pH range (3-10), extreme pH values can affect the dye's stability and solubility, potentially leading to aggregation.[6][7]

Q4: How can I prevent aggregation when preparing my Cy7.5 carboxylic acid solution?

Proper preparation is crucial to prevent aggregation from the start. The recommended approach is to first dissolve the dye in an organic co-solvent before introducing it to an aqueous buffer.

• Use an Organic Co-solvent: Always dissolve the non-sulfonated Cy7.5 carboxylic acid powder in an organic solvent such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) to create a high-concentration stock solution.[9][10]

• Gradual Addition: Add the organic stock solution to your aqueous buffer slowly and with gentle vortexing or stirring. This helps to disperse the dye molecules and prevent localized high concentrations that can trigger aggregation.[11]

• Control Final Co-solvent Concentration: For non-sulfonated cyanine dyes, it is often recommended that the final concentration of the organic co-solvent in the aqueous solution be between 10-20%.[9][10]

Q5: Are there alternative dyes that are less prone to aggregation?

Yes, using a sulfonated version of the dye, such as sulfo-Cyanine7.5 carboxylic acid, is an excellent alternative.[12] The addition of sulfonate groups significantly increases the water solubility of the dye, which in turn reduces its tendency to aggregate in aqueous buffers.[9][] This often eliminates the need for organic co-solvents and leads to more stable and reliable fluorescence.[9][12][]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving aggregation issues with Cy7.5 carboxylic acid.

Problem: Low or unstable fluorescence signal from my Cy7.5 carboxylic acid solution.

Step 1: Initial Diagnosis

The first step is to determine if aggregation is the likely cause of the problem. A common method for this is to use UV-Vis absorption spectroscopy.

• Monomeric Cy7.5: In its non-aggregated (monomeric) state, Cy7.5 carboxylic acid in a suitable solvent (like DMSO) will exhibit a sharp absorption peak at its maximum absorption wavelength (~788 nm).[1][3]

• Aggregated Cy7.5: Upon aggregation in an aqueous buffer, you may observe two key changes in the absorption spectrum:

  • A decrease in the main absorption peak at ~788 nm.

  • The appearance of a new, blue-shifted peak or shoulder. This is characteristic of H-aggregate formation, a common type of aggregation for cyanine dyes that leads to fluorescence quenching.[14]

Step 2: Troubleshooting Workflow

Use the following diagram to systematically troubleshoot the issue.

Caption: Troubleshooting workflow for low fluorescence of Cy7.5.

Data Presentation

Table 1: Spectral Properties of Monomeric vs. Aggregated Cy7.5

Property	Monomeric Cy7.5	H-Aggregated Cy7.5	Indication
Absorption Max (λmax)	~788 nm[1][3]	Blue-shifted peak/shoulder appears	Aggregation
Fluorescence Emission	Strong at ~808 nm[1][3]	Significantly reduced (quenched)[7]	Aggregation
Appearance	Clear, colored solution	Potential for haziness or precipitation	Severe Aggregation

Table 2: Comparison of Non-Sulfonated and Sulfonated Cy7.5 Carboxylic Acid

Property	Non-Sulfonated Cy7.5	Sulfo-Cyanine7.5	Advantage of Sulfonation
Water Solubility	Low[9][10]	Good[12]	Eliminates the need for organic co-solvents.[9][12]
Aggregation Tendency	High in aqueous buffers	Low[9]	Reduces fluorescence quenching and improves signal stability.[9][]
Handling	Requires initial dissolution in DMSO/DMF	Can be dissolved directly in aqueous buffers	Simpler and gentler protocol for sensitive biomolecules.[9]

Table 3: Recommended Additives to Reduce Aggregation

Additive	Recommended Concentration	Mechanism of Action
Tween-20	0.02% - 0.1% (v/v)	Non-ionic surfactant that can help to prevent hydrophobic interactions and stabilize dye molecules.[15][16]
DMSO/DMF	10% - 20% (v/v)	Organic co-solvent that increases the solubility of the hydrophobic dye in the final aqueous solution.[9][10]
Methyl-β-cyclodextrin	Varies (e.g., in excess)	Encapsulates the hydrophobic dye molecule, shielding it from interactions that lead to aggregation.[17]
Fetal Bovine Serum (FBS)	10% (v/v)	Can suppress aggregation, possibly through binding of dye to albumin and other proteins, although less common for general lab use.[8]

Experimental Protocols

Protocol 1: Recommended Procedure for Dissolving and Handling Non-Sulfonated Cy7.5 Carboxylic Acid

Objective: To prepare a working solution of Cy7.5 carboxylic acid in an aqueous buffer while minimizing aggregation.

Materials:

• Cyanine7.5 carboxylic acid (powder)

• Anhydrous DMSO or DMF

• Target aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Vortex mixer

• Microcentrifuge tubes

Procedure:

• Prepare Stock Solution:

  • Allow the vial of Cy7.5 carboxylic acid powder to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare a high-concentration stock solution (e.g., 1-10 mg/mL) by dissolving the powder in anhydrous DMSO or DMF.

  • Ensure complete dissolution by vortexing thoroughly. The solution should be clear. This stock solution should be stored at -20°C, protected from light and moisture.

• Prepare Working Solution:

  • Determine the final concentration of Cy7.5 needed for your experiment.

  • Calculate the volume of the stock solution required.

  • While gently vortexing the aqueous buffer, slowly add the calculated volume of the Cy7.5 stock solution dropwise to the buffer.

  • Crucially, the final concentration of DMSO or DMF in the aqueous solution should ideally be between 10-20% to maintain dye solubility. [9][10]

  • Use the freshly prepared working solution immediately for best results.

Protocol 2: Detection and Quantification of Aggregation using UV-Vis Spectroscopy

Objective: To assess the aggregation state of a Cy7.5 carboxylic acid solution.

Materials:

• Cy7.5 carboxylic acid solution to be tested

• UV-Vis spectrophotometer

• Quartz cuvettes

• Appropriate blanking solution (the same buffer without the dye)

Procedure:

• Sample Preparation:

  • Prepare a dilution of your Cy7.5 carboxylic acid solution that results in an absorbance reading within the linear range of your spectrophotometer (typically < 1.0 AU at the λmax).

• Spectrophotometer Setup:

  • Set the spectrophotometer to scan a wavelength range that includes the expected monomer and H-aggregate peaks (e.g., 500 nm to 900 nm).

  • Blank the instrument using the buffer in which the dye is dissolved.

• Data Acquisition:

  • Measure the absorption spectrum of your Cy7.5 solution.

• Data Analysis:

  • Identify the Monomer Peak: Locate the primary absorption peak, which should be around 788 nm for the monomeric form.[1][3]

  • Look for H-Aggregate Peak: Examine the spectrum for a new peak or a prominent shoulder at a shorter wavelength (blue-shifted) than the monomer peak. The presence of this feature is a strong indication of H-aggregation.[14]

  • Semi-Quantitative Analysis: The ratio of the absorbance of the H-aggregate peak to the monomer peak can be used as a semi-quantitative measure of the extent of aggregation. A higher ratio indicates a greater degree of aggregation.

Visualizations

Caption: Key factors contributing to Cy7.5 carboxylic acid aggregation.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cyanine7.5 carboxylic acid | AxisPharm [axispharm.com]
• 3. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 4. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Photouncaging of Carboxylic Acids from Cyanine Dyes with Near‐Infrared Light - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lumiprobe.com [lumiprobe.com]
• 10. Non-Sulfonated Cyannine Fluorescent dyes - do you need water soluble nano labels? Lumiprobe - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 11. apexbt.com [apexbt.com]
• 12. lumiprobe.com [lumiprobe.com]
• 14. Systematically Exploring Molecular Aggregation and Its Impact on Surface Tension and Viscosity in High Concentration Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effect of Tween 20 on freeze-thawing- and agitation-induced aggregation of recombinant human factor XIII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Cyanine7.5 Carboxylic Acid Labeling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the labeling efficiency of Cyanine7.5 (Cy7.5) carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between labeling with Cy7.5 carboxylic acid and Cy7.5 NHS ester?

Cy7.5 NHS ester is an "activated" form of the dye that can directly react with primary amines (e.g., on lysine (B10760008) residues of proteins) in a single step. Cy7.5 carboxylic acid, on the other hand, is an "unactivated" form and requires a two-step process for conjugation. First, the carboxylic acid group must be activated using a carbodiimide (B86325) reagent like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), often in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog (sulfo-NHS), to form a more stable amine-reactive intermediate.[1][2][3] This intermediate then reacts with the primary amines on the target molecule.

Q2: Why is my labeling efficiency with Cy7.5 carboxylic acid consistently low?

Low labeling efficiency is a common issue and can stem from several factors:

• Inefficient Activation: The activation of the carboxylic acid with EDC/NHS may be incomplete. This can be due to suboptimal pH, inactive reagents, or inappropriate reagent concentrations.[2][4]

• Competing Reactions: The primary amine groups on your target protein may be inaccessible or protonated and thus unreactive.[5][6] Additionally, buffers containing primary amines (like Tris or glycine) will compete with your target molecule for the activated dye.[5][7][8]

• Hydrolysis: The activated NHS-ester intermediate is susceptible to hydrolysis, which converts it back to the unreactive carboxylic acid.[5] This is more pronounced at higher pH.

• Low Protein Concentration: Protein concentrations below 1-2 mg/mL can reduce labeling efficiency as the competing hydrolysis reaction becomes more dominant.[5][7]

Q3: What are the optimal storage and handling conditions for Cy7.5 carboxylic acid?

To maintain the integrity of Cy7.5 carboxylic acid, proper storage and handling are crucial:

• Storage: Store the dye at -20°C in the dark and in a desiccated container.[9][10][11]

• Handling: Before use, allow the vial to warm to room temperature before opening to prevent moisture condensation, which can hydrolyze the dye.[9][12] Prepare stock solutions in a high-purity, anhydrous solvent like DMSO or DMF.[7][13] It is recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[9]

Q4: Can the fluorescence of Cy7.5 be affected by pH?

The fluorescence intensity of cyanine (B1664457) dyes like Cy5 and Cy7 is generally independent of pH in the physiological range.[14] However, extreme pH values can affect the stability and aggregation of the dye, which in turn can influence its fluorescent properties.[15] Some newer cyanine dyes have been specifically designed to be pH-sensitive for use as pH sensors.[16]

Q5: How do I remove unreacted Cy7.5 dye after the labeling reaction?

Post-labeling purification is critical to remove unconjugated dye, which can lead to high background signals.[6] Common purification methods include:

• Size-Exclusion Chromatography (e.g., Sephadex G-25): This is a widely used method to separate the larger labeled protein from the smaller, unreacted dye molecules.[4][13][17]

• Dialysis: Effective for removing small molecules like free dye from much larger protein conjugates.[9][12]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): Particularly useful for purifying labeled peptides.[17]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Fluorescent Signal	Inefficient Carboxylic Acid Activation	Ensure EDC and NHS/sulfo-NHS are fresh and have been stored properly to prevent moisture contamination.[2] Use a molar excess of EDC and NHS over the Cy7.5 carboxylic acid; a starting ratio of 1:2:5 (Dye:EDC:NHS) can be effective.[4] Perform the activation step at a slightly acidic pH (4.5-6.0) for optimal efficiency.[2][18]
Suboptimal Amine Coupling pH	After the activation step, adjust the pH of the reaction mixture to the 7.2-8.5 range for efficient coupling to primary amines.[2][4] A pH of 8.3-8.5 is often considered optimal.[5][6]
Presence of Competing Amines	Ensure your protein is in an amine-free buffer (e.g., PBS, MES, HEPES).[5][7] Avoid buffers like Tris or glycine.[5][8] If necessary, perform a buffer exchange before labeling.[5][9]
Low Protein Concentration	Concentrate your protein solution to at least 2 mg/mL before labeling.[5][7]
Protein Precipitation During Labeling	High Concentration of Organic Solvent	The non-sulfonated Cy7.5 carboxylic acid has low aqueous solubility and requires an organic co-solvent like DMSO or DMF.[19] Ensure the final concentration of the organic solvent in the reaction mixture is less than 10% to avoid protein denaturation.[5][20]
Over-labeling of the Protein	A high degree of labeling can alter the protein's solubility. Reduce the molar ratio of dye to protein in the reaction.[6][17]
High Background Signal	Incomplete Removal of Free Dye	Repeat the purification step. For size-exclusion chromatography, consider using a column with a larger bed volume.[6]
Weak Fluorescence Despite Good Labeling	Fluorescence Quenching	Over-labeling can lead to self-quenching where fluorophores in close proximity diminish each other's signal.[6] Reduce the dye-to-protein molar ratio. Certain amino acid residues (e.g., tryptophan) near the dye can also quench fluorescence.[6][8]
Dye Aggregation	Cyanine dyes have a tendency to form aggregates, especially in aqueous solutions, which can lead to altered absorption and fluorescence properties.[15] The use of organic co-solvents can sometimes help mitigate this.

Experimental Protocols

Protocol 1: Two-Step Labeling of a Protein with Cy7.5 Carboxylic Acid

This protocol outlines the activation of Cy7.5 carboxylic acid using EDC and sulfo-NHS, followed by conjugation to a protein.

Materials:

• Protein of interest in an amine-free buffer (e.g., 0.1 M MES, pH 4.5-6.0) at 2-10 mg/mL.

• Cy7.5 carboxylic acid.

• Anhydrous DMSO or DMF.

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• N-Hydroxysulfosuccinimide (sulfo-NHS).

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0.

• Coupling Buffer: 0.1 M Phosphate buffer, pH 7.2-8.5.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.

• Purification column (e.g., Sephadex G-25).

Procedure:

• Prepare Dye Stock Solution: Dissolve Cy7.5 carboxylic acid in anhydrous DMSO or DMF to a concentration of 10 mM.

• Prepare Protein Solution: Ensure the protein is in the Activation Buffer at a concentration of 2-10 mg/mL.

• Activate Cy7.5 Carboxylic Acid:

  • Prepare fresh solutions of EDC and sulfo-NHS in Activation Buffer.

  • In a separate tube, mix Cy7.5 carboxylic acid, EDC, and sulfo-NHS at a molar ratio of 1:2:5.

  • Incubate for 15-30 minutes at room temperature, protected from light.

• Conjugation to Protein:

  • Immediately add the activated dye solution to the protein solution.

  • Adjust the pH of the reaction mixture to 7.2-8.5 using the Coupling Buffer if necessary.

  • Incubate for 1-2 hours at room temperature with gentle mixing, protected from light.

• Quench the Reaction:

  • Add the Quenching Buffer to a final concentration of 20-50 mM to stop the reaction.

  • Incubate for 15 minutes at room temperature.

• Purify the Conjugate:

  • Remove unreacted dye and byproducts using a size-exclusion chromatography column equilibrated with your desired storage buffer (e.g., PBS).

  • Collect the fractions containing the labeled protein.

Visualizations

Caption: Workflow for Cy7.5 carboxylic acid labeling.

Caption: Troubleshooting logic for low labeling efficiency.

References

• 1. Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. benchchem.com [benchchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. help.lumiprobe.com [help.lumiprobe.com]
• 15. Cyanine Dye Coupling Mediates Self‐assembly of a pH Sensitive Peptide into Novel 3D Architectures - PMC [pmc.ncbi.nlm.nih.gov]
• 16. biocompare.com [biocompare.com]
• 17. benchchem.com [benchchem.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. Cy7.5 carboxylic acid (non-sulfonated) - Amerigo Scientific [amerigoscientific.com]
• 20. benchchem.com [benchchem.com]

Cyanine7.5 carboxylic acid poor water solubility issues

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on addressing the poor water solubility of Cyanine7.5 carboxylic acid during experimental workflows. Below you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to ensure successful conjugation and labeling.

Frequently Asked Questions (FAQs)

Q1: Why does my Cyanine7.5 carboxylic acid not dissolve in aqueous buffers like PBS?

Cyanine7.5 carboxylic acid is a non-sulfonated cyanine (B1664457) dye, making it inherently hydrophobic.[1][2][3] Its molecular structure lacks the necessary hydrophilic groups to readily dissolve in water-based solutions.[4][5] To achieve dissolution, an organic co-solvent is required.[4][5]

Q2: What are the recommended solvents for dissolving Cyanine7.5 carboxylic acid?

Anhydrous (water-free) dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF) are the most recommended solvents for creating a stock solution of Cyanine7.5 carboxylic acid.[4][5][6][7] These organic solvents can effectively solvate the hydrophobic dye molecule.[6]

Q3: Can I use ethanol (B145695) to dissolve Cyanine7.5 carboxylic acid?

While some cyanine dyes show solubility in ethanol, DMSO and DMF are generally more effective for creating concentrated stock solutions of non-sulfonated cyanine dyes.[8] If using ethanol, it is crucial to ensure it is anhydrous, as water content can hinder dissolution.

Q4: What is the difference between Cyanine7.5 carboxylic acid and sulfo-Cyanine7.5 carboxylic acid?

Sulfo-Cyanine7.5 carboxylic acid is a sulfonated version of the dye.[4][5] The addition of sulfonate groups (-SO3-) significantly increases its hydrophilicity, making it water-soluble.[4][5] If your experimental system cannot tolerate organic solvents, using the sulfonated version is a highly recommended alternative.[4][5]

Q5: My protein precipitates after adding the Cyanine7.5 carboxylic acid stock solution. What is causing this?

Protein precipitation upon addition of the dye stock solution is a common issue. It is often caused by the organic solvent (DMSO or DMF) in the dye stock, which can denature the protein, or by the hydrophobic nature of the dye itself, causing aggregation when introduced to the aqueous environment of the protein solution.[9][10] To mitigate this, it is crucial to keep the final concentration of the organic solvent in the reaction mixture low (ideally under 10% v/v) and to add the dye stock solution slowly and with gentle mixing.[9]

Data Presentation: Solubility of Cyanine Dyes

Dye Type	Solvent	Solubility	Notes
Non-sulfonated Cyanine7.5 carboxylic acid	Water / Aqueous Buffers (e.g., PBS)	Low / Poor[6][7]	Aggregation and precipitation are common.[4]
Dimethyl Sulfoxide (DMSO)	Soluble[6][7]	A stock solution of a similar dye, Cy7, is soluble at approximately 10 mg/mL in DMSO.[8]
N,N-Dimethylformamide (DMF)	Soluble[6][7]	A stock solution of a similar dye, Cy7, is soluble at approximately 10 mg/mL in DMF.[8]
Dichloromethane	Soluble[6][7]
Ethanol	Moderately Soluble	Solubility is approximately 5 mg/mL for a similar dye, Cy7.[8]
Sulfo-Cyanine7.5 carboxylic acid (Water-Soluble Alternative)	Water / Aqueous Buffers	High[5]	The presence of sulfonate groups enhances water solubility.[4][5]
Dimethyl Sulfoxide (DMSO)	Soluble[7]
N,N-Dimethylformamide (DMF)	Soluble[7]

Experimental Protocols

Protocol 1: Preparation of a Cyanine7.5 Carboxylic Acid Stock Solution

This protocol describes the preparation of a concentrated stock solution of Cyanine7.5 carboxylic acid for use in labeling reactions.

Materials:

• Cyanine7.5 carboxylic acid

• Anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

• Vortex mixer

• Microcentrifuge

Procedure:

• Allow the vial of Cyanine7.5 carboxylic acid to equilibrate to room temperature before opening to prevent moisture condensation.

• Add the appropriate volume of anhydrous DMSO or DMF to the vial to achieve the desired concentration (e.g., 10 mg/mL).

• Vortex the vial for at least 1 minute or until the dye is completely dissolved. A brief sonication in a water bath may aid dissolution.

• Centrifuge the vial briefly to collect the solution at the bottom.

• This stock solution should be prepared fresh immediately before use. If short-term storage is necessary, store in a tightly sealed container at -20°C, protected from light.

Protocol 2: Labeling of an Antibody with Cyanine7.5 Carboxylic Acid

This protocol provides a general procedure for the covalent conjugation of Cyanine7.5 carboxylic acid to the primary amines of an antibody using a carbodiimide (B86325) crosslinker like EDC.

Materials:

• Antibody in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

• Cyanine7.5 carboxylic acid stock solution (from Protocol 1)

• EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide) (optional, to increase efficiency)

• Conjugation buffer (e.g., 0.1 M MES buffer, pH 6.0)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Prepare the Antibody: If the antibody is in a buffer containing primary amines (e.g., Tris), it must be exchanged into an amine-free buffer like PBS. The antibody concentration should ideally be 2-10 mg/mL.[11]

• Activate the Dye: In a separate microcentrifuge tube, add the desired amount of Cyanine7.5 carboxylic acid stock solution to the conjugation buffer. Add a 10-fold molar excess of EDC and, optionally, a 5-fold molar excess of Sulfo-NHS over the dye. Incubate for 15 minutes at room temperature to activate the carboxylic acid.

• Conjugation Reaction: Add the activated dye solution to the antibody solution. The final concentration of the organic solvent from the dye stock should be kept below 10% (v/v) to minimize protein precipitation.[9]

• Incubate the reaction for 2 hours at room temperature, protected from light, with gentle mixing.

• Quench the Reaction: Add the quenching solution to a final concentration of 50 mM to stop the reaction. Incubate for 15 minutes.

• Purify the Conjugate: Remove unconjugated dye and byproducts by passing the reaction mixture through a size-exclusion chromatography column.

Mandatory Visualizations

Caption: Workflow for dissolving Cyanine7.5 carboxylic acid.

Caption: Decision tree for troubleshooting protein precipitation.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Non-Sulfonated Cyannine Fluorescent dyes - do you need water soluble nano labels? Lumiprobe - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 3. Cyanine dyes explained: non-sulfonated cyanines, and sulfonated cyanines - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 4. lumiprobe.com [lumiprobe.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Substituent Effects on the Solubility and Electronic Properties of the Cyanine Dye Cy5: Density Functional and Time-Dependent Density Functional Theory Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. interchim.fr [interchim.fr]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. bidmc.org [bidmc.org]

Technical Support Center: Aggregation-Induced Quenching of Cyanine7.5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cyanine7.5 (Cy7.5). The information provided addresses common issues related to aggregation-induced quenching (AIQ) and other experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is aggregation-induced quenching (AIQ) of Cyanine7.5?

A1: Aggregation-induced quenching is a phenomenon where the fluorescence intensity of Cy7.5 significantly decreases when the dye molecules are in close proximity to each other, leading to the formation of non-fluorescent or weakly fluorescent aggregates.[1] This is often caused by π-π stacking interactions between the cyanine (B1664457) dye molecules in aqueous solutions, which provides a non-radiative pathway for the excited state to decay, thereby quenching fluorescence.[2]

Q2: What are the primary causes of Cy7.5 aggregation?

A2: Several factors can promote the aggregation of Cy7.5, leading to fluorescence quenching:

• High Concentrations: Concentrated solutions of Cy7.5 are more prone to aggregation.

• Aqueous Environments: Non-sulfonated Cy7.5 is hydrophobic and tends to aggregate in aqueous buffers to minimize its interaction with water.[3]

• High Dye-to-Protein Ratios: During conjugation, using an excessive molar ratio of Cy7.5 to a protein can lead to the labeling of multiple dye molecules in close proximity on the protein surface, causing self-quenching.[4][5]

• Buffer Composition: High ionic strength buffers can sometimes promote the aggregation of cyanine dyes.[2]

Q3: How can I determine if the observed fluorescence quenching is due to aggregation?

A3: A concentration-dependent fluorescence spectroscopy experiment can help determine if AIQ is occurring. If the fluorescence intensity decreases as the concentration of the Cy7.5 solution increases, it is a strong indicator of aggregation-induced quenching.[1] Another sign is a blue-shift in the absorption spectrum, which is characteristic of the formation of H-aggregates, a common cause of ACQ.[1]

Q4: What is the difference between sulfonated and non-sulfonated Cy7.5, and how does it relate to aggregation?

A4: Sulfonated Cy7.5 contains sulfonic acid groups that increase its water solubility.[3] This improved hydrophilicity reduces the tendency of the dye to aggregate in aqueous buffers, which can lead to brighter and more stable fluorescence.[2][3] Non-sulfonated Cy7.5 is more hydrophobic and often requires an organic co-solvent like DMSO or DMF for initial dissolution to prevent aggregation in aqueous solutions.[3]

Q5: Can the structure of the cyanine dye itself influence aggregation?

A5: Yes, the molecular structure of the cyanine dye is a significant factor. Studies have indicated that using unsymmetrical heptamethine cyanines can disrupt the π-π stacking interactions that lead to aggregation, without negatively affecting the dye's photophysical properties.

Troubleshooting Guides

Issue 1: Low or No Fluorescence Signal from Cy7.5 Conjugate

Possible Cause	Recommended Solution
Aggregation-Induced Quenching	- Reduce the dye-to-protein molar ratio during conjugation.[4][5] - Use a sulfonated version of Cy7.5 for better water solubility.[2][3] - Add organic co-solvents (e.g., DMSO, DMF) to your buffer if using non-sulfonated Cy7.5, but be mindful of potential effects on your biomolecule.[3] - Introduce bulky or sterically hindering groups to the dye molecule to prevent close packing.[1]
Photobleaching	- Minimize exposure of the sample to excitation light.[2] - Reduce the intensity of the excitation source.[2] - Use an antifade reagent in your imaging buffer if it is compatible with your experimental setup.[2]
Incorrect Instrument Settings	- Ensure the excitation and emission wavelengths are set correctly for Cy7.5 (typically around 788 nm for excitation and 808 nm for emission).[6] - Check if your instrument is equipped with a near-infrared (NIR)-sensitive detector.
Suboptimal Labeling Conditions	- Confirm that the pH of the reaction buffer is within the optimal range for NHS ester chemistry (typically pH 8.0-9.0).[7] - Ensure that the buffer is free of primary amines (e.g., Tris), which can compete with your biomolecule for the dye.[7]

Issue 2: High Background Fluorescence in Imaging Experiments

Possible Cause	Recommended Solution
Excess Unreacted Dye	- Ensure complete removal of unconjugated dye after the labeling reaction using appropriate purification methods such as size-exclusion chromatography, dialysis, or spin columns.[8]
Non-Specific Binding	- Use a blocking buffer (e.g., BSA or normal serum) to minimize non-specific binding of the Cy7.5 conjugate to other surfaces.[8] - Optimize the concentration of your Cy7.5 conjugate; higher concentrations can lead to increased non-specific binding.[8]
Inadequate Washing	- Increase the number and/or duration of washing steps to thoroughly remove unbound conjugate.[8] - Consider adding a mild detergent (e.g., Tween-20) to the wash buffer.[8]
Sample Autofluorescence	- Image an unstained control sample to determine the level of endogenous autofluorescence.[8]

Issue 3: Precipitation of Protein after Cy7.5 Conjugation

Possible Cause	Recommended Solution
High Degree of Labeling (DOL)	- Over-labeling can increase the hydrophobicity of the protein, leading to aggregation and precipitation. Reduce the molar ratio of dye to protein in the conjugation reaction.[4]
Suboptimal Buffer Conditions	- Ensure the pH of the buffer is not close to the isoelectric point (pI) of your protein, as proteins are least soluble at their pI. - Optimize the salt concentration of the buffer; some proteins require a certain ionic strength to maintain solubility.[2]
Instability during Storage	- Aliquot the labeled protein into single-use volumes to avoid repeated freeze-thaw cycles. - Consider adding cryoprotectants like glycerol (B35011) to the storage buffer.

Quantitative Data Summary

The following tables provide a summary of quantitative data related to Cy7.5. Please note that these values can vary depending on the specific experimental conditions.

Table 1: Spectral Properties and Quantum Yield of Cyanine Dyes

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield (Φ)	Notes
Cy7	~750	~773	~250,000	~0.30	A near-infrared dye suitable for in vivo imaging.[9]
Sulfo-Cy7	~750	~773	High	High	Sulfonation increases water solubility and can improve quantum yield and photostability.[3][9]
Cy7.5	~788	~808	~230,000	Higher than ICG	Offers deep tissue imaging with minimal background interference.[10][11]

Table 2: Recommended Starting Conditions for Cy7.5 NHS Ester Protein Conjugation

Parameter	Recommended Range	Rationale
Protein Concentration	2 - 10 mg/mL	Higher concentrations generally improve labeling efficiency.[7]
Reaction Buffer pH	8.0 - 9.0	Optimal for the reaction between NHS esters and primary amines.[7]
Dye:Protein Molar Ratio	5:1 to 20:1	The optimal ratio should be determined empirically. Over-labeling can lead to aggregation and fluorescence quenching.[5][7]
Reaction Time	1 - 3 hours at room temperature	Longer incubation times can be used but may not significantly improve labeling.[7]
Reaction Temperature	Room Temperature (20-25°C)	Provides a good balance between reaction rate and protein stability.[5]

Experimental Protocols

Protocol 1: General Procedure for Labeling an Antibody with Cy7.5 NHS Ester

This protocol outlines the steps for conjugating Cy7.5 NHS ester to an antibody.

• Antibody Preparation:

  • Ensure the antibody is in an amine-free buffer (e.g., PBS, pH 7.4). If the buffer contains primary amines (e.g., Tris), perform a buffer exchange.[4]

  • The antibody concentration should ideally be between 2-10 mg/mL.[7]

• Dye Preparation:

  • Allow the vial of Cy7.5 NHS ester to equilibrate to room temperature before opening.

  • Dissolve the Cy7.5 NHS ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL immediately before use.[4]

• Conjugation Reaction:

  • Adjust the pH of the antibody solution to 8.0-9.0 by adding a small volume of a suitable buffer (e.g., 1 M sodium bicarbonate).

  • Slowly add the calculated amount of the dissolved Cy7.5 NHS ester to the antibody solution while gently vortexing. A starting molar ratio of 10:1 (dye:antibody) is often recommended.[5]

  • Incubate the reaction for 1-3 hours at room temperature, protected from light.[7]

• Purification:

  • Remove the unconjugated dye using size-exclusion chromatography (e.g., a Sephadex G-25 column) or dialysis.[9] The first colored fraction to elute will be the labeled antibody.[4]

• Characterization:

  • Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of Cy7.5 (~788 nm).

  • Calculate the degree of labeling (DOL) using the following formula: DOL = (A_max * ε_protein) / [(A_280 - (A_max * CF)) * ε_dye] Where:

    • A_max = Absorbance at the maximum wavelength of Cy7.5

    • A_280 = Absorbance at 280 nm

    • ε_protein = Molar extinction coefficient of the protein at 280 nm

    • ε_dye = Molar extinction coefficient of Cy7.5 at its A_max

    • CF = Correction factor (A280 of the dye / Amax of the dye)

Protocol 2: In Vivo Imaging with a Cy7.5-Labeled Antibody

This protocol provides a general workflow for in vivo imaging in a mouse model.

• Animal Preparation:

  • Anesthetize the animal using an appropriate method (e.g., intraperitoneal injection of an anesthetic).[12]

  • Place the animal in the imaging system.

• Conjugate Administration:

  • Inject the Cy7.5-labeled antibody intravenously (e.g., via the tail vein). The optimal dose should be determined experimentally but is typically in the nanomolar range of the dye.[13]

• Image Acquisition:

  • Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 24, 48, and 72 hours) to monitor the biodistribution and tumor accumulation of the conjugate.[13]

  • Use appropriate excitation and emission filters for Cy7.5.[13]

• Data Analysis:

  • Define regions of interest (ROIs) over the target tissue (e.g., tumor) and a background region.

  • Quantify the fluorescence intensity in the ROIs at each time point to assess the targeting efficacy.[13]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Phosphine-Quenching of Cyanine Dyes as a Versatile Tool for Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of Cyanine Dye Stability and Analysis of FRET Interaction on DNA Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 11. interchim.fr [interchim.fr]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Non-specific Binding of Cyanine7.5 Conjugates

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to address non-specific binding of Cyanine7.5 (Cy7.5) conjugates in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high background and non-specific binding with Cy7.5 conjugates?

High background and non-specific binding with Cy7.5 conjugates can stem from several factors:

• Hydrophobic Interactions: Cy7.5 is an inherently hydrophobic molecule, which can lead to its non-specific adsorption to cellular and tissue components.[1][2]

• Electrostatic Interactions: The net charge of the Cy7.5 conjugate can lead to non-specific binding to oppositely charged molecules and surfaces within the sample.[3][4]

• Dye Aggregation: Cyanine dyes like Cy7.5 have a tendency to form aggregates in aqueous solutions. These aggregates can exhibit altered fluorescent properties and contribute to non-specific signals.[1][5]

• Excess Unreacted Dye: Residual, unbound Cy7.5 dye in the conjugate solution is a common source of high background fluorescence.[1] Effective purification after labeling is crucial.

• High Dye-to-Protein Ratio: An excessive number of Cy7.5 molecules conjugated to a protein can increase hydrophobicity and lead to self-quenching or aggregation, contributing to non-specific binding.[6]

• Inadequate Blocking: Insufficient or improper blocking of non-specific binding sites on cells or tissues allows the conjugate to adhere to unintended targets.[1][2]

• Ineffective Washing: Failure to thoroughly wash away unbound or weakly bound conjugates will result in an elevated background signal.[1][2]

• Tissue Autofluorescence: Endogenous fluorophores in biological samples can emit light in the near-infrared (NIR) spectrum, contributing to background noise.[1][5][7]

Q2: How can I remove unreacted Cy7.5 dye after conjugation?

Effective removal of free dye is critical to minimizing background fluorescence. Common methods include:

• Size-Exclusion Chromatography (SEC): This is a highly effective method for separating larger labeled proteins or antibodies from smaller, unbound dye molecules.[1]

• Dialysis: Dialyzing the sample against an appropriate buffer can effectively remove small molecules like unreacted dye.[1]

• Spin Columns: Pre-packed spin columns offer a quick and convenient method for purifying conjugates.[1]

Q3: Can the diet of experimental animals affect background fluorescence in in-vivo imaging?

Yes, the diet of animals can significantly impact background fluorescence, especially in the NIR region. Standard rodent chow often contains chlorophyll, which exhibits strong autofluorescence. To mitigate this, it is recommended to switch animals to an alfalfa-free or purified diet for at least one week prior to imaging.[5][7]

Troubleshooting Guides

This section provides systematic approaches to resolving common issues related to non-specific binding of Cy7.5 conjugates.

Issue 1: High, Diffuse Background Signal Across the Entire Sample

A high, evenly distributed background signal often indicates issues with unbound dye, suboptimal protocol steps, or inherent properties of the conjugate.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting high, diffuse background signals.

Issue 2: Punctate or Speckled Background Staining

This type of background often suggests the presence of aggregated conjugates.

Troubleshooting Workflow

Caption: A workflow for troubleshooting punctate background staining caused by aggregates.

Quantitative Data Summary

For optimal results, it is crucial to titrate reagents to find the ideal concentration for your specific experimental setup. The following tables provide general guidelines.

Table 1: Recommended Starting Concentrations for Blocking Agents

Blocking Agent	Concentration	Incubation Time	Notes
Bovine Serum Albumin (BSA)	1-5%	30-60 min	A commonly used and effective blocking agent.[8][9]
Normal Serum	5-10%	30-60 min	Use serum from the same species as the secondary antibody to prevent cross-reactivity.
Non-fat Dry Milk	3-5%	1-2 hours	Cost-effective, but may not be suitable for all applications, especially with phosphoproteins.[9]
Commercial Protein-Free Blockers	Manufacturer's Rec.	60 min	Can offer superior blocking with lower background.[8]

Table 2: Impact of Wash Buffer Composition on Background Reduction

Additive	Concentration	Purpose
Tween-20	0.05-0.1%	Reduces non-specific hydrophobic interactions.[2][8]
Triton X-100	0.1-0.5%	A stronger non-ionic detergent for disrupting hydrophobic binding.[6]
Increased Salt (NaCl)	150-500 mM	Can help to disrupt non-specific electrostatic interactions.[10]

Experimental Protocols

Protocol 1: General Immunofluorescence Staining Protocol to Minimize Non-specific Binding

This protocol provides a general workflow for cell staining. Optimization of incubation times and concentrations is recommended.

Workflow Diagram

Caption: A general workflow for immunofluorescence staining.

Detailed Steps:

• Cell Preparation: Prepare cells on coverslips or in plates. Fix and permeabilize as required for your target antigen.[6]

• Washing: Wash cells three times with Phosphate-Buffered Saline (PBS).[8]

• Blocking: Incubate cells with a blocking buffer (e.g., PBS with 1-5% BSA and 0.1% Tween-20) for 30-60 minutes at room temperature to block non-specific binding sites.[6][8]

• Primary Antibody Incubation: Dilute the Cy7.5-conjugated primary antibody to its optimal concentration in the blocking buffer. Incubate with the cells for 1 hour at room temperature or overnight at 4°C, protected from light.[6]

• Washing: Wash the cells three to five times for 5-10 minutes each with a wash buffer (e.g., PBS with 0.1% Tween-20) to remove unbound conjugate.[1][8]

• Imaging: Mount the sample and proceed with fluorescence microscopy.

Protocol 2: Antibody Titration to Determine Optimal Concentration

An excessively high antibody concentration is a common cause of high background.[6] Titration is essential to find the concentration that provides the best signal-to-noise ratio.

Workflow Diagram

Caption: Workflow for antibody titration to optimize concentration.

Detailed Steps:

• Prepare Dilutions: Prepare a series of dilutions of your Cy7.5-conjugated antibody (e.g., 1:50, 1:100, 1:200, 1:400, 1:800) in blocking buffer.[2][6]

• Sample Preparation: Prepare your cell or tissue samples according to your standard protocol.

• Staining: Stain an equal number of cells or tissue sections with each antibody dilution. Include a negative control (unstained sample) and an isotype control.[6]

• Incubation and Washing: Follow your standard incubation and washing protocol.

• Imaging: Acquire images of all samples using the exact same imaging parameters (e.g., laser power, exposure time, gain).[2]

• Analysis: Determine the concentration that provides the brightest specific signal with the lowest background.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Surface patches induce nonspecific binding and phase separation of antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. How to Block a Membrane to Reduce Non-Specific Binding [synapse.patsnap.com]
• 10. aboligo.com [aboligo.com]

Cyanine7.5 carboxylic acid stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of Cyanine7.5 carboxylic acid, along with troubleshooting advice for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Cyanine7.5 carboxylic acid?

For optimal stability, Cyanine7.5 carboxylic acid should be stored at -20°C in the dark.[1][2] It is also recommended to desiccate the product for long-term storage.[1] The compound can be transported at room temperature for up to three weeks without significant degradation.[1][2]

Q2: What is the shelf life of Cyanine7.5 carboxylic acid?

When stored correctly at -20°C and protected from light, Cyanine7.5 carboxylic acid is stable for up to 24 months upon receipt.[1][2]

Q3: How should I reconstitute Cyanine7.5 carboxylic acid?

Cyanine7.5 carboxylic acid is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), dimethylformamide (DMF), and dichloromethane.[2] It has low solubility in water. For most applications, it is recommended to prepare a stock solution in anhydrous DMSO or DMF.

Q4: What is the stability of Cyanine7.5 carboxylic acid in solution?

Once reconstituted, it is best to prepare single-use aliquots and store them at -20°C to avoid repeated freeze-thaw cycles. For long-term storage of solutions, -80°C is recommended. The stability of the dye in solution is dependent on the solvent and buffer conditions.

Q5: How does pH affect the stability and fluorescence of Cyanine7.5?

Cyanine dyes, in general, are stable over a broad pH range, typically between 3 and 10. For optimal performance and fluorescence, a neutral to slightly alkaline pH range of 7.2 to 8.5 is often recommended. Extreme pH values should be avoided as they can lead to the degradation of the dye.

Q6: Is Cyanine7.5 carboxylic acid sensitive to light?

Yes, Cyanine7.5 carboxylic acid is photosensitive and should be protected from light to prevent photobleaching.[1][2] Prolonged exposure to light can lead to a loss of fluorescence. All handling and experimental steps should be performed with minimal light exposure.

Stability and Storage Summary

Parameter	Recommendation	Citation
Storage Temperature	-20°C for long-term storage.	[1][2]
Shipping Temperature	Ambient temperature for up to 3 weeks.	[1][2]
Shelf Life (Solid)	24 months at -20°C in the dark.	[1][2]
Light Exposure	Avoid prolonged exposure to light. Store in the dark.	[1][2]
Humidity	Store in a desiccated environment.	[1]
Reconstitution Solvent	DMSO, DMF, or dichloromethane.	[2]
Solution Storage	Aliquot and store at -20°C or -80°C. Avoid freeze-thaw cycles.
Optimal pH Range	7.2 - 8.5 for best performance.

Troubleshooting Guide

Issue 1: Low or No Fluorescence Signal

Possible Cause	Suggested Solution
Photobleaching	Minimize light exposure during all handling and experimental steps. Use fresh samples that have been properly stored.
Incorrect Buffer pH	Ensure the buffer pH is within the optimal range (7.2-8.5). Prepare fresh buffer for each experiment.
Dye Aggregation	High dye concentrations or high ionic strength buffers can cause aggregation and fluorescence quenching. Use sulfonated versions of the dye for better aqueous solubility or add a small amount of organic co-solvent (e.g., DMSO) to prevent aggregation of non-sulfonated dyes.
Suboptimal Filter Sets	Verify that the excitation and emission filters on your imaging system are appropriate for Cyanine7.5 (Ex/Em maxima ~788/808 nm).
Degradation	The dye may have degraded due to improper storage or handling. Use a fresh vial of the dye.

Issue 2: Protein Precipitation During or After Labeling

Possible Cause	Suggested Solution
High Degree of Labeling (DOL)	Over-labeling can increase the hydrophobicity of the protein, leading to precipitation. Reduce the molar ratio of dye to protein in the conjugation reaction.
Incorrect Buffer pH	The reaction buffer pH being close to the isoelectric point (pI) of the protein can cause precipitation. Adjust the buffer pH to be at least one pH unit above or below the pI of the protein.
High Protein Concentration	High protein concentrations can increase the likelihood of aggregation. Perform the conjugation at a lower protein concentration.
Organic Solvent Concentration	If using a non-sulfonated dye, minimize the volume of the organic solvent used to dissolve the dye to reduce the risk of protein denaturation.

Issue 3: Unexpected Spectral Shifts

Possible Cause	Suggested Solution
Dye Aggregation	Aggregation can cause a shift in the absorption spectrum. Dilute the sample or add a small amount of organic co-solvent to disrupt aggregates.
Environmental Effects	The local microenvironment of the dye can influence its spectral properties. This can occur when the dye is conjugated to a biomolecule. This is not necessarily an issue but a characteristic of the conjugate.
Degradation	Degradation of the dye can lead to the formation of products with different spectral properties. Use fresh, properly stored dye.

Experimental Workflow and Decision Making

The following diagrams illustrate the recommended workflow for handling Cyanine7.5 carboxylic acid and a troubleshooting decision tree for common experimental issues.

Caption: Recommended workflow for storage and handling of Cyanine7.5 carboxylic acid.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. lumiprobe.com [lumiprobe.com]

Technical Support Center: Purification of Cyanine7.5-Labeled Conjugates

This technical support center provides guidance for researchers, scientists, and drug development professionals on the removal of unconjugated Cyanine7.5 (Cy7.5) dye from protein and antibody conjugation reactions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and a comparison of common purification methods to assist you in obtaining highly pure-labeled conjugates for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing unconjugated Cyanine7.5 dye from a protein conjugate?

The three most common and effective methods for removing unconjugated Cy7.5 dye are Size Exclusion Chromatography (SEC), Dialysis, and Tangential Flow Filtration (TFF).[1]

• Size Exclusion Chromatography (SEC): Also known as gel filtration, this method separates molecules based on their size. The larger protein-dye conjugate passes through the column more quickly than the smaller, unconjugated dye molecules.[1][2] This technique is available in various formats, from gravity-flow columns to automated FPLC/HPLC systems and convenient spin columns.[1]

• Dialysis: This technique relies on the passive diffusion of small molecules, like free Cy7.5 dye, across a semi-permeable membrane with a specific molecular weight cut-off (MWCO). The larger protein-dye conjugate is retained within the membrane, while the free dye diffuses into a much larger volume of buffer.[1]

• Tangential Flow Filtration (TFF): TFF is a rapid filtration method where the sample solution flows parallel to a filter membrane.[1] Smaller molecules like the free dye pass through the membrane (permeate), while the larger conjugate is retained (retentate). TFF is particularly well-suited for larger sample volumes.[1]

Q2: How do I choose the best purification method for my experiment?

The optimal method depends on several factors, including your sample volume, the desired purity, processing time, and available equipment. The table below provides a comparison to guide your decision.

Q3: Is it necessary to stop the conjugation reaction before purification?

Yes, it is highly recommended to quench the reaction before purification. This prevents any unreacted dye from binding to the purification media or continuing to react with your protein during the purification process. A common method is to add a quenching reagent like 1M Tris-HCl to a final concentration of 50-100 mM and incubate for 15-30 minutes.[3]

Q4: My protein conjugate appears to have precipitated after labeling. What should I do?

Protein precipitation or aggregation after labeling can be caused by over-labeling, which increases the hydrophobicity of the protein.[1] It is crucial to address this before purification. Centrifuge the sample at high speed (e.g., >14,000 x g) for 15 minutes and carefully collect the supernatant for purification.[2] To prevent this in the future, consider reducing the molar ratio of dye to protein during the conjugation reaction.

Comparison of Purification Methods

Feature	Size Exclusion Chromatography (Spin Columns)	Dialysis	Tangential Flow Filtration (TFF)
Principle	Separation based on molecular size	Passive diffusion across a semi-permeable membrane	Convective separation based on size using pressure and flow
Dye Removal Efficiency	High	Very High (with multiple buffer changes)	High to Very High
Protein Recovery	>90%	>90%	>95%[4]
Processing Time	Very Fast (5-15 minutes)	Slow (several hours to overnight)[2]	Fast (typically 1-4 hours)[4]
Sample Volume	Small to medium (µL to mL range)	Wide range (µL to Liters)	Medium to large (mL to Liters)
Ease of Use	Very Easy	Moderately Easy	Requires specialized equipment and expertise
Sample Dilution	Minimal	Can be significant	Minimal (sample is concentrated)

Troubleshooting Guide

Issue 1: Residual free dye is detected in the final purified conjugate.

Possible Cause	Recommended Solution
Insufficient Separation (SEC): The column length may be too short, or the elution volume may be too large, leading to co-elution of the free dye with the conjugate.	Use a longer column or a resin with a smaller pore size. Collect smaller fractions during elution to better separate the conjugate from the free dye.
Incomplete Diffusion (Dialysis): The dialysis time may be too short, the buffer volume insufficient, or buffer changes not frequent enough.	Increase the dialysis time (overnight is recommended), use a larger volume of dialysis buffer (at least 200 times the sample volume), and perform at least three buffer changes.[1][2]
Membrane Fouling (TFF): High transmembrane pressure can cause a gel layer to form on the membrane, trapping free dye.[3]	Optimize the transmembrane pressure and cross-flow rate to minimize gel layer formation. Consider a pre-filtration step if the sample contains aggregates.
Dye Aggregation: Some cyanine (B1664457) dyes can form aggregates that are large enough to co-elute with the protein conjugate during SEC.[2][5]	Centrifuge the purified conjugate at high speed (>14,000 x g) for 15 minutes and collect the supernatant.[2] To mitigate this, you can sometimes add a small amount of organic solvent like isopropanol (B130326) (10-15%) to the mobile phase in SEC, if compatible with your protein.[4]
Non-specific Binding of Dye: The free dye may be non-specifically binding to the purification matrix (SEC resin or dialysis membrane).	For SEC, pre-equilibrate the column with a buffer containing a small amount of a non-ionic detergent. For dialysis, ensure the membrane material is low-protein-binding.

Issue 2: Low recovery of the labeled protein after purification.

Possible Cause	Recommended Solution
Protein Adsorption to the Purification Device: The protein-dye conjugate may be sticking to the SEC resin or dialysis membrane.[2]	For SEC, use a resin with a coating that minimizes non-specific binding. For dialysis, select a membrane made from a low-protein-binding material like regenerated cellulose. Pre-blocking the membrane with a BSA solution can also help.[6]
Incorrect MWCO of Dialysis Membrane: The molecular weight cut-off of the dialysis membrane may be too large, allowing the protein conjugate to leak out.	Choose a dialysis membrane with an MWCO that is 3-6 times smaller than the molecular weight of your protein conjugate.[1]
Protein Precipitation: The buffer conditions during purification may be causing the protein to precipitate.	Ensure the pH of the purification buffer is not close to the isoelectric point (pI) of your protein. Maintain an appropriate salt concentration (e.g., 150 mM NaCl) in the buffer to improve solubility.
Incorrect TFF Parameters: The transmembrane pressure may be too high, leading to protein denaturation and aggregation, or the membrane MWCO could be too large.	Optimize the transmembrane pressure. Ensure the MWCO of the TFF membrane is significantly smaller than your protein conjugate.

Experimental Protocols & Workflows

Method 1: Size Exclusion Chromatography (SEC) using a Spin Column

This protocol is designed for the rapid purification of small to medium-sized samples (typically 50-200 µL).

Materials:

• Spin desalting column (e.g., Zeba™ Spin Desalting Column, 7K MWCO)

• Microcentrifuge

• Collection tubes (1.5 mL)

• Purification buffer (e.g., PBS, pH 7.4)

Procedure:

• Column Preparation:

  • Remove the spin column's bottom closure and loosen the cap.

  • Place the column into a 1.5 mL collection tube.

  • Centrifuge at 1,500 x g for 1 minute to remove the storage solution.[2]

• Column Equilibration:

  • Place the column in a new, clean collection tube.

  • Add 300 µL of purification buffer to the top of the resin.

  • Centrifuge at 1,500 x g for 2 minutes to remove the buffer. Repeat this step 2-3 times.

• Sample Loading and Purification:

  • Place the equilibrated column into a new, clean collection tube.

  • Slowly apply the entire volume of your quenched labeling reaction to the center of the compacted resin.

  • Centrifuge at 1,500 x g for 2 minutes.[2]

• Collection:

  • The purified Cyanine7.5-protein conjugate is now in the collection tube. The smaller, unconjugated dye remains in the resin.

  • Store the purified conjugate at 4°C, protected from light.

SEC Purification Workflow

Method 2: Dialysis

This protocol is suitable for a wide range of sample volumes and provides very high purity with sufficient buffer changes.

Materials:

• Dialysis cassette or tubing with an appropriate MWCO (e.g., 10K for an antibody)

• Dialysis buffer (e.g., PBS, pH 7.4), chilled to 4°C

• Large beaker (1-2 L)

• Magnetic stir plate and stir bar

Procedure:

• Membrane Preparation: Hydrate the dialysis membrane according to the manufacturer's instructions. This may involve rinsing with deionized water.

• Sample Loading: Load your quenched labeling reaction sample into the dialysis cassette or tubing, ensuring no air bubbles are trapped, and securely seal the device.

• Dialysis:

  • Place the sealed cassette or tubing into the beaker containing at least 200 times the sample volume of cold dialysis buffer.[1][2]

  • Place the beaker on a magnetic stir plate and stir the buffer gently at 4°C.

  • Allow dialysis to proceed for at least 4 hours. For optimal results, perform dialysis overnight.[2]

• Buffer Changes:

  • Perform at least two buffer changes to ensure complete removal of the unconjugated dye.[2] A common schedule is to change the buffer after 2-4 hours, again after another 2-4 hours, and then allow it to dialyze overnight.

• Sample Recovery:

  • Carefully remove the cassette or tubing from the buffer.

  • Recover the purified conjugate from the device.

  • Store the purified conjugate at 4°C, protected from light.

Dialysis Purification Workflow

Method 3: Tangential Flow Filtration (TFF)

This protocol is ideal for larger sample volumes and combines purification with sample concentration.

Materials:

• TFF system with a pump and reservoir

• TFF cassette with an appropriate MWCO (e.g., 30 kDa for an antibody)

• Diafiltration buffer (e.g., PBS, pH 7.4)

• Tubing and pressure gauges

Procedure:

• System Setup and Conditioning:

  • Install the TFF cassette into the system according to the manufacturer's instructions.

  • Condition the system and membrane by flushing with diafiltration buffer.

• Sample Concentration (Optional):

  • Add the quenched conjugation reaction to the feed tank.

  • Concentrate the sample to a target concentration by operating the system in concentration mode. A typical target for antibody-drug conjugates is 25-30 g/L.

• Diafiltration (Dye Removal):

  • Switch the system to diafiltration mode (constant volume). The rate of adding fresh diafiltration buffer should equal the permeate flow rate.

  • Perform 5-7 diafiltration volumes to ensure thorough removal of the unconjugated Cyanine7.5 dye.

• Final Concentration:

  • After diafiltration, switch the system back to concentration mode to achieve the desired final concentration of the purified conjugate. It's often beneficial to slightly over-concentrate to account for any dilution during product recovery.

• Product Recovery:

  • Recover the purified, concentrated Cyanine7.5 conjugate from the TFF system. This may involve a buffer flush of the system to maximize yield.

  • Store the purified conjugate at 4°C, protected from light.

TFF Purification Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bioprocessintl.com [bioprocessintl.com]
• 5. Aggregates of Cyanine Dyes: When Molecular Vibrations and Electrostatic Screening Make the Difference - PMC [pmc.ncbi.nlm.nih.gov]
• 6. stjohnslabs.com [stjohnslabs.com]

Technical Support Center: Cyanine7.5 Signal-to-Noise Ratio Optimization

Welcome to the technical support center for Cyanine7.5 (Cy7.5). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the signal-to-noise ratio (SNR) in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that contribute to a low signal-to-noise ratio (SNR) with Cy7.5?

A low SNR in experiments using Cy7.5 can stem from two main issues: a weak specific signal or high background fluorescence. Several factors can contribute to these problems:

• High Background Fluorescence: This can be caused by unbound dye, non-specific binding of the Cy7.5 conjugate, and autofluorescence from the sample itself.[1][2]

• Weak Fluorescent Signal: This may result from issues such as fluorescence quenching, photobleaching of the dye, or problems with the experimental setup, including incorrect filter sets.[2][3]

• Dye Aggregation: Cyanine (B1664457) dyes like Cy7.5 have a tendency to form aggregates in aqueous solutions, which can lead to fluorescence quenching and non-specific signals.[2][4][5][6]

Q2: What are the optimal excitation and emission wavelengths for Cy7.5?

For optimal signal detection, it is crucial to use the correct excitation and emission settings. For Cyanine7.5, the recommended wavelengths are:

• Excitation Maximum: ~788 nm[7]

• Emission Maximum: ~808 nm[7]

It is recommended to use a fluorometer or imaging system capable of operating in the near-infrared (NIR) range.[3]

Q3: How should I store Cy7.5 and its conjugates to maintain stability?

To prevent degradation and maintain the fluorescent properties of Cy7.5 and its conjugates, proper storage is essential. It is recommended to store them in a cold (-20°C) and dark environment.[2] Always handle the dye and its conjugates under low-light conditions to minimize photobleaching.[2]

Q4: Can the diet of experimental animals affect the background fluorescence in in vivo imaging with Cy7.5?

Yes, the diet of animals can significantly impact background fluorescence, particularly in the near-infrared region. Standard rodent chow often contains chlorophyll, which exhibits strong autofluorescence.[2][8] To mitigate this, it is advisable to switch the animals to an alfalfa-free or purified diet for at least one week before imaging.[2]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues that can lead to a poor signal-to-noise ratio when using Cy7.5.

Issue 1: High Background Fluorescence

High background can mask the specific signal, making data interpretation difficult.

Q: What are the common causes of high background fluorescence and how can I reduce it?

A: High background fluorescence can originate from several sources. Here’s a breakdown of the common causes and their solutions:

Potential Cause	Recommended Solution(s)
Unbound/Free Dye	After labeling, it is critical to remove all unconjugated dye. Use purification methods like size-exclusion chromatography (e.g., Sephadex G-25), dialysis, or spin columns.[4][9] Thorough washing of the sample (2-3 times with a buffered saline solution like PBS) after staining is also crucial to remove any remaining unbound fluorophores.[1]
Non-Specific Binding	The inherent hydrophobicity of cyanine dyes can lead to non-specific binding.[4] To minimize this, use an appropriate blocking buffer (e.g., 5% normal goat serum in PBS) for 1-2 hours at room temperature.[4] For imaging involving immune cells like monocytes and macrophages, consider using specialized cyanine dye blocking buffers.[9][10][11] Titrating the concentration of your Cy7.5-conjugated antibody is also recommended to find the optimal balance between specific signal and background.[2][10]
Tissue Autofluorescence	Biological samples naturally contain endogenous fluorophores like collagen and elastin (B1584352) that can contribute to background noise.[2][8] While Cy7.5 operates in the NIR spectrum to minimize this, some autofluorescence can still be present.[2] To assess the level of autofluorescence, always include an unstained control sample in your experiment.[9]
Imaging Medium and Vessel	Cell culture media containing components like phenol (B47542) red can contribute to background fluorescence. For live-cell imaging, consider using an optically clear, buffered saline solution or a medium specifically designed to reduce background.[1] Plastic-bottom dishes can also be a source of fluorescence; switching to glass-bottom vessels is recommended.[1]

Issue 2: Weak or No Fluorescent Signal

A faint or absent signal can be equally problematic as high background.

Q: My Cy7.5 signal is very weak. What could be the problem and how can I improve it?

A: A weak signal can be due to several factors, from dye-related issues to problems with your imaging setup.

Potential Cause	Recommended Solution(s)
Fluorescence Quenching	At high concentrations, Cy7.5 molecules can aggregate, leading to self-quenching and a decrease in fluorescence intensity.[3][12] To check for this, perform a concentration-dependent study. If diluting the probe leads to an increase in fluorescence, aggregation is likely the cause.[12] The choice of solvent can also impact fluorescence; some organic solvents can quench the signal.[3]
Photobleaching	Cy7.5 is susceptible to photobleaching, which is the irreversible destruction of the fluorophore upon exposure to excitation light.[2] To minimize this, use an antifade mounting medium, reduce the intensity and duration of light exposure during imaging, and handle samples in low-light conditions.[2][10]
Incorrect Filter Sets	Ensure that your microscope's filter sets are appropriate for the spectral properties of Cy7.5. The excitation filter should match the dye's excitation peak (~788 nm), and the emission filter should align with its emission peak (~808 nm).[3][13][14]
Suboptimal Labeling Reaction	If you are preparing your own Cy7.5 conjugates, ensure the labeling reaction is efficient. For NHS ester coupling, the pH of the reaction buffer should be between 8.3 and 8.5.[9] Use fresh, anhydrous DMSO or DMF to dissolve the dye.[9]

Experimental Protocols

Protocol 1: General Immunofluorescence Staining with a Cy7.5-Conjugated Secondary Antibody

This protocol provides a general workflow for immunofluorescent staining of adherent cells.

Materials:

• Phosphate-Buffered Saline (PBS)

• Fixative (e.g., 4% Paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% Normal Goat Serum in PBS)[4]

• Primary Antibody

• Cy7.5-conjugated Secondary Antibody

• Antifade Mounting Medium[4]

Procedure:

• Sample Preparation: Grow cells on coverslips to the desired confluency.

• Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets): Incubate the cells with permeabilization buffer for 10 minutes.

• Washing: Repeat the washing step.

• Blocking: Incubate the cells with blocking buffer for 1-2 hours at room temperature to reduce non-specific binding.[4]

• Primary Antibody Incubation: Dilute the primary antibody in the blocking buffer and incubate overnight at 4°C.

• Washing: Wash the cells three times for 5-10 minutes each with wash buffer (e.g., PBS with 0.1% Tween-20).[4]

• Secondary Antibody Incubation: Dilute the Cy7.5-conjugated secondary antibody in blocking buffer and incubate for 1-2 hours at room temperature in the dark.[4]

• Washing: Repeat the washing step.

• Mounting: Mount the coverslips onto microscope slides using an antifade mounting medium.

Protocol 2: Antibody Conjugation with Cy7.5 NHS Ester

This protocol outlines the steps for conjugating a Cy7.5 NHS ester to an antibody.

Materials:

• Antibody in an amine-free buffer (e.g., PBS)

• 1 M Sodium Bicarbonate

• Cy7.5 NHS Ester

• Anhydrous DMSO

• Purification column (e.g., Sephadex G-25)[9]

Procedure:

• Prepare Antibody Solution: Adjust the pH of the antibody solution to 8.5-9.5 with 1 M sodium bicarbonate.[10]

• Prepare Dye Stock Solution: Dissolve the Cy7.5 NHS ester in anhydrous DMSO to create a 10 mM stock solution. This should be prepared fresh.[10]

• Conjugation Reaction: Add the dye stock solution to the antibody solution. A molar ratio of 10:1 (dye:antibody) is a good starting point. Incubate for 30-60 minutes at room temperature, protected from light.[10]

• Purification: Remove the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25).[9]

Visualizations

Caption: A troubleshooting workflow for addressing low signal-to-noise ratio with Cy7.5.

Caption: Workflow for conjugating Cy7.5 NHS ester to an antibody.

References

• 1. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. help.lumiprobe.com [help.lumiprobe.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. - AVR [avr-optics.com]
• 14. benchchem.com [benchchem.com]

Cyanine7.5 Fluorescence Quenching by Solvents: A Technical Support Resource

This technical support center is designed for researchers, scientists, and drug development professionals utilizing Cyanine7.5 (Cy7.5) in their experimental workflows. It provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues related to solvent-induced fluorescence quenching.

Frequently Asked Questions (FAQs)

Q1: Why is the fluorescence of my Cyanine7.5 sample significantly lower in certain solvents?

A1: The fluorescence intensity of Cyanine7.5, like other cyanine (B1664457) dyes, is highly sensitive to its local environment. Solvents can cause fluorescence quenching through several mechanisms. The most prominent for Cy7.5 are:

• Photoinduced Cis-Trans Isomerization: In the excited state, the polymethine chain of the Cy7.5 molecule can undergo rotation, leading to a non-fluorescent cis isomer. This process is a major non-radiative decay pathway, meaning the energy is dissipated as heat rather than emitted as light. The flexibility of the dye in low-viscosity solvents facilitates this quenching mechanism.[1][2]

• Aggregation-Caused Quenching (ACQ): In aqueous solutions or poor solvents, Cy7.5 molecules have a tendency to aggregate. This close association between dye molecules leads to the formation of non-fluorescent H-aggregates, which effectively quenches the fluorescence of the solution.[3]

• Solvent Polarity: The polarity of the solvent can influence the electronic structure of the dye in its excited state, affecting both the emission wavelength and the quantum yield. Highly polar solvents can sometimes stabilize non-radiative decay pathways, leading to quenching.

Q2: In which solvents can I expect the highest and lowest fluorescence from Cyanine7.5?

A2: Generally, you can expect higher fluorescence intensity in more viscous and less polar organic solvents that restrict the intramolecular motion of the dye.

• Higher Fluorescence: Solvents like ethanol (B145695) and methanol (B129727) often yield better fluorescence compared to aqueous solutions. In general, the fluorescence lifetimes of polymethine dyes increase in non-polar solvents compared to polar ones.[4]

• Lower Fluorescence: Aqueous buffers are common culprits for fluorescence quenching due to the high propensity for aggregation. Non-sulfonated cyanine dyes, in particular, exhibit this behavior. Dimethylformamide (DMF) can also sometimes lead to lower than expected fluorescence, potentially due to high concentrations causing aggregation.

Q3: My Cy7.5 fluorescence is completely gone in water. Is the dye degraded?

A3: Not necessarily. The loss of fluorescence in water is a classic example of aggregation-caused quenching (ACQ). To confirm this, try diluting your sample significantly in an organic solvent like ethanol; you should see a recovery of the fluorescence signal. For applications in aqueous buffers, consider using a sulfonated version of Cy7.5, which has improved water solubility and reduced aggregation tendency.

Q4: I am observing unexpected shifts in the emission wavelength of my Cy7.5. What could be the cause?

A4: Solvent polarity can cause shifts in the emission spectra, a phenomenon known as solvatochromism. As solvent polarity increases, a red shift (to longer wavelengths) in the fluorescence emission is often observed. This is due to the stabilization of the excited state by the polar solvent molecules.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
No or very low fluorescence signal	Instrument settings incorrect	- Ensure excitation and emission wavelengths are set correctly for Cy7.5 (typically around 780 nm for excitation and 810 nm for emission).- Check that the fluorometer is equipped with a near-infrared (NIR) sensitive photomultiplier tube (PMT).
Aggregation in aqueous solution	- Dissolve the dye in a small amount of an organic solvent like DMSO or ethanol before diluting in an aqueous buffer.- Use a sulfonated version of Cy7.5 for better water solubility.- Work at lower dye concentrations.
High dye concentration	- High concentrations can lead to self-quenching. Try diluting the sample. Prepare a solution with an optical density between 0.1 and 0.3 at the absorption maximum for initial testing.
Solvent-induced quenching	- Test the fluorescence of the dye in a different solvent, such as ethanol, to confirm the dye is functional.
Fluorescence intensity decreases over time	Photobleaching	- Reduce the excitation light intensity.- Minimize the exposure time of the sample to the excitation light.- Use an anti-fade mounting medium if applicable.
Inconsistent fluorescence readings	Solvent evaporation	- Ensure your sample container is properly sealed to prevent solvent evaporation, especially at elevated temperatures.
Impurities in the solvent	- Use spectroscopic grade solvents to avoid quenching by impurities.

Data Presentation

The following table summarizes the available quantitative data on the photophysical properties of Cyanine7.5 and related cyanine dyes in various solvents. It is important to note that the exact values can vary depending on the specific derivative of the dye (e.g., non-functionalized, NHS ester, sulfonated) and the experimental conditions.

Solvent	Dye Derivative	Fluorescence Quantum Yield (Φf)	Fluorescence Lifetime (τ) (ns)
Organic Solvent (unspecified)	Cyanine7.5 dimethyl	0.10	Not Available
Methanol	General Cyanine Dyes	Varies	Not Available
Ethanol	General Cyanine Dyes	Varies	Not Available
DMSO	Heptamethine Cyanine Dyes	Not Available	0.50 - 1.48
DMSO	Indocyanine Green (ICG)	0.13	0.97
Water/PBS	Cy7	~0.30	Not Available

Experimental Protocols

Protocol 1: Measurement of Relative Fluorescence Quantum Yield

This protocol describes the comparative method for determining the fluorescence quantum yield of Cy7.5 relative to a known standard.

1. Materials:

• Cyanine7.5 sample
• Reference standard with a known quantum yield in the NIR region (e.g., Indocyanine Green in DMSO, Φf = 0.13)
• Spectroscopic grade solvent (e.g., DMSO, ethanol)
• UV-Vis spectrophotometer
• Spectrofluorometer

2. Procedure:

• Solvent Selection: Choose a solvent in which both the Cy7.5 sample and the reference standard are soluble and stable.
• Preparation of Stock Solutions: Prepare stock solutions of both the Cy7.5 sample and the reference standard in the chosen solvent.
• Absorbance Measurements:
• Prepare a series of dilutions of the sample and the standard in the same solvent.
• Measure the absorbance of each dilution at the excitation wavelength using a UV-Vis spectrophotometer. The absorbance values should be kept below 0.1 to avoid inner filter effects.
• Fluorescence Measurements:
• Using a spectrofluorometer, record the fluorescence emission spectrum for each of the prepared solutions.
• It is crucial to use the same excitation wavelength, slit widths, and other instrument parameters for all measurements.
• Data Analysis:
• Integrate the area under the fluorescence emission curve for each solution.
• Plot the integrated fluorescence intensity versus the absorbance for both the sample and the standard.
• The quantum yield of the sample (Φ_S) can be calculated using the following equation: Φ_S = Φ_R * (Slope_S / Slope_R) * (n_S^2 / n_R^2) Where:
• Φ_R is the quantum yield of the reference standard.
• Slope_S and Slope_R are the slopes of the linear fits for the sample and the reference, respectively.
• n_S and n_R are the refractive indices of the solvent for the sample and the reference (which are the same in this case).

Protocol 2: Measurement of Fluorescence Lifetime

This protocol outlines the general steps for measuring the fluorescence lifetime of Cy7.5 using Time-Correlated Single Photon Counting (TCSPC).

1. Materials:

• Cyanine7.5 solution
• TCSPC system equipped with a pulsed laser source capable of exciting Cy7.5 (e.g., around 780 nm) and a sensitive detector for the NIR region.

2. Procedure:

• Sample Preparation: Prepare a dilute solution of Cy7.5 in the solvent of interest. The concentration should be low enough to avoid aggregation.
• Instrument Setup:
• Set the excitation wavelength of the pulsed laser to the absorption maximum of Cy7.5.
• Set the emission wavelength on the detector to the emission maximum of Cy7.5.
• Adjust the instrument parameters (e.g., pulse repetition rate, detector settings) to optimize signal collection.
• Data Acquisition:
• Acquire the fluorescence decay curve by collecting the arrival times of emitted photons relative to the laser pulses over a period of time.
• Data Analysis:
• The resulting decay curve is fitted to an exponential decay function to determine the fluorescence lifetime (τ). For complex systems, a multi-exponential decay model may be necessary.

Mandatory Visualizations

Mechanism of Fluorescence Quenching in Cyanine7.5

Troubleshooting Workflow for Low Fluorescence Signal

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorescent Properties of Cyanine Dyes As a Matter of the Environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Fluorescence lifetime properties of near-infrared cyanine dyes in relation to their structures - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Cyanine7.5 Carboxylic Acid Conjugation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cyanine7.5 (Cy7.5) carboxylic acid and its conjugates.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Cyanine7.5 carboxylic acid?

Cyanine7.5 carboxylic acid is a near-infrared (NIR) fluorescent dye primarily used for labeling biomolecules such as proteins, antibodies, peptides, and oligonucleotides.[1][2][3] Its fluorescence in the NIR spectrum allows for deep tissue penetration, making it ideal for in vivo imaging applications.[3]

Q2: How does the fluorescence of Cy7.5 conjugates behave at different pH levels?

The fluorescence intensity of Cy7.5 and its conjugates is generally stable and insensitive to pH changes over a wide range, typically from pH 3 to 10.[3][4] This stability makes it a reliable fluorophore for applications in various biological environments where pH may fluctuate.

Q3: What is the best way to conjugate Cy7.5 carboxylic acid to a protein?

The most common method for conjugating a carboxylic acid-containing dye like Cy7.5 to a primary amine on a protein (such as the side chain of a lysine (B10760008) residue) is through a two-step reaction using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog, sulfo-NHS.[5][6] This creates a more stable amine-reactive NHS ester that then efficiently couples to the protein.[5][6]

Q4: What is the optimal pH for the conjugation reaction?

The EDC/NHS conjugation chemistry involves two steps with different optimal pH ranges:

• Activation Step: The activation of the carboxylic acid on Cy7.5 with EDC and NHS is most efficient in a slightly acidic environment, typically at a pH of 4.5-6.0.[5][6]

• Coupling Step: The reaction of the activated NHS-ester of Cy7.5 with the primary amines on the biomolecule is most efficient at a physiological to slightly basic pH, typically in the range of 7.0-8.5.[5][6]

Q5: Can I use a buffer containing primary amines, like Tris, for the conjugation reaction?

No, it is crucial to avoid buffers containing primary amines (e.g., Tris, glycine) during the conjugation reaction, as they will compete with the target biomolecule for reaction with the activated dye, thereby reducing the labeling efficiency.[5]

Troubleshooting Guide

Issue 1: Low or No Conjugation Yield

Potential Cause	Troubleshooting Step
Incorrect pH of reaction buffers	Verify that the activation buffer (e.g., MES) is within the pH 4.5-6.0 range and the coupling buffer (e.g., PBS) is within the pH 7.0-8.5 range.[5][6]
Inactive EDC	EDC is sensitive to hydrolysis. Always use freshly prepared EDC solutions. Store EDC powder desiccated at the recommended temperature.
Presence of primary amines in the biomolecule buffer	Before starting the conjugation, ensure your biomolecule is in an amine-free buffer. If necessary, perform a buffer exchange using dialysis or a desalting column.[5]
Low biomolecule concentration	For efficient labeling, the recommended protein concentration is typically 2-10 mg/mL.[5]
Insufficient molar excess of reagents	Optimize the molar ratio of EDC and NHS/sulfo-NHS to the Cy7.5 carboxylic acid. A common starting point is a 2-fold molar excess of EDC and a 5-fold molar excess of sulfo-NHS relative to the dye.[5]

Issue 2: Precipitation of the Protein During Conjugation

Potential Cause	Troubleshooting Step
High degree of labeling (over-labeling)	Reduce the molar ratio of the activated dye to the protein. A high degree of labeling can alter the protein's solubility.
Use of organic co-solvent for the dye	While Cy7.5 carboxylic acid has low water solubility, minimize the amount of organic solvent (like DMSO or DMF) used to dissolve it, as this can denature the protein.[7]
Incorrect buffer conditions	Ensure the pH of the coupling buffer is not close to the isoelectric point (pI) of your protein, as this can lead to precipitation.

Issue 3: High Background Fluorescence in Imaging

Potential Cause	Troubleshooting Step
Incomplete removal of unconjugated dye	After the conjugation reaction, it is essential to purify the conjugate to remove any free dye. Use size-exclusion chromatography, dialysis, or spin columns for efficient purification.
Non-specific binding of the conjugate	To reduce non-specific binding during imaging, consider using a blocking agent and optimizing washing steps in your experimental protocol.

Issue 4: Loss of Biological Activity of the Labeled Protein

Potential Cause	Troubleshooting Step
Modification of critical amino acid residues	The conjugation reaction targets primary amines, which could be located in the active site or binding domain of the protein. Reducing the molar ratio of the dye to the protein may help preserve its function.
Protein denaturation	Avoid harsh conditions during the conjugation and purification steps. Perform reactions at recommended temperatures (e.g., room temperature or 4°C) and use gentle mixing.[5]

Quantitative Data on pH Sensitivity of Cyanine (B1664457) Dyes

The following table summarizes the pH sensitivity of various cyanine dye conjugates. As shown, Cy5 and Cy7 conjugates exhibit high stability in their fluorescence intensity across a broad pH range.

Fluorophore Conjugate	pH Range	Change in Fluorescence Intensity	Reference
Cy7-NeutrAvidin	3 - 10	Generally insensitive	[4]
Cy5-NeutrAvidin	3 - 10	Generally insensitive	[4]
Alexa Fluor 647-NeutrAvidin	5 - 10	Insensitive	[4]
3 - 4	~18% decrease	[4]
Alexa Fluor 750-NeutrAvidin	5 - 10	Insensitive	[4]
3 - 4	~18% decrease	[4]
FITC-dextran	3 - 10	>95% decrease from pH 10 to 3	[4]

Experimental Protocols

Protocol 1: Conjugation of Cyanine7.5 Carboxylic Acid to a Protein using EDC/sulfo-NHS

This protocol describes a two-step process for conjugating Cy7.5 carboxylic acid to a primary amine-containing protein.

Materials:

• Cyanine7.5 carboxylic acid

• Protein to be labeled (in amine-free buffer, e.g., 0.1 M MES, pH 4.7-6.0)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: 0.1 M Phosphate Buffered Saline (PBS), pH 7.2-7.5

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Anhydrous DMSO or DMF

• Quenching Buffer: 1 M Tris-HCl, pH 8.5

• Desalting column for purification

Procedure:

• Prepare Protein: Ensure the protein is at a concentration of 2-10 mg/mL in an amine-free buffer. If necessary, perform a buffer exchange.

• Prepare Reagents:

  • Dissolve Cy7.5 carboxylic acid in a minimal amount of anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL).

  • Immediately before use, prepare fresh solutions of EDC and sulfo-NHS in the Activation Buffer.

• Activation of Cy7.5 Carboxylic Acid:

  • In a microcentrifuge tube, combine the Cy7.5 carboxylic acid stock solution with the Activation Buffer.

  • Add a 2-fold molar excess of EDC and a 5-fold molar excess of sulfo-NHS relative to the amount of Cy7.5 carboxylic acid.

  • Incubate the mixture for 15-30 minutes at room temperature, protected from light.

• Conjugation to the Protein:

  • Adjust the pH of the protein solution to 7.2-7.5 by adding the Coupling Buffer.

  • Add the activated Cy7.5-NHS ester solution to the protein solution. The molar ratio of dye to protein should be optimized, but a starting point of 10:1 to 20:1 is common for antibodies.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing, protected from light.

• Quenching the Reaction:

  • Add the Quenching Buffer to a final concentration of 10-50 mM to stop the reaction.

  • Incubate for 15-30 minutes at room temperature.

• Purification of the Conjugate:

  • Remove the unreacted dye and byproducts by passing the reaction mixture through a desalting column equilibrated with your desired storage buffer (e.g., PBS).

  • Collect the fractions containing the labeled protein.

Protocol 2: Testing the pH Sensitivity of a Cy7.5-Protein Conjugate

This protocol outlines the steps to measure the fluorescence intensity of a Cy7.5-protein conjugate across a range of pH values.

Materials:

• Purified Cy7.5-protein conjugate

• A series of buffers with pH values ranging from 3 to 10 (e.g., 0.1 M Sodium Citrate for pH 3-6, 0.1 M Sodium Phosphate for pH 6-8, 0.1 M Glycine-NaOH for pH 9-10).[4]

• Spectrofluorometer

Procedure:

• Prepare Samples:

  • Dilute the Cy7.5-protein conjugate to a final concentration (e.g., 250 nM) in each of the different pH buffers.[4]

  • Prepare a sufficient volume of each sample for fluorescence measurement.

• Fluorescence Measurement:

  • Set the excitation and emission wavelengths on the spectrofluorometer appropriate for Cy7.5 (e.g., excitation ~750 nm, emission ~776 nm).

  • Measure the fluorescence intensity of each sample.

• Data Analysis:

  • Plot the fluorescence intensity as a function of pH.

  • Normalize the fluorescence intensity values to the maximum intensity observed to easily visualize the relative change across the pH range.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cyanine 7.5 monoacid [equivalent to Cy7.5® acid] | AAT Bioquest [aatbio.com]
• 4. Assessing the Sensitivity of Commercially Available Fluorophores to the Intracellular Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Cyanine 7 carboxylic acid (A270186) | Antibodies.com [antibodies.com]

Technical Support Center: Near-Infrared (NIR) Dye Application

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common background fluorescence issues encountered when using near-infrared (NIR) dyes in their experiments.

Troubleshooting Guides

High background fluorescence can significantly impact the quality and reliability of experimental data. This section provides a systematic approach to identifying and resolving the root causes of high background in various applications.

Problem 1: High Background Across the Entire Image/Sample

This is a common issue that can often be attributed to unbound dye, sample autofluorescence, or suboptimal imaging parameters.

Caption: Troubleshooting workflow for high background fluorescence.

• Image an Unstained Control: Prepare a sample that has undergone all the same processing steps but without the addition of the NIR dye-conjugated probe. Image this control using the identical settings as your experimental samples. A significant signal in the unstained control is a clear indicator of autofluorescence.

• Address Autofluorescence: If autofluorescence is confirmed, there are several strategies to mitigate it:

  • Autofluorescence Quenching: Treat your samples with a chemical quenching agent like Sudan Black B.[1][2][3][4] (See Experimental Protocols for a detailed procedure).

  • Spectral Unmixing: If your imaging system has this capability, you can spectrally separate the autofluorescence from your specific NIR dye signal.[5]

  • For in vivo imaging: Switch the animal diet to an alfalfa-free or purified diet for at least one week prior to imaging to reduce chlorophyll-related autofluorescence in the gastrointestinal tract.[6][7][8][9]

• Optimize Washing Steps: Insufficient washing is a frequent cause of high background due to residual unbound dye. Increase the number and duration of your wash steps to ensure complete removal of any non-bound probe.[10][11][12]

• Titrate Probe Concentration: Using an excessively high concentration of your NIR dye-conjugated antibody or probe is a primary cause of non-specific binding and high background. Perform a titration experiment to determine the optimal concentration that provides a strong specific signal with minimal background.[11][13][14][15] (See Experimental Protocols for a detailed procedure).

• Optimize Blocking Step: Inadequate blocking of non-specific binding sites on your sample can lead to high background. Experiment with different blocking agents (e.g., Bovine Serum Albumin (BSA), normal serum, commercial blocking buffers) and consider increasing the blocking time.[12][16]

• Adjust Imaging Parameters: High laser power, long exposure times, or high detector gain can amplify background noise. Reduce these settings to the minimum level required to detect your specific signal.[13]

Problem 2: Non-Specific, Punctate, or Regional Staining

This type of background often points to issues with antibody cross-reactivity, dye aggregation, or contamination.

Caption: Troubleshooting workflow for non-specific or punctate staining.

• Run a Secondary Antibody Only Control: Prepare a control sample where the primary antibody incubation step is omitted. If you observe staining in this control, the secondary antibody is binding non-specifically.

• Check Secondary Antibody: If the secondary antibody is the issue, consider using a pre-adsorbed secondary antibody to reduce cross-reactivity. It may also be beneficial to try a different lot or a secondary antibody from a different manufacturer.

• Validate Primary Antibody Specificity: Ensure that your primary antibody has been validated for your specific application and does not exhibit cross-reactivity with other proteins in your sample.

• Check for Dye Aggregates: NIR dyes, particularly cyanine (B1664457) dyes, can form aggregates in aqueous solutions, which can appear as punctate background staining.[15][17] Centrifuge your dye stock solution and/or your conjugated antibody at high speed immediately before use to pellet any aggregates.

• Check for Contamination: Ensure all buffers are freshly prepared and filtered. Clean all incubation chambers and imaging surfaces thoroughly to remove any dust or residual fluorescent contaminants.[10][12]

Frequently Asked Questions (FAQs)

Q1: What are the main sources of background fluorescence in NIR imaging?

High background fluorescence in NIR imaging can originate from three primary sources:

• Intrinsic Factors (Autofluorescence): Biological samples naturally contain molecules that fluoresce, a phenomenon known as autofluorescence.[13][18] Common sources include collagen, elastin, flavins, and lipofuscin.[19] While NIR imaging is designed to minimize autofluorescence compared to visible light imaging, some residual autofluorescence can still be problematic, especially in the lower NIR-I window (700-900 nm).[13]

• Extrinsic Factors (Probe-Related): These are issues related to the fluorescent probe itself and its interaction with the sample.

  • Non-Specific Binding: The NIR dye-conjugated antibody or molecule may bind to unintended targets in the sample.[13]

  • Dye Aggregation: Cyanine dyes are prone to forming aggregates in solution, which can lead to non-specific signals.[15]

  • Unbound Fluorophores: Incomplete removal of unbound dye after conjugation or during washing steps is a major contributor to high background.[13]

• Instrumental Factors: These are related to the imaging equipment.

  • Excitation Light Leakage: Inadequate filtering can allow some of the excitation light to "leak" into the detection channel.[20]

  • Camera Noise: The detector itself can introduce electronic noise that contributes to the overall background.[13]

Q2: How can I reduce autofluorescence in my tissue samples?

Several methods can be employed to reduce tissue autofluorescence:

• Chemical Quenching: Treating fixed and permeabilized tissue sections with a quenching agent like 0.1% Sudan Black B in 70% ethanol (B145695) for 10-30 minutes can effectively reduce lipofuscin-based autofluorescence.[1][2][3][4][21]

• Photobleaching: Exposing the tissue to a strong, broad-spectrum light source before staining can "burn out" the endogenous fluorophores.

• Choice of Fluorophore: Shifting to NIR dyes with emission wavelengths further into the red and NIR spectrum (above 800 nm) can help avoid the excitation of many common autofluorescent molecules.[18][22][23]

• For in vivo studies: As mentioned previously, modifying the animal's diet to one that is alfalfa-free can significantly reduce autofluorescence originating from the gut.[6][7][8][9]

Q3: What is the optimal concentration for my NIR-dye conjugated antibody?

There is no single optimal concentration, as it depends on the antibody's affinity, the expression level of the target, and the specific application. However, a general guideline is to perform a titration experiment to find the concentration that maximizes the signal-to-noise ratio.

• For Immunofluorescence (IF): A typical starting range for primary antibodies is 1-10 µg/mL.[24] For secondary antibodies, a starting concentration of 1-2 µg/mL is often recommended.[15]

• For Western Blotting (WB): Primary antibody dilutions can range from 1:200 to 1:5,000.[11][25] For IRDye secondary antibodies, a starting dilution of 1:20,000 is often recommended to minimize background.[16]

Q4: Can the choice of blocking buffer affect my background?

Yes, the choice of blocking buffer is critical and can significantly impact background levels. There is no universal "best" blocking buffer, and the optimal choice depends on the specific antibody-antigen pair.

• For general NIR Western blotting, some commercial protein-based blockers are often recommended over traditional blockers like non-fat dry milk or BSA, which can sometimes contribute to background fluorescence.

• For detecting phosphorylated proteins, it is advisable to use a TBS-based blocking buffer, as the phosphate (B84403) in PBS can compete for antibody binding.[10]

• It is recommended to test several different blocking buffers to determine which one provides the best signal-to-noise ratio for your specific experiment.[16]

Data Presentation

Quantitative Comparison of Common NIR Dyes

Property	Cy7	Alexa Fluor 750	Reference
Excitation Maximum (nm)	~750	~749	[26]
Emission Maximum (nm)	~776	~775	[26]
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~250,000	~290,000	[27]
Relative Brightness	Good	Excellent	[26]
Photostability	Moderate	High	[26]

Recommended Starting Antibody Concentrations for NIR Applications

The following table provides general starting concentration ranges for primary and secondary antibodies in common NIR applications. It is crucial to perform a titration for each new antibody and experimental setup to determine the optimal working concentration.

Application	Antibody Type	Recommended Starting Concentration/Dilution	Reference
Immunofluorescence (IF)	Primary	1 - 10 µg/mL	[24]
Secondary	1 - 2 µg/mL	[15]
Western Blot (WB)	Primary	1:200 - 1:5,000	[11][25]
Secondary (IRDye)	1:20,000	[16]

Experimental Protocols

Protocol 1: Antibody Titration for Optimal Concentration in Immunofluorescence

Objective: To determine the optimal dilution of a NIR dye-conjugated antibody that yields the highest signal-to-noise ratio.

Materials:

• Fixed and permeabilized cells or tissue sections on slides or in plates

• NIR dye-conjugated antibody (primary or secondary)

• Blocking buffer (e.g., 5% BSA in PBS)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Mounting medium

• Fluorescence microscope with appropriate NIR filters

Methodology:

• Prepare a Dilution Series: Prepare a series of dilutions of your NIR dye-conjugated antibody in blocking buffer. A good starting range is typically from 0.1 µg/mL to 10 µg/mL. For example, you can prepare dilutions of 10, 5, 2, 1, 0.5, and 0.1 µg/mL.

• Sample Preparation: Prepare identical samples for each antibody concentration to be tested.

• Blocking: Block all samples according to your standard protocol to minimize non-specific binding.

• Antibody Incubation: Incubate each sample with a different concentration of the diluted antibody. Ensure all other incubation parameters (time, temperature) are kept constant.

• Include Controls:

  • No Primary Antibody Control: A sample that goes through the entire staining process but without the primary antibody (if using a labeled secondary).

  • Unstained Control: A sample that is not incubated with any fluorescent antibody to assess autofluorescence.

• Washing: Wash all samples extensively using your standard washing protocol to remove unbound antibodies.

• Mounting and Imaging: Mount the samples and image them using identical acquisition settings (e.g., exposure time, laser power, gain) for all concentrations.

• Analysis: Compare the signal intensity from your target structure to the background fluorescence for each concentration. The optimal concentration is the one that provides a bright specific signal with the lowest background.

Protocol 2: Autofluorescence Quenching with Sudan Black B

Objective: To reduce autofluorescence in tissue sections, particularly from lipofuscin.

Materials:

• Fixed and permeabilized tissue sections on slides

• Sudan Black B (SBB)

• 70% Ethanol

• Phosphate-Buffered Saline (PBS)

• Staining jars

• Mounting medium

Methodology:

• Complete Immunofluorescence Staining: Perform all steps of your standard immunofluorescence protocol, including primary and secondary antibody incubations and washes.

• Prepare SBB Solution: Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. Ensure the solution is well-mixed and filter it before use to remove any undissolved particles.

• SBB Incubation: After the final washes of your immunofluorescence protocol, immerse the slides in the SBB solution for 10-20 minutes at room temperature.[1]

• Washing: Briefly rinse the slides in 70% ethanol to remove excess SBB.

• Rehydration: Wash the slides thoroughly in several changes of PBS to remove all traces of ethanol.

• Mounting and Imaging: Mount the slides with an aqueous mounting medium and proceed with imaging.

Note: While effective, SBB can sometimes introduce a faint background in the far-red channels.[2] It is important to include a "stained with SBB only" control to assess this.

References

• 1. benchchem.com [benchchem.com]
• 2. biotium.com [biotium.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. What to do with high autofluorescence background in pancreatic tissues - an efficient Sudan black B quenching method for specific immunofluorescence labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Minimizing near-infrared autofluorescence in preclinical imaging with diet and wavelength selection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Minimizing near-infrared autofluorescence in preclinical imaging with diet and wavelength selection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. licorbio.com [licorbio.com]
• 11. azurebiosystems.com [azurebiosystems.com]
• 12. youtube.com [youtube.com]
• 13. benchchem.com [benchchem.com]
• 14. biotium.com [biotium.com]
• 15. benchchem.com [benchchem.com]
• 16. licorbio.com [licorbio.com]
• 17. NIR Dyes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Addressing the autofluorescence issue in deep tissue imaging by two-photon microscopy: the significance of far-red emitting dyes - Chemical Science (RSC Publishing) DOI:10.1039/C7SC03362A [pubs.rsc.org]
• 19. pubs.aip.org [pubs.aip.org]
• 20. A review of performance of near-infrared fluorescence imaging devices used in clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 21. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 22. Infra-red Dyes to Deal with Autofluorescence Background- Oxford Instruments [andor.oxinst.com]
• 23. Far-Red and Near Infrared Dyes [jacksonimmuno.com]
• 24. stjohnslabs.com [stjohnslabs.com]
• 25. Sudan Black B Pretreatment to Suppress Autofluorescence in Silk Fibroin Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 26. benchchem.com [benchchem.com]
• 27. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: Improving the Photostability of Cyanine Dyes

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered with the photostability of cyanine (B1664457) dyes during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a significant problem for cyanine dyes?

Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a loss of its fluorescence.[1] This process is a major concern when working with cyanine dyes (e.g., Cy3, Cy5, Cy7) as it results in a gradual decrease in the fluorescent signal during imaging experiments. This loss of signal can compromise data quality, especially in applications requiring prolonged or intense light exposure, such as time-lapse microscopy and single-molecule studies.

Q2: What are the primary factors that contribute to the photobleaching of cyanine dyes?

Several factors can accelerate the photobleaching of cyanine dyes:

• High Excitation Light Intensity: More intense light increases the rate of fluorophore excitation, which in turn increases the chances of photochemical damage.

• Presence of Molecular Oxygen: Oxygen is a key culprit in photobleaching. It can interact with the excited triplet state of the cyanine dye to form highly reactive oxygen species (ROS) that can chemically damage the fluorophore.

• Local Chemical Environment: The pH, viscosity, and presence of certain ions in the dye's immediate surroundings can influence its photostability.

• Intrinsic Properties of the Dye: The inherent chemical structure of a cyanine dye affects its susceptibility to photobleaching.

Q3: How can I minimize photobleaching during my imaging experiments?

Several strategies can be employed to minimize photobleaching:

• Optimize Imaging Parameters: Use the lowest possible laser power and shortest exposure times that provide an adequate signal-to-noise ratio.

• Use Antifade Reagents: Incorporate antifade reagents into your mounting medium. These reagents work by scavenging reactive oxygen species.

• Oxygen Scavenging Systems: For live-cell imaging or single-molecule studies, using an oxygen scavenging system (e.g., glucose oxidase and catalase) in the imaging buffer can be highly effective.

• Choose More Photostable Dyes: When possible, select cyanine dye derivatives or alternative fluorophores known for their enhanced photostability. For example, Alexa Fluor dyes are generally more photostable than their corresponding Cy dye counterparts.[2][3]

Q4: Are there any antifade reagents that are incompatible with cyanine dyes?

Yes, p-phenylenediamine (B122844) (PPD), a common antifade agent, has been reported to react with and degrade cyanine dyes, especially Cy2. Therefore, it is advisable to use alternative antifade reagents such as n-propyl gallate (NPG), 1,4-diazabicyclo[2.2.2]octane (DABCO), or Trolox (a water-soluble vitamin E analog).

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid loss of fluorescence signal	High excitation light intensity or prolonged exposure.	Reduce laser power and/or decrease exposure time. Use a more sensitive detector if necessary.
Presence of molecular oxygen in the imaging buffer.	Use a freshly prepared imaging buffer containing an oxygen scavenger system (e.g., glucose oxidase/catalase).
Absence or ineffectiveness of antifade reagent in the mounting medium.	Use a commercial antifade mounting medium or prepare one containing an effective antifade agent like n-propyl gallate or Trolox. Ensure the mounting medium is not expired.
High background fluorescence	Autofluorescence from the sample or mounting medium.	Use a mounting medium with low autofluorescence. For cellular samples, consider spectral unmixing or using near-infrared (NIR) cyanine dyes where autofluorescence is lower.
Excess unbound dye.	Ensure thorough washing steps after labeling to remove all unconjugated dye molecules.
Inconsistent fluorescence intensity between samples	Variations in imaging time or conditions leading to different degrees of photobleaching.	Standardize all imaging parameters (laser power, exposure time, acquisition speed) and the time between sample preparation and imaging for all samples.
Different oxygen levels in the mounting medium.	Ensure all slides are mounted with the same volume of mounting medium and are sealed properly to minimize oxygen diffusion.

Quantitative Data on Cyanine Dye Photostability

The photostability of cyanine dyes can be enhanced by various means. The following tables provide a summary of quantitative data on the photostability of different cyanine dyes and the effect of photostabilizing agents.

Table 1: Comparison of Photostability of Selected Cyanine Dyes and Their Alternatives

Dye	Spectrally Similar Alternative	Relative Photostability
Cy3	Alexa Fluor 555	Alexa Fluor 555 is significantly more photostable than Cy3.[4]
Cy5	Alexa Fluor 647	Alexa Fluor 647 is considerably more photostable than Cy5.[4]

Table 2: Effect of Covalently Linked Stabilizers on Cy5 Photostability

Stabilizer	Fold Increase in Photostability (in the absence of oxygen scavenger)
Cyclooctatetraene (COT)	~7
4-Nitrobenzyl alcohol (NBA)	~5
Trolox	~2

Data is derived from single-molecule fluorescence measurements and represents an approximate enhancement compared to unconjugated Cy5.

Experimental Protocols

Protocol 1: Preparation of an n-Propyl Gallate (NPG) Antifade Mounting Medium

This protocol describes the preparation of a glycerol-based mounting medium containing the antifade agent n-propyl gallate, suitable for preserving the fluorescence of cyanine dyes.

Materials:

• Glycerol (B35011) (high purity)

• Phosphate-buffered saline (PBS), 10X stock solution

• n-Propyl gallate (NPG) powder

• Deionized water

• 50 mL conical tube

Procedure:

• Prepare a 90% Glycerol Solution: In a 50 mL conical tube, combine 45 mL of glycerol and 5 mL of 10X PBS. Mix thoroughly by inversion.

• Prepare a 2% NPG Stock Solution: Dissolve 0.2 g of NPG powder in 10 mL of deionized water. This may require gentle heating and stirring.

• Prepare the Final Mounting Medium: Add the 2% NPG stock solution to the 90% glycerol solution to achieve a final NPG concentration of 0.2%. For example, add 5 mL of the 2% NPG solution to the 45 mL of 90% glycerol/PBS solution.

• Mix and Store: Mix the final solution thoroughly. Aliquot into smaller tubes and store at -20°C, protected from light.

Protocol 2: Quantitative Measurement of Photobleaching

This protocol outlines a method to quantify the photobleaching rate of a cyanine dye using fluorescence microscopy.

Materials:

• Cyanine dye-conjugated sample (e.g., labeled antibodies, DNA)

• Microscope slides and coverslips

• Mounting medium (with or without antifade reagents for comparison)

• Fluorescence microscope with a stable light source (e.g., laser), appropriate filters, and a sensitive camera.

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Sample Preparation: Prepare your fluorescently labeled sample and mount it on a microscope slide using the desired mounting medium.

• Image Acquisition:

  • Locate a region of interest (ROI) on your sample.

  • Set the imaging parameters (laser power, exposure time, camera gain) that you intend to use for your experiment. Keep these parameters constant throughout the measurement.

  • Acquire a time-lapse series of images of the same ROI. The time interval between images should be consistent.

  • Continue acquiring images until the fluorescence signal has significantly decreased.

• Data Analysis:

  • Measure the mean fluorescence intensity of your ROI in each frame of the time-lapse series using your image analysis software.

  • Plot the normalized fluorescence intensity (Intensity at time t / Initial Intensity) as a function of time.

  • Fit the data to a single exponential decay curve to determine the photobleaching rate constant (k) or the half-life (t₁/₂), which is the time it takes for the fluorescence to decrease to 50% of its initial value.

Protocol 3: Covalent Conjugation of Cyanine Dye NHS Ester to a Protein

This protocol provides a general procedure for labeling a protein with an amine-reactive cyanine dye N-hydroxysuccinimide (NHS) ester.

Materials:

• Protein to be labeled (in an amine-free buffer, e.g., PBS, pH 7.4)

• Cyanine dye NHS ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

• Prepare the Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.

• Prepare the Dye Stock Solution: Immediately before use, dissolve the cyanine dye NHS ester in DMSO or DMF to a concentration of 10 mg/mL.

• Perform the Conjugation Reaction:

  • Slowly add the dye stock solution to the protein solution while gently stirring. A typical starting molar excess of dye to protein is 10:1 to 20:1.

  • Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Quench the Reaction: Add the quenching solution to the reaction mixture to a final concentration of 50-100 mM to stop the reaction. Incubate for 30 minutes.

• Purify the Conjugate: Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

• Determine the Degree of Labeling (DOL): Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of the cyanine dye to calculate the DOL.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Key photophysical pathways leading to fluorescence and photobleaching of cyanine dyes.

Caption: Mechanism of action for common antifade agents and triplet quenchers.

Caption: Experimental workflow for measuring the photobleaching rate of a cyanine dye.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]

Reference Data & Comparative Studies

A Comparative Analysis of Cyanine7.5 Carboxylic Acid and Cy7 Carboxylic Acid for Biomedical Research

In the realm of near-infrared (NIR) fluorescence imaging, the selection of an appropriate fluorophore is paramount for achieving high sensitivity and deep tissue penetration. Among the plethora of available dyes, cyanine (B1664457) dyes, particularly Cy7 and its derivatives, have garnered significant attention from researchers, scientists, and drug development professionals. This guide provides an objective comparison of two closely related NIR dyes: Cyanine7.5 (Cy7.5) carboxylic acid and Cyanine7 (Cy7) carboxylic acid, focusing on their performance characteristics and supported by experimental data and protocols.

At a Glance: Key Performance Indicators

A direct comparison of the photophysical and chemical properties of Cy7.5 and Cy7 carboxylic acids is essential for informed decision-making in experimental design. The following table summarizes the key quantitative data for these dyes, including their sulfonated versions which offer improved water solubility.

Property	Cyanine7.5 carboxylic acid	sulfo-Cyanine7.5 carboxylic acid	Cy7 carboxylic acid	sulfo-Cyanine7 carboxylic acid
Excitation Max (nm)	788[1][2]	778[3][4][5]	750[6][7][8][9]	~750[10]
Emission Max (nm)	808[1][2]	797[3][4][5]	773[6][7][8][9]	~773[10]
Molar Extinction Coefficient (M⁻¹cm⁻¹)	223,000[1][2]	222,000[3][4][5]	199,000 - 250,000[6][7][8][9]	High[11]
Fluorescence Quantum Yield	0.10[1]	0.21[4][5]	~0.28 - 0.30[6][10][12]	0.24[11]
Molecular Weight ( g/mol )	685.34[1]	1083.41[3]	585.22[6][7][8]	Not specified
Solubility	Low in water, soluble in organic solvents (DMSO, DMF)[1][2]	Good in water, DMF, and DMSO[3]	Low in water, soluble in organic solvents (DMSO, DMF)[7][8][9]	High hydrophilicity and aqueous solubility[11]

In-Depth Comparison

Spectral Properties: The most notable difference between Cy7.5 and Cy7 is their spectral range. Cy7.5 is a longer-wavelength dye, with its absorption and emission maxima shifted further into the NIR region compared to Cy7.[1][2][6][7][8][9] This red-shift can be advantageous for in vivo imaging applications, as it can lead to even lower tissue autofluorescence and deeper photon penetration.

Quantum Yield and Brightness: The fluorescence quantum yield, a measure of the efficiency of fluorescence, is a critical factor for sensitivity. While standard Cy7 carboxylic acid appears to have a higher quantum yield than the standard Cy7.5 carboxylic acid, the sulfonated version of Cy7.5 exhibits a significantly improved quantum yield.[1][4][5][6][10][12] The brightness of a fluorophore is a product of its molar extinction coefficient and its quantum yield. Both dyes have high extinction coefficients, indicating strong light absorption.[1][2][6][7][8][9] The choice for the "brighter" dye will therefore depend on the specific formulation (standard vs. sulfo-) and the experimental conditions.

Solubility and Bioconjugation: Both standard Cy7.5 and Cy7 carboxylic acids have low aqueous solubility and require the use of organic co-solvents like DMSO or DMF for labeling reactions.[1][2][7][8][9] For applications requiring high concentrations in aqueous buffers or for labeling sensitive biomolecules that may be affected by organic solvents, the sulfonated versions (sulfo-Cy7.5 and sulfo-Cy7) are highly recommended due to their enhanced water solubility.[3][11] The carboxylic acid group on these dyes allows for covalent conjugation to primary amines on proteins, peptides, and other biomolecules through the formation of a stable amide bond, typically via an N-hydroxysuccinimide (NHS) ester intermediate.[13]

Experimental Protocols

Protein Labeling via NHS Ester Chemistry

This protocol outlines the general steps for conjugating Cyanine7.5 or Cy7 carboxylic acid to a protein using NHS ester chemistry.

Materials:

• Cyanine dye (Cy7.5 or Cy7) carboxylic acid

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Protein to be labeled in a suitable buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Gel filtration column (e.g., Sephadex G-25) for purification

Workflow:

Caption: Workflow for protein labeling with cyanine carboxylic acids.

Procedure:

• Activation of the Dye: Dissolve the cyanine carboxylic acid in anhydrous DMF or DMSO. Add a molar excess of EDC and NHS to the dye solution. Allow the reaction to proceed for 1-2 hours at room temperature to form the NHS ester.

• Protein Preparation: Dissolve the protein to be labeled in 0.1 M sodium bicarbonate buffer, pH 8.3-8.5. The concentration of the protein should typically be in the range of 1-10 mg/mL.

• Conjugation: Add the activated cyanine-NHS ester solution to the protein solution. The molar ratio of dye to protein may need to be optimized, but a starting point of a 5-10 fold molar excess of the dye is common.[14] Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.

• Purification: Remove the unreacted dye and byproducts by passing the reaction mixture through a gel filtration column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g., PBS). The first colored fraction to elute will be the dye-labeled protein.

• Characterization: Determine the degree of labeling (DOL), which is the average number of dye molecules per protein molecule, by measuring the absorbance of the conjugate at 280 nm (for the protein) and the absorption maximum of the dye.

In Vivo Imaging Protocol

This protocol provides a general workflow for in vivo fluorescence imaging in a mouse model using a cyanine dye-labeled targeting agent (e.g., an antibody).

Materials:

• Cyanine dye-conjugated targeting agent

• Tumor-bearing mouse model (or other model of interest)

• In vivo imaging system with appropriate excitation and emission filters

• Anesthetic

Workflow:

Caption: General workflow for in vivo fluorescence imaging.

Procedure:

• Animal Preparation: Anesthetize the animal according to approved institutional protocols.

• Probe Administration: Administer the cyanine dye-conjugated targeting agent to the animal, typically via intravenous (tail vein) injection. The dose will depend on the specific probe and target. A typical dose might be in the range of 1-10 nmol of the dye.[14]

• In Vivo Imaging: Place the animal in the imaging system and acquire fluorescence images at various time points post-injection (e.g., 1, 4, 24, 48, and 72 hours).[14] Use the appropriate excitation and emission filter sets for the specific cyanine dye being used.

• Image Analysis: Analyze the images to determine the biodistribution of the probe and its accumulation at the target site over time.

• Ex Vivo Analysis (Optional): At the end of the study, euthanize the animal and excise the tumor and major organs for ex vivo imaging to confirm the in vivo findings.[14]

Conclusion

Both Cyanine7.5 and Cy7 carboxylic acids are powerful tools for NIR fluorescence applications. The choice between them will depend on the specific requirements of the experiment.

• Choose Cyanine7.5 carboxylic acid when the longest possible emission wavelength is desired to minimize background fluorescence and maximize tissue penetration for in vivo imaging. The sulfonated version is particularly attractive due to its improved quantum yield and water solubility.[4][5]

• Choose Cy7 carboxylic acid for applications where its specific spectral properties are a better match for the available instrumentation or when a slightly higher quantum yield in its non-sulfonated form is beneficial. Its sulfonated version also provides the advantage of increased water solubility.[6][10][11][12]

For all applications involving bioconjugation in aqueous environments, the use of the sulfonated versions of these dyes is strongly recommended to improve reaction efficiency and avoid potential issues with dye precipitation. As with any fluorescent probe, optimization of labeling and imaging protocols is crucial for achieving the best results.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Cyanine 7.5 carboxylic acid (A270177) | Antibodies.com [antibodies.com]
• 3. Sulfo-Cyanine 7.5 carboxylic acid (A270302) | Antibodies.com [antibodies.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Buy Cy7 carboxylic acid [smolecule.com]
• 7. apexbt.com [apexbt.com]
• 8. Cyanine 7 carboxylic acid (A270186) | Antibodies.com [antibodies.com]
• 9. biopioneer.com.tw [biopioneer.com.tw]
• 10. benchchem.com [benchchem.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. benchchem.com [benchchem.com]

A Head-to-Head Comparison: Cyanine7.5 Carboxylic Acid vs. Alexa Fluor 790 for Near-Infrared Fluorescence Applications

For researchers, scientists, and drug development professionals working in the near-infrared (NIR) spectrum, the choice of fluorophore is critical for achieving high-quality, reproducible data. This guide provides an objective comparison of two widely used NIR dyes: Cyanine7.5 (Cy7.5) carboxylic acid and Alexa Fluor 790. We present a detailed analysis of their performance characteristics, supported by experimental data and protocols, to aid in the selection of the optimal dye for your specific application.

In the realm of fluorescence imaging and analysis, particularly for in vivo studies, the NIR window (roughly 700-900 nm) offers significant advantages, including deeper tissue penetration and reduced autofluorescence. Both Cyanine7.5 and Alexa Fluor 790 are key players in this space. While both dyes share a similar spectral range, their performance in terms of brightness, photostability, and quantum yield can vary, impacting experimental outcomes. This guide aims to provide a clear, data-driven comparison to inform your decision-making process.

Physicochemical and Spectral Properties: A Quantitative Overview

The fundamental characteristics of a fluorophore dictate its suitability for different applications. Below is a summary of the key quantitative data for Cyanine7.5 carboxylic acid and Alexa Fluor 790.

Property	Cyanine7.5 carboxylic acid	Alexa Fluor 790
Excitation Maximum (λex)	~788 nm	~784 nm[1]
Emission Maximum (λem)	~808 nm	~814 nm[1]
Molar Extinction Coefficient (ε)	~223,000 cm⁻¹M⁻¹	~260,000 cm⁻¹M⁻¹[1]
Quantum Yield (Φ)	~0.10	Not publicly available
Molecular Weight	~685 g/mol	~1750 g/mol (for NHS ester)[1]
Reactive Group	Carboxylic Acid	Commonly available as NHS Ester (Amine-reactive)[1]

Performance Comparison: Brightness and Photostability

Brightness: The brightness of a fluorophore is a product of its molar extinction coefficient and its quantum yield. While Alexa Fluor 790 has a slightly higher extinction coefficient, the lack of quantum yield data makes a direct theoretical comparison challenging. However, empirical evidence from numerous studies comparing other Alexa Fluor dyes to their cyanine (B1664457) counterparts (e.g., Alexa Fluor 647 vs. Cy5) consistently demonstrates the superior brightness of the Alexa Fluor series in practical applications.[2] This is often attributed to a combination of higher quantum yields and reduced self-quenching upon conjugation to biomolecules.

Experimental Protocols

The choice of dye also dictates the conjugation strategy. Cyanine7.5 carboxylic acid requires activation before it can be coupled to primary amines on proteins or other biomolecules, typically through EDC/NHS chemistry. In contrast, Alexa Fluor 790 is commonly available as an N-hydroxysuccinimidyl (NHS) ester, which can be directly reacted with primary amines.

Protocol 1: Antibody Labeling with Cyanine7.5 Carboxylic Acid using EDC/NHS Chemistry

This protocol describes the activation of the carboxylic acid group on Cyanine7.5 and subsequent conjugation to a primary amine-containing biomolecule, such as an antibody.

Caption: Workflow for EDC/NHS-mediated conjugation of Cyanine7.5 carboxylic acid to an antibody.

Materials:

• Cyanine7.5 carboxylic acid

• Antibody (or other amine-containing biomolecule) in an amine-free buffer (e.g., PBS)

• Activation Buffer: 0.1 M MES, pH 6.0

• Coupling Buffer: PBS, pH 7.2-8.0

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M glycine

• Desalting column for purification

Procedure:

• Prepare Solutions: Prepare fresh solutions of EDC and NHS in Activation Buffer immediately before use.

• Activate Cyanine7.5: Dissolve Cyanine7.5 carboxylic acid in the Activation Buffer. Add a molar excess of EDC and NHS to the Cyanine7.5 solution. Incubate for 15-30 minutes at room temperature.

• Conjugation: Adjust the pH of the antibody solution to 7.2-8.0 with the Coupling Buffer. Add the activated Cyanine7.5-NHS ester solution to the antibody solution.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching: Add Quenching Buffer to the reaction mixture to stop the reaction and quench any unreacted NHS esters. Incubate for 30 minutes at room temperature.

• Purification: Remove unconjugated dye and byproducts by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

Protocol 2: Antibody Labeling with Alexa Fluor 790 NHS Ester

This protocol outlines the direct conjugation of the amine-reactive Alexa Fluor 790 NHS ester to an antibody.

Caption: Workflow for the direct conjugation of Alexa Fluor 790 NHS ester to an antibody.

Materials:

• Alexa Fluor 790 NHS Ester

• Antibody (or other amine-containing biomolecule) in an amine-free buffer

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

• Anhydrous dimethylsulfoxide (DMSO)

• Desalting column for purification

Procedure:

• Prepare Antibody: Dissolve the antibody in the Reaction Buffer at a concentration of 2-10 mg/mL.

• Prepare Dye: Immediately before use, dissolve the Alexa Fluor 790 NHS ester in DMSO to a concentration of 10 mg/mL.

• Conjugation: Add a calculated molar excess of the dissolved dye to the antibody solution while gently stirring.

• Incubation: Incubate the reaction for 1 hour at room temperature in the dark.

• Purification: Purify the conjugate by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer.

Conclusion

The selection between Cyanine7.5 carboxylic acid and Alexa Fluor 790 depends on the specific requirements of the experiment.

• Alexa Fluor 790 is the recommended choice for applications demanding the highest brightness and photostability, such as single-molecule studies, long-term live-cell imaging, and experiments where signal-to-noise is paramount. The direct amine-reactive chemistry of the NHS ester also offers a more streamlined conjugation protocol.

• Cyanine7.5 carboxylic acid remains a viable and more cost-effective option for many standard applications. While it may not offer the same level of photostability and brightness as Alexa Fluor 790, its performance is sufficient for a wide range of experiments, including western blotting and some in vivo imaging. The requirement for activation via EDC/NHS chemistry adds a step to the conjugation process but also offers flexibility in coupling to various functional groups.

Ultimately, for researchers and drug development professionals seeking the highest performance and reliability in the NIR spectrum, Alexa Fluor 790 is the superior choice. However, for routine applications where cost is a significant consideration, Cyanine7.5 carboxylic acid provides a satisfactory alternative.

References

• 1. Molecular Probes Alexa Fluor 790 NHS Ester (Succinimidyl Ester) 100 μg | Buy Online | Molecular Probes™ | Fisher Scientific [fishersci.com]
• 2. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bitesizebio.com [bitesizebio.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. cyanine fluorophore derivatives with enhanced photostability - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Cyanine7.5 and ICG for In Vivo Imaging

For researchers, scientists, and drug development professionals navigating the selection of near-infrared (NIR) fluorophores for in vivo imaging, the choice between Cyanine7.5 (Cy7.5) and Indocyanine Green (ICG) is a critical one. This guide provides an objective, data-driven comparison of these two prominent dyes to inform experimental design and agent selection.

Both Cy7.5 and ICG operate within the NIR window (700-900 nm), a spectral range that offers significant advantages for in vivo studies, including deeper tissue penetration and reduced autofluorescence from endogenous molecules. However, key differences in their photophysical properties, in vivo behavior, and functional capabilities dictate their suitability for specific research applications.

Quantitative Comparison of Physicochemical and In Vivo Properties

A summary of the key performance indicators for Cy7.5 and ICG is presented in the tables below, offering a clear comparison of their optical and pharmacokinetic profiles.

Table 1: Photophysical Properties

Property	Cyanine7.5	Indocyanine Green (ICG)
Excitation Maximum (λex)	~788 nm[1]	~780 nm
Emission Maximum (λem)	~808 nm[1]	~820 nm
Molar Extinction Coefficient (ε)	>250,000 M⁻¹cm⁻¹	~115,000–226,000 M⁻¹cm⁻¹
Quantum Yield (Φ)	Higher than ICG	Relatively low (~0.013 in blood)
Photostability	Generally considered more photostable than ICG[2]	Susceptible to photobleaching

Table 2: In Vivo Characteristics

Property	Cyanine7.5	Indocyanine Green (ICG)
Plasma Protein Binding	High	High (primarily albumin)
Circulation Half-Life	Rapid clearance (minutes) for unconjugated form	2-4 minutes[3]
Primary Clearance Route	Hepatobiliary	Exclusively hepatobiliary[3]
In Vivo Toxicity	Low for typical imaging doses[2]	Low, but dose-dependent toxicity has been reported[4][5][6][7]
Clinical Approval Status	For research use only	FDA-approved for specific clinical applications

In Vivo Performance: Signal, Penetration, and Targeting

Signal Intensity and Signal-to-Background Ratio (SBR):

Cyanine7.5 generally exhibits a higher quantum yield compared to ICG, which translates to a brighter fluorescent signal upon excitation.[8] This inherent brightness can contribute to a better signal-to-background ratio (SBR), a critical factor for sensitive in vivo imaging. For ICG, SBR can be highly variable depending on the application, dose, and timing of imaging.[9][10][11][12]

Tissue Penetration Depth:

Both dyes, by virtue of their emission in the NIR spectrum, offer improved tissue penetration compared to fluorophores in the visible range. While direct quantitative comparisons are limited, the slightly longer emission wavelength of ICG may theoretically offer a marginal advantage in deeper tissue imaging. However, the superior brightness of Cy7.5 can often compensate for any minor differences in penetration depth, enabling clear visualization of targeted structures.

Targeting Strategies:

A key differentiator between the two dyes lies in their application for targeted imaging. ICG is primarily used in its free form for applications such as angiography and perfusion imaging, relying on its pharmacokinetic properties for contrast.[3] In contrast, Cyanine7.5 is frequently conjugated to targeting moieties like antibodies, peptides, or nanoparticles. This allows for specific accumulation at sites of interest, such as tumors, enabling targeted molecular imaging.

Experimental Protocols: A Comparative In Vivo Imaging Workflow

The following section outlines a generalized experimental protocol for a comparative in vivo imaging study using Cy7.5 and ICG in a tumor-bearing mouse model.

Materials:

• Cyanine7.5 (free acid or conjugated to a targeting ligand)

• Indocyanine Green (ICG)

• Tumor-bearing mice (e.g., subcutaneous xenograft model)

• In vivo imaging system with appropriate NIR filters (e.g., IVIS Spectrum)

• Anesthesia system (e.g., isoflurane)

• Sterile phosphate-buffered saline (PBS) or other appropriate vehicle

• Syringes and needles for intravenous injection

Experimental Workflow Diagram:

References

• 1. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 2. Unsymmetrical cyanine dye via in vivo hitchhiking endogenous albumin affords high-performance NIR-II/photoacoustic imaging and photothermal therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. Toxicity of indocyanine green in vitreoretinal surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative in vitro safety analysis of dyes for chromovitrectomy: indocyanine green, brilliant blue green, bromophenol blue, and infracyanine green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanisms of intravitreal toxicity of indocyanine green dye: implications for chromovitrectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lumiprobe.com [lumiprobe.com]
• 9. researchgate.net [researchgate.net]
• 10. Quantifying the Impact of Signal-to-background Ratios on Surgical Discrimination of Fluorescent Lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Kinetics of indocyanine green: Optimizing tumor to normal tissue fluorescence in image-guided oral cancer surgery applications - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Near-Infrared Imaging: Comparing Alternatives to Cyanine7.5

In the rapidly evolving landscape of near-infrared (NIR) fluorescence imaging, the selection of an appropriate fluorescent probe is paramount to achieving high-quality, reproducible data. While Cyanine7.5 (Cy7.5) has long been a staple in the field, a growing number of alternatives offer enhanced performance characteristics, paving the way for deeper tissue penetration and clearer imaging. This guide provides an objective comparison of Cy7.5 and its key alternatives, supported by quantitative data and detailed experimental protocols to aid researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

The ideal NIR fluorophore for in vivo imaging should possess a combination of high molar extinction coefficient, high quantum yield, exceptional photostability, and favorable pharmacokinetics. This guide will delve into a comparative analysis of prominent NIR dyes, with a focus on Indocyanine Green (ICG) and IRDye 800CW, alongside a look into the burgeoning field of NIR-II fluorophores.

Quantitative Comparison of NIR Fluorophores

To facilitate a direct comparison, the following tables summarize the key photophysical properties of Cy7.5 and its primary alternatives. These values are essential for predicting the brightness and performance of a fluorescent probe in an imaging experiment.

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
Cyanine7.5 (Cy7.5)	~788[1][2]	~808[1][2]	~223,000 - 250,000[1][3]	~0.10[1]
Indocyanine Green (ICG)	~780 - 787[4]	~810 - 815[4]	~200,000 - 223,000[4][5]	~0.01 - 0.14 (highly solvent and concentration dependent)[4]
IRDye 800CW	~774[6]	~789[6]	~240,000 - 242,000[7]	~0.05 - 0.12[7]
Representative NIR-II Dyes	800 - 1100	1000 - 1700	Variable	Often <0.01

Table 1: Photophysical Properties of Common NIR Dyes. This table provides a side-by-side comparison of the key spectral properties of Cy7.5 and its alternatives. Higher molar extinction coefficients and quantum yields generally translate to brighter fluorescent probes.

In-Depth Comparison of Key Alternatives

Indocyanine Green (ICG)

ICG is an FDA-approved cyanine (B1664457) dye that has been in clinical use for decades for various diagnostic applications.[8] Its absorption and emission profiles are similar to Cy7.5.

• Advantages:

  • Clinical Approval: Its established clinical safety profile is a significant advantage for translational research.[8]

  • NIR-II Emission Tail: ICG exhibits a fluorescence emission tail that extends into the NIR-II window, which can be leveraged for deeper tissue imaging with appropriate filtering.[4]

• Disadvantages:

  • Low Quantum Yield: ICG's quantum yield is generally lower than that of Cy7.5 and IRDye 800CW, and it is highly dependent on the solvent and concentration, which can lead to variability in fluorescence intensity.

  • Poor Photostability: ICG is known to have poor photostability, which can be a limitation for applications requiring prolonged imaging times.[9]

  • Aggregation: ICG has a tendency to aggregate in aqueous solutions, which can lead to fluorescence quenching.[9]

IRDye 800CW

IRDye 800CW is a popular alternative to Cy7.5, known for its excellent photophysical properties and performance in a wide range of applications, from in vitro assays to in vivo imaging.

• Advantages:

  • High Brightness: It boasts a high molar extinction coefficient and a respectable quantum yield, resulting in bright fluorescent conjugates.[7]

  • Good Photostability: IRDye 800CW is generally considered to be more photostable than ICG.

  • Versatility: It is available with a variety of reactive groups for easy conjugation to biomolecules.

• Disadvantages:

  • Proprietary Nature: As a commercially developed dye, its use may be associated with higher costs compared to some other cyanine dyes.

Emerging NIR-II Dyes

The development of fluorescent probes emitting in the second near-infrared window (NIR-II, 1000-1700 nm) represents a significant advancement in the field. These dyes offer the potential for even deeper tissue penetration and higher resolution imaging due to reduced light scattering and tissue autofluorescence at these longer wavelengths.[7][10]

• Advantages:

  • Reduced Scattering and Autofluorescence: The primary advantage of NIR-II imaging is the significantly lower background signal from tissues, leading to improved signal-to-background ratios.[7][10]

  • Deeper Tissue Penetration: The reduced scattering of light in the NIR-II window allows for imaging at greater depths within tissues.[10]

• Disadvantages:

  • Lower Quantum Yields: Many current NIR-II dyes have relatively low quantum yields, which can impact their brightness.

  • Specialized Equipment: Imaging in the NIR-II window often requires specialized detectors, such as InGaAs cameras, which may not be as readily available as standard silicon-based cameras.

Experimental Protocols

To ensure the rigorous and reproducible comparison of NIR fluorescent probes, standardized experimental protocols are essential. Below are detailed methodologies for key comparative experiments.

Protocol 1: Determination of Fluorescence Quantum Yield (Comparative Method)

Objective: To determine the fluorescence quantum yield of a test dye relative to a known standard.

Materials:

• Test fluorescent dye solution of unknown quantum yield.

• Standard fluorescent dye solution with a known quantum yield (e.g., a well-characterized NIR dye in the same solvent).

• Spectrofluorometer.

• UV-Vis spectrophotometer.

• Cuvettes (1 cm path length).

• Solvent (e.g., phosphate-buffered saline (PBS), ethanol, or dimethyl sulfoxide (B87167) (DMSO)).

Procedure:

• Prepare a series of dilutions for both the test dye and the standard dye in the chosen solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measure the absorbance of each solution at the excitation wavelength using a UV-Vis spectrophotometer.

• Measure the fluorescence emission spectra of each solution using a spectrofluorometer, exciting at the same wavelength used for the absorbance measurements.

• Integrate the area under the emission curve for each spectrum to obtain the integrated fluorescence intensity.

• Plot the integrated fluorescence intensity versus absorbance for both the test dye and the standard dye.

• Calculate the quantum yield of the test dye (Φ_test) using the following equation:

  Φ_test = Φ_std * (Slope_test / Slope_std) * (η_test² / η_std²)

  Where:

  • Φ_std is the quantum yield of the standard.

  • Slope_test and Slope_std are the slopes of the linear fits from the plots of integrated fluorescence intensity versus absorbance for the test and standard dyes, respectively.

  • η_test and η_std are the refractive indices of the solvents used for the test and standard dyes, respectively (if they are different).

Protocol 2: Photostability Assessment

Objective: To quantify the photostability of a fluorescent dye by measuring its rate of photobleaching.

Materials:

• Fluorescent dye solutions of the dyes to be compared, prepared at the same concentration in the same solvent.

• Fluorescence microscope equipped with a suitable NIR laser line and a sensitive detector.

• Imaging software capable of time-lapse acquisition.

Procedure:

• Prepare a sample of each dye solution on a microscope slide and cover with a coverslip.

• Place the slide on the microscope stage and focus on the sample.

• Set the laser power and exposure time to a constant value that will be used for all samples.

• Acquire a time-lapse series of images at regular intervals (e.g., every 30 seconds) for a defined period (e.g., 10-15 minutes) of continuous laser illumination.

• Measure the mean fluorescence intensity of a region of interest (ROI) in the illuminated area for each image in the time series.

• Normalize the fluorescence intensity of each time point to the initial intensity (at time = 0).

• Plot the normalized fluorescence intensity as a function of time for each dye.

• Compare the photobleaching rates by analyzing the decay curves. A slower decay indicates higher photostability.

Protocol 3: In Vitro Serum Stability Assay

Objective: To evaluate the stability of a fluorescent dye in the presence of serum proteins.

Materials:

• Fluorescent dye solutions.

• Fetal bovine serum (FBS) or human serum.

• Phosphate-buffered saline (PBS).

• Spectrofluorometer or a plate reader with fluorescence capabilities.

• Incubator at 37°C.

Procedure:

• Prepare solutions of each fluorescent dye in PBS.

• Mix the dye solution with an equal volume of serum to achieve the final desired concentration. As a control, mix the dye solution with an equal volume of PBS.

• Incubate the samples at 37°C.

• At various time points (e.g., 0, 1, 4, 8, 24 hours), take an aliquot of each sample.

• Measure the fluorescence intensity of each aliquot using a spectrofluorometer or plate reader at the dye's excitation and emission wavelengths.

• Plot the fluorescence intensity as a function of time for each dye in both serum and PBS.

• Compare the stability of the dyes by observing the rate of fluorescence decay in the presence of serum. A slower decay indicates better serum stability.

Protocol 4: In Vivo Near-Infrared Imaging in a Murine Tumor Model

Objective: To compare the in vivo tumor targeting and imaging performance of different NIR probes.

Materials:

• Tumor-bearing mice (e.g., subcutaneous xenograft model).

• NIR fluorescent probes (dye conjugated to a targeting moiety or as a standalone agent).

• In vivo imaging system (IVIS) or a similar instrument capable of NIR fluorescence imaging.

• Anesthesia (e.g., isoflurane).

Procedure:

• Anesthetize the tumor-bearing mice.

• Acquire a pre-injection (baseline) fluorescence image of each mouse.

• Administer the NIR fluorescent probe via intravenous (tail vein) injection. The dose will depend on the specific probe and should be consistent across all groups.

• Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, and 48 hours).

• Quantify the fluorescence intensity in the tumor region and in a non-tumor region (e.g., muscle) for each time point using the imaging software.

• Calculate the tumor-to-background ratio (TBR) by dividing the fluorescence intensity of the tumor by the fluorescence intensity of the background region.

• Plot the TBR as a function of time for each probe to compare their tumor targeting and clearance kinetics.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams, generated using the DOT language, illustrate key workflows.

General workflow for the comparison of NIR fluorescent dyes.

Workflow for the development and validation of a FAP-targeted NIR probe.

Conclusion

The selection of a near-infrared fluorescent probe is a critical decision in the design of in vivo imaging experiments. While Cyanine7.5 remains a viable option, alternatives such as IRDye 800CW offer superior brightness and photostability for many applications. The FDA-approved status of Indocyanine Green makes it an important tool for translational research, despite its limitations in quantum yield and stability. Furthermore, the emergence of NIR-II fluorophores is pushing the boundaries of deep-tissue imaging, offering unprecedented opportunities for non-invasive studies. By carefully considering the quantitative data and employing the standardized protocols outlined in this guide, researchers can confidently select the optimal NIR probe to achieve their scientific goals and contribute to the advancement of biomedical imaging.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. researchgate.net [researchgate.net]
• 5. NEAR-INFRARED DYES: Probe Development and Applications in Optical Molecular Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bmglabtech.com [bmglabtech.com]
• 7. researchgate.net [researchgate.net]
• 8. Engineering NIR Probes to Enhance Affinity and Clinical Workflow Compatibility for Prostate Cancer Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative and comparative assessment of dyes and protocols for rapid ex vivo microscopy of fresh tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Advances in Second Near-Infrared Region (NIR-II) Fluorophores and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Near-Infrared (NIR) Fluorophore Quantum Yields for Researchers and Drug Development Professionals

Introduction: The selection of a suitable near-infrared (NIR) fluorophore is a critical decision in the design of experiments for in vivo imaging, microscopy, and drug delivery studies. The fluorescence quantum yield (Φ), defined as the ratio of photons emitted to photons absorbed, is a paramount performance metric. A higher quantum yield translates to a brighter signal, enabling higher sensitivity, improved signal-to-noise ratio, and reduced phototoxicity. This guide provides an objective comparison of the quantum yields and other pertinent photophysical properties of commonly used NIR fluorophores, supported by experimental data and protocols.

Quantitative Comparison of NIR Fluorophores

The following table summarizes the key photophysical properties of several widely used NIR fluorophores. It is important to note that quantum yields are highly dependent on the molecular environment, including the solvent, pH, and conjugation to other molecules. The data presented here are reported values from various studies and should be considered as a comparative reference.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Solvent/Medium
Indocyanine Green (ICG)	~780-789	~813-820	~194,000 - 223,000	0.05 - 0.14	Ethanol (B145695), Plasma[1][2]
Methylene Blue	~665-668	~686-688	~73,000	0.044 - 0.52	PBS, Urine[3][4]
IR-820	~793 (in serum)	~858 (in serum)	Not widely reported	~0.025 (in serum)	Water, Serum[5][6]
IRDye 800CW	~775-784	~796-802	~242,000	0.054 - 0.12	PBS, Serum[7][8]
Alexa Fluor 790	~784	~814	Not widely reported	~0.04 (on glass)	-[9]
Cy7	~750	~773	Not widely reported	~0.3	ddH₂O or PBS

Note: The quantum yield of Methylene Blue can be significantly higher in certain conditions, but it is also prone to quenching at high concentrations.[3][4] The properties of IR-820 are notably enhanced in serum due to binding with proteins.[5][6]

Experimental Protocol: Relative Quantum Yield Determination

A common and accessible method for determining the fluorescence quantum yield of a fluorophore is the relative method, which compares the fluorescence intensity of the sample to a standard with a known quantum yield.

I. Materials and Equipment

• Spectrofluorometer with a corrected emission spectrum function

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Fluorophore of interest (sample)

• A reference fluorophore with a known quantum yield in the same spectral region (e.g., IR-125 or IR-140 in ethanol for the NIR region)[1]

• High-purity solvent (the same for both sample and standard)

II. Procedure

• Preparation of Stock Solutions: Prepare stock solutions of both the sample and the reference standard in the chosen solvent.

• Preparation of Dilutions: From the stock solutions, prepare a series of dilutions for both the sample and the standard. The concentrations should be chosen to yield absorbance values between 0.01 and 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance of each dilution of the sample and the standard at the selected excitation wavelength. The excitation wavelength should be a wavelength at which both the sample and the standard absorb light.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer to the same wavelength used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each dilution of the sample and the standard. Ensure that the experimental parameters (e.g., excitation and emission slit widths) are kept constant for all measurements.

• Data Analysis:

  • Integrate the area under the emission curve for each recorded spectrum to obtain the integrated fluorescence intensity.

  • For both the sample and the standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • Determine the slope of the linear fit for both plots. The relationship should be linear in the low absorbance range.

• Quantum Yield Calculation: The quantum yield of the sample (Φ_sample) can be calculated using the following equation:

  Φ_sample = Φ_std * (Slope_sample / Slope_std) * (η_sample² / η_std²)

  Where:

  • Φ_std is the known quantum yield of the standard.

  • Slope_sample is the slope from the plot of integrated fluorescence intensity vs. absorbance for the sample.

  • Slope_std is the slope from the plot of integrated fluorescence intensity vs. absorbance for the standard.

  • η_sample is the refractive index of the solvent used for the sample.

  • η_std is the refractive index of the solvent used for the standard (if different).

Visualization of Experimental Workflow and a Biological Application

The following diagrams illustrate the experimental workflow for relative quantum yield determination and a common application of NIR fluorophores in fluorescence-guided surgery.

Experimental workflow for relative quantum yield determination.

Workflow of NIR fluorescence-guided surgery.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Relative and absolute determination of fluorescence quantum yields of transparent samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorescence quantum yields of a series of red and near-infrared dyes emitting at 600-1000 nm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 7. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 8. Making sure you're not a bot! [opus4.kobv.de]
• 9. chem.uci.edu [chem.uci.edu]

A Comparative Guide to the Photostability of Cy7.5 and Other Near-Infrared Cyanine Dyes

For Researchers, Scientists, and Drug Development Professionals

The selection of a fluorescent probe is a critical decision in experimental design, directly impacting the quality and reliability of imaging data. In the near-infrared (NIR) spectrum, cyanine (B1664457) dyes are workhorses for a variety of applications, from in vivo imaging to multiplexed assays. Among these, Cy7.5 is a popular choice due to its spectral properties. However, a crucial performance characteristic that dictates its suitability for demanding applications is its photostability—the ability to resist fading upon exposure to light. This guide provides a comparative analysis of the photostability of Cy7.5 and other commonly used NIR cyanine dyes, supported by available data and detailed experimental methodologies.

Comparative Photostability Analysis

Direct, quantitative comparisons of photostability under standardized conditions are not always readily available in peer-reviewed literature. The photostability of a fluorophore is highly sensitive to its environment, including the solvent, pH, presence of oxidizing or reducing agents, and the intensity and wavelength of the excitation light. However, general trends and data from various studies can provide valuable insights for dye selection.

It is a generally accepted trend that the Alexa Fluor and IRDye series of dyes exhibit greater photostability compared to their conventional cyanine (Cy) dye counterparts.[1][2] This enhanced stability is often attributed to chemical modifications that reduce the susceptibility of the dye to photo-oxidation. While specific quantitative data for Cy7.5 is limited, its performance can be contextualized by examining data from the broader cyanine dye family and its competitors.

Quantitative Photostability Data

The following table summarizes available photostability information for Cy7.5 and comparable NIR dyes. It is crucial to note that the data is compiled from various sources and experimental conditions may not be directly comparable. Therefore, this table should be used as a guideline for relative performance.

Dye	Reported Photostability Characteristics
Cy7.5	Generally described as having high photostability, making it suitable for applications requiring consistent signal during imaging.[3] However, specific quantitative data such as photobleaching quantum yield is not readily available in the reviewed literature.
Cy7	The fluorescence intensity of Cy7 has been observed to decrease relatively rapidly under irradiation in some studies.[4] Its photodegradation can involve an electrocyclic closure and subsequent aromatization of its heptamethine chain.
Alexa Fluor 790	As part of the Alexa Fluor family, it is expected to have high photostability, superior to conventional cyanine dyes.[5] These dyes are designed to be more resistant to photobleaching, allowing for longer imaging times.
IRDye 800CW	Widely recognized for its exceptional photostability, making it a preferred choice for demanding in vivo imaging applications that require long-term or repeated exposure to excitation light.

Disclaimer: The photostability of a dye is not an intrinsic, immutable property but is highly dependent on the experimental conditions. Researchers are strongly encouraged to perform their own side-by-side comparisons using the specific conditions of their intended application.

Mechanisms of Photobleaching in Cyanine Dyes

The irreversible loss of fluorescence, known as photobleaching, is a complex process. For cyanine dyes, a primary mechanism involves the interaction of the excited dye molecule with molecular oxygen, leading to the formation of reactive oxygen species (ROS) that can then attack and degrade the dye's chromophore. The polymethine chain, a key structural feature of cyanine dyes, is particularly susceptible to photo-oxidation.

Another degradation pathway for some cyanine dyes involves conformational changes, such as cis-trans isomerization, which can lead to non-fluorescent states. The specific chemical structure of each dye influences its susceptibility to these various photobleaching pathways.

Experimental Protocol for Measuring Photostability

To obtain reliable and comparable photostability data, a standardized experimental protocol is essential. The following method describes a typical procedure for measuring the photobleaching of fluorescent dyes in solution using a fluorescence microscope.

Objective: To quantify and compare the photostability of different cyanine dyes by measuring the decrease in their fluorescence intensity over time under continuous illumination.

Materials:

• Cyanine dyes of interest (e.g., Cy7.5, Cy7, Alexa Fluor 790, IRDye 800CW)

• Suitable solvent (e.g., phosphate-buffered saline (PBS), pH 7.4, or DMSO)

• Fluorescence microscope equipped with:

  • A stable light source (e.g., laser or xenon arc lamp)

  • Appropriate filter sets for each dye

  • A sensitive camera (e.g., sCMOS or EMCCD)

• Microscope slides and coverslips

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Sample Preparation:

  • Prepare stock solutions of each dye in a suitable solvent (e.g., DMSO) at a concentration of 1 mM.

  • Dilute the stock solutions in the desired imaging buffer (e.g., PBS) to a final working concentration (e.g., 1 µM).

  • Mount a small volume of the dye solution between a microscope slide and a coverslip and seal the edges to prevent evaporation.

• Microscope Setup:

  • Turn on the light source and allow it to stabilize.

  • Place the sample on the microscope stage and bring it into focus.

  • Select the appropriate filter set for the dye being tested.

  • Adjust the illumination intensity and camera exposure time to obtain a strong but not saturating initial fluorescence signal. It is critical to keep these settings constant for all dyes being compared.

• Image Acquisition:

  • Begin continuous illumination of a specific region of interest (ROI).

  • Acquire a time-lapse series of images at regular intervals (e.g., every 5-10 seconds).

  • Continue acquiring images until the fluorescence intensity has significantly decreased (e.g., to less than 50% of the initial intensity).

• Data Analysis:

  • Open the time-lapse image series in the image analysis software.

  • Define an ROI within the illuminated area and measure the mean fluorescence intensity within this ROI for each time point.

  • Measure the mean intensity of a background region (outside the illuminated area) for each time point and subtract this from the corresponding ROI intensity to correct for background noise.

  • Normalize the background-corrected intensity values by dividing each value by the initial intensity (at time = 0).

  • Plot the normalized fluorescence intensity as a function of time.

  • The photobleaching half-life (t₁/₂) can be determined as the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for assessing cyanine dye photostability.

Caption: Experimental workflow for comparing cyanine dye photostability.

Signaling Pathway of Photobleaching

The process of photobleaching can be conceptualized as a series of state transitions for the fluorophore, ultimately leading to an irreversible non-fluorescent state. The following diagram illustrates a simplified pathway.

Caption: Simplified signaling pathway of dye photobleaching.

References

• 1. Photobleaching [evidentscientific.com]
• 2. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 4. researchgate.net [researchgate.net]
• 5. bitesizebio.com [bitesizebio.com]

A Researcher's Guide to Validating Cyanine7.5-Antibody Conjugates

For researchers and professionals in drug development, the reliable conjugation of fluorescent dyes to antibodies is paramount for accurate and reproducible results in a variety of applications, from in vivo imaging to flow cytometry. Cyanine7.5 (Cy7.5), a near-infrared (NIR) dye, is a popular choice due to its favorable spectral properties that minimize tissue autofluorescence. However, successful conjugation is not merely about attaching the dye; it's about ensuring the final product is well-characterized and functional. This guide provides a comparative overview of key validation methods for Cy7.5-antibody conjugates, complete with experimental protocols and supporting data.

Comparing Validation Techniques

A multi-faceted approach is essential for the thorough validation of a Cy7.5-antibody conjugate. The following table summarizes the primary analytical methods, their key outputs, and their respective advantages and limitations.

Validation Method	Primary Information Provided	Sample Throughput	Resolution	Sensitivity	Quantitative Accuracy
UV-Vis Spectroscopy	Average Degree of Labeling (DOL)	High	Not Applicable (Bulk)	Moderate	Good for average DOL
Size-Exclusion Chromatography (SEC-HPLC)	Purity, presence of aggregates, removal of free dye	High	High	High	Excellent for purity assessment
Enzyme-Linked Immunosorbent Assay (ELISA)	Antigen-binding affinity and specificity	High	Not Applicable	Very High	Good for functional assessment
Flow Cytometry / Immunohistochemistry (IHC)	Specificity and functionality in cell-based assays	Moderate	High (Cellular)	Very High	Semi-quantitative
Mass Spectrometry (MS)	Precise mass, confirmation of conjugation, DAR distribution	Low to Moderate	Very High	Very High	Excellent for detailed characterization

Key Experimental Protocols

Here, we detail the fundamental protocols for the conjugation and initial validation of Cy7.5 to an antibody.

Protocol 1: Cyanine7.5 NHS Ester Antibody Conjugation

This protocol outlines the labeling of an antibody with Cy7.5 N-hydroxysuccinimide (NHS) ester, which reacts with primary amines on the protein.[1][2]

Materials:

• Antibody to be labeled (in an amine-free buffer like PBS)

• Cyanine7.5 NHS Ester

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Storage buffer (e.g., PBS with 0.1% BSA and 0.02% sodium azide)

Procedure:

• Prepare the Antibody: Dissolve the antibody in the reaction buffer at a concentration of 1-2 mg/mL.[1] Ensure the buffer is free of primary amines (e.g., Tris).[2]

• Prepare the Cy7.5 NHS Ester Stock Solution: Immediately before use, dissolve the Cy7.5 NHS ester in DMSO to a concentration of 10 mg/mL.[1]

• Conjugation Reaction: Add the Cy7.5 NHS ester stock solution to the antibody solution. A common starting point is a 10:1 molar ratio of dye to antibody.[1] The optimal ratio may need to be determined empirically.

• Incubate the reaction for 1-2 hours at room temperature, protected from light.[1]

• Purification: Separate the Cy7.5-antibody conjugate from unconjugated dye using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with the storage buffer.[3][4] Collect the first colored fractions, which contain the labeled antibody.[1]

Protocol 2: Determination of the Degree of Labeling (DOL) by UV-Vis Spectrophotometry

The DOL, or the average number of dye molecules conjugated to each antibody molecule, is a critical quality attribute.[5]

Procedure:

• Measure the absorbance of the purified Cy7.5-antibody conjugate at 280 nm (A280) and at the maximum absorbance of Cy7.5 (~750 nm, Amax).

• Calculate the DOL using the following formula:[2]

  DOL = (A_max * ε_protein) / [(A_280 - (A_max * CF)) * ε_dye]

  • A_max: Absorbance at the maximum wavelength of Cy7.5.[2]

  • A_280: Absorbance at 280 nm.[2]

  • ε_protein: Molar extinction coefficient of the antibody at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG).[2]

  • ε_dye: Molar extinction coefficient of Cy7.5 at its A_max (e.g., ~250,000 M⁻¹cm⁻¹).[2]

  • CF: Correction factor for the dye's absorbance at 280 nm (typically provided by the dye manufacturer).[2]

An optimal DOL is a balance between achieving a strong signal and preserving antibody function, as over-labeling can lead to decreased binding affinity.[6]

Protocol 3: Functional Validation by ELISA

This protocol assesses whether the conjugated antibody retains its ability to bind to its target antigen.

Procedure:

• Coat a 96-well plate with the target antigen and incubate overnight.

• Wash the plate and block non-specific binding sites.

• Add serial dilutions of the Cy7.5-conjugated antibody and an unconjugated control antibody to the wells.

• Incubate for 1-2 hours at room temperature.

• Wash the plate to remove unbound antibodies.

• For the unconjugated antibody, add a secondary antibody conjugated to an enzyme (e.g., HRP) and incubate.

• For the Cy7.5-conjugated antibody, the signal can be read directly using a plate reader capable of detecting in the NIR spectrum. For the unconjugated control, add a substrate for the enzyme and measure the resulting signal.

• Compare the binding curves of the conjugated and unconjugated antibodies to assess any changes in affinity. A significant rightward shift in the binding curve for the conjugated antibody may indicate reduced binding affinity.[6]

Visualizing the Workflow and Application

To further clarify the process, the following diagrams illustrate the experimental workflow for validating Cy7.5-antibody conjugation and a potential application in a signaling pathway.

Cy7.5-Antibody Conjugation and Validation Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Characterization of Cyanine7.5 Labeled Proteins

For researchers, scientists, and drug development professionals, the precise characterization of fluorescently labeled proteins is paramount for reliable and reproducible results in a multitude of applications, from in vitro assays to in vivo imaging. Cyanine7.5 (Cy7.5), a near-infrared (NIR) fluorescent dye, has gained prominence for its advantageous spectral properties that allow for deep tissue penetration and minimal autofluorescence.[1][2] This guide provides an objective comparison of Cy7.5 with other NIR dyes, supported by experimental data, and offers detailed protocols for the characterization of Cy7.5 labeled proteins.

Performance Comparison of NIR Fluorescent Dyes

The selection of a fluorescent dye is a critical decision in experimental design. The ideal dye possesses a high molar extinction coefficient, a high quantum yield, and excellent photostability. Below is a comparison of Cy7.5 with other commonly used NIR dyes.

Dye	Excitation Max (λex) (nm)	Emission Max (λem) (nm)	Molar Extinction Coefficient (ε) (cm⁻¹M⁻¹)	Quantum Yield (Φ)	Key Features
Cyanine7.5 (Cy7.5)	~788[3]	~808[3]	~223,000 - 240,600[4][5]	~0.24[5]	Excellent for in vivo imaging due to deep tissue penetration; high quantum yield.[6][7]
Cyanine7 (Cy7)	~750[5]	~773[5]	~240,600[5]	~0.24[5]	Often used for in vivo imaging of small animals; available in a water-soluble form (Sulfo-Cy7).[]
Cyanine5.5 (Cy5.5)	~675[2]	~694[2]	~250,000[2]	~0.23[2]	Good brightness in the NIR spectrum; suitable for labeling antibodies and peptides.[2]
Alexa Fluor 790	~784[5]	~814[5]	~270,000[5]	Not widely reported	Very bright and photostable, with spectral properties similar to ICG.[5]
IRDye® 800CW	~774[5]	~792[5]	~240,000[5]	~0.08[5]	Well-suited for in vivo imaging applications.[5]
Indocyanine Green (ICG)	~780[2]	~820[2]	~226,000[2]	~0.013 (in blood)[2]	FDA-approved; high plasma protein binding; used for angiography and vascular permeability.[2]

Experimental Protocols

Accurate characterization of Cy7.5 labeled proteins requires meticulous experimental execution. The following are detailed protocols for key experiments.

Protocol 1: Protein Labeling with Cy7.5 NHS Ester

This protocol details the covalent labeling of proteins with Cy7.5 N-hydroxysuccinimide (NHS) ester, which targets primary amines on the protein.[9]

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

• Cy7.5 NHS ester dissolved in anhydrous DMSO (10 mg/mL)[10]

• 1 M Sodium Bicarbonate solution

• Desalting column (e.g., Sephadex G-25)[10]

Procedure:

• Protein Preparation: Adjust the pH of the protein solution to 8.0-9.0 using 1 M sodium bicarbonate.[9][11] For optimal labeling, the protein concentration should be between 2-10 mg/mL.[11][12]

• Conjugation Reaction: Add a 5:1 to 20:1 molar excess of the Cy7.5 NHS ester solution to the protein solution.[9] A 10:1 molar ratio is a common starting point for antibodies.[10]

• Incubation: Incubate the reaction mixture for 1-3 hours at room temperature, protected from light, with gentle rotation.[9]

• Purification: Remove unreacted dye by passing the reaction mixture through a desalting column. Collect the colored, fluorescent fractions which contain the labeled protein.[2][10]

Protocol 2: Spectrophotometric Characterization and Degree of Labeling (DOL) Calculation

This protocol describes how to determine the concentration of the labeled protein and the degree of labeling using a spectrophotometer.[10]

Instrumentation:

• UV-Vis Spectrophotometer

Procedure:

• Absorbance Measurement: Measure the absorbance of the purified Cy7.5-protein conjugate at 280 nm (A₂₈₀) and at the absorption maximum of Cy7.5, which is approximately 788 nm (A₇₈₈).[3][10]

• Calculations:

  • A correction factor (CF) is necessary to account for the dye's absorbance at 280 nm.[10] The CF is the ratio of the dye's absorbance at 280 nm to its absorbance at its λmax.

  • Protein Concentration (M) = [A₂₈₀ - (A₇₈₈ × CF)] / ε_protein[10]

  • Degree of Labeling (DOL) = A₇₈₈ / (ε_dye × Protein Concentration (M))[10]

  Where:

  • ε_protein is the molar extinction coefficient of the protein at 280 nm.

  • ε_dye is the molar extinction coefficient of Cy7.5 at 788 nm (~223,000 M⁻¹cm⁻¹).[4]

Visualizing Workflows and Pathways

Diagrams can effectively illustrate complex experimental processes and signaling pathways.

Caption: Workflow for protein labeling and characterization with Cy7.5.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cyanine7.5 | Cyanine7.5 dye | AxisPharm [axispharm.com]
• 4. Cyanine 7.5 NHS ester (A270180) | Antibodies.com [antibodies.com]
• 5. benchchem.com [benchchem.com]
• 6. Cyanine 7.5 monosuccinimidyl ester [equivalent to Cy7.5® NHS ester] | AAT Bioquest [aatbio.com]
• 7. Cyanine 7.5 monoacid [equivalent to Cy7.5® acid] | AAT Bioquest [aatbio.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]

Navigating the Near-Infrared: A Comparative Guide to the Spectral Overlap of Cyanine7.5 with Alternative Fluorophores

For researchers, scientists, and drug development professionals venturing into the near-infrared (NIR) spectrum, the selection of appropriate fluorophores is a critical determinant of experimental success. This guide provides a comprehensive comparison of Cyanine7.5 (Cy7.5) with other commonly used NIR fluorophores, focusing on the crucial aspect of spectral overlap. Understanding and quantifying this phenomenon is essential for designing robust multiplex imaging experiments and for applications leveraging Förster Resonance Energy Transfer (FRET).

The near-infrared window (700-900 nm) offers significant advantages for biological imaging, including deeper tissue penetration and reduced autofluorescence. Cyanine7.5, with its emission maximum around 808 nm, is a popular choice for in vivo imaging and other applications requiring long-wavelength detection. However, when used in combination with other fluorophores, the potential for spectral overlap—where the emission spectrum of one dye overlaps with the excitation spectrum of another—must be carefully considered to avoid signal bleed-through and to enable quantitative energy transfer studies.

This guide presents key spectral properties of Cy7.5 and several alternative NIR fluorophores, a detailed experimental protocol for quantifying spectral overlap through a sensitized emission FRET assay, and visual diagrams to elucidate the underlying principles and experimental workflow.

Comparative Analysis of Spectral Properties

To facilitate the selection of appropriate fluorophores for multiplex imaging or FRET-based assays with Cyanine7.5, the following table summarizes the key spectral properties of Cy7.5 and several spectrally relevant alternatives.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
Cyanine7.5	~788[1][2]	~808[1][2]	223,000[2]	0.10[3]
IRDye 800CW	~774[4]	~789[4]	240,000 (in PBS)[4]	0.09 - 0.12[5]
Alexa Fluor 790	~782-784[6]	~805-814[6]	260,000 - 270,000	Not readily available
Indocyanine Green (ICG)	~787	~815	223,000	0.14
Cyanine5.5	~684	~710	198,000 - 250,000	0.20 - 0.27

Experimental Protocol: Quantifying Spectral Overlap via Sensitized Emission FRET Assay

This protocol outlines a detailed procedure to quantify the spectral overlap between a donor fluorophore (e.g., Cyanine5.5) and an acceptor fluorophore (Cyanine7.5) using a spectrofluorometer. This method relies on measuring the sensitized emission of the acceptor upon excitation of the donor.

I. Materials

• Fluorophores:

  • Donor Fluorophore (e.g., Cyanine5.5-labeled protein or oligonucleotide)

  • Acceptor Fluorophore (e.g., Cyanine7.5-labeled protein or oligonucleotide)

• Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Instrumentation:

  • Spectrofluorometer with excitation and emission monochromators

  • UV-Vis Spectrophotometer

  • Quartz cuvettes (1 cm path length)

• Consumables:

  • Micropipettes and tips

  • Microcentrifuge tubes

II. Sample Preparation

• Stock Solutions: Prepare concentrated stock solutions (e.g., 1 mg/mL or 1 mM) of the donor-labeled and acceptor-labeled biomolecules in PBS. Determine the precise concentration using a UV-Vis spectrophotometer and the respective molar extinction coefficients.

• Working Solutions:

  • Donor-only sample: Dilute the donor stock solution in PBS to a final concentration that gives an absorbance of approximately 0.05 at its excitation maximum.

  • Acceptor-only sample: Dilute the acceptor stock solution in PBS to a final concentration that gives an absorbance of approximately 0.05 at its excitation maximum.

  • FRET sample: Prepare a sample containing both the donor and acceptor at the same concentrations as the donor-only and acceptor-only samples. Ensure the biomolecules are able to interact to bring the fluorophores within FRET distance (1-10 nm).

III. Instrumentation Setup (Spectrofluorometer)

• Excitation and Emission Slit Widths: Set to a narrow bandpass (e.g., 2-5 nm) to ensure good spectral resolution.

• Scan Speed: Use a moderate scan speed (e.g., 100 nm/min) for a good signal-to-noise ratio.

• Detector Voltage: Adjust the photomultiplier tube (PMT) voltage to avoid saturation while maximizing signal intensity. Use the same voltage for all measurements.

IV. Data Acquisition

• Donor Emission Spectrum (Donor-only sample):

  • Place the donor-only sample in the spectrofluorometer.

  • Set the excitation wavelength to the donor's excitation maximum (e.g., ~684 nm for Cy5.5).

  • Scan the emission spectrum across a range that covers both the donor and acceptor emission (e.g., 690 nm to 850 nm).

• Acceptor Emission Spectrum (Acceptor-only sample):

  • Place the acceptor-only sample in the spectrofluorometer.

  • Set the excitation wavelength to the donor's excitation maximum (e.g., ~684 nm for Cy5.5).

  • Scan the emission spectrum over the same range as the donor scan. This measures the direct excitation of the acceptor at the donor's excitation wavelength.

  • Next, excite the acceptor at its own excitation maximum (e.g., ~788 nm for Cy7.5) and record the emission spectrum. This is to confirm the acceptor's spectral properties.

• FRET Spectrum (FRET sample):

  • Place the FRET sample in the spectrofluorometer.

  • Set the excitation wavelength to the donor's excitation maximum (e.g., ~684 nm for Cy5.5).

  • Scan the emission spectrum over the same range as the previous scans.

V. Data Analysis: Calculation of FRET Efficiency

The FRET efficiency (E) can be calculated from the quenching of the donor fluorescence in the presence of the acceptor.

• Correct for Background: Subtract the spectrum of a buffer blank from all acquired spectra.

• Determine Donor Quenching:

  • Integrate the area under the donor emission peak for both the donor-only sample (ID) and the FRET sample (IDA).

  • Calculate the FRET efficiency using the following formula: E = 1 - (IDA / ID)

A more comprehensive analysis can be performed by correcting for spectral bleed-through (the direct excitation of the acceptor and the emission of the donor into the acceptor channel). This requires additional measurements and calculations as described in detailed FRET literature.

Visualizing Spectral Overlap and Experimental Workflow

To further clarify the concepts and procedures discussed, the following diagrams have been generated using Graphviz.

Principle of Förster Resonance Energy Transfer (FRET).

Experimental workflow for sensitized emission FRET assay.

By carefully selecting fluorophores based on their spectral properties and by employing rigorous experimental protocols to quantify their interactions, researchers can unlock the full potential of near-infrared fluorescence for advancing biological and biomedical research.

References

• 1. A Quantitative Protocol for Intensity-Based Live Cell FRET Imaging | Springer Nature Experiments [experiments.springernature.com]
• 2. Optimization of Cyanine Dye Stability and Analysis of FRET Interaction on DNA Microarrays [ouci.dntb.gov.ua]
• 3. bitesizebio.com [bitesizebio.com]
• 4. courses.physics.illinois.edu [courses.physics.illinois.edu]
• 5. The fluorescence laboratory. - Calculate Resonance Energy Transfer (FRET) Efficiencies [fluortools.com]
• 6. people.bu.edu [people.bu.edu]

A Guide to Near-Infrared (NIR) Dye Brightness for Flow Cytometry

For researchers, scientists, and drug development professionals navigating the expanding landscape of flow cytometry, the selection of bright and stable near-infrared (NIR) dyes is critical for achieving high-parameter, high-sensitivity cell analysis. This guide provides an objective comparison of the brightness of commonly used NIR dyes, supported by experimental data and detailed protocols to aid in the selection of the most appropriate reagents for your research needs.

The use of NIR dyes in flow cytometry offers significant advantages, including reduced spectral overlap with conventional fluorochromes and lower cellular autofluorescence, leading to improved signal-to-noise ratios.[1] Brightness, a key characteristic of a fluorochrome, is crucial for resolving dimly expressed antigens and is often quantified by the stain index.[2][3] This guide focuses on providing a comparative overview of the brightness of various NIR dyes, particularly tandem dyes, which are frequently employed in this spectral region.[1]

Brightness Comparison of Common NIR Dyes

The brightness of a fluorochrome in a flow cytometry experiment is influenced by several factors, including the dye's intrinsic properties (molar extinction coefficient and quantum yield), the instrument's laser and filter configuration, and the antibody-dye conjugate itself.[4] The stain index (SI) is a commonly used metric to quantify the relative brightness of a fluorochrome on a specific instrument.[2][5] A higher stain index indicates a brighter signal and better separation between positive and negative populations.[6]

The following table summarizes the relative brightness of several NIR dyes based on available data. It is important to note that these values can vary between experiments and instruments.

Donor Ex/Em (nm)	Acceptor Ex/Em (nm)	Tandem Dye Name	Relative Brightness (Stain Index)
PE (~565/~575)	Cy7 (~750/~778)	PE-Cy7	Bright[6][7]
APC (~650/~660)	Cy7 (~750/~785)	APC-Cy7	Dim[6][7]
APC (~651/~660)	R700 (~652/~704)	BD Horizon™ APC-R700	Very Bright[8][9]
PE (~565/~575)	Fire™ 700 (~695)	PE-Fire™ 700	Bright[10]
APC (~650/~660)	Fire™ 750	APC-Fire™ 750	Bright
PE (~565/~575)	Fire™ 810	PE-Fire™ 810	Bright[11]
APC (~650/~660)	Fire™ 810	APC-Fire™ 810	Bright[11]
PE (~496, 565/~575)	Alexa Fluor® 750	PE-Alexa Fluor® 750	Bright
APC (~650/~660)	Alexa Fluor® 700	APC-Alexa Fluor® 700	Dim[8][9]
APC (~650/~660)	CF® 750T	APC-CF® 750T	Bright[12]
PE (~565/~575)	CF® 583R	RPE-CF® 583R	Bright[12]

Note: The "Relative Brightness" is a qualitative assessment based on manufacturer's data and publications. When available, a higher stain index indicates greater brightness. This table is intended as a general guide; for optimal panel design, it is recommended to determine the stain index on your specific instrument.

Mechanism of Tandem Dyes in Flow Cytometry

Tandem dyes are a cornerstone of multicolor flow cytometry, enabling the detection of multiple markers with a single laser. They consist of a donor fluorophore covalently linked to an acceptor fluorophore. The process, known as Förster Resonance Energy Transfer (FRET), allows for a large Stokes shift, where the emitted light is at a significantly longer wavelength than the excitation light.[13]

Mechanism of Förster Resonance Energy Transfer (FRET) in a tandem dye.

Experimental Protocol: Determining Stain Index

This protocol outlines the key steps for determining the stain index of a fluorescently conjugated antibody to compare the brightness of different NIR dyes.

1. Materials:

• Target cells expressing the antigen of interest

• Unstained control cells

• Antibodies conjugated with the NIR dyes to be compared (ensure the same antibody clone is used for all conjugates)

• Staining buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Flow cytometer with appropriate laser lines and filter sets for the NIR dyes being tested

2. Experimental Workflow:

Experimental workflow for determining the stain index.

3. Staining Procedure:

• Prepare a single-cell suspension of your target cells and determine the cell concentration.

• Aliquot approximately 1 million cells per tube for each antibody conjugate and an unstained control.

• Add the optimally titrated amount of each antibody-dye conjugate to the respective tubes. It is crucial to perform an antibody titration to find the concentration that gives the best stain index.[14][15]

• Incubate for the recommended time and temperature as per the antibody manufacturer's instructions, protected from light.

• Wash the cells with staining buffer to remove unbound antibodies.

• Resuspend the cells in an appropriate volume of staining buffer for flow cytometry analysis.

4. Data Acquisition and Analysis:

• Acquire data on a properly calibrated flow cytometer. Ensure that the instrument settings (e.g., laser power, PMT voltages) are optimized and consistent for all samples.

• Gate on the cell population of interest (e.g., live, single cells).

• For each stained sample, identify the positive and negative populations.

• Determine the Median Fluorescence Intensity (MFI) of the positive (MFI_positive) and negative (MFI_negative) populations.

• Determine the standard deviation of the fluorescence of the negative population (SD_negative).

• Calculate the Stain Index using the following formula:[2][5][6]

  Stain Index = (MFI_positive - MFI_negative) / (2 * SD_negative)

A higher stain index indicates a brighter signal and better resolution. By comparing the stain indices of different NIR dyes conjugated to the same antibody clone, you can objectively assess their relative brightness in your specific experimental setup.

Logical Relationship for Dye Selection

The choice of an NIR dye is a critical step in multicolor panel design. The following diagram illustrates the logical considerations for selecting the appropriate dye.

Logical considerations for selecting an optimal NIR dye.

References

• 1. Novel PE and APC tandems: Additional near‐infrared fluorochromes for use in spectral flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stain Index for Flow Cytometry - Explained - FluoroFinder [fluorofinder.com]
• 3. 5 Essential Calculations For Accurate Flow Cytometry Results - ExpertCytometry [expertcytometry.com]
• 4. cytometryunderground.com [cytometryunderground.com]
• 5. What is “Stain Index” and how do I calculate it with FCS Express? [denovosoftware.com]
• 6. benchchem.com [benchchem.com]
• 7. cytometrie.pitie-salpetriere.upmc.fr [cytometrie.pitie-salpetriere.upmc.fr]
• 8. bdbiosciences.com [bdbiosciences.com]
• 9. bioworkshop.umd.edu [bioworkshop.umd.edu]
• 10. FluoroFinder [app.fluorofinder.com]
• 11. Expansion of Fluorophores for Spectral Flow Cytometry - FluoroFinder [fluorofinder.com]
• 12. biocompare.com [biocompare.com]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 15. The Power of Reagent Titration in Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Sulfo-Cyanine7.5 and Non-Sulfonated Cyanine7.5 for Biomedical Imaging

In the realm of near-infrared (NIR) fluorescence imaging, the choice of a suitable fluorophore is paramount to achieving high-quality, reproducible data. Among the cyanine (B1664457) dyes, Cyanine7.5 (Cy7.5) and its sulfonated counterpart, Sulfo-Cyanine7.5, are prominent options for researchers, scientists, and drug development professionals. This guide provides an objective comparison of their performance, supported by experimental data and detailed methodologies, to facilitate an informed decision for your specific research needs.

The primary distinction between these two dyes lies in the presence of sulfonic acid groups in the structure of Sulfo-Cy7.5. This modification significantly enhances its hydrophilicity, leading to notable differences in their application and performance, particularly in aqueous environments typical of biological systems.

Key Performance Characteristics

A quantitative comparison of the photophysical properties of Sulfo-Cyanine7.5 and non-sulfonated Cyanine7.5 is crucial for selecting the optimal dye. While spectral properties are nearly identical, solubility and its downstream effects are the major differentiators.[1][2]

Property	Sulfo-Cyanine7.5	Non-sulfonated Cyanine7.5	Key Advantage of Sulfonation
Excitation Maximum (λex)	~778 nm[3]	~788 nm	Minimal difference in spectral properties.[1]
Emission Maximum (λem)	~797 nm[3]	~808 nm	Minimal difference in spectral properties.[1]
Molar Extinction Coefficient (ε)	~222,000 M⁻¹cm⁻¹[3]	~223,000 M⁻¹cm⁻¹	High absorbance for both dyes.
Fluorescence Quantum Yield (Φ)	~0.09 - 0.21[3]	~0.10	Both offer good brightness, with some variability based on the specific derivative and environment.[4]
Water Solubility	High	Low	Eliminates the need for organic co-solvents, simplifying protocols and protecting sensitive biomolecules.[1][2]
Aggregation	Low	Prone to aggregation in aqueous solutions	Reduced fluorescence quenching ensures more reliable and reproducible results.[2]
Non-specific Binding	Lower	Higher	Increased hydrophilicity reduces non-specific interactions with tissues and plasma proteins, leading to a better signal-to-noise ratio in vivo.
Primary Clearance Route	Primarily renal	Primarily hepatic	Reduced liver accumulation can be advantageous for imaging abdominal organs.

Experimental Data Insights

The enhanced water solubility of Sulfo-Cyanine7.5 directly translates to a more straightforward bioconjugation process.[1] For instance, when labeling antibodies, Sulfo-Cyanine7.5 can be directly dissolved in aqueous buffers, whereas non-sulfonated Cyanine7.5 requires the use of organic co-solvents like DMSO or DMF.[1] This can be a critical factor when working with proteins that are sensitive to organic solvents.

In vivo studies have demonstrated that the biodistribution of sulfonated cyanine dyes is significantly altered compared to their non-sulfonated counterparts. The increased hydrophilicity of Sulfo-Cy7.5 leads to reduced hepatobiliary (liver) clearance and increased renal (kidney) clearance. This can result in a lower background signal from the liver, which is often a major source of interference in in vivo imaging. Consequently, Sulfo-Cy7.5 conjugates can offer a higher signal-to-noise ratio, particularly when imaging targets in the abdominal region.

Experimental Protocols

To ensure reproducible and comparable results, standardized experimental protocols are essential. Below are detailed methodologies for key experiments involving these dyes.

Antibody Conjugation Protocol

This protocol describes the general procedure for conjugating an NHS-ester functionalized cyanine dye to an antibody.

Materials:

• Antibody (in an amine-free buffer like PBS)

• Sulfo-Cyanine7.5 NHS ester or Cyanine7.5 NHS ester

• Anhydrous DMSO or DMF (for non-sulfonated Cyanine7.5)

• Conjugation Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Quenching Solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation: Ensure the antibody is at a concentration of 1-5 mg/mL in an amine-free buffer. If necessary, dialyze the antibody against PBS to remove any amine-containing stabilizers.

• Dye Preparation:

  • Sulfo-Cyanine7.5 NHS ester: Immediately before use, dissolve the dye in the conjugation buffer.

  • Non-sulfonated Cyanine7.5 NHS ester: Dissolve the dye in a small amount of anhydrous DMSO or DMF before adding it to the antibody solution in the conjugation buffer. The final concentration of the organic solvent should be kept to a minimum (typically 5-15%).

• Conjugation Reaction: Add the dissolved dye to the antibody solution. The molar ratio of dye to antibody should be optimized for the specific application, with a starting point of 10:1. Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Quenching: Stop the reaction by adding the quenching solution. Incubate for 15-30 minutes.

• Purification: Separate the antibody-dye conjugate from the unreacted dye using a desalting column equilibrated with PBS.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum of the dye (~780 nm).

In Vivo Imaging Protocol for Tumor Targeting

This protocol outlines a general workflow for a comparative in vivo imaging study using dye-labeled antibodies in a tumor-bearing mouse model.

Materials:

• Sulfo-Cyanine7.5-labeled antibody and non-sulfonated Cyanine7.5-labeled antibody

• Tumor-bearing animal model (e.g., subcutaneous xenograft in mice)

• In vivo imaging system with appropriate NIR filters

• Anesthetic

• Sterile PBS

Procedure:

• Animal Preparation: Anesthetize the mice and acquire a baseline whole-body fluorescence image to determine the level of autofluorescence.

• Injection: Administer the dye-labeled antibody intravenously (e.g., via tail vein injection) at an empirically determined optimal dose.

• Imaging: Acquire whole-body fluorescence images at multiple time points post-injection (e.g., 1, 4, 24, and 48 hours) to assess the biodistribution and tumor targeting.

• Ex Vivo Organ Analysis: At the final time point, euthanize the mice and dissect key organs (tumor, liver, kidneys, spleen, muscle). Image the dissected organs to quantify the fluorescence intensity in each tissue.

• Data Analysis: Draw regions of interest (ROIs) around the tumor and other organs in both the in vivo and ex vivo images. Quantify the average fluorescence intensity within each ROI to determine the signal-to-noise ratio (e.g., tumor-to-muscle ratio) and the biodistribution profile.

Visualizing the Key Differences

To further illustrate the concepts discussed, the following diagrams created using the DOT language provide a visual representation of the chemical structures and a typical experimental workflow.

References

• 1. Non-Sulfonated Cyannine Fluorescent dyes - do you need water soluble nano labels? Lumiprobe - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 2. Cyanine dyes explained: non-sulfonated cyanines, and sulfonated cyanines - The International NanoScience Community - Nanopaprika.eu [nanopaprika.eu]
• 3. interchim.fr [interchim.fr]
• 4. lumiprobe.com [lumiprobe.com]

A Comparative Guide to the In Vivo Performance of Near-Infrared Dyes: ICG, IRDye 800CW, and ZW800-1

For researchers, scientists, and drug development professionals engaged in preclinical and translational research, the selection of an appropriate near-infrared (NIR) fluorescent dye is a critical determinant of experimental success. The ideal NIR dye for in vivo imaging should exhibit high brightness, a favorable signal-to-background ratio (SBR), and a pharmacokinetic profile suited to the specific application. This guide provides an objective comparison of three widely used NIR dyes: Indocyanine Green (ICG), IRDye 800CW, and ZW800-1, with a focus on their in vivo performance supported by experimental data.

Quantitative Performance Comparison

The in vivo performance of NIR dyes is dictated by a combination of their photophysical properties and their behavior within a biological system. The following table summarizes key quantitative data for ICG, IRDye 800CW, and ZW800-1.

Property	Indocyanine Green (ICG)	IRDye 800CW	ZW800-1
Quantum Yield	~1.3% (in DMSO)[1], 0.9% (in aqueous solution)[2]	~12% (in PBS)	~12% (in serum)
Blood Half-life (mice)	~3.6 minutes[3]	~18.5 minutes[3]	~15.1 minutes[3]
Plasma Protein Binding	High (>98%)	Moderate	Very Low
Primary Clearance Pathway	Hepatobiliary[3]	Mixed, primarily renal	Renal[3]
Net Charge	-1[3]	-4[3]	0 (Zwitterionic)[3]

In Vivo Performance Characteristics

Indocyanine Green (ICG) , the only FDA-approved dye in this comparison for certain clinical applications, has a long history of use.[4] Its high affinity for plasma proteins leads to rapid clearance through the liver and excretion via the biliary system.[3] While this can be advantageous for applications like angiography, it often results in high background signals in the abdominal region, potentially obscuring targets in that area.[4] ICG's quantum yield is relatively low compared to newer generation dyes.[1][2]

IRDye 800CW is a widely used NIR dye with a significantly higher quantum yield than ICG, resulting in brighter signals.[5] It exhibits a longer blood half-life, allowing for extended imaging windows.[3] Its clearance is a mix of renal and hepatobiliary routes. While it offers improved brightness over ICG, it can still exhibit some non-specific tissue accumulation.

ZW800-1 is a zwitterionic NIR dye, meaning it has a net neutral charge. This unique characteristic minimizes non-specific binding to plasma proteins and tissues.[4] Consequently, ZW800-1 exhibits rapid and efficient clearance through the renal system, leading to exceptionally low background signals and high tumor-to-background ratios.[3][4] Its fluorescence signal has been reported to be approximately 3.3-fold higher than that of ICG under the same conditions.[4] This makes it particularly well-suited for applications requiring high contrast and clear delineation of target tissues.

Experimental Protocols

A detailed methodology is crucial for reproducible in vivo imaging results. The following is a generalized protocol for a typical experiment in a mouse tumor model.

In Vivo Near-Infrared Fluorescence Imaging of a Subcutaneous Tumor Model

1. Animal Model Preparation:

• Appropriate cancer cells are cultured and prepared for injection.

• Immunocompromised mice (e.g., athymic nude mice) are typically used to prevent rejection of human cancer cell lines.[6]

• A specific number of cells (e.g., 1 x 10^6) in a suitable medium (e.g., PBS or Matrigel) are injected subcutaneously into the flank of the mouse.[7]

• Tumors are allowed to grow to a suitable size (e.g., 5-10 mm in diameter) before imaging.[6]

2. NIR Dye Administration:

• The NIR dye is dissolved in a sterile, biocompatible solvent (e.g., saline or PBS).

• The dye solution is administered to the mouse, typically via intravenous (tail vein) injection. The dose will vary depending on the dye and the specific experiment.

3. In Vivo Imaging:

• The mouse is anesthetized using an appropriate method (e.g., isoflurane (B1672236) inhalation).[7]

• The anesthetized mouse is placed in a small animal in vivo imaging system (e.g., IVIS Spectrum, Pearl Trilogy).

• Fluorescence images are acquired at various time points post-injection (e.g., 1, 4, 8, 24 hours) to assess dye biodistribution and tumor accumulation.[3]

• Appropriate excitation and emission filters for the specific NIR dye being used are selected.

• White light or photographic images are also taken for anatomical reference.

4. Image Analysis:

• Regions of interest (ROIs) are drawn around the tumor and a non-tumor background area (e.g., muscle).

• The average fluorescence intensity within each ROI is measured.

• The tumor-to-background ratio (TBR) is calculated by dividing the average fluorescence intensity of the tumor ROI by that of the background ROI.[8]

5. Ex Vivo Analysis (Optional but Recommended):

• At the end of the imaging study, the mouse is euthanized.

• The tumor and major organs (e.g., liver, kidneys, spleen, lungs) are excised.

• The excised tissues are imaged ex vivo to confirm the biodistribution of the dye and to obtain more accurate quantification of dye accumulation in different organs.

Signaling Pathways and Clearance Mechanisms

The in vivo fate of NIR dyes is largely determined by their interaction with plasma proteins and their subsequent clearance by either the renal or hepatobiliary systems.

Caption: In vivo clearance pathways of NIR dyes.

The diagram illustrates that dyes with high plasma protein binding, such as ICG, form large complexes that are primarily cleared by the liver and excreted in the feces.[9] In contrast, dyes with low protein binding, like ZW800-1, remain as small molecules in the bloodstream and are rapidly filtered by the kidneys for excretion in the urine.[9] IRDye 800CW exhibits an intermediate behavior with clearance through both pathways. This fundamental difference in clearance mechanism is a major determinant of the background signal observed during in vivo imaging.

Conclusion

The choice of a near-infrared dye for in vivo imaging should be guided by the specific requirements of the study. ICG, with its clinical approval and established use, is a viable option for certain applications but is limited by its low quantum yield and high hepatobiliary clearance. IRDye 800CW offers improved brightness but can still present challenges with background signal. ZW800-1, with its zwitterionic nature, provides a significant advantage in achieving high signal-to-background ratios due to its minimal non-specific binding and rapid renal clearance. For researchers prioritizing high-contrast imaging and clear target delineation, ZW800-1 represents a superior choice for a wide range of preclinical imaging applications.

References

• 1. Mouse Models and In Vivo Fluorescence Imaging [bio-protocol.org]
• 2. Drug handling: Kidney and liver clearance | Medicines Learning Portal [medicineslearningportal.org]
• 3. In Vivo Fluorescence Reflectance Imaging with Subcutaneous Mouse Tumor Models | Springer Nature Experiments [experiments.springernature.com]
• 4. ZW800-1, a zwitterionic near-infrared fluorophore, and its cyclic RGD peptide derivative cyclo-(RGDyK)-ZW800-1 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Review of fluorescence guided surgery systems: identification of key performance capabilities beyond indocyanine green imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectralinvivo.com [spectralinvivo.com]
• 7. ar.iiarjournals.org [ar.iiarjournals.org]
• 8. Fluorescence-guided imaging for resection margin evaluation in head and neck cancer patients using cetuximab-800CW: A quantitative dose-escalation study [thno.org]
• 9. Next generation drug clearance insights: real-time tracking in hepatobiliary and renal systems - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Comparison: Cyanine7.5 vs. DyLight 800 in Near-Infrared Fluorescence Applications

For researchers, scientists, and drug development professionals navigating the selection of near-infrared (NIR) fluorophores, this guide provides a detailed, data-driven comparison of two prominent dyes: Cyanine7.5 (Cy7.5) and DyLight 800. This objective analysis covers key performance characteristics, supported by experimental protocols and data, to inform the selection process for applications such as Western blotting, in vivo imaging, and flow cytometry.

In the realm of fluorescence imaging, the near-infrared spectrum (700-900 nm) offers significant advantages, including deeper tissue penetration and reduced autofluorescence, leading to higher signal-to-noise ratios. Both Cyanine7.5 and DyLight 800 are popular choices for NIR applications, each with a unique set of properties that can influence experimental outcomes. This guide aims to provide a clear comparison to aid in the selection of the optimal dye for your specific research needs.

Spectral and Photophysical Properties

A fundamental aspect of any fluorophore is its spectral profile. The brightness of a fluorescent dye is a product of its molar extinction coefficient (a measure of how strongly it absorbs light at a specific wavelength) and its quantum yield (the efficiency of converting absorbed light into emitted fluorescence). While both dyes exhibit strong fluorescence in the NIR range, their specific characteristics can influence instrument setup and signal intensity.

Property	Cyanine7.5	DyLight 800
Excitation Maximum (λex)	~788 nm	~777 nm
Emission Maximum (λem)	~808 nm	~794 nm
Molar Extinction Coefficient (ε)	~223,000 - 250,000 M⁻¹cm⁻¹	~270,000 M⁻¹cm⁻¹
Quantum Yield (Φ)	~0.21 (for sulfo-Cyanine7.5)	Not explicitly stated, but the DyLight family is known for high fluorescence output
Reactive Forms Available	NHS ester, Maleimide, Amine, Alkyne, etc.	NHS ester, Maleimide, etc.
Solubility	Soluble in organic solvents (DMSO, DMF); water-soluble versions (sulfo-Cy7.5) are available.	Generally water-soluble.

Performance Characteristics: A Comparative Overview

While direct, side-by-side quantitative comparisons in the literature are limited, we can infer performance characteristics based on available data and anecdotal evidence.

Photostability: Photostability, the resistance to photobleaching upon exposure to excitation light, is a critical factor, especially for experiments involving long or repeated imaging sessions. While quantitative data for a direct comparison is scarce, some sources suggest that the DyLight series of dyes may offer improved photostability over traditional cyanine (B1664457) dyes. However, this should be empirically verified for the specific application and experimental conditions.

Signal-to-Noise Ratio: A high signal-to-noise ratio is crucial for sensitive detection. DyLight 800 is often marketed as having a high signal-to-noise ratio, which is beneficial for detecting low-abundance targets.

Experimental Protocols for Comparative Analysis

To facilitate a direct and objective comparison of Cyanine7.5 and DyLight 800, detailed experimental protocols for key applications are provided below.

Antibody Conjugation with NHS Esters

This protocol outlines the conjugation of Cyanine7.5 NHS ester and DyLight 800 NHS ester to an antibody. The same protocol can be followed for both dyes, ensuring a consistent comparison.

Materials:

• Antibody (in amine-free buffer, e.g., PBS)

• Cyanine7.5 NHS ester or DyLight 800 NHS ester

• Anhydrous DMSO or DMF

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Size-exclusion chromatography column (e.g., Sephadex G-25) for purification

• Storage Buffer (e.g., PBS with 0.1% BSA and 0.02% sodium azide)

Methodology:

Caption: Antibody conjugation workflow.

Detailed Steps:

• Antibody Preparation: Ensure the antibody is at a concentration of 2-5 mg/mL in an amine-free buffer like PBS. If the buffer contains amines (e.g., Tris), perform a buffer exchange.

• Dye Preparation: Immediately before use, dissolve the Cyanine7.5 or DyLight 800 NHS ester in anhydrous DMSO to a concentration of 10 mg/mL.

• Reaction: Add the appropriate volume of the dye stock solution to the antibody solution to achieve a molar dye-to-antibody ratio between 5:1 and 15:1. Gently mix and incubate for 1 hour at room temperature, protected from light.

• Purification: Remove unconjugated dye by passing the reaction mixture through a size-exclusion chromatography column equilibrated with your desired storage buffer.

• Characterization: Determine the degree of labeling by measuring the absorbance of the conjugate at 280 nm (for protein) and the absorbance maximum of the dye.

Fluorescent Western Blotting

This protocol allows for the comparison of the signal intensity and signal-to-noise ratio of antibody conjugates of Cyanine7.5 and DyLight 800.

Materials:

• Protein lysate

• SDS-PAGE gels and running buffer

• Transfer apparatus and buffers

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody

• Cyanine7.5-conjugated secondary antibody

• DyLight 800-conjugated secondary antibody

• Wash buffer (TBST: Tris-buffered saline with 0.1% Tween-20)

• Fluorescence imaging system with appropriate lasers and filters

Methodology:

A Head-to-Head Battle for Labeling Supremacy: Cyanine7.5 Carboxylic Acid vs. NHS Ester

For researchers, scientists, and drug development professionals venturing into near-infrared (NIR) fluorescence applications, the choice of labeling chemistry is a critical decision point that dictates the efficiency, reproducibility, and ultimate success of their experiments. This guide provides an objective comparison of two popular amine-reactive forms of the NIR dye Cyanine7.5: the unactivated carboxylic acid and the pre-activated N-hydroxysuccinimide (NHS) ester. By delving into their reaction mechanisms, labeling efficiencies, and experimental protocols, this document aims to equip you with the knowledge to make an informed decision for your specific bioconjugation needs.

The covalent attachment of fluorescent dyes to biomolecules, such as antibodies and proteins, is a fundamental technique in biological research and diagnostics. Cyanine7.5, with its spectral properties in the NIR window, offers advantages of reduced tissue autofluorescence and deeper tissue penetration for in vivo imaging. However, the efficiency of coupling this fluorophore to a target molecule is highly dependent on the reactive group employed.

At a Glance: Key Differences in Labeling Efficiency

While both Cyanine7.5 carboxylic acid and its NHS ester counterpart are designed to label primary amines (e.g., on lysine (B10760008) residues of proteins), their reactivity and typical conjugation yields differ significantly. Pre-activated NHS esters are widely considered the reagent of choice for their high reactivity and efficiency in forming stable amide bonds.[] In contrast, the use of carboxylic acids requires an in-situ activation step, typically with carbodiimides like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and often in the presence of N-hydroxysuccinimide (NHS) to enhance efficiency, which can result in more variable and generally lower yields.[2]

Feature	Cyanine7.5 Carboxylic Acid (with EDC/NHS)	Cyanine7.5 NHS Ester
Reaction Type	Two-step, one-pot reaction (activation and conjugation)[2][3]	One-step reaction[2][3]
Typical Conjugation Yield	40-75%[2]	60-90%[2]
Reaction pH	Activation at slightly acidic pH (e.g., 4.5-6.0)[3]	Conjugation at neutral to slightly basic pH (e.g., 7.2-8.5)[][3]
Key Reagents	Dye, EDC, NHS, amine-containing molecule	Pre-activated dye, amine-containing molecule
Reaction Control	More sensitive to reaction conditions; risk of side reactions[2]	Higher control over stoichiometry[2]
Convenience	In-situ activation offers flexibility	Simpler, more direct one-step procedure

The Chemistry Behind the Labeling

The fundamental difference lies in the "activation" of the carboxyl group. Cyanine7.5 carboxylic acid is a stable, unactivated form. To make it reactive towards primary amines, a coupling agent like EDC is required to form a highly reactive O-acylisourea intermediate. This intermediate is prone to hydrolysis, which can lower the labeling efficiency. The addition of NHS can stabilize this intermediate by converting it to a more stable NHS ester, which then reacts with the amine.[2]

Cyanine7.5 NHS ester, on the other hand, is a "pre-activated" form of the dye. The NHS group is an excellent leaving group, allowing for a direct and efficient one-step reaction with primary amines to form a stable amide bond under mild conditions.[]

Experimental Workflows and Protocols

To provide a practical guide, the following sections detail the experimental workflows and protocols for labeling a model protein, such as an IgG antibody, with both Cyanine7.5 carboxylic acid and Cyanine7.5 NHS ester.

Quantifying Labeling Efficiency: The Degree of Labeling (DOL)

A crucial metric for evaluating labeling efficiency is the Degree of Labeling (DOL), which represents the average number of dye molecules conjugated to each protein molecule. The DOL is determined spectrophotometrically by measuring the absorbance of the purified conjugate at both the protein's absorbance maximum (typically 280 nm) and the dye's absorbance maximum (around 788 nm for Cyanine7.5).

Caption: A generalized experimental workflow for protein labeling and determination of the Degree of Labeling (DOL).

Detailed Experimental Protocols

Protocol 1: Labeling with Cyanine7.5 Carboxylic Acid using EDC/NHS

This protocol is a general guideline and may require optimization for specific proteins.

Materials:

• Cyanine7.5 carboxylic acid

• Protein to be labeled (e.g., IgG antibody) in an amine-free buffer (e.g., MES buffer)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Activation Buffer: 0.1 M MES, pH 4.7-6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.4

• Quenching Solution (optional): 1 M Tris-HCl or hydroxylamine, pH 8.5

• Purification column (e.g., desalting column)

Procedure:

• Protein Preparation: Dissolve the protein in the Activation Buffer at a concentration of 2-10 mg/mL.

• Dye and Activation Reagent Preparation: Immediately before use, prepare stock solutions of Cyanine7.5 carboxylic acid, EDC, and NHS in an appropriate anhydrous solvent (e.g., DMSO or DMF).

• Activation of Carboxylic Acid: Add a 5- to 10-fold molar excess of EDC and NHS to the Cyanine7.5 carboxylic acid solution. Incubate for 15-30 minutes at room temperature to activate the dye.

• Labeling Reaction: Add the activated dye solution to the protein solution. The molar ratio of dye to protein may need to be optimized, but a starting point of 10- to 20-fold molar excess of the dye is common.

• Incubation: Allow the reaction to proceed for 2-4 hours at room temperature with gentle stirring, protected from light.

• Quenching (Optional): Stop the reaction by adding the quenching solution to a final concentration of 20-50 mM and incubate for 15-30 minutes.

• Purification: Remove unreacted dye and byproducts by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

• DOL Calculation: Measure the absorbance of the purified conjugate at 280 nm and ~788 nm and calculate the DOL.

Protocol 2: Labeling with Cyanine7.5 NHS Ester

This protocol is a general guideline for labeling with a pre-activated NHS ester.

Materials:

• Cyanine7.5 NHS ester

• Protein to be labeled (e.g., IgG antibody) in an amine-free buffer (e.g., PBS or bicarbonate buffer)

• Labeling Buffer: 0.1 M sodium bicarbonate or phosphate (B84403) buffer, pH 8.3-8.5

• Quenching Solution (optional): 1 M Tris-HCl, pH 8.5

• Anhydrous DMSO or DMF

• Purification column (e.g., desalting column)

Procedure:

• Protein Preparation: Dissolve the protein in the Labeling Buffer at a concentration of 2-10 mg/mL. Ensure the buffer is free of primary amines like Tris.

• Dye Preparation: Prepare a stock solution of Cyanine7.5 NHS ester in anhydrous DMSO or DMF (e.g., 10 mg/mL).

• Labeling Reaction: Slowly add a 5- to 20-fold molar excess of the dissolved dye to the protein solution while gently stirring.

• Incubation: Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Quenching (Optional): Add the quenching solution to a final concentration of 50-100 mM to stop the reaction. Incubate for 30 minutes at room temperature.

• Purification: Purify the conjugate from unreacted dye using a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

• DOL Calculation: Determine the DOL by measuring the absorbance of the purified conjugate at 280 nm and ~788 nm.

Signaling Pathways and Logical Relationships

The choice between these two labeling strategies can be visualized as a decision-making pathway based on experimental priorities.

Caption: A decision-making pathway for selecting the appropriate Cyanine7.5 labeling chemistry.

Conclusion: Making the Right Choice

For applications demanding high labeling efficiency, reproducibility, and a streamlined workflow, Cyanine7.5 NHS ester is the superior choice . Its pre-activated nature simplifies the protocol and generally leads to higher and more consistent degrees of labeling.

However, Cyanine7.5 carboxylic acid offers a more cost-effective alternative and provides flexibility for researchers who may want to use different activation chemistries. While the in-situ activation with EDC/NHS requires more careful optimization and may result in lower yields, it remains a viable option for various applications.

Ultimately, the decision rests on the specific requirements of your experiment, including the desired degree of labeling, the sensitivity of your protein to reaction conditions, and practical considerations such as cost and available expertise. This guide provides the foundational knowledge and protocols to help you navigate this choice and achieve optimal results in your near-infrared fluorescence studies.

References

• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Researcher's Guide to Cross-Reactivity Testing of Cyanine7.5 Labeled Antibodies

For researchers, scientists, and drug development professionals, ensuring the specificity of antibody-based reagents is paramount for generating reliable and reproducible data. This guide provides a comprehensive comparison of Cyanine7.5 (Cy7.5) labeled antibodies with common alternatives, offering supporting experimental data and detailed protocols for robust cross-reactivity assessment.

Cyanine7.5, a near-infrared (NIR) fluorescent dye, offers significant advantages for in vivo imaging and multiplex assays due to its deep tissue penetration and minimal autofluorescence. However, like all fluorescently labeled antibodies, those conjugated with Cy7.5 require rigorous testing to rule out non-specific binding and cross-reactivity with off-target molecules. This guide will delve into the performance characteristics of Cy7.5 and its alternatives, and provide detailed methodologies for assessing their specificity.

Performance Comparison of NIR Dyes

The choice of a near-infrared dye can significantly impact the sensitivity and specificity of an immunoassay. Here, we compare the key photophysical properties of Cyanine7.5 with two other commonly used NIR dyes, Cy7 and Alexa Fluor 790.

Property	Cyanine7.5	Cy7	Alexa Fluor 790
Maximum Excitation (nm)	~788	~750	~785
Maximum Emission (nm)	~808	~773	~807
**Molar Extinction Coefficient (M⁻¹cm⁻¹) **	~223,000[1]	~250,000[2]	~260,000
Quantum Yield (Φ)	~0.10[1]	~0.28[2]	~0.06
Brightness (Ext. Coeff. x QY)	~22,300	~70,000	~15,600
Photostability	Good	Moderate	Excellent

Key Insights:

• Brightness: Cy7 exhibits the highest theoretical brightness among the three, making it a strong candidate for detecting low-abundance targets. Cyanine7.5 offers a good balance of brightness and a more red-shifted emission spectrum. Alexa Fluor 790, while being the most red-shifted, has a lower quantum yield, resulting in lower overall brightness.

• Spectral Profile: The red-shifted excitation and emission spectra of Cyanine7.5 and Alexa Fluor 790 are advantageous for in vivo imaging, as they minimize interference from tissue autofluorescence.

• Photostability: Alexa Fluor dyes are generally recognized for their superior photostability compared to cyanine (B1664457) dyes, which can be a critical factor in experiments requiring long or repeated exposures to light.[2][3]

Experimental Protocols for Cross-Reactivity Testing

Cross-reactivity occurs when an antibody raised against a specific antigen binds to a different, non-target antigen, often due to structural similarities in their epitopes. Rigorous testing is essential to validate antibody specificity. The following are detailed protocols for assessing the cross-reactivity of Cyanine7.5 labeled antibodies using common immunoassay techniques.

Experimental Workflow for Cross-Reactivity Assessment

The general workflow for assessing antibody cross-reactivity involves testing the labeled antibody against a panel of related and unrelated antigens.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Cyanine7.5 Carboxylic Acid

This document provides comprehensive guidance on the safe and proper disposal of Cyanine7.5 carboxylic acid, ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedures are designed for researchers, scientists, and drug development professionals.

While Cyanine7.5 carboxylic acid is not classified as a hazardous substance, it is imperative to follow standard laboratory safety protocols for chemical waste disposal. Adherence to these guidelines minimizes environmental impact and ensures a safe laboratory environment.

Chemical and Physical Properties

A summary of the key properties of Cyanine7.5 carboxylic acid is provided below. This information is essential for correct handling and storage prior to disposal.

Property	Value
Appearance	Dark green solid
Molecular Formula	C₄₅H₄₅K₃N₂O₁₄S₄ (for sulfo-Cyanine7.5)
Solubility	Good in water, DMF, DMSO
Storage Conditions	Store at -20°C in the dark, desiccated.
Incompatible Materials	Strong oxidizing agents.

Disposal Protocol: A Step-by-Step Guide

This protocol outlines the necessary steps for the proper disposal of Cyanine7.5 carboxylic acid from a laboratory setting.

1. Personal Protective Equipment (PPE):

• Wear standard laboratory attire, including a lab coat.

• Use nitrile gloves to prevent skin contact.

• Wear safety goggles to protect from potential splashes.

2. Waste Collection:

• Collect waste Cyanine7.5 carboxylic acid, including any contaminated consumables (e.g., pipette tips, microfuge tubes), in a designated and clearly labeled waste container.

• The container must be made of a material compatible with the chemical and should have a secure, tight-fitting lid.

• Label the waste container as "Non-Hazardous Chemical Waste: Cyanine7.5 carboxylic acid".

3. Segregation of Waste:

• Do not mix Cyanine7.5 carboxylic acid waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• In particular, avoid mixing with strong oxidizing agents.

4. Storage of Waste:

• Store the sealed waste container in a designated, well-ventilated waste accumulation area.

• Keep the container away from sources of ignition and incompatible materials.

5. Disposal Request:

• Contact your institution's EHS office to arrange for the pickup and disposal of the chemical waste.

• Provide them with the completed waste manifest or any other required documentation.

6. Decontamination:

• Wipe down any surfaces that may have come into contact with Cyanine7.5 carboxylic acid with an appropriate laboratory disinfectant.

• Dispose of the cleaning materials in the designated solid waste container.

7. Documentation:

• Maintain a log of the amount of Cyanine7.5 carboxylic acid disposed of and the date of disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the disposal of Cyanine7.5 carboxylic acid.

Caption: Workflow for the proper disposal of Cyanine7.5 carboxylic acid.

Important Considerations:

• Regulatory Compliance: Always consult your local, state, and federal regulations regarding chemical waste disposal. Your institution's Environmental Health and Safety (EHS) office is the primary resource for this information.

• Do Not Drain Dispose: Never dispose of Cyanine7.5 carboxylic acid or any other laboratory chemical down the drain.[1][2] This can lead to environmental contamination and may be a violation of local regulations.

• Container Integrity: Ensure that the waste container is in good condition and properly sealed to prevent leaks.[1][2]

By following these procedures, you can ensure the safe and responsible disposal of Cyanine7.5 carboxylic acid, contributing to a safer laboratory and a healthier environment.

References

• 1. peptide.com [peptide.com]
• 2. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Cyanine7.5 Carboxylic Acid

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE plan is mandatory when handling Cyanine7.5 carboxylic acid in either solid or solution form to prevent exposure.[1]

Body Part	Required PPE	Specifications and Notes
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for any signs of degradation or puncture before use.[1][2]
Eyes/Face	Safety Goggles or Safety Glasses with Side Shields	Goggles must be splash-proof. A face shield is recommended when handling larger quantities or when there is a risk of splashing.[1][3]
Body	Laboratory Coat	A buttoned lab coat is the minimum requirement. For procedures with a higher risk of splashes or spills, an impervious apron over the lab coat is recommended.[1][3]
Respiratory	Fume Hood or Respirator	All handling of the solid form and preparation of solutions should be conducted in a certified chemical fume hood to minimize the risk of inhaling dust or vapors. If a fume hood is not available, a NIOSH/MSHA-approved respirator may be required.[3][4]

Operational Plan: A Step-by-Step Approach to Safe Handling

A systematic approach to handling Cyanine7.5 carboxylic acid is crucial for preventing contamination and exposure.

Pre-Handling Preparations:

• Consult Safety Data Sheets (SDS): Although a specific SDS for Cyanine7.5 carboxylic acid was not located, reviewing the SDS for similar cyanine (B1664457) dyes is a critical first step.

• Designate a Handling Area: All work with the dye should be performed in a designated area, preferably within a chemical fume hood.[3]

• Assemble Materials: Have all necessary equipment and supplies, including PPE and spill cleanup materials, readily available before you begin.

Handling Procedures:

• Donning PPE: Put on all required personal protective equipment as detailed in the table above.

• Weighing (Solid Form): Carefully weigh the desired amount of the powdered reagent inside a chemical fume hood to avoid generating dust. Use anti-static weighing paper if necessary.

• Preparing Solutions: When preparing solutions, add the solvent to the solid slowly to prevent splashing.[4]

• Labeling: Clearly label all containers with the compound name, concentration, date, and any relevant hazard warnings.

Post-Handling Procedures:

• Decontamination: Thoroughly decontaminate all work surfaces and equipment that came into contact with the dye.

• Glove Removal: Use the proper glove removal technique (without touching the glove's outer surface) to avoid skin contact.[2]

• Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Caption: Workflow for the safe handling of Cyanine7.5 carboxylic acid.

Emergency Procedures

Spill Cleanup:

• Evacuate the area if the spill is large or in a poorly ventilated space.

• Wear appropriate PPE, including respiratory protection.

• Cover the spill with an absorbent material, such as vermiculite, sand, or a commercial chemical absorbent.

• Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.

• Clean the spill area with a suitable solvent, followed by soap and water.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[3]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention if symptoms occur.

• Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan

All waste contaminated with Cyanine7.5 carboxylic acid is considered hazardous waste and must be disposed of according to institutional and local regulations.

Waste Collection:

• Collect all contaminated solid waste, including used gloves, weighing paper, and pipette tips, in a designated, labeled hazardous waste container.[1]

• Collect liquid waste in a separate, labeled, and sealed hazardous waste container. Do not pour cyanine dye waste down the drain.[2]

Disposal Protocol:

• Segregate Waste: Keep cyanine dye waste separate from other chemical waste streams.

• Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the specific contents.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste pickup and disposal procedures.[5]

Caption: Waste disposal plan for Cyanine7.5 carboxylic acid.

By adhering to these safety protocols, researchers can minimize risks and ensure a safe laboratory environment when working with Cyanine7.5 carboxylic acid. Always prioritize safety and consult with your institution's EHS department for specific guidance.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]